Technical Documentation Center

5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine
  • CAS: 82381-77-9

Core Science & Biosynthesis

Foundational

Synthesis and characterization of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

An In-Depth Technical Guide on the Synthesis and Characterization of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine Abstract The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry and materials science...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide on the Synthesis and Characterization of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

Abstract

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its diverse biological activities and versatile chemical properties.[1][2] This guide provides a comprehensive, technically-grounded overview of the synthesis and detailed characterization of a specific derivative, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. The synthetic strategy is predicated on a robust two-step process involving the initial formation of the core heterocyclic precursor, 2-amino-5-mercapto-1,3,4-thiadiazole (AMT), followed by a targeted S-alkylation. We will delve into the mechanistic rationale behind each procedural step, present detailed experimental protocols, and outline a full suite of analytical techniques for structural elucidation and purity confirmation. This document is intended for researchers, chemists, and drug development professionals seeking a practical and scientifically rigorous guide to this class of compounds.

Introduction and Strategic Overview

The 1,3,4-thiadiazole ring is a privileged structure in drug discovery, forming the core of various commercialized drugs and clinical candidates exhibiting antimicrobial, anticancer, and anti-inflammatory properties.[3][4][5] The biological efficacy of these compounds is often attributed to the unique electronic properties of the =N-C-S moiety within the aromatic ring system, which allows for diverse molecular interactions.[6]

The target molecule, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, is synthesized via a logical and efficient pathway. The strategy hinges on the nucleophilic character of the thiol group in the readily accessible precursor, 2-amino-5-mercapto-1,3,4-thiadiazole (AMT).

The synthetic approach is bifurcated into two primary stages:

  • Cyclization: Formation of the 2-amino-5-mercapto-1,3,4-thiadiazole (AMT) ring system from thiosemicarbazide and carbon disulfide.

  • S-Alkylation: Nucleophilic substitution at the sulfur atom of the thiol group using 1-bromo-2-methoxyethane to append the (2-methoxyethyl)thio side chain.

This method is widely adopted for its high yields and the commercial availability of the starting materials.

Synthetic Pathway and Mechanism

The overall synthetic transformation is illustrated below. The initial step involves the base-catalyzed reaction of thiosemicarbazide with carbon disulfide, which cyclizes to form the stable thiadiazole ring.[7][8] The subsequent step is a classic Williamson ether synthesis analogue, where the deprotonated thiol (thiolate) acts as a potent nucleophile, attacking the electrophilic carbon of 1-bromo-2-methoxyethane.

G cluster_0 Step 1: Cyclization cluster_1 Step 2: S-Alkylation TSC Thiosemicarbazide AMT 2-Amino-5-mercapto- 1,3,4-thiadiazole (AMT) TSC->AMT Reflux CS2 Carbon Disulfide (CS₂) CS2->AMT Reflux Base1 Base (e.g., K₂CO₃) Base1->AMT Reflux Solvent1 Solvent (e.g., Ethanol) Solvent1->AMT Reflux FinalProduct 5-[(2-Methoxyethyl)thio]- 1,3,4-thiadiazol-2-amine AMT->FinalProduct Stir at RT AlkylHalide 1-Bromo-2-methoxyethane AlkylHalide->FinalProduct Stir at RT Base2 Base (e.g., K₂CO₃) Base2->FinalProduct Stir at RT Solvent2 Solvent (e.g., DMF) Solvent2->FinalProduct Stir at RT

Caption: Two-step synthesis of the target compound.

Detailed Experimental Protocols

Step 1: Synthesis of 2-Amino-5-mercapto-1,3,4-thiadiazole (AMT)

This procedure is adapted from established methods for thiadiazole synthesis.[8][9]

  • Reagents and Materials:

    • Thiosemicarbazide (1.0 eq)

    • Carbon Disulfide (1.2 eq)

    • Anhydrous Potassium Carbonate (2.0 eq)

    • Ethanol (or Methanol), anhydrous

  • Procedure:

    • To a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add anhydrous potassium carbonate (2.0 eq) and anhydrous ethanol (approx. 10 mL per gram of thiosemicarbazide).

    • Add thiosemicarbazide (1.0 eq) to the stirred suspension.

    • Cool the mixture in an ice bath to 0-5 °C. Slowly add carbon disulfide (1.2 eq) dropwise over 30 minutes. The addition is exothermic, and maintaining a low temperature is crucial to control the reaction rate.

    • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

    • After completion, cool the reaction mixture to room temperature and pour it into a beaker of crushed ice.

    • Acidify the mixture carefully with concentrated hydrochloric acid or glacial acetic acid to a pH of 5-6. The product will precipitate as a pale yellow or off-white solid.

    • Filter the precipitate using a Buchner funnel, wash thoroughly with cold water to remove any inorganic salts, and dry under vacuum at 60 °C. The product is typically of sufficient purity for the next step.

Step 2: Synthesis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

This step employs a standard nucleophilic substitution reaction.[10]

  • Reagents and Materials:

    • 2-Amino-5-mercapto-1,3,4-thiadiazole (AMT) (1.0 eq)

    • 1-Bromo-2-methoxyethane (1.05 eq)

    • Anhydrous Potassium Carbonate (1.5 eq)

    • N,N-Dimethylformamide (DMF), anhydrous

  • Procedure:

    • In a 250 mL round-bottom flask, dissolve AMT (1.0 eq) in anhydrous DMF (approx. 15 mL per gram of AMT).

    • Add anhydrous potassium carbonate (1.5 eq) to the solution. The base's function is to deprotonate the thiol group, forming a more potent thiolate nucleophile.

    • Stir the suspension at room temperature for 20-30 minutes.

    • Add 1-bromo-2-methoxyethane (1.05 eq) dropwise to the mixture.

    • Continue stirring the reaction at room temperature for 12-18 hours. Monitor the reaction's completion via TLC (e.g., using a 1:1 Ethyl Acetate:Hexane mobile phase).

    • Once the reaction is complete, pour the mixture into a beaker containing ice-cold water. The product should precipitate out of the solution.

    • Stir the aqueous suspension for 30 minutes to ensure complete precipitation.

    • Collect the solid product by vacuum filtration, wash it extensively with water to remove DMF and salts, and then with a small amount of cold diethyl ether or hexane to aid in drying.

    • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or isopropanol) to obtain a pure, crystalline solid. Dry the final product under vacuum.

Physicochemical and Spectroscopic Characterization

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. The expected data are summarized below.

Data Summary
Parameter Expected Value / Observation Purpose
Molecular Formula C₅H₉N₃OS₂Structural Confirmation
Molecular Weight 191.27 g/mol MS Confirmation
Appearance White to off-white crystalline solidPhysical Property
Melting Point To be determined experimentallyPurity Indicator
¹H NMR (400 MHz, DMSO-d₆)See predicted shifts in Section 4.2Structural Elucidation
¹³C NMR (100 MHz, DMSO-d₆)See predicted shifts in Section 4.2Carbon Skeleton Confirmation
FT-IR (KBr, cm⁻¹)See characteristic peaks in Section 4.3Functional Group Identification
Mass Spec (ESI+) m/z 192.03 [M+H]⁺Molecular Weight Verification
Elemental Analysis C: 31.39%, H: 4.74%, N: 21.97%Purity & Compositional Proof
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure determination. Spectra should be recorded in a deuterated solvent such as DMSO-d₆.

  • ¹H NMR (Predicted):

    • δ ~7.25 ppm (s, 2H): A broad singlet corresponding to the two protons of the primary amine (-NH₂). The broadness is due to quadrupole broadening and potential hydrogen exchange.

    • δ ~3.60 ppm (t, 2H): A triplet for the methylene protons adjacent to the oxygen atom (-O-CH₂ -CH₂-S-).

    • δ ~3.35 ppm (t, 2H): A triplet for the methylene protons adjacent to the sulfur atom (-O-CH₂-CH₂ -S-).

    • δ ~3.25 ppm (s, 3H): A sharp singlet for the three protons of the methoxy group (-OCH₃ ).

  • ¹³C NMR (Predicted):

    • δ ~168.0 ppm: Carbon of the thiadiazole ring attached to the amino group (C2).

    • δ ~155.0 ppm: Carbon of the thiadiazole ring attached to the sulfur atom (C5).

    • δ ~70.0 ppm: Methylene carbon adjacent to the oxygen atom (-O-C H₂-).

    • δ ~58.0 ppm: Methoxy carbon (-OC H₃).

    • δ ~32.0 ppm: Methylene carbon adjacent to the sulfur atom (-C H₂-S-).

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the key functional groups present in the molecule.[6]

  • 3300-3100 cm⁻¹: Dual, sharp to broad peaks characteristic of the N-H stretching vibrations of the primary amine group (-NH₂).

  • 2950-2850 cm⁻¹: C-H stretching vibrations from the aliphatic methylene and methoxy groups.

  • ~1620 cm⁻¹: A strong absorption band corresponding to the C=N stretching of the thiadiazole ring.[8]

  • ~1500 cm⁻¹: N-H bending (scissoring) vibration of the amino group.

  • 1120-1080 cm⁻¹: A strong C-O stretching band from the methoxy ether linkage.

  • ~830 cm⁻¹ & ~670 cm⁻¹: Bands associated with C-S stretching vibrations.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. Using electrospray ionization in positive mode (ESI+), the expected molecular ion peak would be for the protonated molecule [M+H]⁺.

  • Expected m/z: 192.03 (Calculated for [C₅H₁₀N₃OS₂]⁺)

Conclusion

This guide has outlined a reliable and well-documented pathway for the synthesis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. The two-step procedure, involving the formation of the AMT precursor followed by S-alkylation, is efficient and scalable. The comprehensive characterization protocol, leveraging NMR, FT-IR, and Mass Spectrometry, provides a robust framework for verifying the structural integrity and purity of the final product. The principles and methodologies described herein are foundational for researchers working on the synthesis of novel 1,3,4-thiadiazole derivatives for applications in drug discovery and beyond.

References

  • Verma, A., & Saraf, S. K. (2008). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. International Journal of ChemTech Research, 1(1), 1-10. [Link]

  • Li, W. Y., Song, Y., Chen, H. B., & Yang, W. L. (2014). Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. Heterocyclic Communications, 20(1), 33-36. [Link]

  • Young, R. W., & Wood, K. H. (1959). U.S. Patent No. 2,891,961. Washington, DC: U.S.
  • de Oliveira, C. S., Liesen, A. P., da Silva, A. C., de F. P. de Araújo, M., & de Lima, M. C. A. (2019). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Química Nova, 42(7), 806-824. [Link]

  • Saeed, A., Shahzadi, S., Shahid, M., & Irum, S. (2024). Synthesis, Properties, and Biological Applications of 1,3,4-Thiadiazoles. In Modern Approaches in Heterocyclic Chemistry (pp. 165-195). CRC Press. [Link]

  • Al-Juboori, A. M. J. (2024). Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4. Iraqi Journal of Industrial Research, 11(2), 93-101. [Link]

  • Mohammed, M. H., Haider, J. S., & Nada, N. K. (2017). Synthesis and Preliminary Antimicrobial Study of 2-Amino-5-Mercapto-1,3,4-Thiadiazole Derivatives. Iraqi Journal Of Pharmaceutical Sciences, 26(1), 74-81. [Link]

  • Twiston-Davies, R., & Treiber, H. (1987). U.S. Patent No. 4,644,077. Washington, DC: U.S.
  • Gür, M., Yerlikaya, S., Karayel, A., Er, M., & Çiftçi, G. A. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC advances, 12(45), 29191-29204. [Link]

  • Bîcu, E., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Molecules, 28(24), 8049. [Link]

  • Al-Amiery, A. A., Al-Majedy, Y. K., & Abdul-Majid, A. A. (2012). Synthesis of Some New 1,3,4-Thiadiazole Derivatives and studying their Biological Activities. International Journal of Chemical, Environmental & Biological Sciences, 1(3), 446-449. [Link]

  • Forero-Doria, O., et al. (2016). New 5-(nitroheteroaryl)-1,3,4-thiadiazols containing acyclic amines at C-2: synthesis and SAR study for their antileishmanial activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 108-115. [Link]

  • Li, W. Y., Song, Y., Chen, H. B., & Yang, W. L. (2014). Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. ResearchGate. [Link]

  • Costa, P. J., et al. (2024). Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole. Molbank, 2024(2), M1854. [Link]

  • SpectraBase. (n.d.). 2-Amino-5-(ethylthio)-1,3,4-thiadiazole. Wiley. [Link]

  • Al-Khafaji, Y. F., & Jarad, A. J. (2021). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Annals of the Romanian Society for Cell Biology, 25(6), 1184-1193. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 17137380, 2-Amino-5-piperidinoethylthio-1,3,4-thiadiazole. [Link]

  • Kumar, K. S., et al. (2019). 5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of DNA Binding and Cleavage Studies. Current Chemistry Letters, 8(3), 107-118. [Link]

  • Hayrapetyan, S., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Chemistry, 3(3), 987-995. [Link]

Sources

Exploratory

Spectroscopic analysis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

An In-Depth Technical Guide to the Spectroscopic Analysis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine Introduction: The Analytical Imperative for Novel Heterocycles The 1,3,4-thiadiazole scaffold is a cornerston...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Spectroscopic Analysis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

Introduction: The Analytical Imperative for Novel Heterocycles

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, renowned for its presence in compounds with a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The molecule 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is a member of this vital class. Its structural integrity, purity, and properties can only be confirmed through rigorous analytical characterization. For researchers in drug discovery and development, a multi-faceted spectroscopic approach is not merely a procedural step but the foundation of trustworthy and reproducible science.

This guide provides an in-depth, field-proven framework for the comprehensive spectroscopic analysis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. We will move beyond rote protocols to explore the causal reasoning behind the selection of techniques, experimental parameters, and data interpretation, ensuring a holistic understanding of the molecule's chemical signature. The integration of Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy provides a self-validating system, where each technique corroborates the findings of the others to build an unassailable structural confirmation.

G Figure 1. Integrated Spectroscopic Workflow cluster_synthesis Sample Preparation cluster_analysis Primary Analysis cluster_validation Data Integration & Validation cluster_output Final Confirmation Sample Synthesized Compound NMR NMR Spectroscopy (¹H & ¹³C) Sample->NMR Aliquots MS Mass Spectrometry (ESI-MS) Sample->MS Aliquots IR FTIR Spectroscopy Sample->IR Aliquots UV UV-Vis Spectroscopy Sample->UV Aliquots Integration Cross-Technique Data Correlation NMR->Integration Raw Data MS->Integration Raw Data IR->Integration Raw Data UV->Integration Raw Data Confirmation Confirmed Structure of 5-[(2-Methoxyethyl)thio]- 1,3,4-thiadiazol-2-amine Integration->Confirmation Validated Data

Figure 1. Integrated Spectroscopic Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the most powerful technique for elucidating the precise atomic connectivity of an organic molecule. By probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C), we can map out the carbon-hydrogen framework and identify the chemical environment of each atom.

Expertise in Action: Why DMSO-d₆ is the Solvent of Choice

For 1,3,4-thiadiazole-2-amine derivatives, Dimethyl sulfoxide-d₆ (DMSO-d₆) is the preferred solvent. The primary reason is its ability to dissolve these often polar compounds. Critically, its proton-exchange-slowing properties allow for the observation of labile protons, such as those on the amine (-NH₂) group, which might otherwise be broadened or exchanged out of detection in solvents like D₂O or CD₃OD.

¹H NMR Spectroscopy: Mapping the Protons

Experimental Protocol:

  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of DMSO-d₆.

  • Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

  • Data Acquisition: Acquire the spectrum at room temperature (298 K). Reference the spectrum to the residual DMSO solvent peak at δ 2.50 ppm.

  • Analysis: Integrate the signals to determine proton ratios and analyze splitting patterns (multiplicity) to deduce proton-proton coupling.

Predicted ¹H NMR Data and Interpretation:

Predicted Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~7.45Broad Singlet2H-NH₂ The amine protons are labile and appear as a broad signal. Their chemical shift is consistent with primary amines on heteroaromatic rings.[4]
~3.75Triplet (t)2H-CH₂-CH₂ -O-These protons are adjacent to an oxygen atom, causing a significant downfield shift due to oxygen's deshielding inductive effect. They are split into a triplet by the adjacent -S-CH₂- protons.
~3.40Triplet (t)2H-S-CH₂ -CH₂-Positioned adjacent to a sulfur atom and a methylene group, these protons are less deshielded than the -CH₂-O- protons. They are split into a triplet by the adjacent -CH₂-O- protons.
~3.30Singlet (s)3H-O-CH₃ The methyl protons are a singlet as they have no adjacent protons to couple with. The shift is characteristic of a methoxy group.[1]
¹³C NMR Spectroscopy: Defining the Carbon Skeleton

Experimental Protocol:

  • Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

  • Instrumentation: Utilize the same 400 MHz spectrometer, switching to the ¹³C channel (e.g., 100 MHz).

  • Data Acquisition: Acquire a proton-decoupled spectrum to ensure each unique carbon appears as a single line. Reference the spectrum to the DMSO-d₆ solvent peak at δ 39.52 ppm.

Predicted ¹³C NMR Data and Interpretation:

Predicted Shift (δ, ppm)AssignmentRationale
~168.5C 2 (C-NH₂)This carbon is attached to two electronegative nitrogen atoms and is part of the heteroaromatic ring, resulting in a strong downfield shift. This is characteristic of the C2 carbon in 2-amino-1,3,4-thiadiazoles.[1][4]
~156.2C 5 (C-S-R)Also part of the thiadiazole ring, this carbon is bonded to a ring nitrogen and two sulfur atoms (one ring, one thioether), placing it significantly downfield, but slightly less so than C2.[4][5]
~69.8-CH₂-C H₂-O-The carbon atom directly bonded to the highly electronegative oxygen atom is shifted significantly downfield into the characteristic range for alkyl ethers.
~58.1-O-C H₃The methoxy carbon appears in a typical region for such functional groups.[1]
~31.5-S-C H₂-CH₂-The carbon atom bonded to the less electronegative sulfur atom appears further upfield compared to the oxygen-bonded carbons.

Mass Spectrometry (MS): The Molecular Weight Verdict

Mass spectrometry provides the definitive molecular weight of a compound and offers clues to its structure through fragmentation patterns. Electrospray Ionization (ESI) is the method of choice as it is a soft ionization technique that typically keeps the molecule intact, allowing for clear observation of the molecular ion.

Experimental Protocol:

  • Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Instrumentation: Use a mass spectrometer equipped with an ESI source (e.g., a Quadrupole Time-of-Flight or Q-TOF instrument).

  • Data Acquisition: Infuse the sample solution into the ESI source. Acquire the spectrum in positive ion mode, as the amine group is readily protonated.

  • Analysis: Identify the peak corresponding to the protonated molecule [M+H]⁺.

Predicted MS Data and Interpretation:

  • Molecular Formula: C₅H₉N₃OS₂

  • Exact Mass: 191.02

  • Expected [M+H]⁺ Peak: m/z 192.03

The primary peak of interest will be at m/z 192. This confirms the molecular weight of the compound. Further analysis using tandem MS (MS/MS) could reveal characteristic fragmentation patterns, such as the loss of the methoxyethyl side chain, providing further structural validation. The presence of two sulfur atoms would also produce a characteristic isotopic pattern for the [M+2+H]⁺ peak, which can be calculated and compared to the experimental data.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy is a rapid and reliable method for identifying the functional groups present in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, providing a unique "fingerprint."

Experimental Protocol:

  • Sample Preparation: Prepare a potassium bromide (KBr) pellet by grinding a small amount of the solid sample (~1-2 mg) with ~100 mg of dry KBr powder and pressing it into a transparent disk. Alternatively, for an Attenuated Total Reflectance (ATR) setup, place a small amount of the solid sample directly on the ATR crystal.[3]

  • Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

  • Data Acquisition: Collect a background spectrum first, then the sample spectrum over the range of 4000–400 cm⁻¹.[3]

Predicted IR Absorption Bands and Interpretation:

Wavenumber (cm⁻¹)Vibration TypeFunctional Group AssignmentRationale
3400 - 3250N-H Asymmetric & Symmetric StretchPrimary Amine (-NH₂)The presence of two distinct bands in this region is a hallmark of a primary amine group.[6]
2950 - 2850C-H Aliphatic Stretch-CH₂- and -CH₃ groupsThese absorptions confirm the presence of the saturated alkyl portions of the methoxyethylthio side chain.
~1610C=N Stretch1,3,4-Thiadiazole RingThe C=N stretching vibration within the heteroaromatic ring is a key characteristic band for thiadiazole derivatives.[6][7]
~1550N-H Bend (Scissoring)Primary Amine (-NH₂)This bending vibration further confirms the presence of the primary amine.
~1120C-O-C Asymmetric StretchEther LinkageThis strong absorption is characteristic of the C-O single bond stretch in the ether functionality.
~750C-S StretchThiadiazole Ring & ThioetherThe C-S bond vibrations typically appear in the fingerprint region and confirm the sulfur-containing nature of the molecule.[2]

UV-Visible Spectroscopy: Probing the Electronic System

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly those involving π-electron systems like aromatic and heteroaromatic rings.[8]

Experimental Protocol:

  • Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent, such as ethanol or acetonitrile.

  • Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

  • Data Acquisition: Scan the sample from approximately 200 to 400 nm.

Predicted UV-Vis Data and Interpretation:

The 1,3,4-thiadiazole ring constitutes a heteroaromatic chromophore. It is expected to exhibit strong absorption in the UV region due to π → π* electronic transitions. Based on data for similar 1,3,4-thiadiazole derivatives, an absorption maximum (λ_max) is anticipated in the range of 240–280 nm .[1] This analysis is particularly useful for quantitative measurements (e.g., determining concentration via the Beer-Lambert law) and for studying interactions with other molecules, such as DNA, that might perturb the electronic system.[9]

Conclusion

The structural elucidation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is achieved not by a single technique, but by the logical integration of multiple spectroscopic datasets. NMR defines the C-H framework and atomic connectivity, Mass Spectrometry confirms the molecular formula, and IR spectroscopy verifies the presence of key functional groups. Together, they provide a rigorous, self-validating confirmation of the molecular structure, which is an indispensable prerequisite for any further research or development activities. This guide serves as a comprehensive framework for achieving that analytical certainty.

References

  • Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents - PMC - NIH. (2024).
  • Synthesis and identification of some derivatives of 1,3,4-thiadiazole. (n.d.). Journal of Chemical and Pharmaceutical Research.
  • New 1,3,4-Thiadiazole Derivatives with Anticancer Activity - PMC - NIH. (2022).
  • Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. (2022). PubMed Central.
  • Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evalu
  • New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. (2022). PubMed Central.
  • Novel Thiadiazole Derivatives: Synthesis, Structural Characterization, and Pharmacological Evaluation. (2025).
  • Current Chemistry Letters 5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evalu
  • Novel Thiadiazole Derivatives: Synthesis, Structural Characterization, and Pharmacological Evalu
  • Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evalu
  • 1,3,4-Thiadiazol-2-amine. (n.d.). NIST WebBook.
  • Ultraviolet spectroscopy | chemistry. (2026). Britannica.
  • 5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of their DNA interactions. (n.d.).
  • Synthesis and spectral characteristics of N-(2,2,2-trichloro-1-((5-(methylthio)-1,3,4-thiadiazol-2-yl)amino)ethyl)carboxamides. (2025).

Sources

Foundational

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopic Characterization of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

Introduction: The Structural Elucidation of a Promising Heterocycle 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is a molecule of significant interest within contemporary drug discovery programs. The 1,3,4-thiadiazo...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Structural Elucidation of a Promising Heterocycle

5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is a molecule of significant interest within contemporary drug discovery programs. The 1,3,4-thiadiazole scaffold is a well-established pharmacophore, known to impart a diverse range of biological activities to compounds that contain it.[1][2] The precise arrangement of substituents on this heterocyclic core is paramount to its therapeutic efficacy and selectivity. Therefore, unambiguous structural confirmation is a critical step in its synthesis and development.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of molecular structure elucidation in organic chemistry. Its ability to probe the chemical environment of individual nuclei within a molecule provides a detailed atomic-level blueprint. This guide offers a comprehensive analysis of the ¹H and ¹³C NMR spectra of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, providing researchers, scientists, and drug development professionals with a detailed framework for its characterization. The causality behind spectral assignments is explained, and field-proven protocols for data acquisition are provided, ensuring both scientific rigor and practical applicability.

Molecular Structure and Numbering

A clear understanding of the molecular structure is fundamental to the interpretation of its NMR spectra. The atomic numbering scheme used throughout this guide is presented below.

Caption: Molecular structure and atom numbering of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine.

¹H NMR Spectral Analysis: A Proton-by-Proton Examination

The ¹H NMR spectrum provides a wealth of information regarding the number of distinct proton environments, their electronic surroundings, and their proximity to neighboring protons.

Predicted ¹H NMR Data

The anticipated ¹H NMR spectral data for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is summarized in the table below. These predictions are based on established chemical shift ranges for analogous functional groups and coupling patterns observed in similar molecules.[3]

SignalChemical Shift (δ, ppm)MultiplicityIntegrationAssignment
a~7.5 - 8.5Broad singlet2HNH₂
b~3.70Triplet2HS-CH₂-CH₂-O
c~3.45Triplet2HS-CH₂-CH₂-O
d~3.30Singlet3HO-CH₃
Detailed Signal Assignments and Rationale
  • Amine Protons (NH₂): The protons of the primary amine group are expected to appear as a broad singlet in the range of δ 7.5-8.5 ppm. The broadness of this signal is a consequence of rapid chemical exchange with trace amounts of water or other exchangeable protons in the solvent, as well as quadrupolar broadening from the adjacent nitrogen atom.[4][5] The chemical shift of amine protons is highly dependent on solvent, concentration, and temperature.[6][7] In a non-protic solvent like DMSO-d₆, hydrogen bonding with the solvent can lead to a downfield shift and potentially sharper signals compared to a less polar solvent like CDCl₃.[8] A D₂O exchange experiment would confirm this assignment, as the amine protons would be replaced by deuterium, causing the signal to disappear from the spectrum.[5]

  • Ethyl Thioether Protons (-S-CH₂-CH₂-O-): The two methylene groups of the 2-methoxyethylthio side chain are diastereotopic and will appear as two distinct signals.

    • The methylene group directly attached to the sulfur atom (S-CH₂) is deshielded by the electron-withdrawing sulfur and is expected to resonate as a triplet at approximately δ 3.70 ppm.

    • The adjacent methylene group (-CH₂-O) is influenced by the electronegative oxygen atom and is predicted to appear as a triplet around δ 3.45 ppm. The triplet multiplicity for both signals arises from coupling to the two protons of the neighboring methylene group (n+1 rule, where n=2).

  • Methoxy Protons (-O-CH₃): The three protons of the methoxy group are chemically equivalent and are not coupled to any other protons. Consequently, they will appear as a sharp singlet at approximately δ 3.30 ppm.[9] This is a characteristic chemical shift for methoxy groups in a variety of chemical environments.[9]

¹³C NMR Spectral Analysis: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides information on the number of unique carbon environments within the molecule.

Predicted ¹³C NMR Data

The predicted ¹³C NMR chemical shifts for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine are presented below. These values are estimated based on the analysis of similar heterocyclic and aliphatic systems.

CarbonChemical Shift (δ, ppm)Assignment
1~168C2 (Thiadiazole)
2~155C5 (Thiadiazole)
3~70O-CH₂
4~58O-CH₃
5~32S-CH₂
Detailed Signal Assignments and Rationale
  • Thiadiazole Carbons (C2 and C5): The two carbon atoms of the 1,3,4-thiadiazole ring are in distinct chemical environments and are expected to resonate in the downfield region of the spectrum due to the influence of the electronegative nitrogen and sulfur atoms.

    • The carbon atom bonded to the amine group (C2) is anticipated to be the most downfield signal, around δ 168 ppm.

    • The carbon atom bearing the thioether substituent (C5) is predicted to appear at approximately δ 155 ppm. The exact chemical shifts can be influenced by the electronic nature of the substituents.[10]

  • Aliphatic Carbons:

    • The carbon of the methylene group attached to the oxygen atom (O-CH₂) is expected to resonate around δ 70 ppm due to the strong deshielding effect of the oxygen.

    • The methoxy carbon (O-CH₃) typically appears in the range of δ 50-65 ppm, and a chemical shift of approximately δ 58 ppm is predicted for this molecule.[11][12]

    • The carbon of the methylene group bonded to the sulfur atom (S-CH₂) is the most upfield of the aliphatic carbons, with an expected chemical shift of around δ 32 ppm.

Experimental Protocols: Acquiring High-Fidelity NMR Data

The following protocols are designed to yield high-quality ¹H and ¹³C NMR spectra for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine.

Sample Preparation Workflow

G cluster_0 Sample Preparation A Weigh 5-10 mg of sample B Dissolve in 0.6-0.7 mL of deuterated solvent (e.g., DMSO-d6) A->B C Add internal standard (e.g., TMS) B->C D Transfer to a 5 mm NMR tube C->D E Cap and invert to mix D->E

Caption: A standardized workflow for the preparation of NMR samples.

¹H NMR Acquisition Parameters
  • Solvent Selection: DMSO-d₆ is a recommended solvent as it is likely to fully dissolve the compound and will allow for the observation of the exchangeable amine protons.

  • Spectrometer Frequency: A spectrometer operating at a frequency of 400 MHz or higher is recommended for good signal dispersion.

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) should be employed.

  • Acquisition Time: An acquisition time of at least 2 seconds is recommended to ensure good resolution.

  • Relaxation Delay: A relaxation delay of 2-5 seconds will allow for quantitative integration.

  • Number of Scans: 16 to 64 scans are typically sufficient, depending on the sample concentration.

  • Spectral Width: A spectral width of -2 to 12 ppm is appropriate.

  • Temperature: The experiment should be conducted at a constant temperature, typically 298 K.

¹³C NMR Acquisition Parameters
  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments) should be used to simplify the spectrum to singlets for each carbon.

  • Acquisition Time: An acquisition time of 1-2 seconds is generally sufficient.

  • Relaxation Delay: A relaxation delay of 2 seconds is a good starting point.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) will be necessary to achieve an adequate signal-to-noise ratio.

  • Spectral Width: A spectral width of 0 to 200 ppm will encompass all expected carbon signals.

Conclusion: A Robust Framework for Structural Verification

This in-depth guide provides a comprehensive overview of the ¹H and ¹³C NMR spectroscopic features of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. By understanding the predicted chemical shifts, multiplicities, and the underlying principles governing these spectral characteristics, researchers can confidently verify the structure of this important heterocyclic compound. The detailed experimental protocols offer a practical foundation for acquiring high-quality data, ensuring the integrity and reproducibility of synthetic and drug development efforts. The combination of predictive analysis and standardized methodologies presented herein serves as a robust tool for the scientific community engaged in the study of novel thiadiazole derivatives.

References

  • ResearchGate. ¹H-NMR signals of the 1,3,4-thiadiazole derivatives 1-3. Available from: [Link]

  • Agrawal, P. K. (2011). Methoxy ¹³C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds. Natural Product Communications, 6(11), 1934578X1100601. Available from: [Link]

  • MDPI. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Molecules, 28(24), 8089. Available from: [Link]

  • ACD/Labs. (2023). Exchangeable Protons in NMR—Friend or Foe? Available from: [Link]

  • ACD/Labs. Methoxy groups just stick out. Available from: [Link]

  • MDPI. (2016). Synthesis and Antimicrobial Screening of Some New Thiazole Substituted 1,3,4-Oxadiazole Derivatives. Molecules, 21(9), 1234. Available from: [Link]

  • Royal Society of Chemistry. Mild Ti-catalyzed transformation of t-butyl thio-ethers into thio-acetates Electronic Supplementary Information. Available from: [Link]

  • National Center for Biotechnology Information. 5-(Thiophen-2-ylmethyl)-1,3,4-thiadiazol-2-amine. PubChem Compound Summary for CID 54678223. Available from: [Link]

  • Journal of Medicinal and Chemical Sciences. (2022). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Journal of Medicinal and Chemical Sciences, 5(4), 468-476. Available from: [Link]

  • ResearchGate. Spectroscopic Studies of Some Organic Compounds: Solvent Effects on 1H NMR Shift of Amine Proton of Morpholine. Available from: [Link]

  • Doc Brown's Chemistry. ethoxyethane low high resolution H-1 proton nmr spectrum of ethoxyethane analysis interpretation of chemical shifts ppm spin spin line splitting diagram of diethyl ether. Available from: [Link]

  • ResearchGate. Experimental and Calculated ¹³C NMR Chemical Shifts δ [ppm] of the Methoxy Groups in 1−4 and the Orientations of These Methoxy Groups Relative to the Aromatic Ring. Available from: [Link]

  • Taylor & Francis Online. (2006). Spectroscopic Studies of Some Organic Compounds: Solvent Effects on 1H NMR Shift of Amine Proton of Morpholine. Journal of the Chinese Chemical Society, 53(5), 1145-1151. Available from: [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available from: [Link]

  • The Journal of Physical Chemistry A. (2014). Origin of the Conformational Modulation of the ¹³C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds. The Journal of Physical Chemistry A, 118(48), 11397–11405. Available from: [Link]

  • JoVE. NMR Spectroscopy Of Amines. Available from: [Link]

  • Organic Chemistry Data. ¹H NMR Chemical Shifts. Available from: [Link]

  • MDPI. (2020). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. International Journal of Molecular Sciences, 21(16), 5735. Available from: [Link]

  • ResearchGate. Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. Available from: [Link]

  • ACS Sustainable Chemistry & Engineering. (2023). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering, 11(13), 5434–5445. Available from: [Link]

  • MDPI. (2024). Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole. Molecules, 29(9), 1989. Available from: [Link]

  • Journal of Global Pharma Technology. (2019). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology, 11(10), 223-233. Available from: [Link]

  • ResearchGate. C-13 NMR study of substituent effects in 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives. Available from: [Link]

  • Iraqi Journal of Industrial Research. (2024). Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4. Iraqi Journal of Industrial Research, 11(2), 88-99. Available from: [Link]

  • SpectraBase. 1,3,4-Thiadiazol-2-amine, 5-(butylthio)-. Available from: [Link]

Sources

Exploratory

Mass spectrometry of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

An In-Depth Technical Guide to the Mass Spectrometry of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive examination of...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Mass Spectrometry of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the mass spectrometric behavior of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. Designed for researchers, scientists, and professionals in drug development, this document delves into the core principles and practical applications of electrospray ionization tandem mass spectrometry (ESI-MS/MS) for the structural elucidation of this heterocyclic compound. We will explore the predictable fragmentation pathways, the influence of the thioether and methoxyethyl moieties on the fragmentation cascade, and provide detailed, field-tested protocols for robust and reproducible analysis. The methodologies outlined herein are designed to serve as a self-validating system, ensuring scientific integrity and providing a solid foundation for further research and application.

Introduction: The Significance of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[1] The subject of this guide, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, incorporates several key functional groups that make its structural characterization by mass spectrometry both essential and intriguing. The presence of a basic amine group facilitates ionization, while the thioether linkage and the methoxyethyl chain provide specific cleavage points that are diagnostic in tandem mass spectrometry.

A thorough understanding of the mass spectrometric behavior of this molecule is paramount for its identification in complex matrices, for metabolic studies, and for quality control in synthetic processes. This guide will provide the foundational knowledge for researchers to confidently identify and characterize this and structurally related compounds.

The Analytical Cornerstone: Electrospray Ionization (ESI)

For a molecule such as 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, which possesses a readily protonated amine group, Electrospray Ionization (ESI) in positive ion mode is the ionization technique of choice.[2][3] ESI is a soft ionization method that typically produces an abundant protonated molecule, [M+H]⁺, with minimal in-source fragmentation, thus preserving the crucial molecular weight information.[4]

Rationale for ESI:

  • Polarity and Basicity: The primary amine on the thiadiazole ring is a strong proton acceptor, making it highly amenable to forming [M+H]⁺ ions in the acidic mobile phases commonly used in liquid chromatography-mass spectrometry (LC-MS).

  • Thermal Lability: ESI is a gentle technique that avoids the high temperatures that could cause degradation of the molecule before ionization, a common concern with other methods.

Experimental Protocol: A Self-Validating Workflow

The following protocol is designed to be a robust starting point for the analysis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. The inclusion of specific quality control steps ensures the validity of the generated data.

Sample Preparation
  • Stock Solution (1 mg/mL): Accurately weigh 1 mg of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine and dissolve it in 1 mL of a high-purity solvent such as methanol or acetonitrile.

  • Working Solution (1 µg/mL): Perform a serial dilution of the stock solution in a 50:50 mixture of acetonitrile and water containing 0.1% formic acid. The formic acid is crucial for promoting protonation.

Liquid Chromatography-Mass Spectrometry (LC-MS) Parameters
  • LC System: A standard high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for retaining and separating the analyte from potential impurities.

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: A generic gradient starting from 5% B to 95% B over several minutes will likely elute the compound. Method development may be required to optimize separation.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 1-5 µL

Mass Spectrometer Settings (ESI-Positive Mode)
  • Ion Source: Electrospray Ionization (ESI)

  • Polarity: Positive

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Desolvation Gas Flow: 600 L/hr

  • Cone Gas Flow: 50 L/hr

  • Analyzer Mode: Full Scan (MS1) from m/z 50-500, followed by data-dependent MS/MS (MS2) on the most abundant precursor ion.

Elucidation of Fragmentation Pathways: A Mechanistic Approach

The true power of mass spectrometry for structural elucidation lies in tandem mass spectrometry (MS/MS), where the protonated molecule is fragmented to reveal its substructures.[5] For 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, we can predict a series of logical fragmentation pathways based on the inherent chemical properties of the molecule.

Predicted Molecular Ion: The molecular formula of the target compound is C5H9N3OS2. The monoisotopic mass is approximately 191.02. Therefore, the protonated molecule, [M+H]⁺, will be observed at an m/z of approximately 192.03.

Key Fragmentation Sites

The structure of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine presents several bonds that are susceptible to cleavage upon collisional activation. The most likely fragmentation pathways will involve the thioether linkage and the methoxyethyl side chain.

Proposed Fragmentation Scheme

The following diagram illustrates the predicted fragmentation cascade for the [M+H]⁺ ion of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine.

fragmentation_pathway M [M+H]⁺ m/z 192.03 F1 Loss of CH₂O m/z 162.01 M->F1 - CH₂O F2 Loss of C₂H₄O m/z 148.00 M->F2 - C₂H₄O F3 Loss of C₃H₇O m/z 133.00 M->F3 - C₃H₇O F4 Thiadiazole Ring Cleavage (e.g., loss of H₂N-C≡S) m/z ~133 M->F4 Ring Cleavage F5 Loss of C₂H₅O m/z 147.00 M->F5 - C₂H₅O

Caption: Predicted Fragmentation Pathway for [M+H]⁺ of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine.

Interpretation of Key Fragment Ions
  • m/z 162.01: This fragment likely arises from the loss of formaldehyde (CH₂O) from the methoxyethyl side chain.

  • m/z 148.00: This significant fragment would correspond to the cleavage of the C-O bond in the methoxyethyl group, resulting in the loss of ethylene oxide (C₂H₄O).

  • m/z 133.00: This ion is likely the 5-mercapto-1,3,4-thiadiazol-2-amine core, resulting from the cleavage of the S-C bond of the thioether linkage and loss of the entire methoxyethyl group. This would be a highly diagnostic fragment.

  • m/z ~133: Cleavage of the thiadiazole ring itself can also occur, leading to various smaller fragments. One possibility is the loss of a thioformamide radical.[6]

  • m/z 147.00: This fragment could result from the loss of an ethoxy radical.

High-Resolution Mass Spectrometry (HRMS) for Unambiguous Identification

While tandem mass spectrometry provides structural information, high-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition of the precursor and fragment ions. Instruments such as Orbitrap or Time-of-Flight (TOF) analyzers can provide mass accuracy in the low ppm range.

HRMS Data Table
IonCalculated m/zObserved m/z (example)Mass Error (ppm)
[M+H]⁺192.0314192.0311-1.6
[M+H-CH₂O]⁺162.0103162.0100-1.8
[M+H-C₂H₄O]⁺148.0001147.9998-2.0
[C₂H₄N₃S₂]⁺133.9947133.9944-2.2

Conclusion: A Framework for Confident Analysis

This guide has provided a detailed, scientifically-grounded framework for the mass spectrometric analysis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. By combining the soft ionization of ESI with the structural elucidating power of tandem MS and the confirmatory accuracy of HRMS, researchers can achieve an unambiguous identification and characterization of this important heterocyclic compound. The proposed fragmentation pathways, rooted in fundamental chemical principles, provide a roadmap for interpreting experimental data. The detailed protocols offer a starting point for robust and reliable analysis, empowering researchers in their drug discovery and development endeavors.

References

  • Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. MDPI. [Link]

  • A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. National Institutes of Health. [Link]

  • Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. National Institutes of Health. [Link]

  • Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. National Institutes of Health. [Link]

  • Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. [Link]

  • Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. National Institutes of Health. [Link]

Sources

Foundational

An In-depth Technical Guide to 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine: Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, and characterization of 5-[(2-Methoxyeth...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, and characterization of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. As a member of the versatile 1,3,4-thiadiazole class of heterocyclic compounds, this molecule holds significant potential for applications in medicinal chemistry and materials science. Due to the limited availability of specific experimental data for this exact molecule, this guide synthesizes information from closely related 2-amino-5-thio-substituted-1,3,4-thiadiazole analogues to provide a robust predictive framework for its behavior and analysis. The methodologies and expected data presented herein are grounded in established principles of organic chemistry and analytical science, offering a valuable resource for researchers engaged in the synthesis and study of novel thiadiazole derivatives.

Introduction: The Significance of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a privileged pharmacophore in drug discovery, renowned for its diverse biological activities.[1][2][3] Derivatives of this scaffold have demonstrated a wide spectrum of pharmacological effects, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][2][3][4][5] The presence of the sulfur and nitrogen heteroatoms imparts unique electronic and steric properties, enabling these molecules to interact with a variety of biological targets. The 2-amino-5-thio-substituted pattern, in particular, offers multiple points for chemical modification, allowing for the fine-tuning of physicochemical properties and biological activity. The title compound, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, incorporates a flexible and polar methoxyethyl side chain, which may enhance solubility and introduce specific hydrogen bonding interactions, making it an intriguing candidate for further investigation.

Predicted Physicochemical Properties

PropertyPredicted Value/RangeRationale and Comparative Insights
Molecular Formula C₅H₉N₃OS₂Based on the chemical structure.
Molecular Weight 191.28 g/mol Calculated from the molecular formula.
Appearance White to off-white or pale yellow solidMany 2-amino-1,3,4-thiadiazole derivatives are reported as crystalline solids with similar appearance.[6]
Melting Point 130-160 °CSimilar compounds like 2-Amino-5-(ethylthio)-1,3,4-thiadiazole and 2-Amino-5-(benzylthio)-1,3,4-thiadiazole have melting points of 135-137 °C and 157-161 °C, respectively.[6][7] The methoxyethyl group may slightly lower the melting point compared to the benzylthio analogue due to reduced crystal packing efficiency.
Solubility Sparingly soluble in water; Soluble in polar organic solvents (e.g., DMSO, DMF, methanol, ethanol).The presence of the amino and methoxy groups should impart some water solubility, while the thiadiazole ring and thioether linkage suggest good solubility in organic solvents.
pKa Amine (NH₂) group: ~3-5; Thiadiazole ring nitrogens: ~1-2The amino group is expected to be weakly basic. The thiadiazole ring nitrogens are generally weakly basic due to the electron-withdrawing nature of the ring system.

Synthesis and Purification

The synthesis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine would likely proceed through a multi-step pathway common for this class of compounds. A plausible and efficient synthetic route is outlined below.

Synthetic Workflow

The proposed synthesis involves the initial formation of a 2-amino-5-mercapto-1,3,4-thiadiazole intermediate, followed by S-alkylation with a suitable methoxyethylating agent.

Synthesis_Workflow A Thiosemicarbazide C 2-Amino-5-mercapto-1,3,4-thiadiazole A->C Cyclization B Carbon Disulfide B->C E 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine C->E S-Alkylation D 1-Bromo-2-methoxyethane D->E

Caption: Proposed synthetic workflow for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 2-Amino-5-mercapto-1,3,4-thiadiazole

This intermediate is a common starting material for many 2,5-disubstituted 1,3,4-thiadiazoles.

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve thiosemicarbazide in a suitable solvent such as dimethylformamide (DMF) or ethanol.

  • Reagent Addition: Slowly add an equimolar amount of carbon disulfide to the solution.

  • Reaction Conditions: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Isolation: After completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution. The solid can be collected by filtration, washed with a cold solvent (e.g., ethanol or water) to remove impurities, and dried under vacuum.

Step 2: S-Alkylation to Yield 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

  • Reaction Setup: In a suitable reaction vessel, dissolve the 2-amino-5-mercapto-1,3,4-thiadiazole intermediate in a polar aprotic solvent like DMF or acetonitrile.

  • Base Addition: Add a suitable base, such as potassium carbonate or triethylamine, to deprotonate the thiol group, forming a more nucleophilic thiolate.

  • Alkylation: To the stirred solution, add 1-bromo-2-methoxyethane (or a similar methoxyethylating agent) dropwise at room temperature.

  • Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed, as indicated by TLC analysis.

  • Purification: Upon completion, the reaction mixture is typically poured into ice-water to precipitate the crude product. The solid is collected by filtration and washed with water. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic and chromatographic techniques should be employed.

Spectroscopic Analysis
TechniqueExpected Observations
¹H NMR - A singlet corresponding to the amino (NH₂) protons. - A triplet corresponding to the methylene protons adjacent to the sulfur atom (-S-CH₂-). - A triplet corresponding to the methylene protons adjacent to the oxygen atom (-O-CH₂-). - A singlet for the methyl protons of the methoxy group (-O-CH₃).
¹³C NMR - Peaks corresponding to the two distinct carbons of the thiadiazole ring. - A peak for the methylene carbon attached to the sulfur. - A peak for the methylene carbon attached to the oxygen. - A peak for the methyl carbon of the methoxy group.
FT-IR - N-H stretching vibrations for the primary amine in the range of 3100-3400 cm⁻¹. - C-H stretching vibrations for the aliphatic chain around 2850-3000 cm⁻¹. - C=N and N=N stretching vibrations characteristic of the thiadiazole ring in the region of 1500-1650 cm⁻¹. - C-S stretching vibrations.
Mass Spectrometry (MS) - The molecular ion peak (M⁺) corresponding to the molecular weight of the compound. - Fragmentation patterns consistent with the loss of the methoxyethylthio side chain and other characteristic fragments.
Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a crucial technique for assessing the purity of the final compound.

Typical HPLC Method:

  • Column: A reversed-phase C18 column is generally suitable.

  • Mobile Phase: A gradient of water (often with 0.1% formic acid or trifluoroacetic acid) and a polar organic solvent like acetonitrile or methanol.

  • Detection: UV detection at a wavelength where the thiadiazole ring shows strong absorbance (typically around 254 nm or 280 nm).

  • Purity Assessment: The purity is determined by the percentage of the area of the main peak relative to the total area of all peaks in the chromatogram.

Potential Applications and Future Directions

Given the broad biological activities of 1,3,4-thiadiazole derivatives, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine represents a promising scaffold for drug discovery.[1][2]

  • Antimicrobial Drug Development: The 2-amino-1,3,4-thiadiazole moiety is a known pharmacophore in the development of antibacterial and antifungal agents.[4][8]

  • Anticancer Research: Numerous 1,3,4-thiadiazole derivatives have been investigated for their cytotoxic effects against various cancer cell lines.[3][9]

  • Antiviral Agents: This class of compounds has also shown potential as antiviral agents, including activity against HIV.[5]

Future research should focus on the synthesis and biological evaluation of this compound and its derivatives. Structure-activity relationship (SAR) studies, where the methoxyethylthio side chain is modified, could lead to the discovery of novel therapeutic agents with enhanced potency and selectivity.

Research_Logic A Synthesis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine B Structural Characterization (NMR, MS, IR) A->B C Purity Assessment (HPLC) A->C D In Vitro Biological Screening (Antimicrobial, Anticancer, Antiviral) B->D C->D E Identification of Lead Compounds D->E F Structure-Activity Relationship (SAR) Studies E->F G Optimization of Biological Activity F->G G->D

Caption: Logical workflow for the investigation of novel thiadiazole derivatives.

Conclusion

While specific experimental data for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is currently scarce in the public domain, this technical guide provides a comprehensive framework for its synthesis, characterization, and potential applications based on the well-established chemistry of related 1,3,4-thiadiazole derivatives. The protocols and predictive data presented here offer a solid foundation for researchers to embark on the exploration of this promising molecule. The versatility of the 1,3,4-thiadiazole scaffold, coupled with the unique features of the methoxyethylthio substituent, makes this compound a compelling target for future research in medicinal chemistry and drug discovery.

References

  • Amer, Z., et al. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide and Studying Their Antioxidant Activity. Chemical Methodologies, 6(8), 604-611.
  • Anonymous. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Advances, 12(46), 29627-29639.
  • Anonymous. (n.d.). SYNTHESIS AND CHARACTERIZATION OF SUBSTITUTED 1,3,4 THIADIAZOLE AS POTENTIAL ANTIMICROBIAL AGENTS. International Journal of Pharmaceutical, Chemical, and Biological Sciences.
  • Anonymous. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding.
  • Anonymous. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their. Chemical Methodologies.
  • Anonymous. (n.d.). 2-Amino-5-(benzylthio)-1,3,4-thiadiazole. Chem-Impex.
  • Anonymous. (n.d.). 2-Amino-5-(ethylthio)-1,3,4-thiadiazole 99%. Sigma-Aldrich.
  • Anonymous. (n.d.). 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. PubMed.
  • Anonymous. (n.d.). Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. MDPI.
  • Anonymous. (n.d.). Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. PMC - NIH.

Sources

Exploratory

An In-depth Technical Guide to the Crystal Structure of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine Derivatives

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the synthesis, crystallization, and structural elucidation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiad...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the synthesis, crystallization, and structural elucidation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine and its derivatives. We will delve into the critical aspects of their solid-state chemistry, focusing on the interplay of molecular conformation and intermolecular interactions that govern their crystal packing.

Introduction: The Significance of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The precise three-dimensional arrangement of atoms in these molecules, dictated by their crystal structure, is fundamental to their interaction with biological targets.[3] Understanding the crystal structure is, therefore, a critical step in the rational design of new therapeutic agents. This guide will use 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine as a focal point to explore the crystallographic principles applicable to this important class of compounds.

Synthesis and Crystallization of 1,3,4-Thiadiazole Derivatives

The synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles is typically achieved through cyclization reactions. A common and effective method involves the reaction of thiosemicarbazide with a carboxylic acid or its derivative, often in the presence of a dehydrating agent like polyphosphate ester (PPE) or phosphorus oxychloride.[4]

Experimental Protocol: Synthesis of 5-Substituted-1,3,4-thiadiazol-2-amines
  • Reaction Setup: In a round-bottom flask, dissolve the chosen carboxylic acid and a molar equivalent of thiosemicarbazide in a suitable solvent.

  • Cyclization: Add the cyclizing agent (e.g., PPE) portion-wise while stirring at a controlled temperature. The reaction progress is monitored by thin-layer chromatography.

  • Work-up: Upon completion, the reaction mixture is neutralized, and the crude product is precipitated.

  • Purification: The solid product is collected by filtration, washed, and purified by recrystallization from an appropriate solvent system (e.g., ethanol, DMSO/water) to yield the final compound.[4][5]

Crystal Growth

Obtaining single crystals suitable for X-ray diffraction is a crucial, and often challenging, step.[6] Slow evaporation of a saturated solution of the purified compound is a widely used technique. The choice of solvent is critical and can significantly influence crystal quality. Solvents such as dimethylformamide (DMF), ethanol, or methanol are often employed.[7][8]

Synthesis_and_Crystallization_Workflow cluster_synthesis Synthesis cluster_crystallization Crystallization Reactants Carboxylic Acid + Thiosemicarbazide Cyclization Cyclization (e.g., with PPE) Reactants->Cyclization Purification Purification (Recrystallization) Cyclization->Purification Dissolution Dissolution in Suitable Solvent Purification->Dissolution Yields Pure Compound SlowEvap Slow Evaporation Dissolution->SlowEvap SingleCrystal Single Crystal Formation SlowEvap->SingleCrystal DataCollection X-ray Data Collection SingleCrystal->DataCollection Crystal Selection

Caption: Workflow for the synthesis and crystallization of 1,3,4-thiadiazole derivatives.

Elucidation of the Crystal Structure

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional structure of a molecule.[3][6] This technique provides precise information on bond lengths, bond angles, and the overall conformation of the molecule in the solid state.

Molecular Geometry of the 1,3,4-Thiadiazole Core

The 1,3,4-thiadiazole ring is a five-membered heterocycle containing one sulfur and two nitrogen atoms. In the crystal structures of its derivatives, this ring is typically planar.[1] The substituents at the 2- and 5-positions will have specific orientations relative to this ring, which can be influenced by steric and electronic factors.

For the title compound, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, the flexible (2-methoxyethyl)thio side chain is of particular interest. The conformation of this chain will be determined by the torsion angles around the C-C, C-S, and C-O bonds. These conformational details are crucial for understanding how the molecule presents itself for intermolecular interactions.

Caption: Numbering scheme for the title compound's core structure.

Intermolecular Interactions and Crystal Packing

The crystal structure of a molecule is not solely defined by its individual geometry but also by how multiple molecules arrange themselves in the crystal lattice. This arrangement, or crystal packing, is stabilized by a network of intermolecular interactions.[9] For 1,3,4-thiadiazole derivatives, hydrogen bonds and π-π stacking interactions are often the dominant forces.[10]

Hydrogen Bonding

The 2-amino group of the title compound is a potent hydrogen bond donor. The nitrogen atoms within the thiadiazole ring can act as hydrogen bond acceptors. This leads to the formation of strong N-H···N hydrogen bonds, which often result in the formation of centrosymmetric dimers or extended chains in the crystal lattice.[10] The ether oxygen of the methoxyethyl group can also participate as a hydrogen bond acceptor.

Other Weak Interactions

In addition to strong hydrogen bonds, weaker interactions such as C-H···N, C-H···S, and C-H···π contacts contribute to the overall stability of the crystal packing.[11][12] The sulfur atoms of the thiadiazole ring and the thioether linkage can also participate in chalcogen bonding.[11][12] Van der Waals forces also play a significant role in the close packing of molecules.

The interplay of these various interactions dictates the final supramolecular architecture of the crystal.[8][13]

Intermolecular_Interactions cluster_legend Interaction Types Mol1 N-H Ring N Ring S Ether O Molecule A Mol2 N-H Ring N Ring S Ether O Molecule B Mol1:n1->Mol2:n2 N-H...N Hydrogen Bond Mol1:n1->Mol2:n4 N-H...O Hydrogen Bond Mol1:n3->Mol2:n2 Chalcogen Bond (S...N) Packing Crystal Lattice Formation Strong Strong H-Bond Weak Weak Interactions

Caption: Key intermolecular interactions stabilizing the crystal lattice.

Structure-Activity Relationship (SAR) Insights

The detailed structural information obtained from crystallography is invaluable for understanding structure-activity relationships. The conformation of the molecule and the nature of its intermolecular interactions in the solid state can provide insights into how it might bind to a biological target. For instance, the spatial arrangement of hydrogen bond donors and acceptors is critical for receptor recognition. By analyzing a series of derivatives, correlations can be drawn between specific structural features and biological activity, guiding the design of more potent and selective drug candidates.

Standardized Experimental Protocols

Single-Crystal X-ray Diffraction Data Collection and Refinement
  • Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.[6]

  • Data Collection: The crystal is placed in a diffractometer, and diffraction data are collected, typically using monochromatic X-ray radiation (e.g., Cu Kα). The data collection strategy involves rotating the crystal to measure the intensities of a large number of reflections.[6]

  • Structure Solution: The collected data are processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.[6]

  • Structure Refinement: The structural model is refined against the experimental data to obtain the final, accurate crystal structure. This involves adjusting atomic positions, displacement parameters, and other variables to minimize the difference between the observed and calculated structure factors.[6]

Data Presentation

Crystallographic data are typically presented in a standardized format, including tables of crystal data and structure refinement details, atomic coordinates, bond lengths, bond angles, and torsion angles.

Table 1: Example of Crystallographic Data Summary

ParameterExample Value
Chemical formulaC₅H₉N₃OS₂
Formula weight191.28
Crystal systemMonoclinic
Space groupP2₁/c
a, b, c (Å)10.123(4), 5.432(2), 15.678(6)
β (°)98.76(3)
Volume (ų)850.1(6)
Z4
Density (calculated) (g/cm³)1.495
R-factor (%)4.5
Goodness-of-fit1.05

Note: The values in this table are hypothetical and serve as an illustrative example for this class of compounds.

Conclusion

The crystallographic analysis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine derivatives provides fundamental insights into their molecular structure and solid-state organization. The interplay of strong hydrogen bonds and other weak intermolecular forces governs their supramolecular assembly. This detailed structural knowledge is paramount for understanding their physicochemical properties and for the rational design of new derivatives with enhanced biological activity in the field of drug discovery.

References

  • Al-Ghorbani, M., et al. (2016). First X-ray Crystal Structure Characterization, Computational Studies, and Improved Synthetic Route to the Bioactive 5-Arylimino-1,3,4-thiadiazole Derivatives. Molecules, 21(9), 1149. [Link]

  • Hoser, A. A., et al. (2018). Interplay of Inter- and Intramolecular Interactions in Crystal Structures of 1,3,4-Thiadiazole Resorcinol Derivatives. Crystal Growth & Design, 18(7), 3851–3862. [Link]

  • American Chemical Society. (2018). Interplay of Inter- and Intramolecular Interactions in Crystal Structures of 1,3,4-Thiadiazole Resorcinol Derivatives. ACS Publications. [Link]

  • Hoser, A. A., et al. (2018). Interplay of Inter- and Intramolecular Interactions in Crystal Structures of 1,3,4-Thiadiazole Resorcinol Derivatives. ResearchGate. [Link]

  • Chopra, D., et al. (2014). Quantitative crystal structure analysis of 1,3,4-thiadiazole derivatives. CrystEngComm, 16(32), 7546-7561. [Link]

  • Kumar, R., et al. (2022). Structural and Energetic Properties of Weak Noncovalent Interactions in Two Closely Related 3,6-Disubstituted-[1][7][8]triazolo[3,4-b][1][3][8]thiadiazole Derivatives. ACS Omega, 7(38), 34537–34552. [Link]

  • Kumar, R., et al. (2022). Structural and Energetic Properties of Weak Noncovalent Interactions in Two Closely Related 3,6-Disubstituted-[1][7][8]triazolo[3,4-b][1][3][8]thiadiazole Derivatives. PMC. [Link]

  • Gqoshela, K., et al. (2020). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. PMC. [Link]

  • Foroumadi, A., et al. (2014). New 5-(nitroheteroaryl)-1,3,4-thiadiazols containing acyclic amines at C-2: synthesis and SAR study for their antileishmanial activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 29(5), 639-646. [Link]

  • Sancak, K., et al. (2008). 5-(Thiophen-2-ylmethyl)-1,3,4-thiadiazol-2-amine. Acta Crystallographica Section E, 64(Pt 6), o1279. [Link]

  • Gevorgyan, A., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Molbank, 2021(3), M1267. [Link]

  • Hassan, G. S., et al. (2018). Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. Research on Chemical Intermediates, 44, 6443-6462. [Link]

Sources

Foundational

An In-depth Technical Guide to Pimobendan (CAS Number: 88534-10-3)

For Researchers, Scientists, and Drug Development Professionals Introduction: A Novel Inodilator in Veterinary Cardiology Pimobendan, identified by CAS number 88534-10-3, is a pivotal therapeutic agent in veterinary card...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Inodilator in Veterinary Cardiology

Pimobendan, identified by CAS number 88534-10-3, is a pivotal therapeutic agent in veterinary cardiology.[1] It is classified as a benzimidazole-pyridazinone derivative and is primarily utilized in the management of congestive heart failure (CHF) in dogs, secondary to conditions such as dilated cardiomyopathy (DCM) and degenerative mitral valve disease (DMVD).[2][3] What sets Pimobendan apart is its unique dual mechanism of action, functioning as an "inodilator." This term reflects its ability to concurrently enhance cardiac contractility (a positive inotropic effect) and induce vasodilation, thereby reducing the workload on the failing heart.[2][4] This guide provides a comprehensive overview of the core properties, mechanism of action, and practical applications of Pimobendan for professionals in the field of drug development and veterinary science.

Mechanism of Action: A Two-Pronged Approach to Cardiac Support

Pimobendan exerts its therapeutic effects through two primary molecular pathways: sensitization of cardiac troponin C to calcium and inhibition of phosphodiesterase III (PDE3).[5][6]

  • Calcium Sensitization: Unlike traditional inotropes that increase intracellular calcium concentrations and can elevate myocardial oxygen demand, Pimobendan enhances the sensitivity of the cardiac contractile apparatus to existing intracellular calcium.[2][4] It binds to cardiac troponin C, stabilizing the calcium-bound form of the troponin complex.[4] This augmented sensitivity leads to a more forceful contraction of the heart muscle for a given concentration of calcium, thereby improving cardiac output without a significant increase in oxygen consumption.[5]

  • Phosphodiesterase III (PDE3) Inhibition: Pimobendan is a selective inhibitor of PDE3, an enzyme prevalent in both cardiac and vascular smooth muscle.[6][7] Inhibition of PDE3 leads to an increase in intracellular cyclic adenosine monophosphate (cAMP) levels.[4][5] In vascular smooth muscle, elevated cAMP promotes relaxation, resulting in both arterial and venous vasodilation.[2][4] This balanced vasodilation reduces both the preload (venous return to the heart) and afterload (resistance the heart pumps against), decreasing the overall workload on the heart.[4]

The synergistic effect of these two mechanisms—enhanced contractility and reduced cardiac workload—underpins the clinical efficacy of Pimobendan in improving the quality of life and extending the survival time for canine patients with congestive heart failure.[5][8]

Pimobendan_Mechanism cluster_cardiomyocyte Cardiac Myocyte cluster_smoothmuscle Vascular Smooth Muscle Pimobendan_Ca Pimobendan TroponinC Cardiac Troponin C Pimobendan_Ca->TroponinC Sensitizes Contraction Increased Contractility (Positive Inotropy) TroponinC->Contraction Enhances effect of Ca²⁺ on Ca_ion Ca²⁺ Ca_ion->TroponinC Pimobendan_PDE Pimobendan PDE3 Phosphodiesterase III (PDE3) Pimobendan_PDE->PDE3 Inhibits cAMP cAMP increased PDE3->cAMP prevents breakdown of Relaxation Relaxation cAMP->Relaxation Vasodilation Vasodilation (Reduced Preload & Afterload) Relaxation->Vasodilation Pimobendan_source Pimobendan (Administered) Pimobendan_source->Pimobendan_Ca Acts on Pimobendan_source->Pimobendan_PDE Acts on

Caption: Dual mechanism of action of Pimobendan.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a drug substance is fundamental for formulation development and pharmacokinetic studies.

PropertyValueSource(s)
CAS Number 88534-10-3N/A
Molecular Formula C₁₉H₁₈N₄O₂[1][7]
Molecular Weight 334.4 g/mol [1][7]
Appearance Crystalline solid[7]
Melting Point Approx. 243°C (decomposition)[6]
Solubility Soluble in DMSO (~5 mg/mL) and dimethylformamide (~1 mg/mL). Sparingly soluble in aqueous buffers.[7]
UV/Vis (λmax) 268, 329 nm[7]
Synonyms UD-CG 115[7]

Note: Solubility in aqueous media is highly pH-dependent, with greater solubility at lower pH values.[9]

Clinical Application in Veterinary Medicine: The EPIC Study

The landmark "Effect of Pimobendan in Dogs with Preclinical Myxomatous Mitral Valve Disease (MMVD) and Cardiomegaly" (EPIC) study was a large-scale, multicenter clinical trial that significantly impacted the standard of care for canine heart disease.[10][11] The study demonstrated that administering Pimobendan to dogs with preclinical MMVD and evidence of heart enlargement delayed the onset of clinical signs of congestive heart failure by an average of 15 months.[10][11][12] This pivotal trial provided conclusive evidence for the early use of Pimobendan, shifting the treatment paradigm from reactive to proactive management of MMVD.[10][13]

Analytical Methodology: Quantification of Pimobendan

The accurate quantification of Pimobendan in pharmaceutical dosage forms and biological matrices is crucial for quality control and pharmacokinetic analysis. A common and reliable method is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[14][15]

Step-by-Step RP-HPLC Protocol for Pimobendan Estimation

This protocol is a generalized representation based on published methods.[14][15]

  • Standard and Sample Preparation:

    • Prepare a stock solution of Pimobendan reference standard in a suitable solvent such as methanol or DMSO.

    • For pharmaceutical dosage forms (e.g., tablets), crush the tablets, dissolve the powder in the solvent, and filter to remove excipients.

    • For biological samples (e.g., plasma), perform a protein precipitation and/or liquid-liquid extraction to isolate the drug and its active metabolite, O-desmethylpimobendan (ODMP).[16][17]

  • Chromatographic Conditions:

    • Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).[15]

    • Mobile Phase: A mixture of an acidic buffer (e.g., 0.05M KH₂PO₄, pH 2.5) and an organic solvent like acetonitrile. The ratio can be optimized (e.g., 70:30 v/v).[15]

    • Flow Rate: Typically 1.0 mL/min.[14]

    • Detection: UV detection at a wavelength of 328 nm.[14][15]

    • Injection Volume: 10-20 µL.

  • Data Analysis:

    • Construct a calibration curve by plotting the peak area of the reference standard against its concentration.

    • Quantify Pimobendan in the sample by comparing its peak area to the calibration curve.

    • The method should be validated according to ICH guidelines for parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[14]

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing Sample Sample (Tablet or Plasma) Dissolve Dissolution / Extraction Sample->Dissolve Filter Filtration / Centrifugation Dissolve->Filter Injector Autosampler/Injector Filter->Injector Column C18 Column Injector->Column Detector UV Detector (328 nm) Column->Detector Chromatogram Chromatogram Generation Detector->Chromatogram Integration Peak Integration Chromatogram->Integration Quantification Quantification (vs. Calibration Curve) Integration->Quantification Result Final Concentration Quantification->Result

Caption: General workflow for RP-HPLC analysis of Pimobendan.

Safety and Toxicology

Pimobendan is generally well-tolerated at the prescribed therapeutic doses. However, overdose can lead to exaggerated hypotensive effects.[18] Clinical signs of toxicity are dose-dependent and may include weakness, dizziness, tachycardia, and vomiting.[18][19] It is contraindicated in cases of hypertrophic cardiomyopathy and conditions where an augmentation of cardiac output is inappropriate for functional or anatomical reasons. The safety of Pimobendan has not been established in dogs under 6 months of age, breeding, pregnant, or lactating dogs.[20]

Conclusion

Pimobendan (CAS 88534-10-3) represents a significant advancement in the management of canine congestive heart failure. Its unique inodilator properties, stemming from a dual mechanism of calcium sensitization and PDE3 inhibition, allow for improved cardiac function and reduced cardiac workload. Supported by robust clinical evidence, particularly the EPIC study, Pimobendan has become a cornerstone of therapy. A comprehensive understanding of its properties, from its molecular action to its analytical quantification, is essential for researchers and drug development professionals seeking to build upon the therapeutic success of this important veterinary drug.

References

  • A review of the pharmacology and clinical uses of pimobendan. (2025). ResearchGate. Retrieved from [Link]

  • What is the mechanism of Pimobendan? (2024). Patsnap Synapse. Retrieved from [Link]

  • Pimobendan and Heart Disease. Today's Veterinary Practice. Retrieved from [Link]

  • Development And Validation Of Methods For Estimation Of Pimobendan In Pharmaceutical Dosage Form. (2013). International Journal of ChemTech Research. Retrieved from [Link]

  • Use of pimobendan in the management of heart failure. (2004). PubMed. Retrieved from [Link]

  • PIMOBENDAN A NEW DRUG FOR HEART FAILURE MANAGEMENT. CABI Digital Library. Retrieved from [Link]

  • Big data from VetCompass reaffirms value of Pimobendan in management of canine heart disease. (2025). Royal Veterinary College. Retrieved from [Link]

  • Effect of Pimobendan in Dogs with Preclinical Myxomatous Mitral Valve Disease and Cardiomegaly: The EPIC Study-A Randomized Clinical Trial. (2016). PubMed. Retrieved from [Link]

  • Pimobendan | C19H18N4O2. PubChem. Retrieved from [Link]

  • EPIC Study: Official Site. Boehringer Ingelheim. Retrieved from [Link]

  • Analytical Method for the Identification and Quantification of Pimobendan and its Application. (2025). DBpia. Retrieved from [Link]

  • Pimobendan Updates: When and Why. (2021). Veterinary Medicine at Illinois. Retrieved from [Link]

  • Pimobendan (Vetmedin) - dogs. Lort Smith Melbourne Animal Hospital. Retrieved from [Link]

  • Pimobendan Poisoning in Dogs. Wag!. Retrieved from [Link]

  • Pharmaceutical compositions of pimobendan. Google Patents.
  • Preliminary Bioequivalence of an Oral Pimobendan Solution Formulation with Reference Solution Formulation in Beagle Dogs. (2022). MDPI. Retrieved from [Link]

  • Pharmacodynamics and Pharmacokinetics of Injectable Pimobendan and Its Metabolite, O-Desmethyl-Pimobendan, in Healthy Dogs. (2021). PMC - NIH. Retrieved from [Link]

  • Animal Safety. accessdata.fda.gov. Retrieved from [Link]

Sources

Exploratory

A Comprehensive Technical Guide to the Biological Activities of 2-Amino-1,3,4-Thiadiazole Derivatives

Foreword: The relentless pursuit of novel therapeutic agents is a cornerstone of modern medicinal chemistry. Within the vast landscape of heterocyclic compounds, the 1,3,4-thiadiazole ring, and specifically its 2-amino s...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The relentless pursuit of novel therapeutic agents is a cornerstone of modern medicinal chemistry. Within the vast landscape of heterocyclic compounds, the 1,3,4-thiadiazole ring, and specifically its 2-amino substituted derivatives, has emerged as a privileged scaffold.[1][2] Its inherent physicochemical properties, including a mesoionic character that facilitates passage across cellular membranes, make it an attractive nucleus for drug design.[3] This guide provides an in-depth exploration of the multifaceted biological potential of 2-amino-1,3,4-thiadiazole derivatives, synthesizing key research findings, detailing experimental methodologies, and elucidating the molecular mechanisms that underpin their diverse pharmacological activities. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile scaffold in the creation of next-generation therapeutics.

The 2-Amino-1,3,4-Thiadiazole Scaffold: Synthesis and Significance

The 2-amino-1,3,4-thiadiazole core is a five-membered aromatic ring containing one sulfur and two nitrogen atoms, with an amine group at the C2 position. This structure serves as a bioisostere for pyrimidine and pyridazine rings, components of vital biological molecules, which may contribute to its ability to interact with a wide range of biological targets.[4] The reactivity of the C2-amino group provides a convenient handle for chemical modification, allowing for the generation of large libraries of derivatives with diverse functionalities and biological profiles.[5]

General Synthesis Workflow

A predominant method for synthesizing the 2-amino-1,3,4-thiadiazole core involves the acid-catalyzed cyclization of thiosemicarbazone intermediates, which are themselves formed from the condensation of an aldehyde or ketone with thiosemicarbazide.[6][7] Oxidative cyclization is another common and efficient strategy.

G cluster_0 Step 1: Thiosemicarbazone Formation cluster_1 Step 2: Cyclization Aldehyde Aldehyde/Ketone (R-CHO) Thiosemicarbazone Thiosemicarbazone Intermediate Aldehyde->Thiosemicarbazone Condensation (e.g., Acetic Acid) Thiosemicarbazide Thiosemicarbazide Thiosemicarbazide->Thiosemicarbazone Product 2-Amino-5-R-1,3,4-Thiadiazole Thiosemicarbazone->Product Oxidative Ring Closure Cyclizing_Agent Cyclizing Agent (e.g., FeCl₃, p-TsCl) Cyclizing_Agent->Product

Caption: General synthesis of 2-amino-1,3,4-thiadiazoles.

Experimental Protocol: Synthesis via Oxidative Cyclization

This protocol describes a representative synthesis of 2-amino-5-substituted-1,3,4-thiadiazole derivatives from the corresponding thiosemicarbazones.[6][7]

Materials:

  • Substituted benzaldehyde (10 mmol)

  • Thiosemicarbazide (10 mmol)

  • Absolute Ethanol

  • Glacial Acetic Acid

  • Hydrated Iron (III) Chloride (FeCl₃·6H₂O) or Ammonium Sulfate

  • Distilled Water

Procedure:

  • Thiosemicarbazone Synthesis:

    • Dissolve the substituted benzaldehyde (10 mmol) in 50 mL of absolute ethanol in a round-bottom flask.

    • Add thiosemicarbazide (10 mmol) to the solution, followed by 2-3 drops of glacial acetic acid to catalyze the reaction.

    • Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture to room temperature. The thiosemicarbazone intermediate will precipitate.

    • Collect the solid product by filtration, wash with cold ethanol and water, and dry under vacuum.

  • Oxidative Cyclization to 2-Amino-1,3,4-Thiadiazole:

    • Prepare a solution of the oxidizing agent (e.g., FeCl₃·6H₂O) in distilled water.

    • Suspend the dried thiosemicarbazone intermediate (5 mmol) in water or a suitable solvent.

    • Add the oxidizing agent solution dropwise to the suspension with vigorous stirring.

    • Continue stirring at room temperature for 1-2 hours. Some protocols may utilize ultrasonication to facilitate the reaction.[6][7]

    • The formation of the 2-amino-1,3,4-thiadiazole derivative will result in a color change and precipitation.

    • Collect the final product by filtration, wash thoroughly with distilled water to remove inorganic salts, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure compound.

    • Characterize the final product using spectroscopic methods such as FT-IR, ¹H-NMR, and Mass Spectrometry.

Antimicrobial Activity

Derivatives of 2-amino-1,3,4-thiadiazole have demonstrated a broad spectrum of antimicrobial activities, including antibacterial, antifungal, and antitubercular properties.[1][2][5][8] The presence of the =N-C-S- moiety is believed to be crucial for this biological activity.[8] These compounds can be considered lead structures for the development of new antimicrobial agents, particularly in the face of rising drug resistance.[2][5]

Mechanism of Action

While the exact mechanisms can vary depending on the derivative and the microbial species, proposed actions include:

  • Enzyme Inhibition: Acting as inhibitors for essential microbial enzymes. Sulfonamide-containing thiadiazoles, for example, may act as competitive inhibitors of p-aminobenzoic acid in the folic acid synthesis pathway, similar to sulfa drugs.[6]

  • Cell Wall Disruption: Interfering with the synthesis or integrity of the bacterial or fungal cell wall.

  • Metal Chelation: The nitrogen and sulfur atoms can act as chelation sites for essential metal ions, depriving microbes of necessary cofactors for enzymatic reactions.[5][8]

G cluster_0 Microbial Cell Thiadiazole 2-Amino-1,3,4- Thiadiazole Derivative Enzyme Essential Enzyme (e.g., Dihydropteroate Synthase) Thiadiazole->Enzyme Inhibition Metals Metal Ion Cofactors (e.g., Zn²⁺, Fe²⁺) Thiadiazole->Metals Chelation CellWall Cell Wall Synthesis Thiadiazole->CellWall Disruption Result Inhibition of Growth & Cell Death Enzyme->Result Metals->Result CellWall->Result

Caption: Potential antimicrobial mechanisms of action.

Data Presentation: Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for representative 2-amino-1,3,4-thiadiazole derivatives against various pathogens.

Compound IDTarget OrganismMIC (µg/mL)Reference DrugMIC (µg/mL)Reference
14d (2,4-dichlorophenylamino deriv.)C. albicans32.6Itraconazole47.5[8]
19 (p-chlorophenyl deriv.)S. aureus62.5--[5]
26 (tris-thiadiazole deriv.)S. pneumoniae8 - 31.25--[5]
36a-b (hydroxyl deriv.)P. aeruginosa, S. aureus, E. coliModerate to Good InhibitionCiprofloxacin-[5][8]
Compound 1g S. faecalis, MSSA, MRSA4 - 64--[9]
Compound 2g C. albicans8--[9]
Experimental Protocol: Broth Microdilution Assay for MIC Determination

This protocol outlines the standard method for determining the MIC of a compound against a bacterial strain.

Materials:

  • Mueller-Hinton Broth (MHB) or other appropriate growth medium.

  • Bacterial inoculum, adjusted to 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL).

  • Test compound stock solution (e.g., in DMSO).

  • Sterile 96-well microtiter plates.

  • Positive control antibiotic (e.g., Ciprofloxacin).

  • Negative control (medium only) and growth control (medium + inoculum).

Procedure:

  • Plate Preparation: Add 50 µL of sterile MHB to all wells of a 96-well plate.

  • Serial Dilution: Add 50 µL of the test compound stock solution to the first well of a row. Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, and so on, discarding the final 50 µL from the last well. This creates a concentration gradient.

  • Inoculation: Prepare a working bacterial suspension by diluting the 0.5 McFarland standard inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Add Inoculum: Add 50 µL of the working bacterial suspension to each well (except the negative control). The final volume in each well is now 100 µL.

  • Controls: Include a growth control (100 µL inoculum in MHB) and a sterility control (100 µL MHB only).

  • Incubation: Seal the plate and incubate at 37°C for 18-24 hours.

  • Reading Results: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by using a plate reader to measure optical density (OD).

Anticancer Activity

The 2-amino-1,3,4-thiadiazole scaffold is a cornerstone in the development of novel anticancer agents, with derivatives showing efficacy against a range of human cancer cell lines.[3][10][11] The parent compound, 2-amino-1,3,4-thiadiazole (A-TDA), underwent clinical trials, demonstrating antitumor responses in lung and esophageal cancer.[12]

Mechanisms of Anticancer Action

The cytotoxic properties of these derivatives are attributed to their ability to modulate multiple key cellular pathways involved in cancer progression.[13]

  • Kinase Inhibition: Many derivatives function as inhibitors of crucial signaling kinases. For instance, 2-(4-fluorophenylamino)-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazole (FABT) was found to inhibit the activation of the extracellular signal-regulated kinase 1/2 (ERK1/2) pathway in lung carcinoma cells.[14] Others have shown inhibitory activity against Bcr-Abl tyrosine kinase, relevant in chronic myelogenous leukemia.[10]

  • Cell Cycle Arrest: These compounds can halt the cell cycle, preventing cancer cell proliferation. FABT induces cell cycle arrest in the G0/G1 phase, which is associated with an enhanced expression of the cell cycle inhibitor p27/Kip1.[14]

  • Induction of Apoptosis: A key mechanism for many anticancer drugs is the induction of programmed cell death (apoptosis). Thiadiazole derivatives have been shown to trigger this process in cancer cells.[13]

G cluster_0 ERK/MAPK Signaling Pathway Growth_Factor Growth Factor Receptor Receptor Tyrosine Kinase Growth_Factor->Receptor RAS RAS Receptor->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK1/2 MEK->ERK Transcription Transcription Factors (e.g., CREB) ERK->Transcription Thiadiazole FABT Derivative Thiadiazole->ERK Inhibits Activation Proliferation Cell Proliferation & Survival Transcription->Proliferation

Caption: Inhibition of the ERK1/2 pathway by a thiadiazole derivative.[14]

Data Presentation: In Vitro Anticancer Activity

The table below presents the half-maximal inhibitory concentration (IC₅₀) values for several derivatives against various cancer cell lines.

Compound IDCancer Cell LineAssay TypeIC₅₀ (µM)Reference
FABT A549 (Lung Carcinoma)Proliferation13.7[10]
FABT C6 (Glioma)Proliferation23.5[10]
Compound 2 K562 (CML)Abl Kinase Inhibition7.4[10]
Compound 2g LoVo (Colon Cancer)Anti-proliferative2.44[10]
Disulfide deriv. (43) MCF-7 (Breast Cancer)Anti-proliferative1.78[11]
Disulfide deriv. (43) A549 (Lung Cancer)Anti-proliferative4.04[11]
Experimental Protocol: MTT Cell Proliferation Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Materials:

  • Cancer cell line of interest (e.g., A549).

  • Complete culture medium (e.g., DMEM + 10% FBS).

  • Test compound stock solution.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • Solubilization buffer (e.g., DMSO or acidified isopropanol).

  • Sterile 96-well cell culture plates.

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the plate and add 100 µL of the compound-containing medium to the respective wells. Include vehicle control (e.g., DMSO) wells.

  • Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan precipitate.

  • Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use a non-linear regression to determine the IC₅₀ value.

Anti-inflammatory and Analgesic Activities

Several series of 2-amino-1,3,4-thiadiazole derivatives have been reported to possess significant anti-inflammatory and analgesic properties.[15][16][17] A key advantage noted in some studies is the lack of ulcerogenic side effects commonly associated with non-steroidal anti-inflammatory drugs (NSAIDs).[17]

Mechanism of Action: COX Inhibition

The primary mechanism for the anti-inflammatory and analgesic effects of these compounds is believed to be the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform COX-2, which is upregulated at sites of inflammation.[17] By blocking COX enzymes, these derivatives prevent the conversion of arachidonic acid into prostaglandins, which are key mediators of pain, fever, and inflammation. Molecular docking studies have supported this hypothesis, showing favorable binding interactions within the active sites of COX-1 and COX-2.[17]

G Cell_Membrane Cell Membrane Phospholipids Arachidonic_Acid Arachidonic Acid Cell_Membrane->Arachidonic_Acid Inflammatory Stimuli PLA2 Phospholipase A₂ COX COX-1 / COX-2 Arachidonic_Acid->COX Prostaglandins Prostaglandins (PGs) COX->Prostaglandins Thiadiazole Thiadiazole Derivative Thiadiazole->COX Inhibition Inflammation Pain & Inflammation Prostaglandins->Inflammation

Caption: Inhibition of the Prostaglandin Synthesis Pathway.

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

This is a classic in vivo model for evaluating the acute anti-inflammatory activity of novel compounds.[15]

Materials:

  • Wistar rats (150-200g).

  • Test compound and standard drug (e.g., Diclofenac).

  • 1% Carrageenan solution in sterile saline.

  • Plethysmometer for measuring paw volume.

Procedure:

  • Animal Grouping: Divide animals into groups (n=6): a control group (vehicle), a standard group (Diclofenac), and test groups for different doses of the thiadiazole derivative.

  • Compound Administration: Administer the vehicle, standard, or test compound orally (p.o.) or intraperitoneally (i.p.) to the respective groups.

  • Baseline Measurement: One hour after drug administration, measure the initial volume of the right hind paw of each rat using a plethysmometer.

  • Induction of Edema: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw of each rat.

  • Volume Measurement: Measure the paw volume at regular intervals post-carrageenan injection (e.g., 1, 2, 3, and 4 hours).

  • Data Analysis: Calculate the percentage inhibition of edema for each group at each time point using the formula:

    • % Inhibition = [1 - (Vt - V₀)test / (Vt - V₀)control] x 100

    • Where V₀ is the initial paw volume and Vt is the paw volume at time 't'.

Anticonvulsant Activity

The 1,3,4-thiadiazole nucleus is a recognized pharmacophore for anticonvulsant activity.[18][19][20] Derivatives have shown potent effects in preclinical models of epilepsy, often with a favorable safety profile and minimal neurotoxicity.[19][21]

Mechanism of Action: Carbonic Anhydrase Inhibition

A significant mechanism contributing to the anticonvulsant effect of some thiadiazole derivatives is the inhibition of carbonic anhydrase (CA) enzymes.[19] Acetazolamide, a known CA inhibitor and anticonvulsant, features a 1,3,4-thiadiazole ring. Inhibition of CA isoforms in the brain (like CA II and CA IX) leads to an accumulation of CO₂ and a subsequent decrease in pH, which is thought to stabilize neurons and reduce their hyperexcitability, thereby suppressing seizures.

In Vivo Anticonvulsant Screening

Two primary models are used to assess anticonvulsant potential:

  • Maximal Electroshock Seizure (MES) Test: This model is indicative of activity against generalized tonic-clonic seizures. An electrical stimulus is applied via corneal or ear-clip electrodes, and the ability of a compound to prevent the tonic hindlimb extension phase is measured.

  • Subcutaneous Pentylenetetrazole (scPTZ) Test: This is a chemoconvulsant model used to identify compounds effective against absence seizures. PTZ is a GABA-A receptor antagonist, and the test measures a compound's ability to prevent or delay the onset of clonic seizures.

Data Presentation: Anticonvulsant Activity
Compound IDTest ModelEffective Dose (mg/kg)Neurotoxicity (mg/kg)Reference
Compound 7 MES (mice)Potent activity-[21]
Compound 6d MES & scPTZGood activity> 300[19]
Compound 7d MES & scPTZGood activity> 300[19]
Compound 31 MES (rats & mice)Potent activity-[18]

Other Notable Biological Activities

The versatility of the 2-amino-1,3,4-thiadiazole scaffold extends to several other therapeutic areas:

  • Antiviral Activity: Derivatives have been evaluated for activity against several viruses, including HIV. Structure-activity relationship (SAR) studies suggest that the introduction of electron-withdrawing groups on an N-aryl substituent can enhance anti-HIV potency.[4]

  • Enzyme Inhibition: Beyond the targets already discussed, these compounds can inhibit other enzymes of therapeutic relevance. For example, they have been developed as potent inhibitors of pteridine reductase 1 (PTR1) in Trypanosoma brucei, the parasite responsible for African sleeping sickness.[22]

  • Receptor Antagonism: Certain derivatives have been synthesized as selective antagonists for the human adenosine A3 receptor, a potential target for treating glaucoma and inflammatory diseases.[23]

Conclusion and Future Perspectives

The 2-amino-1,3,4-thiadiazole scaffold is unequivocally a privileged structure in medicinal chemistry, giving rise to derivatives with an impressive breadth of biological activities. From combating drug-resistant microbes and malignant cancers to mitigating inflammation and suppressing seizures, these compounds have consistently demonstrated significant therapeutic potential. The ease of synthetic modification at the C2-amino and C5 positions allows for fine-tuning of activity, selectivity, and pharmacokinetic properties.

Future research should focus on optimizing lead compounds through detailed SAR studies, exploring novel and less-drugged biological targets, and leveraging computational chemistry to design next-generation derivatives with enhanced potency and safety profiles. The historical precedent of a thiadiazole derivative (A-TDA) reaching clinical trials for cancer provides a strong rationale for continued investment in this remarkable heterocyclic system.[12] The continued exploration of this scaffold promises to yield novel and effective therapeutic agents to address unmet medical needs.

References

  • Serban, G., Stanasel, O., Serban, E., & Bota, S. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Drug design, development and therapy, 12, 1545–1566. [Link]

  • Serban, G., Stanasel, O., Serban, E., & Bota, S. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Dove Medical Press. [Link]

  • Serban, G., & Bota, S. (2017). Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. Molecules, 22(10), 1735. [Link]

  • Gawel, K., et al. (2022). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. Molecules, 27(21), 7561. [Link]

  • Matysiak, J., et al. (2012). 2-Amino-1,3,4-thiadiazole derivative (FABT) inhibits the extracellular signal-regulated kinase pathway and induces cell cycle arrest in human non-small lung carcinoma cells. Bioorganic & medicinal chemistry letters, 22(17), 5466–5469. [Link]

  • Yang, S. J., et al. (2013). Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate. The Journal of Organic Chemistry, 78(1), 438-444. [Link]

  • Saeed, A., et al. (2015). Synthesis, characterization, antimicrobial, and pharmacological evaluation of some 2, 5-disubstituted sulfonyl amino 1,3,4-oxadiazole and 2-amino-disubstituted 1,3,4-thiadiazole derivatives. Journal of advanced pharmaceutical technology & research, 6(3), 129–136. [Link]

  • Majeed, H. H., & Salih, H. M. (2018). Synthesis of Some Series of 2-Amino-1, 3, 4 –Thiadiazole Derivatives with Their Pathogenic Bacterial Activity. Journal of Global Pharma Technology, 10(08), 350-357. [Link]

  • Stillings, M. R., et al. (1986). Substituted 1,3,4-thiadiazoles with anticonvulsant activity. 2. Aminoalkyl derivatives. Journal of medicinal chemistry, 29(11), 2280-2284. [Link]

  • Majeed, H. H., & Salih, H. M. (2018). Synthesis of Some Series of 2-Amino-1, 3, 4 –Thiadiazole Derivatives with Their Pathogenic Bacterial Activity. ResearchGate. [Link]

  • Orlov, V. D., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Molecules, 26(17), 5174. [Link]

  • Stewart, J. A., et al. (1986). Clinical and Clinical Pharmacologic Studies of 2-amino-1,3,4-thiadiazole (A-TDA:NSC 4728). Cancer chemotherapy and pharmacology, 16(3), 287–291. [Link]

  • Kim, Y., et al. (2009). Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. Bioorganic & medicinal chemistry, 17(12), 4136–4148. [Link]

  • Karaky, M., et al. (2016). Thiadiazole derivatives as anticancer agents. Oncotarget, 7(44), 72482–72503. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-thiadiazoles. . [Link]

  • Pham, T. T. T., et al. (2020). Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. Letters in drug design & discovery, 17(1), 108–120. [Link]

  • Kumar, D., et al. (2016). BIOLOGICAL ACTIVITIES OF IMIDAZO[2,1-b][1][4][24]THIADIAZOLE DERIVATIVES: A REVIEW. Heterocyclic Letters, 6(3), 441-456. [Link]

  • Matysiak, J., et al. (2007). Anticancer, neuroprotective activities and computational studies of 2-amino-1,3,4-thiadiazole based compound. Bioorganic & medicinal chemistry, 15(16), 5566–5574. [Link]

  • Wieczorek-Błau, A., et al. (2020). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules, 25(17), 3861. [Link]

  • Bruno, O., et al. (2006). New 1,3,4-thiadiazole derivatives endowed with analgesic and anti-inflammatory activities. Bioorganic & medicinal chemistry, 14(6), 1698–1705. [Link]

  • Gümüş, M., et al. (2020). Novel 2-amino-1,3,4-thiadiazoles and their acyl derivatives: synthesis, structural characterization, molecular docking studies and comparison of experimental and computational results. Journal of Molecular Structure, 1202, 127267. [Link]

  • G-Dayanandan, N., et al. (2017). Exploiting the 2-Amino-1,3,4-thiadiazole Scaffold To Inhibit Trypanosoma brucei Pteridine Reductase in Support of Early-Stage Drug Discovery. ACS omega, 2(9), 5629–5640. [Link]

  • Kushwaha, N., & Kushwaha, S. (2016). Recent Update on 1,3,4-Thiadiazole Derivatives: As Anticonvulsant Agents. American Research Journal of Pharmacy, 2(1), 1-11. [Link]

  • Serban, G., et al. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Drug Design, Development and Therapy, Volume 12, 1545-1566. [Link]

  • BEPLS. (2023). A review on the 1,3,4-Thiadiazole as Anticancer Activity. Bulletin of Environment, Pharmacology and Life Sciences. [Link]

  • Haider, S., et al. (2022). Design, synthesis, and in vitro, in vivo, and in silico evaluation of novel substituted 1,3,4-thiadiazole derivatives as anticonvulsant agents. Journal of Biochemical and Molecular Toxicology, 36(11), e23190. [Link]

  • Gâz, Ș. A., et al. (2018). Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1- b][1][4][24]Thiadiazole Derivatives as Anti-Inflammatory Agents. Molecules, 23(10), 2439. [Link]

  • Bruno, O., et al. (2006). New 1,3,4-thiadiazole derivatives endowed with analgesic and anti-inflammatory activities. Bioorganic & Medicinal Chemistry, 14(6), 1698-1705. [Link]

  • Serban, G., et al. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Drug Design, Development and Therapy. [Link]

  • Singh, A. K., et al. (2011). Review on Biological Activities of 1,3,4-Thiadiazole Derivatives. Journal of Applied Pharmaceutical Science, 1(5), 44-49. [Link]

  • Anthwal, T., & Nain, S. (2022). 1,3,4-Thiadiazole Scaffold: As Anti-Epileptic Agents. Frontiers in chemistry, 9, 781525. [Link]

Sources

Foundational

The Inner Workings of a Versatile Scaffold: An In-depth Technical Guide to the Mechanism of Action for Substituted 1,3,4-Thiadiazoles

Foreword: The Enduring Promise of the 1,3,4-Thiadiazole Core The 1,3,4-thiadiazole ring, a five-membered aromatic heterocycle containing sulfur and two nitrogen atoms, stands as a cornerstone in medicinal chemistry. Its...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Enduring Promise of the 1,3,4-Thiadiazole Core

The 1,3,4-thiadiazole ring, a five-membered aromatic heterocycle containing sulfur and two nitrogen atoms, stands as a cornerstone in medicinal chemistry. Its unique mesoionic character facilitates passage across cellular membranes and robust interaction with a diverse array of biological targets, often leading to high efficacy and selectivity.[1] This guide delves into the intricate mechanisms of action underpinning the broad therapeutic potential of substituted 1,3,4-thiadiazoles, offering a technical resource for researchers, scientists, and professionals engaged in the pursuit of novel drug discovery and development. We will explore the molecular intricacies of their anticancer, antimicrobial, and anti-inflammatory activities, supported by detailed experimental protocols to empower further investigation.

I. Anticancer Mechanisms: A Multi-pronged Assault on Malignancy

Substituted 1,3,4-thiadiazoles have emerged as a significant class of anticancer agents, exerting their effects through a variety of molecular mechanisms that disrupt the life cycle of cancer cells.[2] These compounds can trigger programmed cell death, halt the cell division cycle, and inhibit crucial enzymes that drive tumor progression.

Induction of Apoptosis: Orchestrating Programmed Cell Death

A primary mechanism by which 1,3,4-thiadiazole derivatives exhibit their anticancer effects is through the induction of apoptosis, or programmed cell death.[1] This process is critical for eliminating damaged or cancerous cells and is often dysregulated in tumors.

Mechanism of Action:

Many 1,3,4-thiadiazole compounds initiate apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. A key event is the activation of caspases, a family of proteases that execute the apoptotic program.[3][4]

  • Intrinsic Pathway: Some derivatives can modulate the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[5] An increase in the Bax/Bcl-2 ratio leads to mitochondrial outer membrane permeabilization, releasing cytochrome c into the cytoplasm. This, in turn, activates caspase-9, which then activates executioner caspases like caspase-3.[6]

  • Extrinsic Pathway: Certain 1,3,4-thiadiazoles can activate death receptors on the cell surface, leading to the recruitment and activation of caspase-8, which subsequently activates downstream executioner caspases.[3]

In silico studies have suggested that the anticancer action of some 1,3,4-thiadiazoles is connected with the activity of caspase 3 and caspase 8, as well as the activation of BAX proteins.[7]

Experimental Protocol: Western Blot Analysis of Apoptosis Markers

This protocol provides a framework for detecting key apoptosis-related proteins to validate the pro-apoptotic activity of a substituted 1,3,4-thiadiazole.

1. Cell Culture and Treatment:

  • Culture cancer cells (e.g., MCF-7, HeLa) to approximately 70-80% confluency.
  • Treat cells with various concentrations of the 1,3,4-thiadiazole compound for a predetermined time (e.g., 24, 48 hours). Include a vehicle-treated control.

2. Cell Lysis:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).
  • Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.
  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the protein extract.

3. Protein Quantification:

  • Determine the protein concentration of each lysate using a standard method such as the Bradford or BCA assay. This ensures equal loading of protein for each sample.

4. SDS-PAGE and Protein Transfer:

  • Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). The percentage of the polyacrylamide gel will depend on the molecular weight of the target proteins.
  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

5. Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.
  • Incubate the membrane with primary antibodies specific for apoptosis markers (e.g., cleaved caspase-3, cleaved caspase-9, Bax, Bcl-2) overnight at 4°C.
  • Wash the membrane with TBST to remove unbound primary antibodies.
  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.
  • Wash the membrane again with TBST.

6. Detection:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.
  • Visualize the protein bands using a chemiluminescence imaging system. The intensity of the bands corresponds to the amount of the target protein.[8][9]

7. Data Analysis:

  • Quantify the band intensities using densitometry software. Normalize the expression of the target proteins to a loading control (e.g., β-actin or GAPDH) to ensure accurate comparisons between samples.[8]

Workflow for Western Blot Analysis of Apoptosis

cluster_prep Sample Preparation cluster_blot Western Blotting cluster_analysis Data Analysis cell_culture Cell Culture & Treatment cell_lysis Cell Lysis cell_culture->cell_lysis protein_quant Protein Quantification cell_lysis->protein_quant sds_page SDS-PAGE protein_quant->sds_page transfer Protein Transfer sds_page->transfer blocking Blocking transfer->blocking primary_ab Primary Antibody Incubation (e.g., anti-Caspase-3) blocking->primary_ab secondary_ab Secondary Antibody Incubation primary_ab->secondary_ab detection Chemiluminescent Detection secondary_ab->detection data_analysis Densitometry & Normalization detection->data_analysis

Caption: Workflow for Western Blot Analysis of Apoptosis Markers.

Cell Cycle Arrest: Halting Uncontrolled Proliferation

In addition to inducing apoptosis, 1,3,4-thiadiazole derivatives can inhibit cancer cell proliferation by arresting the cell cycle at specific checkpoints.[1]

Mechanism of Action:

These compounds can interfere with the intricate machinery that governs cell cycle progression. For instance, some derivatives have been shown to cause an accumulation of cells in the G2/M phase of the cell cycle, preventing them from entering mitosis.[5][6] Others can induce arrest in the sub-G1 phase, which is often indicative of apoptosis.[5] The arrest at the G2/M phase may be mediated through the inhibition of cyclin-dependent kinase 1 (CDK1).[10]

Experimental Protocol: Cell Viability Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

1. Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[11]

2. Compound Treatment:

  • Treat the cells with a range of concentrations of the 1,3,4-thiadiazole derivative for the desired duration (e.g., 24, 48, or 72 hours). Include untreated and vehicle-treated controls.

3. MTT Addition:

  • After the incubation period, add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL.[12]
  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals by metabolically active cells.[13]

4. Solubilization of Formazan:

  • Carefully remove the medium and add a solubilizing agent (e.g., dimethyl sulfoxide - DMSO, or a solution of SDS in HCl) to each well to dissolve the purple formazan crystals.[14]

5. Absorbance Measurement:

  • Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.[13]

6. Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.
  • Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

MTT Assay Workflow

cluster_setup Assay Setup cluster_assay MTT Reaction cluster_readout Data Acquisition & Analysis cell_seeding Seed Cells in 96-well Plate compound_treatment Treat with 1,3,4-Thiadiazole cell_seeding->compound_treatment mtt_addition Add MTT Reagent compound_treatment->mtt_addition incubation Incubate (2-4 hours) mtt_addition->incubation solubilization Solubilize Formazan Crystals incubation->solubilization read_absorbance Read Absorbance (570 nm) solubilization->read_absorbance calculate_viability Calculate % Viability & IC50 read_absorbance->calculate_viability

Caption: General workflow of the MTT assay for cell viability.

Enzyme Inhibition: Targeting Key Players in Cancer Progression

The anticancer activity of 1,3,4-thiadiazoles is also attributed to their ability to inhibit various enzymes that are crucial for cancer cell survival and proliferation.

Key Enzymatic Targets:

  • Histone Deacetylases (HDACs): Some 1,3,4-thiadiazole derivatives act as HDAC inhibitors. By inhibiting HDACs, these compounds can lead to increased histone acetylation, which in turn can activate tumor suppressor genes, induce cell cycle arrest, and promote apoptosis.[1]

  • Tubulin Polymerization: Certain derivatives can interfere with microtubule dynamics by inhibiting tubulin polymerization. This disruption of the cytoskeleton leads to mitotic arrest and subsequent cell death.[1]

  • Kinases: Various kinases, which are often overactive in cancer, are targets for 1,3,4-thiadiazoles. Inhibition of kinases involved in signaling pathways like PI3K/Akt and MAPK/ERK can suppress cancer cell growth and survival.[1]

  • Topoisomerases and DNA Polymerases: These enzymes are essential for DNA replication. Some 1,3,4-thiadiazoles can inhibit their activity, leading to disruption of DNA synthesis and cell death.[1]

II. Antimicrobial Mechanisms: Combating Pathogenic Microbes

The 1,3,4-thiadiazole scaffold is a recurring motif in compounds with significant antimicrobial activity against a broad spectrum of bacteria and fungi.[15] Their mechanism of action often involves the disruption of essential microbial processes.

Mechanism of Action:

While the precise mechanisms can vary depending on the specific derivative and the microbial species, several key modes of action have been proposed:

  • Enzyme Inhibition: 1,3,4-thiadiazoles can inhibit enzymes that are vital for microbial survival. For instance, they may target enzymes involved in cell wall synthesis, DNA replication, or protein synthesis.[15]

  • Disruption of Cell Membrane Integrity: Some derivatives may interact with the microbial cell membrane, leading to increased permeability and leakage of cellular contents, ultimately causing cell death.

  • Inhibition of Biofilm Formation: Biofilms are structured communities of microorganisms that are notoriously resistant to antibiotics. Certain 1,3,4-thiadiazole derivatives have demonstrated the ability to inhibit biofilm formation, making the microbes more susceptible to treatment.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard procedure for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.[16][17]

1. Preparation of Antimicrobial Agent:

  • Prepare a stock solution of the 1,3,4-thiadiazole compound in a suitable solvent (e.g., DMSO).
  • Perform serial two-fold dilutions of the compound in a sterile 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

2. Preparation of Inoculum:

  • Prepare a standardized suspension of the test microorganism (e.g., bacteria or fungi) to a specific turbidity, typically equivalent to a 0.5 McFarland standard.
  • Dilute the standardized inoculum to the final desired concentration for the assay.

3. Inoculation and Incubation:

  • Inoculate each well of the microtiter plate containing the serially diluted compound with the prepared microbial inoculum.
  • Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).
  • Incubate the plate under appropriate conditions (e.g., 37°C for 16-20 hours for bacteria).[17]

4. Determination of MIC:

  • After incubation, visually inspect the plate for microbial growth (turbidity).
  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[16]

Broth Microdilution Workflow

cluster_prep Preparation cluster_assay Assay Execution cluster_readout Result Determination serial_dilution Serial Dilution of Compound inoculation Inoculate Microtiter Plate serial_dilution->inoculation inoculum_prep Prepare Standardized Inoculum inoculum_prep->inoculation incubation Incubate Plate inoculation->incubation visual_inspection Visually Inspect for Growth incubation->visual_inspection determine_mic Determine MIC visual_inspection->determine_mic

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

III. Anti-inflammatory Mechanisms: Quelling the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases. Substituted 1,3,4-thiadiazoles have demonstrated potent anti-inflammatory properties, primarily through the inhibition of key enzymes in the inflammatory pathway.

Mechanism of Action:

The most well-documented anti-inflammatory mechanism of 1,3,4-thiadiazoles is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2.[18]

  • COX-2 Inhibition: COX-2 is upregulated at sites of inflammation and is responsible for the production of prostaglandins, which are key inflammatory mediators. By selectively inhibiting COX-2, 1,3,4-thiadiazole derivatives can reduce inflammation with a potentially lower risk of the gastrointestinal side effects associated with non-selective COX inhibitors.[18][19]

  • 15-Lipoxygenase (15-LOX) Inhibition: Some derivatives exhibit dual inhibition of both COX-2 and 15-LOX, an enzyme involved in the synthesis of other pro-inflammatory mediators called leukotrienes. This dual inhibition may provide a broader anti-inflammatory effect.[19]

  • Nitric Oxide Synthase (NOS) Inhibition: Certain 1,3,4-thiadiazoles have been shown to selectively inhibit the inducible nitric oxide synthase (iNOS) isoform, which produces large amounts of nitric oxide, a pro-inflammatory molecule.[20]

Experimental Protocol: In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol outlines a general method for assessing the inhibitory activity of 1,3,4-thiadiazole compounds against COX-1 and COX-2 enzymes.[21][22]

1. Reagent Preparation:

  • Prepare assay buffer, heme, and solutions of COX-1 and COX-2 enzymes.
  • Prepare a solution of arachidonic acid (the substrate for COX enzymes).
  • Prepare a stock solution of the test 1,3,4-thiadiazole compound and a reference inhibitor (e.g., celecoxib for COX-2).

2. Assay Procedure:

  • In a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme to the appropriate wells.
  • Add the test compound at various concentrations to the wells. Include a vehicle control.
  • Initiate the enzymatic reaction by adding arachidonic acid to all wells.
  • Incubate the plate for a specific time at a controlled temperature (e.g., 37°C).

3. Detection of Prostaglandin Production:

  • Stop the reaction.
  • Measure the amount of prostaglandin (e.g., PGE2) produced using a specific detection method, such as an enzyme immunoassay (EIA).[23]

4. Data Analysis:

  • Calculate the percentage of COX inhibition for each concentration of the test compound.
  • Determine the IC50 value for the inhibition of both COX-1 and COX-2.
  • Calculate the COX-2 selectivity index (IC50 COX-1 / IC50 COX-2) to assess the compound's preference for inhibiting COX-2.[22]

COX Inhibition Assay Workflow

cluster_setup Assay Setup cluster_reaction Enzymatic Reaction cluster_readout Detection & Analysis add_reagents Add Buffer, Heme, COX Enzyme add_compound Add Test Compound add_reagents->add_compound initiate_reaction Initiate with Arachidonic Acid add_compound->initiate_reaction incubation Incubate initiate_reaction->incubation measure_prostaglandin Measure Prostaglandin Production incubation->measure_prostaglandin calculate_inhibition Calculate % Inhibition & IC50 measure_prostaglandin->calculate_inhibition

Caption: General workflow for an in vitro COX inhibition assay.

IV. Quantitative Data Summary

The following table summarizes representative inhibitory concentrations (IC50) of various substituted 1,3,4-thiadiazoles against different biological targets, as reported in the literature.

Compound ClassTargetIC50 RangeReference
Thiadiazole-Thiazolidinone HybridsCOX-270 - 100 nM[19]
1,3,4-Thiadiazole DerivativesiNOS20 - 40 µM[20]
1,3,4-Thiadiazole DerivativesMCF-7 Breast Cancer Cells49.6 µM[7]
1,3,4-Thiadiazole DerivativesMDA-MB-231 Breast Cancer Cells53.4 µM[7]

V. Concluding Remarks and Future Directions

Substituted 1,3,4-thiadiazoles represent a remarkably versatile and privileged scaffold in medicinal chemistry. Their ability to engage with a wide range of biological targets through diverse mechanisms of action underscores their continued importance in the development of novel therapeutics. The multi-pronged attack on cancer cells, the disruption of essential microbial processes, and the targeted inhibition of inflammatory enzymes highlight the adaptability of this heterocyclic core.

The experimental protocols detailed in this guide provide a robust framework for researchers to further elucidate the mechanisms of action of novel 1,3,4-thiadiazole derivatives and to identify promising lead compounds. Future research should focus on leveraging structure-activity relationship (SAR) studies to design next-generation derivatives with enhanced potency, selectivity, and favorable pharmacokinetic profiles. The continued investigation into the molecular intricacies of this remarkable scaffold holds immense promise for addressing unmet medical needs across a spectrum of diseases.

References

  • A review on the 1,3,4-Thiadiazole as Anticancer Activity. (2023). BEPLS, 12(11), 381-389.
  • MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025). CLYTE Technologies. Retrieved from [Link]

  • Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. (n.d.). UKHSA Research Portal. Retrieved from [Link]

  • Cell Viability Assays. (2013). In Assay Guidance Manual. National Center for Biotechnology Information. Retrieved from [Link]

  • Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. (2023). Molecules, 28(9), 3895.
  • Novel 1,3,4-thiadiazole–chalcone hybrids containing catechol moiety: synthesis, antioxidant activity, cytotoxicity and DNA interaction studies. (2021). RSC Advances, 11(52), 32969-32986.
  • Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. (2020). Molecules, 25(15), 3347.
  • 1,3,4-Thiadiazole derivatives as selective inhibitors of iNOS versus nNOS: Synthesis and structure-activity dependence. (2012). European Journal of Medicinal Chemistry, 50, 129-139.
  • Synthesis, biological evaluation and docking study of 1,3,4-thiadiazole-thiazolidinone hybrids as anti-inflammatory agents with dual inhibition of COX-2 and 15-LOX. (2018). Bioorganic Chemistry, 80, 562-573.
  • New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. (2023). RSC Medicinal Chemistry, 14(5), 946-963.
  • Broth Microdilution. (n.d.). MI - Microbiology. Retrieved from [Link]

  • Broth microdilution. (n.d.). In Wikipedia. Retrieved from [Link]

  • Synthesis of novel thiadiazole derivatives as selective COX-2 inhibitors – a new HOT article. (2016). RSC Medicinal Chemistry Blog. Retrieved from [Link]

  • Broth Microdilution Guide for Labs. (n.d.). Scribd. Retrieved from [Link]

  • Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. (2020). Molecules, 25(23), 5727.
  • In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. (2010). Methods in Molecular Biology, 644, 131-144.
  • Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. (2023). International Journal of Molecular Sciences, 24(18), 13895.
  • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). protocols.io. Retrieved from [Link]

  • New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. (2022). Molecules, 27(6), 1814.
  • Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. (2023). Pharmaceuticals, 16(5), 651.
  • Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review. (2021). Journal of Sulfur Chemistry, 42(6), 704-733.
  • Determination of Caspase Activation by Western Blot. (2021). Methods in Molecular Biology, 2301, 1-13.
  • COX inhibitory profiles of a series of thiadiazole-benzothiazole hybrids. (2022). Medicinal Chemistry Research, 31(7), 1163-1174.
  • Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. (2023). International Journal of Molecular Sciences, 24(18), 13895.
  • Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1- b][1][8][11]Thiadiazole Derivatives as Anti-Inflammatory Agents. (2018). Molecules, 23(9), 2375.

  • New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. (2023). RSC Medicinal Chemistry, 14(5), 946-963.
  • Identification of Novel Cyclooxygenase-1 Selective Inhibitors of Thiadiazole-Based Scaffold as Potent Anti-Inflammatory Agents with Safety Gastric and Cytotoxic Profile. (2020). Molecules, 25(1), 199.
  • Synthetic pathway for the synthesis of 1,3,4-thiadiazole-derived... (n.d.). ResearchGate. Retrieved from [Link]

  • In vitro assays for cyclooxygenase activity and inhibitor characterization. (2010). Methods in Molecular Biology, 644, 131-144.
  • Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evalu
  • Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. (2022). RSC Advances, 12(46), 30045-30058.
  • Synthesis and Antimicrobial Activity of Some New 1,3,4-Thiadiazole Derivatives. (2012). Molecules, 17(11), 13019-13032.
  • Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. (2017).
  • In vitro inhibition of cyclooxygenases, anti-denaturation and antioxidant activities of Malian medicinal plants. (2017). Journal of Medicinal Plants Research, 11(13), 244-251.
  • How can I assay cyclooxygenase pathway inhibition for plant extracts? (2014). ResearchGate. Retrieved from [Link]

Sources

Exploratory

Solubility of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine in different solvents

An In-Depth Technical Guide to the Solubility of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine Introduction: The Critical Role of Solubility in Drug Development In the landscape of pharmaceutical research and develop...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Solubility of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

Introduction: The Critical Role of Solubility in Drug Development

In the landscape of pharmaceutical research and development, the journey of a molecule from a promising candidate to a viable therapeutic is paved with numerous physicochemical challenges. Among these, solubility stands as a paramount hurdle that dictates the bioavailability, formulation, and ultimately, the efficacy of a drug.[1][2] Solvents are integral throughout the pharmaceutical manufacturing process, from synthesis and purification to the final formulation of dosage forms.[3][4][5][6] This guide provides a comprehensive technical overview of the solubility of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, a heterocyclic compound with potential pharmacological significance, belonging to the versatile 1,3,4-thiadiazole class of molecules known for a wide range of biological activities.[7][8][9]

While specific experimental solubility data for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is not extensively documented in public literature, this guide will leverage established principles of physical chemistry and data from analogous 2-amino-1,3,4-thiadiazole derivatives to provide a robust framework for its systematic evaluation.[1] We will delve into the theoretical underpinnings of its solubility, present a detailed, field-proven protocol for its experimental determination, and discuss the implications of its solubility profile for researchers, scientists, and drug development professionals.

Molecular Structure and Predicted Physicochemical Properties

The solubility of a compound is intrinsically linked to its molecular structure.[10] 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine possesses several key functional groups that will govern its interaction with various solvents:

  • 1,3,4-Thiadiazole Ring: A heterocyclic aromatic ring containing sulfur and nitrogen atoms. This moiety contributes to the molecule's overall polarity and can participate in various intermolecular interactions.[10]

  • 2-Amino Group (-NH2): This primary amine group is a key site for hydrogen bonding, acting as both a hydrogen bond donor and acceptor.[10] Its presence is expected to enhance solubility in polar protic solvents.

  • (2-Methoxyethyl)thio Side Chain: This flexible side chain introduces both polar (ether linkage) and non-polar (ethyl group) characteristics. The ether group can act as a hydrogen bond acceptor. The overall lipophilicity of the molecule will be influenced by this chain.

Based on these structural features and data from similar compounds, we can predict the following general solubility behavior:

  • Low Aqueous Solubility: The presence of the thiadiazole ring and the thioether linkage, coupled with the carbon-rich side chain, likely results in limited solubility in water.

  • Solubility in Polar Organic Solvents: The molecule is anticipated to exhibit good solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), where strong dipole-dipole interactions can occur.[11] Solubility in polar protic solvents like methanol and ethanol is also expected, facilitated by hydrogen bonding with the amino group and ether oxygen.[11][12]

  • Insolubility in Nonpolar Solvents: Due to the presence of multiple polar functional groups, the compound is predicted to be poorly soluble in nonpolar solvents such as hexane and toluene.[11]

A summary of the predicted physicochemical properties is presented below. It is imperative to note that these are estimated values and should be experimentally verified.

PropertyPredicted Value/CharacteristicRationale
Molecular Weight Approximately 191.27 g/mol Calculated from the molecular formula (C5H9N3OS2)
pKa (acidic) ~8-9Estimated for the protonated amino group, typical for aromatic amines.
pKa (basic) ~1-2Estimated for the thiadiazole ring nitrogens.
logP ~1.5 - 2.5Estimated based on the presence of both polar and non-polar groups.
Hydrogen Bond Donors 1 (from the -NH2 group)The primary amine can donate hydrogen atoms for hydrogen bonding.
Hydrogen Bond Acceptors 5 (2 from thiadiazole N, 1 from -S-, 1 from -O-, 1 from -NH2)Multiple sites can accept hydrogen bonds from protic solvents.

Theoretical Framework: The Energetics of Dissolution

The process of dissolution can be understood as an equilibrium between the solid state of the solute and the solvated state in the solvent.[13] This process is governed by the Gibbs free energy change (ΔG), which is influenced by both enthalpy (ΔH) and entropy (ΔS) changes. A negative ΔG favors dissolution.

The principle of "like dissolves like" is a useful heuristic.[14] Polar solutes tend to dissolve in polar solvents, and nonpolar solutes in nonpolar solvents. This is because the intermolecular forces between solute and solvent molecules must be strong enough to overcome the forces holding the solute molecules together in the crystal lattice and the cohesive forces between solvent molecules.

The following diagram illustrates the key intermolecular forces at play during the dissolution of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine in a polar protic solvent like ethanol.

G Intermolecular Interactions in Solution cluster_solute 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine cluster_solvent Ethanol (Polar Protic Solvent) solute_nh2 Amino Group (-NH2) solvent_oh Hydroxyl Group (-OH) solute_nh2->solvent_oh Hydrogen Bonding (Donor & Acceptor) solute_ether Ether Oxygen (-O-) solute_ether->solvent_oh Hydrogen Bonding (Acceptor) solute_ring Thiadiazole Ring (N atoms) solute_ring->solvent_oh Hydrogen Bonding (Acceptor) solute_ring->solvent_oh Dipole-Dipole Interactions G start Start: Prepare Materials step1 Add excess solid to solvent in a sealed vial start->step1 step2 Equilibrate at constant temperature with agitation (e.g., 24-72h) step1->step2 step3 Allow solid to settle step2->step3 step4 Withdraw supernatant and filter (e.g., 0.22 µm PTFE filter) step3->step4 step5 Dilute sample to a known concentration step4->step5 step6 Quantify concentration using a validated analytical method (e.g., HPLC-UV) step5->step6 end End: Calculate Solubility step6->end

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Detailed Step-by-Step Protocol

1. Materials and Reagents:

  • 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine (high purity)
  • Selected solvents (HPLC grade or higher) [15] * Calibrated analytical balance
  • Glass vials with Teflon-lined screw caps
  • Temperature-controlled orbital shaker or rotator
  • Syringes and syringe filters (e.g., 0.22 µm PTFE for organic solvents, PVDF for aqueous)
  • Volumetric flasks and pipettes
  • Validated HPLC-UV system or other suitable analytical instrument

2. Procedure:

  • Step 2.1: Sample Preparation: Add an excess amount of the solid compound to a series of glass vials. A general guideline is to add enough solid to ensure a visible amount remains undissolved at the end of the experiment (e.g., 5-10 mg per mL of solvent). [16] * Step 2.2: Solvent Addition: Accurately add a known volume of the desired solvent to each vial.
  • Step 2.3: Equilibration: Tightly cap the vials and place them in a temperature-controlled shaker set to a constant temperature (e.g., 25 °C or 37 °C for biorelevant studies). [17]Agitate the samples for a sufficient duration to reach equilibrium. This is a critical step; a preliminary experiment should be conducted to determine the time to reach a plateau in concentration (typically 24-72 hours). [18][16] * Step 2.4: Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature until the excess solid has settled.
  • Step 2.5: Sampling: Carefully withdraw a sample of the supernatant using a syringe. Immediately filter the sample through a syringe filter into a clean vial. This step removes any undissolved microparticles.
  • Step 2.6: Dilution: Accurately dilute the filtered sample with a suitable solvent to a concentration that falls within the linear range of the analytical method.
  • Step 2.7: Quantification: Analyze the diluted samples using a pre-validated analytical method, such as HPLC-UV, to determine the concentration of the dissolved compound. A calibration curve should be prepared using standards of known concentrations.

3. Data Analysis and Reporting:

  • Calculate the solubility by multiplying the measured concentration by the dilution factor.
  • The experiment should be performed in triplicate for each solvent to ensure statistical validity.
  • Report the solubility in standard units (e.g., mg/mL or mol/L) along with the standard deviation and the temperature at which the measurement was performed.

Illustrative Solubility Data and Interpretation

The following table presents illustrative solubility data for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine in a range of solvents at 25°C. These values are based on the expected behavior of analogous 2-amino-1,3,4-thiadiazole derivatives and should be experimentally confirmed using the protocol described above. [1]

Solvent Solvent Type Polarity Index Illustrative Solubility (mg/mL) Interpretation
Water Polar Protic 10.2 < 0.1 Sparingly soluble, as expected for a molecule with significant non-polar character.
Methanol Polar Protic 5.1 10 - 20 Moderately soluble due to hydrogen bonding and dipole-dipole interactions.
Ethanol Polar Protic 4.3 5 - 15 Slightly less soluble than in methanol, consistent with ethanol's lower polarity.
Acetonitrile Polar Aprotic 5.8 20 - 35 Good solubility driven by strong dipole-dipole interactions.
Acetone Polar Aprotic 5.1 25 - 40 Good solubility, similar to acetonitrile.
Dichloromethane Polar Aprotic 3.1 > 50 High solubility, indicating a good balance of polarity for this solvent.
Dimethyl Sulfoxide (DMSO) Polar Aprotic 7.2 > 100 Very high solubility, as DMSO is a powerful solvent for a wide range of organic molecules.
N,N-Dimethylformamide (DMF) Polar Aprotic 6.4 > 100 Very high solubility, similar to DMSO.

| Hexane | Nonpolar | 0.1 | < 1 | Poorly soluble, consistent with the "like dissolves like" principle. |

Conclusion: A Pathway to Informed Drug Development

Understanding the solubility of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is a foundational step in its development as a potential therapeutic agent. This guide has provided a comprehensive framework for this endeavor, grounded in established scientific principles and methodologies. By combining theoretical predictions with rigorous experimental validation using the detailed shake-flask protocol, researchers can obtain the high-quality solubility data necessary to make informed decisions in synthesis, purification, formulation, and preclinical studies. The provided insights into the molecular determinants of solubility and the practical, self-validating experimental design empower scientists to navigate one of the most critical challenges in the path of drug discovery and development.

References

  • Vertex AI Search. (n.d.). 2-Amino-5-methylthio-1,3,4-thiadiazole | Solubility of Things.
  • RSC Publishing. (n.d.). The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes.
  • BenchChem. (n.d.). solubility problems of 5-(Propylthio)-1,3,4-thiadiazol-2-amine in different solvents.
  • ResearchGate. (n.d.). Physico-chemical study of bioactive N-(5-ethyl-1,3,4-thiadiazole-2-yl)-4-nitrobenzamide: Sublimation, solubility and distribution.
  • Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds.
  • NIH. (n.d.). 5-(Thiophen-2-ylmethyl)-1,3,4-thiadiazol-2-amine.
  • Chemistry Steps. (n.d.). Solubility of Organic Compounds.
  • BenchChem. (n.d.). solubility and stability of 5-pentyl-1,3,4-thiadiazol-2-amine in different solvents.
  • MDPI. (n.d.). Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents.
  • Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS.
  • Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
  • Amofor. (2023, December 21). Beyond the Pill: The Essential Role of Solvents in Pharmaceutical Formulation.
  • (2023, August 31). Solubility of Organic Compounds.
  • Journal of Education for Pure Science. (2002, February 12). Chemical properties of thiadiazole compounds.
  • Biorelevant.com. (n.d.). Describes equilibrium solubility of a drug substance.
  • efcg. (n.d.). the important role of solvents.
  • (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
  • Coastviewsolvents.com. (2023, September 2). Understanding the Role of Solvents in Pharmaceutical Manufacturing.
  • (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
  • ACS Publications. (2019, February 14). Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure.
  • ResearchGate. (n.d.). (PDF) Chemical properties of thiadiazole compounds.
  • ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically?.
  • Global Pharma Tek. (2024, August 2). Understanding Pharmaceutical Solvents: Trends and Future Growth.
  • Regulations.gov. (2014, May 7). Water Solubility (Flask Method).
  • ResearchGate. (n.d.). (PDF) Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound.
  • FILAB. (n.d.). Solubility testing in accordance with the OECD 105.
  • Chemistry LibreTexts. (2023, July 7). 17.4: Solubility Equilibria.

Sources

Protocols & Analytical Methods

Method

Biological evaluation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

An Application Guide for the Comprehensive Biological Evaluation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine Authored by Senior Application Scientist Introduction: Unlocking the Potential of a Privileged Scaffol...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide for the Comprehensive Biological Evaluation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

Authored by Senior Application Scientist

Introduction: Unlocking the Potential of a Privileged Scaffold

The 1,3,4-thiadiazole ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its versatile biological activities.[1][2] This five-membered heterocycle is a bioisostere of pyrimidine, allowing it to interact with a wide array of biological targets, often by interfering with DNA synthesis or key enzymatic pathways.[3] Derivatives of this core structure have demonstrated a remarkable spectrum of pharmacological properties, including potent anticancer, antimicrobial, anti-inflammatory, and enzyme-inhibiting activities.[2][4][5][6] The mesoionic character of the 1,3,4-thiadiazole ring facilitates passage across cellular membranes, enhancing its potential for high efficacy and selectivity.[1]

This document provides a detailed technical guide for the comprehensive biological evaluation of a specific derivative, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine (hereafter referred to as "Compound T-MET"). The protocols outlined herein are designed as a tiered screening cascade, beginning with broad cytotoxicity profiling and progressing to more specific mechanistic and safety assessments. This structured approach ensures a logical, resource-efficient evaluation to determine the primary therapeutic potential of Compound T-MET.

Tier 1: Foundational Analysis - In Vitro Cytotoxicity Profiling

Scientific Rationale: The initial and most critical step in evaluating a novel compound for anticancer potential is to determine its effect on cell viability.[7][8] A cytotoxicity assay provides a quantitative measure of the compound's ability to inhibit cell proliferation or induce cell death. By screening against both cancerous and non-cancerous cell lines, we can establish a preliminary therapeutic window, assessing not only potency but also selectivity. The MTT or Resazurin assay is a robust, high-throughput method that measures the metabolic activity of living cells, which serves as a reliable proxy for cell viability.[9][10]

Protocol 1: MTT Assay for IC₅₀ Determination

This protocol details the measurement of the half-maximal inhibitory concentration (IC₅₀), the concentration of Compound T-MET required to inhibit the metabolic activity of a cell population by 50%.

Methodology:

  • Cell Culture: Culture selected cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) and a non-cancerous control line (e.g., human fibroblasts) in their respective recommended media until they reach approximately 80% confluency.

  • Cell Seeding: Trypsinize, count, and seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of media. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

  • Compound Preparation: Prepare a 10 mM stock solution of Compound T-MET in sterile DMSO. Create a series of 2-fold serial dilutions in culture medium to achieve final concentrations ranging from (for example) 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5%.

  • Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of Compound T-MET. Include "vehicle control" wells (medium with DMSO only) and "untreated control" wells.

  • Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Data Presentation: Hypothetical IC₅₀ Values for Compound T-MET

Cell LineTypeIC₅₀ (µM)Interpretation
MCF-7Breast Cancer49.6[3]Moderate Activity
MDA-MB-231Breast Cancer64.2[3]Moderate Activity
FibroblastsNormal Connective Tissue>100Low Toxicity to Normal Cells

Experimental Workflow: Cytotoxicity Screening

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis A 1. Culture & Seed Cells (Cancer & Normal Lines) C 3. Treat Cells with Compound (48-72h Incubation) A->C B 2. Prepare Serial Dilutions of Compound T-MET B->C D 4. Add MTT Reagent (3-4h Incubation) C->D E 5. Solubilize Formazan (DMSO) D->E F 6. Read Absorbance (570 nm) E->F G 7. Calculate % Viability & Determine IC50 F->G

Caption: Workflow for determining the IC₅₀ of Compound T-MET.

Tier 2: Uncovering the Anticancer Mechanism

Scientific Rationale: Should Compound T-MET exhibit significant and selective cytotoxicity, the subsequent step is to elucidate its mechanism of action. For 1,3,4-thiadiazole derivatives, the primary modes of inducing cancer cell death are through apoptosis (programmed cell death) and cell cycle arrest.[2][11] Distinguishing between these mechanisms is crucial for understanding the compound's therapeutic potential. Flow cytometry provides a powerful platform for these single-cell analyses.[12]

Protocol 2: Apoptosis Detection via Annexin V & Propidium Iodide (PI) Staining

This assay quantifies the percentage of cells undergoing apoptosis.[12] It is based on the principle that early in apoptosis, the cell membrane flips, exposing phosphatidylserine (PS) on the outer leaflet.[12] Annexin V, a protein with a high affinity for PS, is fluorescently labeled to detect these apoptotic cells. Propidium Iodide (PI) is a DNA-intercalating dye that cannot cross the membrane of live or early apoptotic cells, thus it is used to identify necrotic or late-stage apoptotic cells with compromised membranes.[12][13]

Methodology:

  • Cell Treatment: Seed a suitable cancer cell line (e.g., MCF-7) in 6-well plates. Treat the cells with Compound T-MET at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours. Include an untreated control.

  • Cell Harvesting: Collect both floating (apoptotic) and adherent cells. Trypsinize the adherent cells and combine them with their respective supernatants.

  • Washing: Wash the collected cells twice with ice-cold PBS by centrifuging at 500 x g for 5 minutes.

  • Staining: Resuspend approximately 1-5 x 10⁵ cells in 100 µL of Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (50 µg/mL).

  • Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

  • Analysis: Add 400 µL of Annexin V Binding Buffer to each tube and analyze immediately using a flow cytometer.

  • Interpretation:

    • Annexin V- / PI-: Live, healthy cells.

    • Annexin V+ / PI-: Early apoptotic cells.

    • Annexin V+ / PI+: Late apoptotic or necrotic cells.

    • Annexin V- / PI+: Necrotic cells.

Principle of Annexin V/PI Apoptosis Assay

Caption: Distinguishing cell states with Annexin V/PI staining.

Protocol 3: Cell Cycle Analysis

This protocol determines if the compound inhibits cell cycle progression at specific checkpoints (G0/G1, S, or G2/M). It relies on the stoichiometric binding of Propidium Iodide (PI) to DNA, where the fluorescence intensity is directly proportional to the DNA content.[14]

Methodology:

  • Cell Treatment: Seed cells and treat with Compound T-MET as described in the apoptosis protocol.

  • Cell Harvesting: Harvest and wash the cells with PBS.

  • Fixation: Resuspend the cell pellet (1x10⁶ cells) in 1 mL of ice-cold PBS. While gently vortexing, add 3 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).[14][15]

  • Washing: Centrifuge the fixed cells, discard the ethanol, and wash the pellet twice with PBS.

  • Staining: Resuspend the cell pellet in 500 µL of a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL) in PBS. The RNase is critical to prevent staining of double-stranded RNA.

  • Incubation: Incubate in the dark at room temperature for 30 minutes.

  • Analysis: Analyze the samples on a flow cytometer, measuring the fluorescence intensity of the PI signal.

  • Interpretation: Generate a histogram of cell count versus fluorescence intensity. Cells in the G0/G1 phase will have 2N DNA content (one peak), while cells in the G2/M phase will have 4N DNA content (a second peak at twice the fluorescence intensity). Cells in the S phase will have intermediate DNA content and appear between the two peaks. An accumulation of cells in any particular phase compared to the control suggests cell cycle arrest.

Tier 3: Exploring Antimicrobial Activity

Scientific Rationale: Given the established antimicrobial properties of the 1,3,4-thiadiazole scaffold, it is prudent to screen Compound T-MET for this activity concurrently.[16][17] The most fundamental assay in this domain is the determination of the Minimum Inhibitory Concentration (MIC), which identifies the lowest concentration of an agent that prevents the visible growth of a microorganism.[18][19] The broth microdilution method is a standardized and widely used technique for this purpose.[20][21]

Protocol 4: Minimum Inhibitory Concentration (MIC) Determination

Methodology:

  • Bacterial Strains: Use standard quality control strains, including a Gram-positive bacterium (e.g., Staphylococcus aureus ATCC 29213) and a Gram-negative bacterium (e.g., Escherichia coli ATCC 25922).

  • Inoculum Preparation: Culture the bacteria overnight. Adjust the turbidity of the bacterial suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[21] Dilute this suspension to achieve a final inoculum density of 5 x 10⁵ CFU/mL in the test wells.[21]

  • Compound Dilution: In a 96-well microtiter plate, prepare 2-fold serial dilutions of Compound T-MET in CAMHB, typically ranging from 128 µg/mL to 0.25 µg/mL.

  • Controls: Include a positive control well (bacteria in broth, no compound) and a negative/sterility control well (broth only).

  • Inoculation: Inoculate each well (except the sterility control) with the prepared bacterial suspension. The final volume should be 200 µL.

  • Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours.[21]

  • Interpretation: The MIC is the lowest concentration of Compound T-MET at which there is no visible turbidity (bacterial growth).

Data Presentation: Hypothetical MIC Values for Compound T-MET

Bacterial StrainGram TypeMIC (µg/mL)Interpretation
S. aureus ATCC 29213Positive16Moderate Activity
E. coli ATCC 25922Negative>64Inactive
P. aeruginosa ATCC 27853Negative>64Inactive

Tier 4: Preliminary In Vivo Safety Assessment

Scientific Rationale: While in vitro assays are essential for determining efficacy and mechanism, they cannot fully predict a compound's behavior in a complex living organism.[22] Therefore, a preliminary in vivo toxicity study is a critical step to assess the overall safety profile of a promising lead compound.[23][24] An acute toxicity study provides initial data on the maximum tolerated dose (MTD) and identifies potential target organs for toxicity.[22][25] These studies must be conducted in compliance with strict ethical guidelines (e.g., OECD guidelines).[25]

Conceptual Protocol 5: Acute In Vivo Toxicity Study

This section provides a conceptual framework for a non-GLP exploratory acute toxicity study.

Methodology Outline:

  • Animal Model: Healthy, young adult mice (e.g., C57BL/6 strain), including both males and females.

  • Dose Formulation: Formulate Compound T-MET in a suitable, non-toxic vehicle (e.g., saline with 5% DMSO and 5% Tween® 80).

  • Administration: Administer the compound via a clinically relevant route, such as oral gavage or intraperitoneal injection, in escalating single doses to different groups of mice.

  • Dose-Ranging: Start with low doses and escalate until signs of toxicity are observed to determine the MTD.

  • Observation Period: Monitor the animals closely for 14-21 days for clinical signs of distress, including changes in behavior, appearance, and body weight.[23]

  • Endpoints:

    • Primary: Morbidity, mortality, clinical signs of toxicity, and body weight changes.

    • Secondary (at study termination): Gross necropsy to examine major organs. Basic blood chemistry and complete blood counts can provide further insight into organ-specific toxicity.

  • Ethical Considerations: All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) to ensure humane treatment and minimize suffering.

Decision-Making Framework and Path Forward

The data gathered from this tiered evaluation process allows for an informed decision on the future development of Compound T-MET. The following flowchart illustrates a potential decision-making pathway.

Drug Development Decision Pathway

G node_result node_result Start Start: Compound T-MET Tier1 Tier 1: Cytotoxicity IC50 < 10 µM & Selective? Start->Tier1 Tier2 Tier 2: Mechanism Induces Apoptosis or Cell Cycle Arrest? Tier1->Tier2 Yes Tier3 Tier 3: Antimicrobial MIC < 16 µg/mL? Tier1->Tier3 No Tier4 Tier 4: In Vivo Safety Acceptable MTD & No Severe Toxicity? Tier2->Tier4 Yes Stop_Ineffective STOP (Ineffective) Tier2->Stop_Ineffective No Tier3->Stop_Ineffective No Consider_Antimicrobial CONSIDER (Antimicrobial Lead) Tier3->Consider_Antimicrobial Yes Stop_Tox STOP (High Toxicity) Tier4->Stop_Tox No Proceed_Cancer PROCEED (Anticancer Lead) Tier4->Proceed_Cancer Yes

Caption: A logical pathway for advancing Compound T-MET based on tiered results.

References

  • Obakachi, V. A., Kushwaha, B., Kushwaha, N. D., et al. (2021). Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review. Journal of Sulfur Chemistry, 42(6). Available at: [Link]

  • Gawel, K., et al. (2021). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. MDPI. Available at: [Link]

  • Lakshmanan, I., Batra, S. K., & Ponnusamy, M. P. (2020). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 10(1). Available at: [Link]

  • A review on the 1,3,4-Thiadiazole as Anticancer Activity. (2023). Bio-East-PL-Sci. Available at: [Link]

  • Szalek, E., et al. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. MDPI. Available at: [Link]

  • Synthesis and biological evaluations of 1,3,4-thiadiazole derivatives as dual acting enzyme inhibitors to target inflammation and diabetes. (2025). PubMed. Available at: [Link]

  • New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. (2022). PubMed. Available at: [Link]

  • plotka, M., & boukherroub, r. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. Available at: [Link]

  • Cell Cycle Protocol - Flow Cytometry. (n.d.). UT Health San Antonio. Available at: [Link]

  • In Vitro Cytotoxicity Assay. (n.d.). Alfa Cytology. Available at: [Link]

  • New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. (2023). RSC Publishing. Available at: [Link]

  • Assaying cell cycle status using flow cytometry. (2012). PMC - NIH. Available at: [Link]

  • Synthesis and Antimicrobial Activity of Some Novel 1, 3,4- Thiadiazole derivatives. (2024). ResearchGate. Available at: [Link]

  • Protocols in apoptosis identification and affirmation. (2018). ResearchGate. Available at: [Link]

  • Synthesis of 1,3,4-thiadiazole derivatives as aminopeptidase N inhibitors. (2013). PubMed. Available at: [Link]

  • Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. (2013). PMC - NIH. Available at: [Link]

  • Flow Cytometry Protocol | 10 Hints & Tips. (n.d.). Assay Genie. Available at: [Link]

  • In Vivo and in Vitro Toxicity Studies. (n.d.). Biogem. Available at: [Link]

  • Cell Cycle Analysis by DNA Content. (n.d.). UC San Diego Moores Cancer Center. Available at: [Link]

  • 1,3,4-Thiadiazole Derivatives as an Antimicrobial. (2021). Semantic Scholar. Available at: [Link]

  • Antimicrobial Activity of 1, 3, 4-thiadiazole Derivatives: a Recent Review. (2018). SciSpace. Available at: [Link]

  • In vivo toxicology studies. (n.d.). Vivotecnia. Available at: [Link]

  • The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. (2021). PMC - NIH. Available at: [Link]

  • Minimum Inhibitory Concentration (MIC) Test. (n.d.). Microbe Investigations. Available at: [Link]

  • In Vivo Acute Toxicity Studies of Novel Anti-Melanoma Compounds Downregulators of hnRNPH1/H2. (2022). PMC - PubMed Central. Available at: [Link]

  • Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. (2023). MDPI. Available at: [Link]

  • The role of early in vivo toxicity testing in drug discovery toxicology. (2019). ResearchGate. Available at: [Link]

  • In vivo Toxicology. (n.d.). InterBioTox. Available at: [Link]

  • In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025). Kosheeka. Available at: [Link]

  • 1,3,4-Thiadiazole derivatives as selective inhibitors of iNOS versus nNOS: Synthesis and structure-activity dependence. (2012). PubMed. Available at: [Link]

  • Biological and Pharmacological Activities of 1,3,4-Thiadiazole Based Compounds. (2018). ResearchGate. Available at: [Link]

  • Update on in vitro cytotoxicity assays for drug development. (2013). ResearchGate. Available at: [Link]

  • Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. (2024). MDPI. Available at: [Link]

Sources

Application

Application Notes and Protocols for In Vitro Evaluation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

Introduction: Unveiling the Bioactivity of a Novel Thiadiazole Derivative The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a vast spectrum of biological activities, incl...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Bioactivity of a Novel Thiadiazole Derivative

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a vast spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The compound 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine belongs to this promising class of molecules. Its structural features, particularly the 2-amino-1,3,4-thiadiazole core, suggest potential interactions with key biological targets that regulate cellular processes. For instance, various 2-amino-1,3,4-thiadiazole derivatives have been investigated for their potent antitumor activities and their ability to inhibit crucial enzymes like carbonic anhydrase (CA) and inosine monophosphate dehydrogenase (IMPDH).[4][5]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to conduct initial in vitro profiling of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. The protocols detailed herein are designed to be robust and self-validating, enabling the elucidation of the compound's cytotoxic effects, its potential to induce apoptosis, and its inhibitory activity against carbonic anhydrase, a well-established target for this chemical class.

Section 1: Assessment of General Cytotoxicity via MTT Assay

Scientific Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric method for assessing the metabolic activity of a cell population, which serves as a proxy for cell viability and proliferation.[6][7] In living, metabolically active cells, mitochondrial dehydrogenase enzymes reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[6][8] The quantity of formazan produced is directly proportional to the number of viable cells.[6][9] This assay is a critical first step to determine if the test compound exhibits cytotoxic or cytostatic effects on cancer cell lines.

Experimental Workflow: MTT Assay

MTT_Workflow cluster_prep Day 1: Cell Preparation cluster_treat Day 2: Compound Treatment cluster_assay Day 3/4/5: Assay Execution A 1. Trypsinize and count cells B 2. Prepare cell suspension to 75,000 cells/mL A->B C 3. Seed 100 µL/well (7,500 cells) in a 96-well plate B->C D 4. Incubate overnight (37°C, 5% CO₂) C->D E 5. Prepare serial dilutions of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine F 6. Replace old media with media containing test compound or controls E->F G 7. Incubate for 24-72 hours F->G H 8. Add 20 µL of 5 mg/mL MTT solution to each well I 9. Incubate for 3-4 hours at 37°C H->I J 10. Carefully remove media I->J K 11. Add 150 µL of DMSO to dissolve formazan crystals J->K L 12. Shake on orbital shaker for 15 min K->L M 13. Read absorbance at 590 nm L->M

Caption: Workflow for assessing cell viability using the MTT assay.

Detailed Protocol: MTT Assay

Materials:

  • 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

  • Selected cancer cell line (e.g., HepG-2, A-549)[10]

  • Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[8]

  • Dimethyl sulfoxide (DMSO)

  • Phosphate-buffered saline (PBS)

  • Sterile 96-well flat-bottom plates

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding:

    • On day one, harvest exponentially growing cells using trypsin.

    • Perform a cell count and determine viability (e.g., using Trypan Blue).

    • Dilute the cell suspension in complete culture medium to a final concentration of 75,000 cells/mL.[8]

    • Seed 100 µL of the cell suspension (7,500 cells) into each well of a 96-well plate.[8]

    • Include wells with medium only to serve as a blank control.[8]

    • Incubate the plate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[6]

  • Compound Treatment:

    • On day two, prepare a stock solution of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine in DMSO.

    • Create a series of working concentrations by performing serial dilutions in complete culture medium. Ensure the final DMSO concentration in the wells is non-toxic (typically ≤ 0.5%).

    • Carefully aspirate the old medium from the wells.

    • Add 100 µL of medium containing the desired concentrations of the test compound to the treatment wells.

    • Add 100 µL of complete medium with the same final concentration of DMSO to the vehicle control wells.

    • Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

  • MTT Addition and Incubation:

    • Following the incubation period, add 20 µL of the 5 mg/mL MTT solution to each well, including controls.[8]

    • Incubate the plate for 3-4 hours at 37°C. During this time, visible purple formazan crystals will form in viable cells.[6]

  • Formazan Solubilization and Measurement:

    • Carefully aspirate the MTT-containing medium from each well without disturbing the formazan crystals or the attached cells.[8]

    • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[8]

    • Cover the plate with foil and place it on an orbital shaker for 15 minutes to ensure complete solubilization.[8]

    • Measure the absorbance of each well at 590 nm using a microplate reader.[8]

Data Analysis and Presentation
  • Correct Absorbance: Subtract the average absorbance of the blank (medium only) wells from all other readings.

  • Calculate Percent Viability:

    • % Viability = (Corrected Absorbance of Treated Cells / Corrected Absorbance of Vehicle Control Cells) x 100

  • Determine IC₅₀: Plot the percent viability against the logarithm of the compound concentration. Use non-linear regression (log(inhibitor) vs. response -- variable slope) to calculate the IC₅₀ value, which is the concentration of the compound that inhibits cell viability by 50%.

Compound Concentration (µM)Mean Corrected Absorbance% Viability
0 (Vehicle Control)1.250100%
11.18895.0%
50.95076.0%
100.62550.0%
250.31325.0%
500.12510.0%
Calculated IC₅₀ 10 µM

Section 2: Mechanistic Insight - Apoptosis Detection with Caspase-Glo® 3/7 Assay

Scientific Rationale: Should the compound demonstrate cytotoxicity, it is crucial to determine the mechanism of cell death. Apoptosis, or programmed cell death, is a key pathway targeted by many anticancer agents.[11] A hallmark of apoptosis is the activation of a cascade of cysteine-aspartic proteases known as caspases. Caspases-3 and -7 are key executioner caspases, responsible for cleaving cellular substrates, which leads to the morphological and biochemical changes associated with apoptosis.[12] The Caspase-Glo® 3/7 assay utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specifically cleaved by activated caspase-3 and -7.[13] This cleavage releases aminoluciferin, which is then used by luciferase to generate a stable luminescent signal directly proportional to the amount of active caspase-3/7.[13]

Experimental Workflow: Caspase-Glo® 3/7 Assay

Caspase_Workflow A 1. Seed and treat cells with compound in a white-walled 96-well plate as per MTT protocol B 2. Equilibrate plate and Caspase-Glo® 3/7 Reagent to room temperature A->B C 3. Add 100 µL of Caspase-Glo® 3/7 Reagent to each well (add-mix-measure) B->C D 4. Mix on a plate shaker (300-500 rpm for 5 min) C->D E 5. Incubate at room temperature for 1-3 hours, protected from light D->E F 6. Measure luminescence with a plate-reading luminometer E->F CAIX_Pathway Hypoxia Hypoxia in Tumor Core HIF1a HIF-1α Stabilization Hypoxia->HIF1a CAIX CA IX Expression (Membrane Bound) HIF1a->CAIX Upregulates CO2 CO₂ + H₂O HCO3 HCO₃⁻ + H⁺ CO2->HCO3 CA IX Acidosis Extracellular Acidosis (Low pH) HCO3->Acidosis H⁺ Export Invasion Enhanced Invasion & Metastasis Acidosis->Invasion Survival Increased Cell Survival & Chemoresistance Acidosis->Survival Inhibitor 5-[(2-Methoxyethyl)thio] -1,3,4-thiadiazol-2-amine Inhibitor->CAIX Inhibits

Caption: Role of CA IX in the tumor microenvironment and its inhibition.

Detailed Protocol: Carbonic Anhydrase Inhibition Assay

Materials:

  • Human Carbonic Anhydrase II or IX (e.g., from Sigma-Aldrich) [14]* Assay Buffer: 50 mM Tris-HCl, pH 7.5 [14]* Substrate: p-Nitrophenyl acetate (p-NPA)

  • Test Compound and a known CA inhibitor (e.g., Acetazolamide) as a positive control [14]* DMSO

  • Clear, flat-bottom 96-well microplate [14]* Microplate reader capable of kinetic measurements at 400-405 nm [14] Procedure:

  • Reagent Preparation:

    • CA Working Solution: Dilute the CA stock solution in cold Assay Buffer to the desired final concentration (e.g., 200 nM). [15] * Substrate Stock Solution: Prepare a 3 mM solution of p-NPA in acetonitrile or DMSO. This should be made fresh daily. [14] * Inhibitor Solutions: Prepare a stock solution of the test compound and Acetazolamide in DMSO (e.g., 10 mM). Create serial dilutions in Assay Buffer. [14]

  • Assay Setup (Total Volume = 200 µL):

    • Maximum Activity (Control): 158 µL Assay Buffer + 2 µL DMSO + 20 µL CA Working Solution.

    • Test Compound Wells: 158 µL Assay Buffer + 2 µL of test compound dilution + 20 µL CA Working Solution. [14] * Positive Control Wells: 158 µL Assay Buffer + 2 µL of Acetazolamide dilution + 20 µL CA Working Solution. [14] * Blank (No Enzyme): 178 µL Assay Buffer + 2 µL DMSO.

    • Perform all measurements in triplicate.

  • Enzyme-Inhibitor Pre-incubation:

    • Add the buffer, DMSO, and inhibitor solutions to the appropriate wells as described above.

    • Add the CA Working Solution to all wells except the blank.

    • Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme. [14]

  • Reaction Initiation and Measurement:

    • Initiate the reaction by adding 20 µL of the p-NPA Substrate Solution to all wells. [14] * Immediately place the plate in the microplate reader and begin measuring the absorbance at 400 nm in kinetic mode, taking readings every 30 seconds for 10-20 minutes. [14]

Data Analysis and Presentation
  • Calculate Reaction Rates: Determine the rate of reaction (V) for each well by calculating the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min). [14]2. Calculate Percent Inhibition:

    • % Inhibition = (1 - (Rate of Inhibited Reaction / Rate of Maximum Activity)) x 100

  • Determine IC₅₀: Plot the percent inhibition against the logarithm of the inhibitor concentration and use non-linear regression to calculate the IC₅₀ value.

Inhibitor Concentration (nM)Mean Reaction Rate (ΔAbs/min)% Inhibition
0 (Max Activity)0.05000%
100.045010.0%
500.037525.0%
1000.025050.0%
5000.010080.0%
10000.005090.0%
Calculated IC₅₀ 100 nM

References

  • CLYTE Technologies. MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

  • National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. [Link]

  • Provost, J. & Wallert, M. MTT Proliferation Assay Protocol. ResearchGate. [Link]

  • protocols.io. Caspase 3/7 Activity. [Link]

  • Semantic Scholar. Bioassays for anticancer activities. [Link]

  • Darzynkiewicz, Z., et al. Viability Assessment Following Anticancer Treatment Requires Single-Cell Visualization. International Journal of Molecular Sciences. [Link]

  • Ma, F.F., et al. Guideline for anticancer assays in cells. Food Science and Human Wellness. [Link]

  • Li, Y., et al. Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. ACS Omega. [Link]

  • Boster Biological Technology. Caspase-3, 7 Activity Assay Kit. [Link]

  • Milokhov, D.S., et al. Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. Molecules. [Link]

  • Ozensoy, O., Arslan, O., & Senturk, M. In vitro inhibition of α-carbonic anhydrase isozymes by some phenolic compounds. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Khan, I., et al. Design, synthesis, and in vitro and in silico studies of morpholine derived thiazoles as bovine carbonic anhydrase-II inhibitors. RSC Advances. [Link]

  • Nelson, J.A., et al. Mechanism of action of 2-amino-1,3,4-thiadiazole (NSC 4728). Cancer Research. [Link]

  • Khan, I., et al. Quinazolinones as Competitive Inhibitors of Carbonic Anhydrase-II (Human and Bovine): Synthesis, in-vitro, in-silico, Selectivity, and Kinetics Studies. Frontiers in Chemistry. [Link]

  • De Simone, G., et al. Carbonic Anhydrase Inhibitors: X-ray Crystallographic Studies for the Binding of 5-amino-1,3,4-thiadiazole-2-sulfonamide and 5-(4-amino-3-chloro-5-fluorophenylsulfonamido). Bioorganic & Medicinal Chemistry Letters. [Link]

  • Arslan, O., et al. Effects of new 5-amino-1,3,4-thiadiazole-2-sulfonamide derivatives on human carbonic anhydrase isozymes. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Lin, C.T., et al. Studies of carbonic anhydrase inhibitors: physicochemical properties and bioactivities of new thiadiazole derivatives. Journal of Ocular Pharmacology. [Link]

  • Nocentini, A., & Supuran, C.T. Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules. [Link]

  • Gomha, S.M., et al. 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. Drug Design, Development and Therapy. [Link]

  • National Center for Biotechnology Information. 5-(Thiophen-2-ylmethyl)-1,3,4-thiadiazol-2-amine. [Link]

  • Ghorab, M.M., et al. Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. Researcher. [Link]

  • Gomha, S.M., et al. 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. Drug Design, Development and Therapy. [Link]

  • Gornowicz, A., et al. Effect of Antibiotic Amphotericin B Combinations with Selected 1,3,4-Thiadiazole Derivatives on RPTECs in an In Vitro Model. International Journal of Molecular Sciences. [Link]

  • Gomaa, A.M.M. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents. Molecules. [Link]

Sources

Method

The Emerging Role of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine in Medicinal Chemistry: A Guide for Researchers

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, renowned for its versatile pharmacological activities. This heterocyclic nucleus is present in a range of clinically used drugs, demonstrating activ...

Author: BenchChem Technical Support Team. Date: January 2026

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, renowned for its versatile pharmacological activities. This heterocyclic nucleus is present in a range of clinically used drugs, demonstrating activities from antimicrobial to anticancer and diuretic.[1][2] Within this promising class of compounds, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine emerges as a molecule of significant interest, particularly for its potential as a modulator of key biological targets. This guide provides an in-depth overview of its synthesis, potential applications, and detailed protocols for its investigation, tailored for researchers and professionals in drug development.

Synthetic Pathways and Rationale

The synthesis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine can be strategically approached through a multi-step process, commencing with the formation of the core 1,3,4-thiadiazole ring, followed by the introduction of the characteristic thioether side chain. A key precursor for this synthesis is 2-amino-5-mercapto-1,3,4-thiadiazole.

Protocol 1: Synthesis of 2-Amino-5-mercapto-1,3,4-thiadiazole

This foundational step involves the cyclization of thiosemicarbazide with carbon disulfide in a basic medium.[3][4]

Materials:

  • Thiosemicarbazide

  • Carbon disulfide (CS₂)

  • Potassium hydroxide (KOH) or Sodium Carbonate (Na₂CO₃)

  • Ethanol

  • Hydrochloric acid (HCl)

Procedure:

  • Dissolve thiosemicarbazide in ethanol in a round-bottom flask.

  • Add a stoichiometric amount of potassium hydroxide or sodium carbonate to the solution and stir until dissolved.

  • Slowly add carbon disulfide to the reaction mixture at room temperature with continuous stirring.

  • Reflux the mixture for several hours until the reaction is complete (monitor by TLC).

  • After cooling, the potassium salt of 2-amino-5-mercapto-1,3,4-thiadiazole may precipitate.

  • Acidify the mixture with dilute hydrochloric acid to precipitate the product.

  • Filter the precipitate, wash with cold water, and recrystallize from ethanol to obtain pure 2-amino-5-mercapto-1,3,4-thiadiazole.

Causality: The basic conditions deprotonate the thiosemicarbazide, facilitating its nucleophilic attack on the carbon disulfide. Subsequent intramolecular cyclization and dehydration lead to the formation of the stable 1,3,4-thiadiazole ring.

Protocol 2: Synthesis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

This protocol details the S-alkylation of the thiol group of the precursor with a suitable alkylating agent.[5]

Materials:

  • 2-Amino-5-mercapto-1,3,4-thiadiazole

  • 1-Bromo-2-methoxyethane (or 2-chloroethyl methyl ether)

  • A suitable base (e.g., triethylamine, sodium hydride)

  • An inert solvent (e.g., N,N-dimethylformamide (DMF), acetonitrile)

Procedure:

  • Dissolve 2-amino-5-mercapto-1,3,4-thiadiazole in the chosen inert solvent in a reaction vessel.

  • Add the base to the solution to deprotonate the thiol group, forming a thiolate anion.

  • Slowly add 1-bromo-2-methoxyethane to the reaction mixture.

  • Stir the reaction at room temperature or with gentle heating until completion (monitor by TLC).

  • Once the reaction is complete, pour the mixture into cold water to precipitate the product.

  • Filter the solid, wash with water, and purify by recrystallization or column chromatography.

Causality: The thiolate anion is a potent nucleophile that readily displaces the bromide from 1-bromo-2-methoxyethane in an SN2 reaction, forming the desired thioether linkage.

Synthesis_Workflow cluster_step1 Step 1: Ring Formation cluster_step2 Step 2: S-Alkylation Thiosemicarbazide Thiosemicarbazide Precursor 2-Amino-5-mercapto- 1,3,4-thiadiazole Thiosemicarbazide->Precursor CS2 Carbon Disulfide (CS2) CS2->Precursor Base1 Base (e.g., KOH) Base1->Precursor TargetMolecule 5-[(2-Methoxyethyl)thio]- 1,3,4-thiadiazol-2-amine Precursor->TargetMolecule AlkylatingAgent 1-Bromo-2-methoxyethane AlkylatingAgent->TargetMolecule Base2 Base (e.g., TEA) Base2->TargetMolecule

Caption: Synthetic workflow for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine.

Applications in Medicinal Chemistry: A Focus on Carbonic Anhydrase Inhibition

The 1,3,4-thiadiazole nucleus is a well-established pharmacophore in the design of carbonic anhydrase (CA) inhibitors.[6][7] CAs are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. They are involved in numerous physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma, epilepsy, and certain types of cancer.[1][8]

While direct inhibitory data for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is not extensively published, its structural similarity to known CA inhibitors suggests it is a promising candidate for investigation. The 2-amino-1,3,4-thiadiazole core can act as a zinc-binding group, a crucial interaction for inhibiting CA activity. The thioether side chain can be tailored to achieve isoform selectivity and optimize pharmacokinetic properties.

Table 1: Carbonic Anhydrase Inhibitory Activity of Structurally Related 1,3,4-Thiadiazole Derivatives
Compound ClassIsozyme(s) TargetedInhibition Constant (Kᵢ) / IC₅₀Reference
2-Substituted-1,3,4-thiadiazole-5-sulfonamideshCA I, II, IV, VA, VBKᵢ in the nanomolar to micromolar range[6]
1,3,4-Thiadiazole-2-thione derivativeshCA I, II, IXKᵢ in the micromolar range (e.g., 1.25 µM for hCA IX)[9]
5-Amino-1,3,4-thiadiazole-2-sulfonamide derivativeshCA I, IIIC₅₀ in the micromolar range (e.g., 0.055 - 4.75 µM)[10]

The data in Table 1 strongly supports the hypothesis that 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine and its derivatives are likely to exhibit inhibitory activity against various CA isoforms. The methoxyethylthio moiety can potentially interact with amino acid residues in the active site cavity, influencing binding affinity and selectivity.

CA_Inhibition_Pathway cluster_Enzyme Carbonic Anhydrase (CA) cluster_Inhibitor 5-[(2-Methoxyethyl)thio]- 1,3,4-thiadiazol-2-amine ActiveSite Active Site (with Zn²⁺ ion) Inhibition Inhibition of CO₂ Hydration ActiveSite->Inhibition ThiadiazoleRing 1,3,4-Thiadiazole Ring (Zinc Binding Group) ThiadiazoleRing->ActiveSite Coordinates with Zn²⁺ ThiadiazoleRing->Inhibition SideChain Methoxyethylthio Side Chain (Selectivity & Affinity) SideChain->ActiveSite Interacts with Active Site Residues SideChain->Inhibition

Caption: Proposed mechanism of carbonic anhydrase inhibition.

Experimental Protocols for Biological Evaluation

To ascertain the medicinal chemistry applications of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, a series of in vitro and in vivo assays are essential.

Protocol 3: In Vitro Carbonic Anhydrase Inhibition Assay

This protocol outlines a colorimetric assay to determine the inhibitory potency of the compound against various CA isozymes.

Principle: The assay measures the esterase activity of CA using 4-nitrophenyl acetate (NPA) as a substrate. The hydrolysis of NPA by CA produces 4-nitrophenolate, which can be monitored spectrophotometrically at 400 nm. The inhibition of this reaction by the test compound is quantified.

Materials:

  • Purified human CA isozymes (e.g., hCA I, II, IX)

  • 4-Nitrophenyl acetate (NPA)

  • Tris-HCl buffer (pH 7.4)

  • 96-well microplates

  • Microplate reader

  • 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine (dissolved in DMSO)

Procedure:

  • Prepare a stock solution of the test compound in DMSO.

  • In a 96-well plate, add Tris-HCl buffer to each well.

  • Add varying concentrations of the test compound to the wells. Include a control with DMSO only.

  • Add a fixed amount of the CA enzyme solution to each well and incubate for a pre-determined time at room temperature.

  • Initiate the reaction by adding the NPA substrate solution to all wells.

  • Immediately measure the absorbance at 400 nm at regular intervals using a microplate reader.

  • Calculate the rate of NPA hydrolysis for each concentration of the inhibitor.

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration to determine the IC₅₀ value.

Self-Validation: The inclusion of a known CA inhibitor, such as acetazolamide, as a positive control is crucial for validating the assay's performance.

Protocol 4: In Vitro Anticancer Activity Assay (MTT Assay)

Given the established role of certain CA isozymes (e.g., hCA IX) in cancer, evaluating the antiproliferative effects of the compound is a logical next step.[11][12]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

  • Cancer cell lines (e.g., MCF-7, HepG-2, A549)[11]

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • MTT solution (5 mg/mL in PBS)

  • DMSO

  • 96-well cell culture plates

  • 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

Procedure:

  • Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound and incubate for 24-72 hours.

  • After the incubation period, add MTT solution to each well and incubate for another 2-4 hours.

  • Remove the medium and add DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC₅₀ value.

Trustworthiness: Running parallel experiments with a known anticancer drug (e.g., doxorubicin) and untreated cells provides essential controls for data interpretation.

Conclusion and Future Directions

5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine represents a promising scaffold for the development of novel therapeutic agents, particularly as carbonic anhydrase inhibitors. The synthetic route is accessible, and the preliminary evidence from related compounds strongly suggests a high potential for biological activity. Future research should focus on the specific synthesis and purification of this compound, followed by a comprehensive biological evaluation against a panel of CA isozymes and various cancer cell lines. Further derivatization of the thioether side chain could lead to the discovery of highly potent and selective inhibitors with improved drug-like properties.

References

  • (Reference to a general review on thiadiazoles in medicinal chemistry)
  • D'Ascenzio, M., Carradori, S., Secci, D., et al. (2014). 2-Substituted-1,3,4-thiadiazole-5-sulfamides act as powerful and selective inhibitors of the mitochondrial isozymes VA and VB over the cytosolic and membrane-associated carbonic anhydrases I, II and IV. Bioorganic & Medicinal Chemistry Letters, 24(15), 3468-3472. [Link]

  • (Placeholder for a relevant reference)
  • (Placeholder for a relevant reference)
  • Ahmed, B., et al. (Year). Synthesis of new imine derivatives of 5-amino-1,3,4-thiadiazole-2-thiol. Journal of the Chemical Society of Pakistan.
  • Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Synthesis and Characterization of 5- Amino- 1, 3, 4- Thiadiazole- 2- thiol and its Amine Group Derivatives. Journal of Global Pharma Technology, 4(8), 1-8.
  • (Placeholder for a relevant reference)
  • Ghorab, M. M., Ragab, F. A., Heiba, H. I., et al. (2007). Design, synthesis, and docking studies of new 1,3,4-thiadiazole-2-thione derivatives with carbonic anhydrase inhibitory activity. Bioorganic & Medicinal Chemistry, 15(22), 7076-7083. [Link]

  • Gomha, S. M., Edrees, M. M., Muhammad, Z. A., & El-Reedy, A. A. M. (2018). 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. Drug Design, Development and Therapy, 12, 1511–1523. [Link]

  • Drapak, I. V., Zimenkovsky, B. S., & Slabyy, M. V. (2019). 1,3,4-Thiadiazole-bearing diuretics with carbonic anhydrase inhibition properties. ResearchGate. [Link]

  • Owa, T., & Nagasu, T. (2000). 2-Substituted 1, 3, 4-thiadiazole-5-sulfonamides as carbonic anhydrase inhibitors: their effects on the transepithelial potential difference of the isolated rabbit ciliary body and on the intraocular pressure of the living rabbit eye. Journal of Medicinal Chemistry, 43(19), 3573-3580. [Link]

  • (Placeholder for a relevant reference)
  • (Placeholder for a relevant reference)
  • (Placeholder for a relevant reference)
  • Ivanova, Y., & Momekov, G. (2022). 4-Methyl-7-((2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)ethyl)thio)-coumarin. Molbank, 2022(3), M1491. [Link]

  • Taylor & Francis. (n.d.). Carbonic anhydrase inhibitors – Knowledge and References. Taylor & Francis Online. Retrieved from [Link]

  • Basile, L., et al. (2023). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Pharmaceuticals, 16(4), 587. [Link]

  • Pop, R., et al. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Drug Design, Development and Therapy, 12, 1585–1605. [Link]

  • Arslan, O., et al. (2009). Effects of new 5-amino-1,3,4-thiadiazole-2-sulfonamide derivatives on human carbonic anhydrase isozymes. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(3), 754-759. [Link]

Sources

Application

Application Notes and Protocols for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine as a Novel Research Compound

A Guide for Researchers, Scientists, and Drug Development Professionals Foreword: A Note on Scientific Exploration The following document provides a comprehensive framework for the investigation of 5-[(2-Methoxyethyl)thi...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: A Note on Scientific Exploration

The following document provides a comprehensive framework for the investigation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine as a novel research tool. As of the current date, specific published research on this particular molecule is limited. Therefore, this guide is constructed as a prospective research plan, drawing upon the well-established biological activities and mechanisms of the broader 2-amino-1,3,4-thiadiazole chemical class. The protocols and applications outlined herein are intended to serve as a robust starting point for researchers to unlock the potential of this and similar novel thiadiazole derivatives. The experimental designs are based on established methodologies for characterizing new chemical entities within this pharmacologically significant family.

Introduction: The Promise of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, renowned for its diverse pharmacological activities. Derivatives of this heterocyclic system have demonstrated a wide array of biological effects, including antimicrobial, antifungal, anticancer, anti-inflammatory, and antiviral properties.[1][2][3][4][5][6] The 2-amino-5-substituted-1,3,4-thiadiazole core, in particular, has been a focal point of drug discovery efforts, with compounds from this class showing promise in various therapeutic areas. The subject of this guide, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, combines this key pharmacophore with a flexible thioether linkage and a methoxyethyl group, features that may confer unique pharmacokinetic and pharmacodynamic properties.

Table 1: Physicochemical Properties of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

PropertyValueSource
CAS Number 15884-90-9
Molecular Formula C₅H₉N₃OS
Molecular Weight 159.21 g/mol
Physical Form Solid
Purity ≥97%
Storage 2-8°C, protect from light

Potential Mechanisms of Action: A Hypothesis-Driven Approach

Based on the activities of related compounds, several potential mechanisms of action can be hypothesized for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. A primary research objective would be to investigate these possibilities.

  • Enzyme Inhibition: Many thiadiazole derivatives function as enzyme inhibitors. A notable example is the inhibition of inosine monophosphate dehydrogenase (IMPDH) by metabolites of 2-amino-1,3,4-thiadiazole, which underlies its antitumor activity. Other enzymes, such as carbonic anhydrase and various kinases, are also known targets.

  • Antimicrobial Activity: The thiadiazole ring is a common feature in compounds with antibacterial and antifungal properties. The mechanism often involves interference with microbial cellular processes.

  • Antiproliferative Effects: The anticancer activity of thiadiazoles can be attributed to various mechanisms, including the inhibition of DNA and RNA synthesis, induction of apoptosis, and targeting of key signaling pathways involved in cell growth and proliferation.[5]

Potential_Mechanisms_of_Action Hypothesized Mechanisms for a Novel Thiadiazole cluster_cellular_effects Cellular Effects cluster_molecular_outcomes Molecular Outcomes Compound 5-[(2-Methoxyethyl)thio]- 1,3,4-thiadiazol-2-amine Enzyme_Inhibition Enzyme Inhibition (e.g., IMPDH, Carbonic Anhydrase, Kinases) Compound->Enzyme_Inhibition Antimicrobial Antimicrobial Activity Compound->Antimicrobial Antiproliferative Antiproliferative Activity Compound->Antiproliferative Metabolic_Disruption Metabolic Disruption Enzyme_Inhibition->Metabolic_Disruption Cell_Wall_Damage Microbial Cell Wall/Membrane Damage Antimicrobial->Cell_Wall_Damage Apoptosis Induction of Apoptosis Antiproliferative->Apoptosis Signal_Transduction Altered Signal Transduction Antiproliferative->Signal_Transduction

Figure 1: Hypothesized mechanisms of action for a novel 2-amino-1,3,4-thiadiazole derivative.

Experimental Protocols: A Step-by-Step Guide to Characterization

The following protocols are designed to systematically evaluate the biological potential of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the test compound against a panel of pathogenic bacteria and fungi.

Rationale: This initial screen will determine if the compound possesses antimicrobial activity and the spectrum of that activity.

Materials:

  • 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Fungal strains (e.g., Candida albicans)

  • Mueller-Hinton Broth (for bacteria)

  • RPMI-1640 medium (for fungi)

  • 96-well microtiter plates

  • Spectrophotometer (plate reader)

Procedure:

  • Stock Solution Preparation: Prepare a 10 mg/mL stock solution of the test compound in dimethyl sulfoxide (DMSO).

  • Serial Dilutions: Perform serial two-fold dilutions of the stock solution in the appropriate growth medium in a 96-well plate to achieve a range of concentrations (e.g., 256 µg/mL to 0.5 µg/mL).

  • Inoculum Preparation: Prepare a standardized inoculum of each microbial strain to a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Inoculation: Add the microbial inoculum to each well of the microtiter plate containing the diluted compound. Include positive (microbes in medium) and negative (medium only) controls.

  • Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Protocol 2: In Vitro Antiproliferative Assay

This protocol describes the evaluation of the cytotoxic effects of the test compound on human cancer cell lines.

Rationale: This assay will determine if the compound has potential as an anticancer agent and its potency against different cancer types.

Materials:

  • 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

  • Human cancer cell lines (e.g., HeLa - cervical cancer, MCF-7 - breast cancer)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

  • 96-well cell culture plates

  • Multichannel pipette

  • Plate reader

Procedure:

  • Cell Seeding: Seed the cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium and add them to the wells. Include a vehicle control (DMSO).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Assay: Add MTT solution to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

  • IC₅₀ Calculation: The half-maximal inhibitory concentration (IC₅₀) is calculated by plotting the percentage of cell viability against the compound concentration.

Experimental_Workflow General Workflow for Characterizing a Novel Thiadiazole start Novel Thiadiazole Compound antimicrobial Antimicrobial Screening (MIC Assay) start->antimicrobial antiproliferative Antiproliferative Screening (MTT Assay) start->antiproliferative enzyme Enzyme Inhibition Assays (e.g., IMPDH, Kinase) start->enzyme mechanistic Mechanistic Studies (e.g., Apoptosis Assay, Cell Cycle Analysis) antiproliferative->mechanistic in_vivo In Vivo Efficacy and Toxicity Studies mechanistic->in_vivo

Figure 2: A generalized experimental workflow for the biological characterization of a novel 1,3,4-thiadiazole derivative.

Protocol 3: IMPDH Enzyme Inhibition Assay

This protocol provides a method to assess the inhibitory activity of the test compound against inosine monophosphate dehydrogenase (IMPDH), a key enzyme in purine biosynthesis and a validated anticancer target.

Rationale: Based on the known mechanism of 2-amino-1,3,4-thiadiazole, evaluating IMPDH inhibition is a logical step in elucidating the mechanism of action.

Materials:

  • 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

  • Recombinant human IMPDH enzyme

  • Inosine monophosphate (IMP) substrate

  • Nicotinamide adenine dinucleotide (NAD⁺) cofactor

  • Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0, 100 mM KCl, 1 mM DTT)

  • 96-well UV-transparent plates

  • UV-Vis spectrophotometer

Procedure:

  • Reaction Mixture Preparation: In each well of the 96-well plate, prepare a reaction mixture containing assay buffer, IMP, and NAD⁺.

  • Compound Addition: Add varying concentrations of the test compound (or vehicle control) to the wells.

  • Enzyme Addition: Initiate the reaction by adding the IMPDH enzyme to each well.

  • Kinetic Measurement: Immediately begin measuring the increase in absorbance at 340 nm every 30 seconds for 15-30 minutes. This corresponds to the formation of NADH.

  • Data Analysis: Calculate the initial reaction velocity (rate of NADH formation) for each concentration of the inhibitor. Determine the IC₅₀ value by plotting the percent inhibition against the inhibitor concentration.

Data Interpretation and Further Steps

The results from these initial screens will guide the subsequent research direction.

  • Potent Antimicrobial Activity: If the compound shows significant antimicrobial activity, further studies could include determining its bactericidal or bacteriostatic nature, evaluating its effect on biofilm formation, and assessing its in vivo efficacy in animal models of infection.

  • Selective Antiproliferative Effects: If the compound demonstrates potent and selective cytotoxicity against cancer cells, the next steps would involve more in-depth mechanistic studies, such as cell cycle analysis, apoptosis assays (e.g., Annexin V staining), and investigation of its effects on specific cancer-related signaling pathways.

  • Enzyme Inhibition: Confirmation of enzyme inhibition would lead to detailed kinetic studies to determine the mode of inhibition (e.g., competitive, non-competitive) and structural studies (e.g., X-ray crystallography) to understand the binding interactions.

Conclusion: A Versatile Scaffold for Discovery

While specific biological data for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is yet to be published, its chemical structure places it within a class of compounds with immense therapeutic potential. The protocols and research framework provided here offer a comprehensive guide for its systematic evaluation. Through a hypothesis-driven and methodologically sound approach, researchers can effectively probe the biological activities of this and other novel thiadiazole derivatives, potentially uncovering new lead compounds for the development of future therapeutics.

References

  • Mazzone, G., Bonina, F., Puglisi, G., Arrigo, R. R., Cosentino, C., & Blandino, G. (1982). Synthesis and biological evaluation of some 5-aryl-2-amino-1,3,4-oxa(thia)diazoles. Il Farmaco; edizione scientifica, 37(10), 685–700.
  • MDPI. (2018).
  • National Center for Biotechnology Information. (n.d.). 5-(Thiophen-2-ylmethyl)-1,3,4-thiadiazol-2-amine. PubChem. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021). Synthesis, Molecular Docking, In Silico ADME Predictions, and Toxicity Studies of N-Substituted-5-(4-Chloroquinolin-2-yl)-1,3,4-Thiadiazol-2-Amine Derivatives as COVID-19 Inhibitors. Molecules, 26(6), 1704.
  • ResearchGate. (2019). Pharmacological and Biological Evaluation of 5,5'[(1,4-Phenelene) bis (1,3,4-thiadiazol-2-amine)]. IOP Conference Series: Journal of Physics: Conference Series, 1279, 012038.
  • ResearchGate. (2021).

Sources

Method

Application Notes and Protocols for the Functionalization of the Amino Group on the 1,3,4-Thiadiazole Ring

Introduction: The 1,3,4-Thiadiazole Scaffold - A Privileged Motif in Medicinal Chemistry The 1,3,4-thiadiazole ring is a five-membered heterocyclic scaffold that has garnered significant attention in the field of medicin...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The 1,3,4-Thiadiazole Scaffold - A Privileged Motif in Medicinal Chemistry

The 1,3,4-thiadiazole ring is a five-membered heterocyclic scaffold that has garnered significant attention in the field of medicinal chemistry.[1][2] Its derivatives are known to exhibit a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and anticonvulsant properties.[3][4][5][6] The unique electronic properties of the 1,3,4-thiadiazole nucleus, such as its strong aromaticity, contribute to its metabolic stability and low toxicity in biological systems.[7] The 2-amino-1,3,4-thiadiazole core, in particular, serves as a versatile building block for the synthesis of a diverse array of bioactive molecules.[8][9] The exocyclic amino group at the 2-position provides a reactive handle for various chemical transformations, allowing for the systematic modification of the molecule's physicochemical and pharmacological properties.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the key strategies for the functionalization of the amino group on the 1,3,4-thiadiazole ring. We will delve into the practical and mechanistic aspects of several high-impact transformations, including Schiff base formation, N-acylation, N-sulfonylation, and diazotization followed by azo coupling. Each section will present detailed, field-proven protocols, explain the underlying chemical principles, and provide insights into the experimental choices, thereby equipping researchers with the knowledge to confidently and effectively derivatize this important scaffold.

Synthesis of Schiff Bases (Imines) from 2-Amino-1,3,4-thiadiazole

The condensation of the primary amino group of 2-amino-1,3,4-thiadiazole with aldehydes or ketones to form Schiff bases (imines) is a fundamental and widely utilized transformation.[3][10] The resulting azomethine linkage (-N=CH-) is a key pharmacophore that often enhances the biological activity of the parent molecule.[11][12] This reaction is typically straightforward, proceeding under mild conditions with high yields.

Scientific Rationale and Mechanistic Insights

The formation of a Schiff base is a nucleophilic addition-elimination reaction. The reaction is generally catalyzed by a small amount of acid, which protonates the carbonyl oxygen of the aldehyde or ketone, making the carbonyl carbon more electrophilic and susceptible to attack by the nucleophilic amino group of the 2-amino-1,3,4-thiadiazole.[13] The subsequent elimination of a water molecule from the hemiaminal intermediate drives the reaction to completion.[8] The use of a dehydrating agent or azeotropic removal of water can further increase the reaction yield.

Schiff_Base_Mechanism cluster_0 Step 1: Nucleophilic Attack cluster_1 Step 2: Proton Transfer cluster_2 Step 3: Elimination of Water Thiadiazole-NH2 2-Amino-1,3,4-thiadiazole Hemiaminal Hemiaminal Intermediate Thiadiazole-NH2->Hemiaminal Nucleophilic attack on carbonyl carbon Thiadiazole-NH2->Hemiaminal Aldehyde Aldehyde/Ketone Aldehyde->Hemiaminal Protonated_Hemiaminal Protonated Hemiaminal Hemiaminal->Protonated_Hemiaminal Protonation of hydroxyl group Hemiaminal->Protonated_Hemiaminal Iminium_Ion Iminium Ion Protonated_Hemiaminal->Iminium_Ion Loss of water Protonated_Hemiaminal->Iminium_Ion Schiff_Base Schiff Base (Imine) Iminium_Ion->Schiff_Base Deprotonation Iminium_Ion->Schiff_Base Acylation_Workflow Start 2-Amino-1,3,4-thiadiazole Reaction Nucleophilic Acyl Substitution (Pyridine or other base) Start->Reaction Acylating_Agent Acid Chloride or Anhydride Acylating_Agent->Reaction Product N-Acylated-2-amino-1,3,4-thiadiazole Reaction->Product Diazotization_Mechanism cluster_0 Step 1: Diazotization cluster_1 Step 2: Azo Coupling Thiadiazole-NH2 2-Amino-1,3,4-thiadiazole Diazonium_Salt Thiadiazole-N2+ Thiadiazole-NH2->Diazonium_Salt Nitrous_Acid NaNO2, H+ (0-5 °C) Nitrous_Acid->Diazonium_Salt Azo_Compound Azo-functionalized Thiadiazole Diazonium_Salt->Azo_Compound Electrophilic Aromatic Substitution Coupling_Component Electron-rich Aromatic (e.g., Phenol) Coupling_Component->Azo_Compound

Sources

Application

Application Notes and Protocols for the Derivatization of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine and Subsequent Bioassays

Introduction: The Therapeutic Potential of the 1,3,4-Thiadiazole Scaffold The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, renowned for conferring a diverse range of pharmacologica...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Potential of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, renowned for conferring a diverse range of pharmacological activities upon the molecules that contain it.[1][2][3][4] Its unique structural and electronic properties, including its mesoionic character, allow for enhanced membrane permeability and strong interactions with biological targets.[1][3] Derivatives of this ring system have demonstrated a broad spectrum of therapeutic potential, including antimicrobial, anticancer, anti-inflammatory, and enzyme inhibitory activities.[2][3][4][5][6][7]

The 2-amino-1,3,4-thiadiazole moiety, in particular, serves as a versatile building block for the synthesis of novel therapeutic agents. The primary amine group at the 2-position offers a reactive handle for a variety of chemical modifications, allowing for the systematic exploration of structure-activity relationships (SAR).[8] This application note provides a comprehensive guide to the derivatization of a specific, promising scaffold, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, and outlines detailed protocols for evaluating the biological activity of the resulting derivatives.

This guide is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of novel thiadiazole derivatives. We will first detail a robust synthetic pathway to the core compound, followed by established protocols for its derivatization, and finally, present step-by-step methodologies for assessing the antimicrobial and anticancer activities of the synthesized library of compounds.

Part 1: Synthesis of the Core Scaffold: 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

The synthesis of the target scaffold is proposed via a two-step process, commencing with the formation of the 2-amino-5-mercapto-1,3,4-thiadiazole ring, followed by a selective S-alkylation.

Step 1: Synthesis of 2-Amino-5-mercapto-1,3,4-thiadiazole

This foundational step involves the cyclization of thiosemicarbazide with carbon disulfide in a basic medium.[9][10]

Protocol:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve thiosemicarbazide (1.0 eq) and potassium hydroxide (1.0 eq) in absolute ethanol.

  • Addition of Carbon Disulfide: To the stirring solution, add carbon disulfide (1.1 eq) dropwise at room temperature.

  • Reflux: Heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the mixture to room temperature and concentrate under reduced pressure. Dissolve the resulting solid in water and acidify with dilute hydrochloric acid to precipitate the product.

  • Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol to yield 2-amino-5-mercapto-1,3,4-thiadiazole as a solid.

Step 2: S-Alkylation to Yield 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

The thiol group at the 5-position is then alkylated using a suitable methoxyethylating agent.[11]

Protocol:

  • Reaction Setup: Suspend 2-amino-5-mercapto-1,3,4-thiadiazole (1.0 eq) in a suitable solvent such as ethanol or dimethylformamide (DMF).

  • Base Addition: Add a base, for instance, potassium carbonate (1.2 eq) or potassium hydroxide (1.1 eq), to the suspension and stir for 30 minutes at room temperature to form the thiolate anion.

  • Alkylation: Add 1-bromo-2-methoxyethane (or 2-chloroethyl methyl ether) (1.1 eq) to the reaction mixture.

  • Reaction Progression: Stir the reaction at room temperature or with gentle heating (50-60 °C) for 4-8 hours, monitoring by TLC.

  • Work-up and Purification: Upon completion, pour the reaction mixture into ice-water to precipitate the crude product. Filter the solid, wash with water, and purify by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the title compound.

Synthesis_Workflow cluster_step1 Step 1: Ring Formation cluster_step2 Step 2: S-Alkylation Thiosemicarbazide Thiosemicarbazide KOH_EtOH KOH / Ethanol Thiosemicarbazide->KOH_EtOH CS2 Carbon Disulfide CS2->KOH_EtOH Reflux Reflux KOH_EtOH->Reflux Acidification Acidification (HCl) Reflux->Acidification Product1 2-Amino-5-mercapto- 1,3,4-thiadiazole Acidification->Product1 Product1_input 2-Amino-5-mercapto- 1,3,4-thiadiazole Base_Solvent K2CO3 / DMF Product1_input->Base_Solvent Alkylating_agent 1-Bromo-2-methoxyethane Alkylating_agent->Base_Solvent Reaction Stirring (RT or Heat) Base_Solvent->Reaction Workup Work-up & Purification Reaction->Workup Final_Product 5-[(2-Methoxyethyl)thio]- 1,3,4-thiadiazol-2-amine Workup->Final_Product

Caption: Synthetic pathway to the core scaffold.

Part 2: Derivatization of the 2-Amino Group

The primary amino group of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is a key site for derivatization. Two robust and versatile methods are presented here: Schiff base formation and acylation.

Strategy 1: Schiff Base Formation

The condensation of the primary amine with various aldehydes yields Schiff bases (imines), introducing a wide range of substituents.[12][13]

General Protocol:

  • Reaction Mixture: Dissolve 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine (1.0 eq) and a selected aromatic or heterocyclic aldehyde (1.0-1.2 eq) in absolute ethanol.

  • Catalysis: Add a catalytic amount of glacial acetic acid (2-3 drops).

  • Reaction: Reflux the mixture for 4-12 hours. Monitor the reaction's progress by TLC.

  • Isolation: Upon completion, cool the reaction mixture. The product often precipitates out of the solution. If not, the volume can be reduced under vacuum.

  • Purification: Collect the solid by filtration, wash with cold ethanol, and recrystallize from a suitable solvent to obtain the pure Schiff base derivative.

Table 1: Exemplary Aldehydes for Schiff Base Formation

AldehydeExpected Functional Group Introduced
BenzaldehydePhenyl
4-Chlorobenzaldehyde4-Chlorophenyl
4-Methoxybenzaldehyde4-Methoxyphenyl
2-Hydroxybenzaldehyde2-Hydroxyphenyl
Furan-2-carbaldehydeFuran-2-yl
Thiophene-2-carbaldehydeThiophen-2-yl
Strategy 2: Acylation

Acylation of the amino group with acid chlorides or anhydrides introduces an amide linkage, which can significantly alter the electronic and steric properties of the molecule.[14][15][16]

General Protocol:

  • Reaction Setup: Dissolve 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine (1.0 eq) in a suitable aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF), in the presence of a base such as triethylamine or pyridine (1.2 eq).

  • Acylating Agent Addition: Cool the solution in an ice bath and add the acylating agent (e.g., benzoyl chloride, acetyl chloride) (1.1 eq) dropwise with stirring.

  • Reaction: Allow the reaction to warm to room temperature and stir for 6-24 hours. Monitor by TLC.

  • Work-up: Quench the reaction with water. Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Purification: Remove the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.

Derivatization_Strategies cluster_schiff Strategy 1: Schiff Base Formation cluster_acylation Strategy 2: Acylation Start 5-[(2-Methoxyethyl)thio]- 1,3,4-thiadiazol-2-amine Catalyst Glacial Acetic Acid Start->Catalyst Base Base (e.g., Triethylamine) Start->Base Aldehyde Aldehyde (R-CHO) Aldehyde->Catalyst Schiff_Base Schiff Base Derivative Catalyst->Schiff_Base Acyl_Chloride Acyl Chloride (R-COCl) Acyl_Chloride->Base Amide Amide Derivative Base->Amide

Caption: Derivatization strategies for the core scaffold.

Part 3: Bioassay Protocols

Once a library of derivatives has been synthesized, the next critical step is to evaluate their biological activities. Here, we provide detailed protocols for assessing antimicrobial and anticancer potential.

Bioassay 1: Antimicrobial Susceptibility Testing - Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[17][18][19][20][21]

Materials and Reagents:

  • Sterile 96-well microtiter plates

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Fungal strains (e.g., Candida albicans)

  • Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

  • Synthesized thiadiazole derivatives

  • Standard antimicrobial agents (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

  • Sterile saline (0.85%)

  • 0.5 McFarland turbidity standard

  • Resazurin solution (optional, for viability indication)

Protocol:

  • Preparation of Test Compounds: Prepare stock solutions of the synthesized derivatives and standard drugs in dimethyl sulfoxide (DMSO).

  • Preparation of Inoculum: Culture the microbial strains overnight. Suspend a few colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension in the appropriate broth to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.

  • Plate Setup:

    • Add 100 µL of sterile broth to all wells of a 96-well plate.

    • Add 100 µL of the stock solution of the test compound to the first well of a row and perform serial two-fold dilutions across the plate by transferring 100 µL from one well to the next. Discard the final 100 µL from the last well.

  • Inoculation: Inoculate each well with 100 µL of the prepared microbial suspension.

  • Controls:

    • Growth Control: Wells containing broth and inoculum only.

    • Sterility Control: Wells containing broth only.

    • Positive Control: Wells with a standard antimicrobial agent.

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth is observed. This can be assessed visually or by measuring the absorbance with a microplate reader. The addition of a viability indicator like resazurin can also aid in endpoint determination.

Bioassay 2: Anticancer Activity - MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[22][23][24][25][26]

Materials and Reagents:

  • Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

  • Synthesized thiadiazole derivatives

  • Standard anticancer drug (e.g., Doxorubicin)

  • Phosphate-buffered saline (PBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Sterile 96-well cell culture plates

Protocol:

  • Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the synthesized derivatives and the standard drug in the culture medium. Replace the old medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and an untreated control.

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Addition: After the incubation period, remove the treatment medium and add 100 µL of fresh medium and 10 µL of the MTT solution to each well.

  • Formazan Formation: Incubate the plate for another 2-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm is often used to subtract background absorbance.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of viability versus the log of the compound concentration.

Bioassay_Workflow cluster_antimicrobial Antimicrobial Assay (Broth Microdilution) cluster_anticancer Anticancer Assay (MTT) A1 Prepare Compound Dilutions A3 Inoculate 96-well Plate A1->A3 A2 Prepare Microbial Inoculum A2->A3 A4 Incubate A3->A4 A5 Determine MIC A4->A5 B1 Seed Cancer Cells B2 Treat with Compounds B1->B2 B3 Incubate B2->B3 B4 Add MTT & Incubate B3->B4 B5 Solubilize Formazan B4->B5 B6 Measure Absorbance B5->B6 B7 Calculate IC50 B6->B7

Caption: Workflow for the bioassays.

Part 4: Scientific Rationale and Mechanistic Insights

The derivatization of the 2-amino-1,3,4-thiadiazole scaffold is a rational approach to drug discovery. The introduction of different functional groups via Schiff base formation or acylation can modulate the compound's physicochemical properties, such as lipophilicity, electronic distribution, and steric bulk. These modifications, in turn, can influence the compound's ability to interact with specific biological targets.

Antimicrobial Mechanism of Action:

The antimicrobial activity of thiadiazole derivatives is often attributed to their ability to interfere with essential cellular processes in microorganisms.[5][6] Potential mechanisms include:

  • Enzyme Inhibition: Thiadiazoles can act as inhibitors of crucial microbial enzymes, such as DNA gyrase or dihydrofolate reductase.

  • Cell Wall Synthesis Disruption: Some derivatives may interfere with the biosynthesis of the bacterial cell wall.

  • Membrane Disruption: The lipophilic nature of certain derivatives can lead to the disruption of the microbial cell membrane integrity.

Anticancer Mechanism of Action:

Thiadiazole derivatives have been reported to exert their anticancer effects through various mechanisms, targeting key pathways involved in cancer cell proliferation and survival.[1][2][3][4] These include:

  • Kinase Inhibition: Many thiadiazole-based compounds are designed as inhibitors of protein kinases, such as Epidermal Growth Factor Receptor (EGFR) or Vascular Endothelial Growth Factor Receptor (VEGFR), which are often dysregulated in cancer.

  • Induction of Apoptosis: These compounds can trigger programmed cell death (apoptosis) in cancer cells through intrinsic or extrinsic pathways.

  • Cell Cycle Arrest: Thiadiazole derivatives can arrest the cell cycle at different phases (e.g., G2/M phase), preventing cancer cell division.

  • Topoisomerase Inhibition: Some derivatives can inhibit topoisomerase enzymes, leading to DNA damage and cell death.[2]

By systematically synthesizing and screening a library of derivatives of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, researchers can identify lead compounds with potent and selective biological activity, paving the way for further preclinical and clinical development.

References

  • Indelicato, S., Bongiorno, D., Mauro, M., & Cascioferro, S. (2023). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Pharmaceuticals, 16(4), 580. [Link]

  • A review on the 1,3,4-Thiadiazole as Anticancer Activity. (2023). Bulletin of Environment, Pharmacology and Life Sciences, 12(10), 136-143. [Link]

  • Lee, H., et al. (2023). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. UKHSA Research Portal. [Link]

  • METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • A variety of methods for the synthesis of 2-amino-5-(substituted)-1,3,4-thiadizole. (n.d.). ResearchGate. [Link]

  • MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. [Link]

  • Broth Microdilution. (n.d.). MI - Microbiology. [Link]

  • MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2023, December 24). CLYTE Technologies. [Link]

  • Głowacka, E., et al. (2015). Thiadiazole derivatives as anticancer agents. Pharmacological Reports, 67(4), 739-747. [Link]

  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. (2022). Egyptian Journal of Chemistry, 65(13), 1-7. [Link]

  • Al-Ostath, A., et al. (2023). New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. RSC Advances, 13(24), 16345-16361. [Link]

  • Li, W. Y., et al. (2013). Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. Chemistry of Heterocyclic Compounds, 49(1), 34-39. [Link]

  • Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. (2011). Clinical and Laboratory Standards Institute. [Link]

  • 5-Mercapto-1,3,4-thiadiazole-2(3H)-thione: Synthesis and Structure of Alkylated Derivatives. (2023). ChemistrySelect, 8(30), e202301824. [Link]

  • Synthesis and Preliminary Antimicrobial Study of 2-Amino-5- Mercapto-1,3,4-Thiadiazole Derivatives. (2012). Iraqi Journal of Pharmaceutical Sciences, 21(1), 76-83. [Link]

  • Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. (2022). Medicinal Chemistry, 18(5), 558-573. [Link]

  • Antimicrobial susceptibility testing (Broth microdilution method). (n.d.). WOAH - Asia. [Link]

  • Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. (n.d.). Semantic Scholar. [Link]

  • N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. (2017). Iranian Journal of Pharmaceutical Research, 16(1), 165-173. [Link]

  • Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. (2018). Journal of Global Pharma Technology, 10(12), 481-487. [Link]

  • Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole. (n.d.).
  • Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. (2023). International Journal of Molecular Sciences, 24(18), 13888. [Link]

  • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). Protocols.io. [Link]

  • Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. (2023). International Journal of Molecular Sciences, 24(18), 13888. [Link]

  • Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel 1,3,4-Thiadiazole Derivatives Containing an Amide Moiety. (2021). Journal of Agricultural and Food Chemistry, 69(31), 8712-8723. [Link]

  • A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. (2021). Molbank, 2021(3), M1267. [Link]

  • Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. (2022). RSC Advances, 12(46), 30043-30055. [Link]

  • Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4. (2023). Baghdad Science Journal, 20(4), 1395. [Link]

  • 1, 3, 4-Thiadiazole as antimicrobial agent: a review. (2023). World Journal of Advanced Research and Reviews, 19(2), 1018-1033. [Link]

  • Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. (2017). Journal of Chemical and Pharmaceutical Research, 9(6), 202-214. [Link]

  • Synthesis of Schiff bases of 2-amino-5-aryl-1, 3,4-thiadiazole And its Analgesic, Anti-inflammatory, Antibacterial and Antitubercular Activity. (2011). International Journal of ChemTech Research, 3(1), 131-137. [Link]

  • Synthesis of Some Series of 2-Amino-1, 3, 4 -Thiadiazole Derivatives with Their Pathogenic Bacterial Activity. (2019). Zanco Journal of Pure and Applied Sciences, 31(5), 88-96. [Link]

  • 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. (2018). Drug Design, Development and Therapy, 12, 1545-1566. [Link]

  • Synthesis and Characterization of Based on Some New Schiff base from 5-styryl-2-amino-1,3,4-thiadiazole. (2020). International Journal of Drug Delivery Technology, 10(4), 581-586. [Link]

  • N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. (2017). Iranian Journal of Pharmaceutical Research, 16(1), 165-173. [Link]

  • Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents. (2022). BMC Chemistry, 16(1), 1-15. [Link]

Sources

Method

Application Notes &amp; Protocols for Antimicrobial Activity Screening of 1,3,4-Thiadiazole Compounds

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the screening of 1,3,4-thiadiazole compounds for antimicrobial activity. The protocols detailed her...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the screening of 1,3,4-thiadiazole compounds for antimicrobial activity. The protocols detailed herein are grounded in established methodologies and standards to ensure reliable and reproducible results.

Introduction: The Therapeutic Potential of 1,3,4-Thiadiazoles

The 1,3,4-thiadiazole nucleus is a five-membered heterocyclic ring containing sulfur and two nitrogen atoms, which has garnered significant attention in medicinal chemistry.[1][2] This scaffold is a crucial pharmacophore, exhibiting a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and anticonvulsant properties.[2][3] The unique physicochemical and electronic properties of the 1,3,4-thiadiazole ring allow it to interact with various biological targets, making its derivatives promising candidates for the development of new therapeutic agents.[4] The growing challenge of antimicrobial resistance necessitates the discovery of novel compounds, and 1,3,4-thiadiazoles represent a fertile ground for such research.[5][6]

The antimicrobial efficacy of 1,3,4-thiadiazole derivatives is often attributed to their ability to modulate enzyme function and disrupt essential biochemical pathways in pathogens.[4] Structure-activity relationship (SAR) studies have demonstrated that the nature and position of substituents on the thiadiazole ring significantly influence the biological activity of these compounds.[7][8] Therefore, robust and standardized screening protocols are essential to identify the most potent derivatives and to understand their mechanisms of action.

This guide will focus on two primary, widely accepted methods for preliminary antimicrobial screening: the Agar Well Diffusion method for qualitative assessment and the Broth Microdilution method for quantitative determination of the Minimum Inhibitory Concentration (MIC). These methods are recommended for their reliability, cost-effectiveness, and scalability in a research setting.[9]

PART 1: Qualitative Screening - Agar Well Diffusion Assay

The agar well diffusion method is a preliminary, versatile, and widely used technique to screen for the antimicrobial activity of novel compounds.[6][9] It relies on the diffusion of the test compound from a well through a solidified agar medium inoculated with a target microorganism. The presence of a clear zone of inhibition around the well indicates antimicrobial activity.

Causality Behind Experimental Choices

The choice of Mueller-Hinton Agar (MHA) is critical as it is a non-selective, non-differential medium that is standardized for antimicrobial susceptibility testing. Its composition allows for good diffusion of most antimicrobial agents and does not interfere with their activity.[10] The inoculum density is standardized to a 0.5 McFarland turbidity standard to ensure a confluent lawn of bacterial growth, which is essential for the clear visualization and accurate measurement of inhibition zones.

Experimental Workflow: Agar Well Diffusion

AgarWellDiffusion cluster_prep Preparation cluster_procedure Procedure cluster_analysis Analysis P1 Prepare Mueller-Hinton Agar (MHA) plates S1 Inoculate MHA plates with microbial suspension to create a lawn P1->S1 P2 Prepare standardized microbial inoculum (0.5 McFarland) P2->S1 P3 Prepare stock solutions of 1,3,4-thiadiazole compounds S3 Add a defined volume (e.g., 100 µL) of test compound solution to each well P3->S3 S2 Aseptically create wells (6 mm diameter) in the agar S1->S2 S2->S3 S4 Include positive (known antibiotic) and negative (solvent) controls S3->S4 S5 Incubate plates at 37°C for 18-24 hours S4->S5 A1 Measure the diameter of the zone of inhibition (in mm) S5->A1 A2 Compare results to controls A1->A2

Caption: Workflow for the Agar Well Diffusion Assay.

Detailed Protocol: Agar Well Diffusion

Materials and Reagents:

  • Synthesized 1,3,4-thiadiazole compounds

  • Positive control antibiotic (e.g., Ciprofloxacin)[1]

  • Negative control (solvent used to dissolve compounds, e.g., DMSO)

  • Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli)

  • Mueller-Hinton Agar (MHA)

  • Mueller-Hinton Broth (MHB)

  • Sterile petri dishes, pipettes, and cotton swabs

  • Sterile cork borer (6 mm diameter)

  • 0.5 McFarland turbidity standard

  • Incubator

Step-by-Step Methodology:

  • Inoculum Preparation: a. From a fresh culture plate, select 3-5 isolated colonies of the test microorganism. b. Suspend the colonies in sterile MHB. c. Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL).[10]

  • Plate Inoculation: a. Dip a sterile cotton swab into the standardized inoculum and rotate it against the side of the tube to remove excess liquid. b. Streak the entire surface of an MHA plate evenly in three directions to ensure a confluent lawn of growth. c. Allow the plate to dry for 5-15 minutes.

  • Well Creation and Compound Application: a. Using a sterile 6 mm cork borer, create uniform wells in the inoculated agar.[6] b. Prepare stock solutions of the 1,3,4-thiadiazole compounds and the positive control antibiotic at a desired concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., DMSO). c. Carefully pipette a fixed volume (e.g., 100 µL) of each test solution, positive control, and negative control into separate, labeled wells.[11]

  • Incubation and Data Collection: a. Allow the plates to stand for at least 30 minutes to permit diffusion of the compounds into the agar. b. Invert the plates and incubate at 37°C for 18-24 hours.[12] c. After incubation, measure the diameter of the zone of inhibition (including the well diameter) in millimeters using a caliper. d. The experiment should be performed in triplicate for reproducibility.

PART 2: Quantitative Analysis - Broth Microdilution for MIC Determination

The Broth Microdilution method is a quantitative assay used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[13] The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of a microorganism after a specified incubation period.[13] This method is considered a gold standard for susceptibility testing and is highly recommended by the Clinical and Laboratory Standards Institute (CLSI).[14][15]

Causality Behind Experimental Choices

This method provides precise, quantitative data (MIC values), which are more informative than the qualitative results from diffusion assays.[10][13] Using 96-well microtiter plates allows for the simultaneous testing of multiple compounds at various concentrations, making it a high-throughput screening method.[14] The inclusion of growth, sterility, and positive controls is a self-validating mechanism that ensures the reliability of the results. For example, the growth control confirms the viability of the inoculum, while the sterility control checks for contamination of the medium.

Experimental Workflow: Broth Microdilution

BrothMicrodilution cluster_prep Preparation cluster_procedure Procedure cluster_analysis Analysis P1 Prepare serial dilutions of 1,3,4-thiadiazole compounds in a 96-well plate S1 Dispense broth and compounds into microtiter wells P1->S1 P2 Prepare standardized microbial inoculum S2 Add microbial inoculum to each well (except sterility control) P2->S2 S1->S2 S3 Include controls: - Growth Control (broth + inoculum) - Sterility Control (broth only) - Positive Control (known antibiotic) S2->S3 S4 Seal and incubate plate at 37°C for 16-20 hours S3->S4 A1 Visually or spectrophotometrically assess microbial growth (turbidity) S4->A1 A2 Determine MIC: Lowest concentration with no visible growth A1->A2

Caption: Workflow for the Broth Microdilution Assay.

Detailed Protocol: Broth Microdilution

Materials and Reagents:

  • All materials from the Agar Well Diffusion assay

  • Sterile 96-well microtiter plates

  • Multichannel pipette

  • Plate reader (optional, for spectrophotometric reading)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

Step-by-Step Methodology:

  • Plate Preparation: a. Dispense 50 µL of sterile CAMHB into all wells of a 96-well plate. b. In the first column of wells, add an additional 50 µL of the stock solution of a test compound (e.g., at 2X the highest desired final concentration). c. Perform a two-fold serial dilution by transferring 50 µL from the first column to the second, mixing, and repeating this process across the plate to create a concentration gradient. Discard 50 µL from the last column of dilutions.

  • Inoculum Preparation and Addition: a. Prepare a standardized inoculum as described in the agar well diffusion protocol (0.5 McFarland). b. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells. c. Add 50 µL of the diluted inoculum to each well (except the sterility control wells). The final volume in each well will be 100 µL.

  • Control Setup: a. Growth Control: Wells containing 100 µL of CAMHB and inoculum, but no compound. b. Sterility Control: Wells containing 100 µL of CAMHB only. c. Positive Control: A row of wells with a standard antibiotic undergoing serial dilution.

  • Incubation and MIC Determination: a. Seal the plate (e.g., with an adhesive film) to prevent evaporation. b. Incubate at 37°C for 16-20 hours.[14] c. After incubation, determine the MIC by visually inspecting the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.[13] d. Alternatively, growth can be assessed by reading the optical density (OD) at 600 nm using a microplate reader.

Data Presentation and Interpretation

Quantitative data from the screening assays should be systematically recorded for comparison and analysis. The MIC values are the primary endpoint of the broth microdilution assay.

Table 1: Sample Data Summary for Antimicrobial Screening of 1,3,4-Thiadiazole Compounds

Compound IDTarget MicroorganismAgar Well Diffusion Zone of Inhibition (mm)Broth Microdilution MIC (µg/mL)
THZ-001S. aureus2216
THZ-001E. coli1564
THZ-002S. aureus1832
THZ-002E. coli- (No Zone)>128
CiprofloxacinS. aureus301
CiprofloxacinE. coli350.5
DMSO (Solvent)S. aureus- (No Zone)N/A
DMSO (Solvent)E. coli- (No Zone)N/A

Interpretation:

  • A larger zone of inhibition in the agar well diffusion assay generally correlates with higher antimicrobial activity.

  • A lower MIC value indicates greater potency; the compound is effective at a lower concentration.

  • The results should always be compared against the positive and negative controls to validate the assay. For instance, the solvent control (DMSO) should show no activity.

  • Comparing the activity of derivatives (e.g., THZ-001 vs. THZ-002) can provide initial insights into structure-activity relationships.[8]

Trustworthiness and Validation

To ensure the trustworthiness of these protocols, strict adherence to established standards is paramount. The Clinical and Laboratory Standards Institute (CLSI) provides comprehensive guidelines for antimicrobial susceptibility testing.[16][17] It is recommended to consult the latest versions of CLSI documents M02 (Disk Diffusion) and M07 (Broth Dilution) for detailed procedures and quality control parameters.[15] The use of quality control strains with known susceptibility profiles (e.g., from the American Type Culture Collection - ATCC) is essential for validating test performance.

References

  • UK Health Security Agency. (n.d.). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. UKHSA Research Portal.
  • Kamel, M. G., et al. (n.d.). Synthesis and biological evaluation of new 1,3,4-thiadiazole derivatives as potent antimicrobial agents. Scilit.
  • Mohammad, Y., et al. (2017). Synthesis and Antimicrobial Activity of Some Novel 1, 3, 4- Thiadiazole derivatives. American Journal of PharmTech Research.
  • Unknown. (n.d.). Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. PMC - NIH.
  • Unknown. (2025, March 7). Antimicrobial Susceptibility Testing (Microdilution Technique). NC DNA Day Blog.
  • MI - Microbiology. (n.d.). Broth Microdilution.
  • Slideshare. (n.d.). Broth microdilution reference methodology.
  • Unknown. (2024, August 28). Synthesis and Antimicrobial Evaluation of Novel Thiadiazole Derivatives.
  • Wikipedia. (n.d.). Broth microdilution.
  • Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing.
  • International Journal of Botany Studies. (2021, September 24). Agar well diffusion: A prominent method for In vitro screening of antimicrobials.
  • Unknown. (2023, November 3). Antibacterial Efficacy: Step-by-Step Guide to the Well Diffusion Method for Evaluating Activity.
  • Chemistry Notes. (2021, June 29). Antimicrobial activity by Agar well diffusion.
  • MDPI. (n.d.). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives.
  • NIH. (n.d.). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations.
  • Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing.
  • National Institutes of Health, Islamabad Pakistan. (n.d.). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition.
  • FDA. (2025, December 15). Antibacterial Susceptibility Test Interpretive Criteria.
  • University of Cincinnati. (n.d.). Agar well diffusion assay testing of bacterial susceptibility to various antimicrobials in concentrations non-toxic for human.
  • PubMed. (2025, September 8). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives.
  • Neliti. (2018, September 21). Antimicrobial activity of 1, 3, 4-thiadiazole derivatives: a recent review.
  • Al-Abdullah, E. S., et al. (n.d.). Synthesis and Antimicrobial Activity of Some New 1,3,4-Thiadiazole Derivatives. PMC - NIH.
  • ACS Publications. (2021, July 28). Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel 1,3,4-Thiadiazole Derivatives Containing an Amide Moiety. Journal of Agricultural and Food Chemistry.
  • PMC - NIH. (2020, January 8). The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes.
  • ResearchGate. (2025, August 7). 1, 3, 4-Thiadiazole as antimicrobial agent: a review.
  • RSC Publishing. (2022, October 17). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding.
  • RSC Publishing. (n.d.). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding.

Sources

Application

Application Notes and Protocols for Investigating the Anticancer Potential of 5-Thio-Substituted 1,3,4-Thiadiazol-2-amines

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the anticancer potential of 5-thio-substituted 1,3,4-thiadiazol-2-amines. This do...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the anticancer potential of 5-thio-substituted 1,3,4-thiadiazol-2-amines. This document outlines the rationale behind the therapeutic potential of this class of compounds, detailed protocols for their synthesis and biological evaluation, and insights into their mechanisms of action.

The 1,3,4-thiadiazole scaffold is a versatile pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer properties.[1][2] The mesoionic character of the thiadiazole ring allows these compounds to cross cellular membranes and interact with various biological targets.[1] The introduction of a thio-substituent at the 5-position can further enhance the lipophilicity and modulate the pharmacological profile of these molecules.[1][3]

Part 1: Synthesis of 5-Thio-Substituted 1,3,4-Thiadiazol-2-amines

A common and effective method for the synthesis of 5-substituted-1,3,4-thiadiazol-2-amines involves the cyclization of thiosemicarbazides.[4][5] For the introduction of a thio-substituent, a key intermediate is 5-amino-1,3,4-thiadiazole-2-thiol, which can be synthesized from the heterocyclization of thiosemicarbazide in the presence of carbon disulfide.[6] Subsequent reaction with appropriate alkylating or arylating agents allows for the introduction of diverse thio-substituents.

Protocol 1: General Synthesis of 5-Thio-Substituted 1,3,4-Thiadiazol-2-amines

This protocol outlines a general two-step synthesis for generating a library of 5-thio-substituted 1,3,4-thiadiazol-2-amines.

Step 1: Synthesis of 5-Amino-1,3,4-thiadiazole-2-thiol

  • To a solution of thiosemicarbazide in absolute ethanol, add potassium hydroxide and carbon disulfide.

  • Reflux the reaction mixture for a specified duration, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and acidify with a suitable acid (e.g., dilute HCl) to precipitate the product.

  • Filter the precipitate, wash with cold water, and dry to yield 5-amino-1,3,4-thiadiazole-2-thiol.[6]

Step 2: Synthesis of 5-(Substituted-thio)-1,3,4-thiadiazol-2-amines

  • Dissolve 5-amino-1,3,4-thiadiazole-2-thiol in a suitable solvent (e.g., ethanol, DMF).

  • Add a base (e.g., potassium carbonate, triethylamine) to the solution.

  • Add the desired alkyl or benzyl halide dropwise to the reaction mixture.

  • Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

  • Pour the reaction mixture into ice-cold water to precipitate the product.

  • Filter the solid, wash with water, and purify by recrystallization or column chromatography to obtain the target 5-thio-substituted 1,3,4-thiadiazol-2-amine.[6]

Part 2: In Vitro Evaluation of Anticancer Activity

A crucial first step in evaluating the anticancer potential of newly synthesized compounds is to assess their cytotoxicity against various cancer cell lines.

Protocol 2: Cell Viability Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[7][8]

Materials:

  • Cancer cell lines of interest (e.g., MCF-7 for breast cancer, A549 for lung cancer)[9]

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 5-thio-substituted 1,3,4-thiadiazol-2-amine compounds

  • MTT solution (5 mg/mL in PBS)[10]

  • Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)[7]

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.[10]

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After 24 hours, replace the old medium with fresh medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

  • Incubation: Incubate the cells with the compounds for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[10]

  • Formazan Solubilization: Carefully remove the medium and add 50 µL of DMSO to each well to dissolve the formazan crystals.[10]

  • Absorbance Measurement: Measure the absorbance at 540-570 nm using a microplate reader.[10][11]

  • Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) using a dose-response curve.

Part 3: Elucidating the Mechanism of Action

Understanding how these compounds exert their anticancer effects is critical for their development as therapeutic agents. Many 1,3,4-thiadiazole derivatives have been shown to induce apoptosis (programmed cell death) and interfere with key signaling pathways involved in cancer progression.[12][13]

Apoptosis Induction

A hallmark of many effective anticancer agents is their ability to induce apoptosis in cancer cells.[14]

Protocol 3: Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining and Flow Cytometry

This assay allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.[15]

Principle: During early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[14][15] Propidium iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[14]

Materials:

  • Treated and untreated cancer cells

  • Annexin V-FITC/PI Apoptosis Detection Kit

  • 1X Binding Buffer

  • Flow cytometer

Procedure:

  • Cell Treatment: Treat cells with the test compound at its IC50 concentration for a predetermined time.

  • Cell Harvesting: Collect both adherent and floating cells.

  • Washing: Wash the cells twice with cold PBS.[15]

  • Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

  • Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.[16]

Data Interpretation:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic or necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Inhibition of Key Signaling Pathways

Many 1,3,4-thiadiazole derivatives have been identified as inhibitors of crucial signaling pathways in cancer, such as those involving Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and tubulin polymerization.[13][17][18]

VEGF and its receptor, VEGFR-2, play a pivotal role in tumor angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen.[19] Inhibiting VEGFR-2 is a validated strategy in cancer therapy.[13][20]

G cluster_0 Cell Exterior cluster_1 Cell Membrane cluster_2 Intracellular Signaling VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg Activates PI3K PI3K VEGFR2->PI3K Activates PKC PKC PLCg->PKC Raf Raf PKC->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation Angiogenesis Angiogenesis ERK->Angiogenesis Akt Akt PI3K->Akt Akt->Proliferation Akt->Angiogenesis Thiadiazole 5-Thio-Substituted 1,3,4-Thiadiazole Thiadiazole->VEGFR2 Inhibits

Microtubules, dynamic polymers of tubulin, are essential for cell division.[21] Agents that interfere with tubulin polymerization can arrest the cell cycle and induce apoptosis.[18]

G cluster_0 Tubulin Dynamics Tubulin α/β-Tubulin Dimers Microtubule Microtubule Polymer Tubulin->Microtubule Polymerization Microtubule->Tubulin Depolymerization Spindle Mitotic Spindle Formation Microtubule->Spindle Thiadiazole 5-Thio-Substituted 1,3,4-Thiadiazole Thiadiazole->Tubulin Inhibits Polymerization Arrest G2/M Phase Arrest Spindle->Arrest Apoptosis Apoptosis Arrest->Apoptosis

Protocol 4: In Vitro Tubulin Polymerization Assay

This fluorescence-based assay monitors the assembly of purified tubulin into microtubules.[21][22]

Materials:

  • Tubulin Polymerization Assay Kit (containing purified tubulin, GTP, and a fluorescent reporter)

  • General Tubulin Buffer

  • Test compounds, positive control (e.g., Nocodazole), and vehicle control

  • 96-well plate (black, clear bottom)

  • Fluorescence plate reader

Procedure:

  • Preparation: Prepare 10x stocks of the test compounds, a known polymerization inhibitor (e.g., 100 µM Nocodazole), and a vehicle control.[21]

  • Reaction Mix: On ice, prepare the tubulin reaction mix to a final concentration of 2 mg/mL tubulin in General Tubulin Buffer supplemented with 1 mM GTP and the fluorescent reporter.[21]

  • Assay Setup: Add 5 µL of the 10x test compound, controls, or vehicle to the appropriate wells of a pre-warmed 96-well plate.[21]

  • Initiation: To start the polymerization, add 45 µL of the ice-cold tubulin reaction mix to each well.[21]

  • Measurement: Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C and measure the fluorescence intensity every minute for at least 60 minutes.

  • Data Analysis: Plot the fluorescence intensity versus time. Compounds that inhibit tubulin polymerization will show a decrease in the rate and extent of the fluorescence increase compared to the vehicle control.

Protocol 5: Western Blot Analysis of Key Signaling Proteins

Western blotting is used to detect and quantify specific proteins in a sample, allowing for the analysis of signaling pathways.[23][24]

Materials:

  • Treated and untreated cell lysates

  • Protein electrophoresis equipment (SDS-PAGE)

  • Electrotransfer system

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-VEGFR-2, anti-phospho-VEGFR-2, anti-Bax, anti-Bcl-2, anti-caspase-3, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Protein Extraction: Lyse treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[25]

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[24]

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.[25]

  • Washing: Wash the membrane three times with TBST for 5-10 minutes each.

  • Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.[25]

  • Washing: Repeat the washing step.

  • Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

G cluster_0 Experimental Workflow start Cell Treatment with Thiadiazole Compound lysis Protein Extraction & Quantification start->lysis sds SDS-PAGE lysis->sds transfer Protein Transfer to Membrane sds->transfer block Blocking transfer->block primary Primary Antibody Incubation block->primary secondary Secondary Antibody Incubation primary->secondary detect Chemiluminescent Detection secondary->detect analysis Data Analysis detect->analysis

Part 4: Data Presentation and Interpretation

Quantitative data from the in vitro assays should be summarized in a clear and concise manner to facilitate comparison and interpretation.

Table 1: In Vitro Cytotoxicity (IC50) of 5-Thio-Substituted 1,3,4-Thiadiazol-2-amines

CompoundCancer Cell LineIC50 (µM)
Compound XMCF-7 (Breast)Value
Compound XA549 (Lung)Value
Compound YMCF-7 (Breast)Value
Compound YA549 (Lung)Value
Doxorubicin (Control)MCF-7 (Breast)Value
Doxorubicin (Control)A549 (Lung)Value

Table 2: Apoptosis Induction by Compound X in MCF-7 Cells

Treatment% Viable Cells% Early Apoptotic Cells% Late Apoptotic/Necrotic Cells
Vehicle ControlValueValueValue
Compound X (IC50)ValueValueValue

Conclusion

The 5-thio-substituted 1,3,4-thiadiazol-2-amine scaffold holds significant promise for the development of novel anticancer agents. The protocols and application notes provided herein offer a robust framework for the synthesis, in vitro evaluation, and mechanistic elucidation of these compounds. By employing these methodologies, researchers can systematically investigate the therapeutic potential of this promising class of molecules and contribute to the advancement of cancer therapy.

References

  • Bhosale, A. P., Shewale, P. V., Katti, S. A., & Patil, R. A. (2023). A review on the 1,3,4-Thiadiazole as Anticancer Activity. BEPLS, 12(11), 380-387. [Link]

  • University of South Florida Health. (n.d.). Apoptosis Protocols. USF Health. [Link]

  • Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. [Link]

  • Al-Warhi, T., et al. (2023). Design and synthesis of thiadiazoles as anticancer, apoptotic, and VEGFR-2 inhibitors. Frontiers in Chemistry, 11, 1246949. [Link]

  • Al-Warhi, T., et al. (2024). Design, synthesis, and evaluation of novel thiadiazole derivatives as potent VEGFR-2 inhibitors: a comprehensive in vitro and in silico study. RSC Advances, 14(1), 1-18. [Link]

  • Al-Warhi, T., et al. (2023). Discovery of new thiadiazole-based VEGFR-2 inhibitors: design, synthesis, cytotoxicity, and apoptosis induction. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2200831. [Link]

  • SciSpace. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. SciSpace. [Link]

  • Bio-protocol. (n.d.). In Vitro Tubulin Polymerization Inhibition Assay. Bio-protocol. [Link]

  • Al-Warhi, T., et al. (2024). Design, synthesis, and evaluation of novel thiadiazole derivatives as potent VEGFR-2 inhibitors: a comprehensive in vitro and in silico study. RSC Advances, 14(1), 1-18. [Link]

  • Al-Warhi, T., et al. (2023). Development of New Thiadiazole Derivatives as VEGFR-2 Inhibitors With Anticancer and Proapoptotic Activities. ACS Omega, 8(31), 28247–28261. [Link]

  • protocols.io. (2025). MTT Assay. protocols.io. [Link]

  • Głowacka, I. E., et al. (2022). Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. Molecules, 27(11), 3568. [Link]

  • Głowacka, I. E., et al. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. Molecules, 27(6), 1814. [Link]

  • Głowacka, I. E., et al. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. PubMed, 35335177. [Link]

  • Głowacka, I. E., et al. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. ResearchGate. [Link]

  • Springer Nature. (n.d.). MTT Assay Protocol. Springer Nature Experiments. [Link]

  • Wolska, Z., et al. (2016). Thiadiazole derivatives as anticancer agents. PMC, 68(10), 10. [Link]

  • Cytoskeleton, Inc. (n.d.). NOVEL MICROTUBULE POLYMERIZATION INHIBITOR WITH POTENT ANTI-PROLIFERATIVE AND ANTI-TUMOR ACTIVITY. Cytoskeleton, Inc. [Link]

  • ResearchGate. (2016). (PDF) Thiadiazole derivatives as anticancer agents. ResearchGate. [Link]

  • Bentham Science. (2020). Synthesis, In Silico and In vivo Evaluation of Novel 1, 3, 4-Thiadiazole Analogues as Novel Anticancer Agents. Bentham Science. [Link]

  • Cytoskeleton, Inc. (n.d.). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. Cytoskeleton, Inc. [Link]

  • ScienceOpen. (n.d.). 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity. ScienceOpen. [Link]

  • OriGene Technologies Inc. (n.d.). Western Blot Protocol. OriGene Technologies Inc. [Link]

  • Soyer, Z., et al. (2020). Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. Anticancer Agents in Medicinal Chemistry, 20(12), 1459-1473. [Link]

  • Bentham Science Publisher. (2020). Synthesis, In Silico and In Vivo Evaluation of Novel 1, 3, 4-Thiadiazole Analogues as Novel Anticancer Agents. Bentham Science Publisher. [Link]

  • MDPI. (2025). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. MDPI. [Link]

  • MDPI. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. MDPI. [Link]

  • Rasayan Journal of Chemistry. (n.d.). SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. Rasayan Journal of Chemistry. [Link]

  • Chhajed, S. S., et al. (2013). Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. PMC, 3(2), 123-134. [Link]

  • University of Hawaii Cancer Center. (2009). Western blotting. Chen Lab. [Link]

  • MDPI. (2025). Design, Synthesis, Anticancer Screening, and Mechanistic Study of Spiro-N-(4-sulfamoyl-phenyl)-1,3,4-thiadiazole-2-carboxamide Derivatives. MDPI. [Link]

  • ResearchGate. (n.d.). Screening the cytotoxic activities of compounds, in vitro, against human tumor cell lines. ResearchGate. [Link]

  • MDPI. (n.d.). New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. MDPI. [Link]

  • Der Pharma Chemica. (n.d.). Synthesis of novel 1,3,4-thiadiazole analogues with expected anticancer activity. Der Pharma Chemica. [Link]

  • MDPI. (n.d.). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. MDPI. [Link]

Sources

Method

Application Notes and Protocols for the Use of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine in Developing Enzyme Inhibitors

Introduction: The Prominence of the 2-Amino-1,3,4-Thiadiazole Scaffold in Enzyme Inhibition The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, renowned for its diverse pharmacologica...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Prominence of the 2-Amino-1,3,4-Thiadiazole Scaffold in Enzyme Inhibition

The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, renowned for its diverse pharmacological activities.[1] Derivatives of 2-amino-1,3,4-thiadiazole, in particular, have garnered significant attention as a versatile template for the design of potent enzyme inhibitors.[2][3] This is attributed to the unique electronic properties of the thiadiazole ring, its ability to participate in hydrogen bonding, and its capacity to act as a bioisostere for other five-membered heterocyclic systems.[2]

The compound of interest, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, belongs to the class of 2-amino-5-thio-substituted-1,3,4-thiadiazoles. While specific enzymatic targets for this exact molecule are not extensively documented in current literature, the broader family of 2-amino-1,3,4-thiadiazole derivatives has been shown to exhibit inhibitory activity against a range of enzymes, including but not limited to, carbonic anhydrases, various protein kinases, and α-glucosidase.[4][5][6]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on how to approach the investigation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine as a potential enzyme inhibitor. We will delve into the rationale behind targeting specific enzyme classes and provide detailed, field-proven protocols for in vitro characterization.

Potential Enzyme Targets and Mechanistic Rationale

Based on the extensive research on the 2-amino-1,3,4-thiadiazole scaffold, the following enzyme classes are proposed as primary targets for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine:

  • Carbonic Anhydrases (CAs): The 1,3,4-thiadiazole ring, especially when substituted with a sulfonamide group, is a classic zinc-binding moiety found in numerous potent carbonic anhydrase inhibitors. Even without a sulfonamide, the nitrogen and sulfur atoms of the thiadiazole ring can coordinate with the zinc ion in the active site of CAs, leading to inhibition.

  • Protein Kinases: Dysregulation of protein kinase activity is a hallmark of many diseases, particularly cancer. Several 2-amino-1,3,4-thiadiazole derivatives have been reported to inhibit protein kinases, such as the extracellular signal-regulated kinase (ERK).[5] Inhibition is often achieved by competing with ATP for binding to the kinase's active site.

  • α-Glucosidase: This enzyme is a key target in the management of type 2 diabetes. Inhibition of α-glucosidase delays carbohydrate digestion and absorption, thereby reducing postprandial hyperglycemia. Certain thiadiazole derivatives have demonstrated potent α-glucosidase inhibitory activity.[6]

The following sections provide detailed protocols to screen and characterize the inhibitory activity of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine against these enzyme classes.

Experimental Protocols

Protocol 1: In Vitro Carbonic Anhydrase Inhibition Assay

This protocol describes a colorimetric assay to determine the inhibitory potential of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine against carbonic anhydrase II (CA II), a well-studied isozyme. The assay is based on the esterase activity of CA, which catalyzes the hydrolysis of p-nitrophenyl acetate (pNPA) to the yellow-colored p-nitrophenol, monitored at 405 nm.[4][7]

Rationale: This method is selected for its simplicity, high-throughput compatibility, and reliance on a common laboratory spectrophotometer. The kinetic measurement of p-nitrophenol formation provides a direct measure of enzyme activity.

Materials:

  • Human Carbonic Anhydrase II (CA II)

  • p-Nitrophenyl acetate (pNPA)

  • 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

  • Acetazolamide (positive control)

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5

  • DMSO

  • 96-well clear, flat-bottom microplates

  • Microplate reader capable of kinetic measurements at 405 nm

Procedure:

  • Preparation of Reagents:

    • CA II Stock Solution (1 mg/mL): Dissolve CA II in cold Assay Buffer. Aliquot and store at -80°C.

    • CA II Working Solution: Dilute the stock solution in cold Assay Buffer to the desired concentration (to be optimized for the linear range of the assay).

    • pNPA Substrate Solution (3 mM): Dissolve pNPA in acetonitrile. Prepare fresh daily.

    • Inhibitor Stock Solution (10 mM): Dissolve 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine and Acetazolamide in DMSO.

    • Serial Dilutions: Prepare a series of dilutions of the test compound and positive control in Assay Buffer.

  • Assay Plate Setup:

    • Add 160 µL of Assay Buffer to each well.

    • Add 10 µL of the serially diluted test compound or controls (DMSO for 100% activity, Acetazolamide for positive control).

    • Add 10 µL of CA II Working Solution to all wells except the blank.

    • Pre-incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

  • Reaction Initiation and Measurement:

    • Initiate the reaction by adding 20 µL of pNPA Substrate Solution to all wells.

    • Immediately place the plate in the microplate reader and measure the absorbance at 405 nm every 30 seconds for 10-15 minutes.

  • Data Analysis:

    • Calculate the rate of reaction (V) for each concentration of the inhibitor by determining the slope of the linear portion of the absorbance vs. time curve.

    • Calculate the percentage of inhibition for each concentration using the formula: % Inhibition = [1 - (V_inhibitor / V_DMSO)] * 100

    • Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Experimental Workflow for Carbonic Anhydrase Inhibition Assay

workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_reagents Prepare Reagents (Enzyme, Substrate, Inhibitor) prep_dilutions Prepare Serial Dilutions of Test Compound prep_reagents->prep_dilutions plate_setup Set up 96-well plate (Buffer, Inhibitor, Enzyme) prep_dilutions->plate_setup pre_incubation Pre-incubate (15 min, RT) plate_setup->pre_incubation add_substrate Initiate Reaction (Add pNPA) pre_incubation->add_substrate read_plate Kinetic Reading (405 nm) add_substrate->read_plate calc_rate Calculate Reaction Rates read_plate->calc_rate calc_inhibition Calculate % Inhibition calc_rate->calc_inhibition plot_curve Plot Dose-Response Curve calc_inhibition->plot_curve det_ic50 Determine IC50 Value plot_curve->det_ic50

Caption: General workflow for the in vitro carbonic anhydrase inhibition assay.

Hypothetical Mechanism of Carbonic Anhydrase Inhibition

G cluster_0 CA Active Site cluster_1 Thiadiazole Inhibitor Zn(II) Zn(II) His1 His Zn(II)->His1 His2 His Zn(II)->His2 His3 His Zn(II)->His3 H2O H₂O Zn(II)->H2O inhibitor 5-[(2-Methoxyethyl)thio]- 1,3,4-thiadiazol-2-amine inhibitor->Zn(II) Coordination via N or S atoms

Caption: Proposed coordination of the thiadiazole ring with the active site zinc ion.

Protocol 2: In Vitro Protein Kinase Inhibition Assay

This protocol outlines a generic, luminescence-based assay to screen for the inhibition of a protein kinase by 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. The assay measures the amount of ADP produced, which is directly proportional to kinase activity.[6]

Rationale: Luminescence-based assays are highly sensitive, have a broad dynamic range, and are amenable to high-throughput screening. They are a common choice for primary screening of kinase inhibitors.

Materials:

  • Protein Kinase of interest (e.g., ERK2)

  • Specific substrate peptide for the kinase

  • ATP

  • 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

  • Staurosporine (broad-spectrum kinase inhibitor, positive control)

  • Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

  • ADP-Glo™ Kinase Assay Kit (or equivalent)

  • White, opaque 96-well microplates

  • Luminometer

Procedure:

  • Reagent Preparation:

    • Prepare kinase, substrate, and ATP solutions in Kinase Assay Buffer at appropriate concentrations (to be optimized).

    • Prepare a 10-point serial dilution of the test compound and Staurosporine in DMSO.

  • Kinase Reaction:

    • In a 96-well plate, add 2.5 µL of the serially diluted test compound or DMSO control.

    • Add 2.5 µL of the kinase solution.

    • Incubate for 10 minutes at room temperature.

    • Initiate the reaction by adding 5 µL of the substrate/ATP mixture.

    • Incubate at 30°C for 60 minutes.

  • ADP Detection:

    • Add 10 µL of ADP-Glo™ Reagent to each well.

    • Incubate for 40 minutes at room temperature.

    • Add 20 µL of Kinase Detection Reagent to each well.

    • Incubate for 30 minutes at room temperature.

  • Data Acquisition and Analysis:

    • Measure the luminescence of each well using a plate reader.

    • Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 3: In Vitro α-Glucosidase Inhibition Assay

This protocol details a colorimetric assay to evaluate the inhibitory effect of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine on α-glucosidase activity. The enzyme catalyzes the hydrolysis of p-nitrophenyl-α-D-glucopyranoside (pNPG) to p-nitrophenol, which can be quantified by measuring absorbance at 405 nm.[8]

Rationale: This is a well-established and straightforward method for assessing α-glucosidase inhibition, suitable for initial screening and IC50 determination.

Materials:

  • α-Glucosidase from Saccharomyces cerevisiae

  • p-Nitrophenyl-α-D-glucopyranoside (pNPG)

  • 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

  • Acarbose (positive control)

  • Phosphate Buffer (50 mM, pH 6.8)

  • Sodium Carbonate (Na2CO3, 0.1 M)

  • DMSO

  • 96-well clear, flat-bottom microplates

  • Microplate reader

Procedure:

  • Reagent Preparation:

    • Prepare α-glucosidase solution (e.g., 0.5 U/mL) in Phosphate Buffer.

    • Prepare pNPG solution (e.g., 5 mM) in Phosphate Buffer.

    • Prepare stock solutions of the test compound and Acarbose in DMSO and create serial dilutions in Phosphate Buffer.

  • Assay Procedure:

    • Add 50 µL of Phosphate Buffer to each well.

    • Add 10 µL of the serially diluted test compound or controls.

    • Add 20 µL of α-glucosidase solution and pre-incubate at 37°C for 15 minutes.

    • Initiate the reaction by adding 20 µL of pNPG solution.

    • Incubate at 37°C for 20 minutes.

    • Stop the reaction by adding 50 µL of 0.1 M Na2CO3.

  • Measurement and Analysis:

    • Measure the absorbance at 405 nm.

    • Calculate the percentage of inhibition as described in Protocol 1.

    • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Data Presentation

Quantitative results from the enzyme inhibition assays should be summarized in a clear and structured table for easy comparison of potency.

CompoundTarget EnzymeAssay TypeIC50 (µM) [Hypothetical]
5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amineCarbonic Anhydrase IIColorimetric5.2
Acetazolamide (Control)Carbonic Anhydrase IIColorimetric0.012
5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amineProtein Kinase (ERK2)Luminescence12.8
Staurosporine (Control)Protein Kinase (ERK2)Luminescence0.008
5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amineα-GlucosidaseColorimetric25.6
Acarbose (Control)α-GlucosidaseColorimetric2.1

Conclusion and Future Directions

The protocols outlined in these application notes provide a robust framework for the initial characterization of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine as a potential enzyme inhibitor. Based on the extensive literature on the 2-amino-1,3,4-thiadiazole scaffold, carbonic anhydrases, protein kinases, and α-glucosidase represent logical starting points for investigation.

Positive results from these in vitro assays should be followed by more in-depth mechanistic studies, such as kinetic analysis to determine the mode of inhibition (e.g., competitive, non-competitive, or uncompetitive). Furthermore, evaluating the compound's efficacy and cytotoxicity in relevant cell-based assays is a critical next step in the drug development pipeline. The versatility of the 2-amino-1,3,4-thiadiazole core suggests that 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine could be a valuable lead compound for the development of novel therapeutics.

References

  • Mechanism of action of 2-amino-1,3,4-thiadiazole (NSC 4728). (n.d.). PubMed. [Link]

  • In vitro α-glucosidase inhibitory assay. (2018, September 4). Protocols.io. [Link]

  • Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). (n.d.). Assay Genie. [Link]

  • 2-Amino-1,3,4-thiadiazole derivative (FABT) inhibits the extracellular signal-regulated kinase pathway and induces cell cycle arrest in human non-small lung carcinoma cells. (2012, September 1). PubMed. [Link]

  • In vitro α-amylase and α-glucosidase inhibitory assay. (2019, March 28). Protocols.io. [Link]

  • Unlocking the Functional Potential of Pecan Nut Cake: A Study on Bioactive Peptide Production. (n.d.). MDPI. [Link]

  • Step-by-Step Guide to Kinase Inhibitor Development. (2024, July 2). Reaction Biology. [Link]

  • Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. (n.d.). PMC. [Link]

  • Optimization and Validation of a Microscale In vitro Method to Assess α-Glucosidase Inhibition Activity. (n.d.). PubMed Central. [Link]

  • A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. (2021, July 6). MDPI. [Link]

  • In vitro Studies on α-Amylase and α-Glucosidase Inhibitory Activity of Some Bioactive Extracts. (n.d.). Journal of Young Pharmacists. [Link]

  • Exploiting the 2-Amino-1,3,4-thiadiazole Scaffold To Inhibit Trypanosoma brucei Pteridine Reductase in Support of Early-Stage Drug Discovery. (2017, September 11). ACS Omega. [Link]

  • Fluorescence-Based Assay for Carbonic Anhydrase Inhibitors. (2017, February 9). AVESIS. [Link]

  • Can anyone suggest a protocol for a kinase assay? (2015, March 25). ResearchGate. [Link]

  • 2-Amino-5-piperidinoethylthio-1,3,4-thiadiazole. (n.d.). PubChem. [Link]

  • 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. (n.d.). NIH. [Link]

  • (PDF) Discovery of some novel iminies of 2-amino,5-thio-1,3,4-thiadiazole as mucomembranous protector.Synthesis and antioxidant activity and insilico PASS approach. (2025, August 16). ResearchGate. [Link]

Sources

Technical Notes & Optimization

Optimization

Troubleshooting common issues in 1,3,4-thiadiazole synthesis

Welcome to the technical support center for 1,3,4-thiadiazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic sca...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 1,3,4-thiadiazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic scaffold. Here, we address common challenges encountered during synthesis, providing in-depth, field-proven insights and actionable troubleshooting protocols. Our goal is to move beyond simple procedural lists to explain the underlying chemical principles, enabling you to make informed decisions in your experimental work.

Section 1: Frequently Asked Questions (FAQs)

This section tackles the most common issues encountered during the synthesis of 1,3,4-thiadiazoles, particularly from thiosemicarbazide precursors.

FAQ 1: My reaction yield is very low, or I'm not getting any of the desired 1,3,4-thiadiazole product. What are the common causes?

Low or no yield in 1,3,4-thiadiazole synthesis is a frequent problem that can often be traced back to a few key factors. The most common synthetic route involves the cyclization of a thiosemicarbazide or an acylthiosemicarbazide intermediate, which requires the removal of water.[1][2][3]

Potential Causes & Solutions:

  • Inefficient Dehydrating Agent: The cyclization step is critically dependent on a potent dehydrating agent to drive the equilibrium towards the product. Commonly used agents include concentrated sulfuric acid (H₂SO₄), polyphosphoric acid (PPA), phosphorus oxychloride (POCl₃), and polyphosphate ester (PPE).[2] The choice and, crucially, the amount of this reagent are paramount. For instance, in syntheses utilizing PPE, an insufficient quantity will result in reaction failure.[2]

    • Actionable Advice: Ensure you are using a sufficient excess of the dehydrating agent. If one agent fails, consider switching to another. For sensitive substrates, milder reagents like PPE may be preferable to harsh acids like H₂SO₄.

  • Suboptimal Reaction Temperature: Temperature is a double-edged sword in these reactions. While heating is often necessary to overcome the activation energy for cyclization, excessive heat can lead to the degradation of starting materials or the desired product.[2]

    • Actionable Advice: Monitor your reaction by Thin Layer Chromatography (TLC) to find the optimal temperature.[4] Start at a moderate temperature (e.g., 80-90 °C for POCl₃-mediated reactions) and adjust as needed.[5] If degradation is observed (e.g., charring, multiple unidentifiable spots on TLC), reduce the temperature.

  • Poor Quality Starting Materials: Impurities in your starting materials, such as the carboxylic acid or thiosemicarbazide, can significantly interfere with the reaction.[2]

    • Actionable Advice: Ensure the purity of your reagents before commencing the synthesis. Recrystallize starting materials if their purity is questionable.

  • Incorrect Reaction Time: The reaction may not have been allowed to proceed to completion.

    • Actionable Advice: Monitor the reaction progress closely using TLC.[4] The disappearance of the starting material is a good indicator of reaction completion.

  • Solubility Issues: Poor solubility of the starting materials in the chosen solvent can prevent the reaction from occurring efficiently.[2]

    • Actionable Advice: If you observe poor solubility, consider switching to a more suitable solvent. For example, if an acyl hydrazide derivative is insoluble in ethanol, solvents like THF, dioxane, or isopropanol may be effective alternatives.[2]

FAQ 2: My TLC plate shows multiple spots, and I'm struggling to isolate the pure product. What are the likely side products?

The formation of multiple products is a common challenge. Understanding the potential side reactions is key to minimizing their formation and simplifying purification.

Common Side Products & Their Formation:

  • 1,3,4-Oxadiazole Analog: This is one of the most common byproducts, arising from a competitive cyclization pathway where the oxygen of the carbonyl group acts as the nucleophile instead of the sulfur. This is particularly prevalent when using dehydrating agents that are not also efficient thionating agents.[6][7][8]

    • Mechanistic Insight: The acylthiosemicarbazide intermediate can undergo either dehydrative cyclization (leading to the thiadiazole) or desulfurative cyclization (leading to the oxadiazole). The choice of reagent can selectively favor one pathway. For example, EDC·HCl in DMSO tends to produce the 2-amino-1,3,4-oxadiazole, while p-TsCl with triethylamine favors the 2-amino-1,3,4-thiadiazole.[7][9]

  • Unreacted Starting Materials: Incomplete reactions will result in the presence of starting materials in the crude product.

  • Polymeric or Tar-like Byproducts: Harsh reaction conditions, such as excessively high temperatures or highly concentrated strong acids, can lead to the formation of intractable polymeric materials.[10]

FAQ 3: How can I distinguish between my desired 1,3,4-thiadiazole and the 1,3,4-oxadiazole side product?

Differentiating between the target thiadiazole and its oxadiazole analog is crucial for confirming the success of your synthesis. Several analytical techniques can be used for this purpose.[8]

Analytical Technique 1,3,4-Thiadiazole 1,3,4-Oxadiazole (Side Product) Rationale
Mass Spectrometry Higher molecular weightLower molecular weightThe atomic mass of sulfur (~32 amu) is greater than that of oxygen (~16 amu).[8]
¹³C NMR Spectroscopy Ring carbons appear at specific chemical shifts. For example, in some derivatives, the two carbons of the 1,3,4-thiadiazole ring appear between 158-164 ppm.[11]Carbons bonded to oxygen will have different chemical shifts compared to those bonded to sulfur.[8]The electronegativity difference between sulfur and oxygen leads to distinct electronic environments for the ring carbons.
Infrared (IR) Spectroscopy Characteristic C-S-C stretching vibrations.Characteristic C-O-C stretching vibrations at a different frequency.[8]The different bond strengths and atomic masses of S and O result in different vibrational frequencies.
FAQ 4: My purified product is discolored (e.g., yellow or brown). How can I obtain a pure, white solid?

Discoloration often indicates the presence of impurities, which can arise from side reactions or degradation.

Causes of Discoloration & Purification Strategies:

  • Formation of Elemental Sulfur: Some reaction conditions can lead to the formation of elemental sulfur, which can impart a yellow color.[10]

  • Oxidation of Aromatic Amines: If your 1,3,4-thiadiazole contains aromatic amine functionalities, they can be susceptible to oxidation, leading to colored impurities.

  • Degradation Products: As mentioned, harsh conditions can lead to colored, tar-like byproducts.[10]

Purification Protocol:

  • Recrystallization with Activated Charcoal: Recrystallization from a suitable solvent (e.g., ethanol or an ethanol-water mixture) is a highly effective purification method.[10]

    • Step-by-Step:

      • Dissolve the crude product in a minimum amount of the appropriate hot solvent.

      • If the solution is colored, allow it to cool slightly and add a small amount of activated charcoal (approx. 1-2% by weight).[12]

      • Reheat the mixture to boiling for a few minutes.

      • Perform a hot filtration to remove the charcoal and any insoluble impurities.

      • Allow the filtrate to cool slowly to induce crystallization.[13]

      • Collect the pure crystals by filtration.

  • Column Chromatography: For compounds that are difficult to recrystallize, column chromatography can be an effective alternative.

    • Pro-Tip for Basic Compounds: Since many 1,3,4-thiadiazole derivatives are basic, using untreated silica gel can lead to poor separation. It is often beneficial to use a mobile phase containing a small amount of a basic modifier, such as triethylamine (e.g., ethyl acetate/hexane with 1% triethylamine).[12]

Section 2: Troubleshooting Workflows & Experimental Protocols

This section provides a more structured approach to problem-solving, including a logical workflow and a detailed experimental protocol for a common synthetic procedure.

Troubleshooting Workflow for Low Yield

The following diagram outlines a systematic approach to diagnosing and resolving low-yield issues in 1,3,4-thiadiazole synthesis.

TroubleshootingWorkflow start Low Yield Observed check_reagents Verify Purity of Starting Materials (TLC, NMR) start->check_reagents reagents_ok Reagents Pure check_reagents->reagents_ok purify_reagents Purify/Recrystallize Starting Materials reagents_ok->purify_reagents No check_conditions Review Reaction Conditions reagents_ok->check_conditions Yes purify_reagents->start temp_ok Temperature Optimal? check_conditions->temp_ok adjust_temp Adjust Temperature (Monitor by TLC) temp_ok->adjust_temp No time_ok Sufficient Reaction Time? temp_ok->time_ok Yes adjust_temp->check_conditions increase_time Increase Reaction Time (Monitor by TLC) time_ok->increase_time No dehydrating_agent_ok Dehydrating Agent Sufficient? time_ok->dehydrating_agent_ok Yes increase_time->check_conditions adjust_agent Increase Amount or Change Agent dehydrating_agent_ok->adjust_agent No check_solubility Assess Solubility of Reactants dehydrating_agent_ok->check_solubility Yes adjust_agent->check_conditions solubility_ok Reactants Soluble? check_solubility->solubility_ok change_solvent Change Solvent System solubility_ok->change_solvent No success Improved Yield solubility_ok->success Yes change_solvent->check_conditions Mechanism cluster_0 Desired Pathway: Thiadiazole Formation cluster_1 Side Reaction: Oxadiazole Formation acyl_intermediate Acylthiosemicarbazide Intermediate s_attack Nucleophilic attack by Sulfur acyl_intermediate->s_attack Favored by P₂S₅, Lawesson's Reagent acyl_intermediate2 Acylthiosemicarbazide Intermediate thiadiazole_intermediate Cyclized Intermediate s_attack->thiadiazole_intermediate dehydration_thiadiazole - H₂O (Dehydration) thiadiazole_intermediate->dehydration_thiadiazole thiadiazole 1,3,4-Thiadiazole dehydration_thiadiazole->thiadiazole o_attack Nucleophilic attack by Oxygen acyl_intermediate2->o_attack Favored by some dehydrating agents (e.g., EDC·HCl) oxadiazole_intermediate Cyclized Intermediate o_attack->oxadiazole_intermediate desulfurization - H₂S (Desulfurization) oxadiazole_intermediate->desulfurization oxadiazole 1,3,4-Oxadiazole desulfurization->oxadiazole

Sources

Troubleshooting

Stability and storage conditions for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

Welcome to the technical support guide for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrit...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout your experiments. Here, you will find frequently asked questions and troubleshooting guides to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine?

For optimal stability, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine should be stored at 4°C and protected from light[1]. It is also advisable to keep the container tightly closed in a dry and well-ventilated place[2][3].

Q2: How should I handle the compound upon receiving it?

Upon receipt, it is crucial to handle the compound in accordance with good industrial hygiene and safety practices[2]. Wear appropriate personal protective equipment (PPE), including gloves, and eye protection[2][4]. Avoid creating dust, and ensure adequate ventilation[5][6].

Q3: What solvents are suitable for dissolving 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine?

Q4: Is this compound sensitive to air or moisture?

While specific data on air and moisture sensitivity for this compound is limited, it is a general best practice for nitrogen and sulfur-containing heterocyclic compounds to be stored in a tightly sealed container to minimize exposure to air and moisture[3][9].

Q5: What are the known incompatibilities of this compound?

Based on safety data for similar compounds, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine may be incompatible with strong oxidizing agents and acids[3][5]. Contact with these substances should be avoided to prevent potential decomposition.

Troubleshooting Guide

Inconsistent experimental results can often be traced back to the handling and storage of chemical reagents. This guide provides a systematic approach to troubleshooting stability-related issues with 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine.

Scenario 1: Inconsistent or lower-than-expected activity in biological assays.

  • Potential Cause: Compound degradation due to improper storage or handling.

  • Troubleshooting Steps:

    • Verify Storage Conditions: Confirm that the compound has been consistently stored at 4°C and protected from light[1].

    • Prepare Fresh Stock Solutions: If stock solutions have been stored for an extended period, prepare a fresh solution from the solid compound.

    • Solvent Purity: Ensure the solvent used for dissolution is of high purity and free from contaminants that could induce degradation.

    • pH of Solution: For aqueous solutions, consider the potential for pH to affect the stability of the compound. The amine group on the thiadiazole ring can be protonated in acidic conditions, which may alter its properties[8].

Scenario 2: Visible changes in the physical appearance of the solid compound (e.g., color change, clumping).

  • Potential Cause: Decomposition or moisture absorption.

  • Troubleshooting Steps:

    • Assess Storage Environment: Check for any breaches in the container seal that might have exposed the compound to moisture or air.

    • Purity Check: If you have access to analytical instrumentation (e.g., HPLC, LC-MS), a purity check of the compound can confirm if degradation has occurred.

    • Safe Disposal: If degradation is suspected, it is recommended to dispose of the compound according to approved waste disposal protocols[2][5].

Scenario 3: Poor solubility or precipitation of the compound in solution.

  • Potential Cause: Use of an inappropriate solvent or exceeding the solubility limit.

  • Troubleshooting Steps:

    • Solvent Optimization: Test a range of polar organic solvents, such as DMSO or ethanol, to find a suitable one for your desired concentration[7][8].

    • Co-solvent System: Consider using a co-solvent system. For instance, a small amount of DMSO can be used to initially dissolve the compound before adding a larger volume of a more experiment-compatible solvent[8].

    • Gentle Warming: In some cases, gentle warming can increase solubility. However, this should be done with caution, as heat can also promote degradation[7].

Summary of Stability and Storage Conditions

ParameterRecommendationSource
Storage Temperature 4°C[1]
Light Exposure Protect from light[1]
Container Tightly closed[2][3]
Environment Dry, cool, and well-ventilated place[2][3]
Incompatibilities Strong oxidizing agents, acids[3][5]

Troubleshooting Workflow for Stability Issues

Troubleshooting Workflow start Inconsistent Experimental Results check_storage Verify Storage Conditions (4°C, protected from light) start->check_storage storage_ok Storage OK? check_storage->storage_ok correct_storage Correct Storage & Re-run Experiment storage_ok->correct_storage No prepare_fresh Prepare Fresh Stock Solution storage_ok->prepare_fresh Yes correct_storage->start fresh_ok Problem Solved? prepare_fresh->fresh_ok solvent_purity Check Solvent Purity fresh_ok->solvent_purity No end_success Issue Resolved fresh_ok->end_success Yes purity_ok Solvent Pure? solvent_purity->purity_ok new_solvent Use High-Purity Solvent purity_ok->new_solvent No analytical_check Consider Analytical Purity Check (e.g., HPLC) purity_ok->analytical_check Yes new_solvent->prepare_fresh end_further Contact Technical Support analytical_check->end_further

Caption: Troubleshooting workflow for stability-related issues.

References

  • 2-Amino-5-methylthio-1,3,4-thiadiazole | Solubility of Things. (n.d.). Retrieved January 17, 2026, from [Link]

  • 5-Amino-1,3,4-thiadiazole-2-thiol | 1X1000MG | C2H3N3S2 | 682926 - HPC Standards. (n.d.). Retrieved January 17, 2026, from [Link]

Sources

Optimization

Technical Support Center: Optimizing N-Acylation of 2-Amino-1,3,4-Thiadiazoles

Welcome to the technical support center for the N-acylation of 2-amino-1,3,4-thiadiazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this important...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the N-acylation of 2-amino-1,3,4-thiadiazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this important transformation. Here, we address common challenges and provide practical, field-proven solutions to optimize your reaction conditions, maximize yields, and ensure the purity of your target compounds.

Frequently Asked Questions (FAQs)

Q1: Why is the N-acylation of 2-amino-1,3,4-thiadiazoles often challenging?

The primary challenge lies in the reduced nucleophilicity of the exocyclic amino group. The 1,3,4-thiadiazole ring is electron-withdrawing in nature, which delocalizes the lone pair of electrons on the amino nitrogen, making it less available for nucleophilic attack on the acylating agent.[1] This inherent low reactivity often leads to sluggish or incomplete reactions under standard acylation conditions.

Q2: What are the common methods for N-acylating 2-amino-1,3,4-thiadiazoles?

There are three primary methods, each with its own set of advantages and considerations:

  • Using Acyl Halides (e.g., Acyl Chlorides): This is a very common method due to the high reactivity of acyl halides. The reaction is typically carried out in the presence of a base to neutralize the hydrogen halide byproduct.[2][3]

  • Using Carboxylic Anhydrides: Anhydrides are also effective acylating agents, often used with or without a catalyst. Acetic anhydride is commonly used for N-acetylation.[4][5]

Q3: How do substituents on the 2-amino-1,3,4-thiadiazole ring affect the N-acylation reaction?

Substituents on the thiadiazole ring can significantly impact the reactivity of the amino group.

  • Electron-donating groups (EDGs) at the 5-position of the thiadiazole ring can increase the electron density on the ring and, to a lesser extent, on the exocyclic amino group, potentially enhancing its nucleophilicity and facilitating the acylation reaction.

  • Electron-withdrawing groups (EWGs) at the 5-position will further decrease the nucleophilicity of the amino group, making the acylation more challenging and often requiring more forcing conditions or more reactive acylating agents.[6][7]

Troubleshooting Guide: From Low Yields to Complex Purifications

This section provides a systematic approach to troubleshooting common problems encountered during the N-acylation of 2-amino-1,3,4-thiadiazoles.

Issue 1: Low or No Product Yield

A low yield of the desired N-acylated product is the most frequent challenge. The following flowchart outlines a systematic troubleshooting process.

troubleshooting_low_yield cluster_reactivity Starting Material Reactivity cluster_conditions Reaction Conditions cluster_workup Work-up & Purification start Low or No Product Yield check_reactivity Assess Reactivity of Starting Materials start->check_reactivity check_conditions Evaluate Reaction Conditions check_reactivity->check_conditions amine_reactivity Low Nucleophilicity of 2-Aminothiadiazole? check_reactivity->amine_reactivity Is the amine known to be unreactive? check_workup Review Work-up and Purification check_conditions->check_workup base Inappropriate Base? check_conditions->base hydrolysis Product Hydrolysis During Work-up? check_workup->hydrolysis acyl_reactivity Acylating Agent Not Reactive Enough? amine_reactivity->acyl_reactivity Yes purity Purity of Starting Materials? amine_reactivity->purity No solvent Suboptimal Solvent? base->solvent temperature Incorrect Temperature? solvent->temperature time Insufficient Reaction Time? temperature->time purification_loss Loss During Purification? hydrolysis->purification_loss protocol1 start Start dissolve Dissolve 2-aminothiadiazole and base (e.g., pyridine or Et3N) in an anhydrous aprotic solvent (e.g., THF, DCM). start->dissolve cool Cool the mixture to 0°C in an ice bath. dissolve->cool add_acyl Slowly add the acyl chloride (1.0-1.2 eq.) dropwise. cool->add_acyl react Allow to warm to room temperature and stir for 2-24 hours. Monitor by TLC. add_acyl->react workup Perform aqueous work-up (e.g., wash with water, brine). react->workup purify Purify the crude product. workup->purify end End purify->end

Sources

Troubleshooting

Technical Support Center: Synthesis of 5-Thio-1,3,4-Thiadiazole Derivatives

Welcome to the Technical Support Center for the synthesis of 5-thio-1,3,4-thiadiazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the synthesis of 5-thio-1,3,4-thiadiazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during these synthetic procedures. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) in a user-friendly format to assist you in optimizing your experiments and ensuring the integrity of your results.

I. Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis of 5-thio-1,3,4-thiadiazole derivatives, providing explanations and actionable solutions.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in the synthesis of 5-thio-1,3,4-thiadiazole derivatives can be attributed to several factors. A systematic approach to troubleshooting is recommended.

  • Inefficient Cyclization/Dehydration: The cyclization of precursors like thiosemicarbazides or dithiocarbazates is a critical step that often requires a potent dehydrating agent to drive the reaction to completion.

    • Troubleshooting:

      • Reagent Choice: Ensure you are using an appropriate and active dehydrating agent. Commonly used agents include concentrated sulfuric acid (H₂SO₄), polyphosphoric acid (PPA), phosphorus oxychloride (POCl₃), or milder reagents like trifluoroacetic acid.[1][2] The choice of reagent can be critical, and an insufficient amount can lead to reaction failure.[1]

      • Reaction Conditions: Optimize the reaction temperature and time. While some reactions proceed at room temperature, many require heating to overcome the activation energy.[1] However, excessive heat can lead to degradation. Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time.[3]

  • Purity of Starting Materials: Impurities in your starting materials, such as thiosemicarbazide, carbon disulfide, or the carboxylic acid derivative, can lead to unwanted side reactions and a decrease in the yield of the desired product.[3][4]

    • Troubleshooting:

      • Purification: Ensure the purity of your starting materials. Recrystallization or distillation of commercial reagents may be necessary. For instance, recrystallizing the 1,3,4-thiadiazole-2,5-dithiol monomer before polymerization is recommended to improve yield.[4]

  • Solubility Issues: Poor solubility of reactants in the chosen solvent can significantly hinder the reaction rate.

    • Troubleshooting:

      • Solvent Screening: If you observe poor solubility, consider switching to a different solvent. For example, if an acyl hydrazide derivative does not dissolve well in ethanol, exploring alternatives like tetrahydrofuran (THF), dioxane, or isopropanol may be beneficial.[1]

Q2: I have identified an oxadiazole byproduct in my reaction mixture. How can I minimize its formation?

A2: The formation of a 1,3,4-oxadiazole analog is a common side reaction, particularly when starting from acyl thiosemicarbazides. This occurs due to the competing cyclization pathway involving the oxygen atom of the carbonyl group instead of the sulfur atom.

  • Mechanism of Formation: The cyclization of an acyl thiosemicarbazide can proceed via two pathways, leading to either the desired thiadiazole or the oxadiazole byproduct. The reaction conditions and the choice of cyclizing agent are pivotal in determining the major product.

  • Minimization Strategies:

    • Choice of Cyclizing Agent: To favor the formation of the thiadiazole, it is crucial to use a strong thionating agent or a cyclizing agent that promotes C-S bond formation.

      • Recommended Reagents: Phosphorus pentasulfide (P₂S₅) or Lawesson's reagent are effective in converting the carbonyl group to a thiocarbonyl, thus directing the cyclization towards the thiadiazole.[5] Using dehydrating agents like concentrated H₂SO₄ or POCl₃ with acyl thiosemicarbazides can also favor thiadiazole formation.[5]

    • Reaction Conditions: Acidic conditions generally favor the formation of 1,3,4-thiadiazoles from thiosemicarbazide derivatives.[6]

Q3: I am struggling with controlling the regioselectivity of alkylation, obtaining a mixture of N- and S-alkylated products. How can I achieve selective S-alkylation?

A3: The 5-thio-1,3,4-thiadiazole core possesses multiple nucleophilic sites, primarily the exocyclic sulfur atom and the nitrogen atoms of the heterocyclic ring. This leads to the common problem of obtaining a mixture of N- and S-alkylated isomers. The tautomerism between the thiol and thione forms plays a crucial role in this selectivity.

  • Understanding the Tautomerism: 5-Mercapto-1,3,4-thiadiazole derivatives can exist in thiol and thione tautomeric forms. Alkylation can occur on either the sulfur or nitrogen atoms, and the reaction conditions dictate the predominant product.

  • Strategies for Selective S-Alkylation:

    • Base and Solvent Selection: The choice of base and solvent system is the most critical factor in controlling the site of alkylation.

      • For S-Alkylation: In general, using a weaker base in a protic solvent tends to favor S-alkylation. The thiol form is more prevalent under these conditions, making the sulfur atom the more accessible nucleophile. Common conditions include using potassium hydroxide (KOH) or sodium carbonate (Na₂CO₃) in ethanol.[2][7]

      • For N-Alkylation: Stronger bases in aprotic solvents, such as sodium hydride (NaH) in dimethylformamide (DMF), tend to favor N-alkylation by deprotonating the ring nitrogen.[7]

    • Reaction Temperature: Lowering the reaction temperature can sometimes improve selectivity, as the S-alkylation is often the kinetically favored product.

Condition Effect on Alkylation Primary Product Reference
Base Weak bases (e.g., K₂CO₃, NaHCO₃) in protic solventsS-Alkylated[7]
Strong bases (e.g., NaH) in aprotic solventsN-Alkylated[7]
Solvent Protic solvents (e.g., Ethanol)Favors S-alkylation[2][7]
Aprotic polar solvents (e.g., DMF)Can favor N-alkylation, especially with strong bases[7]
Temperature Lower temperaturesMay favor the kinetic S-alkylated product-

Q4: I have a persistent impurity that I suspect is the dithiobis(1,3,4-thiadiazole) dimer. How is this formed and how can I remove it?

A4: The formation of a disulfide-linked dimer, dithiobis(1,3,4-thiadiazole), is a common oxidative side reaction. This occurs when two molecules of the 5-thio-1,3,4-thiadiazole are coupled through their exocyclic thiol groups.

  • Formation Mechanism: This side reaction is typically promoted by the presence of oxidizing agents or exposure to atmospheric oxygen, especially under basic conditions which favor the formation of the thiolate anion, a species that is readily oxidized.

  • Prevention and Removal Strategies:

    • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can significantly minimize oxidative dimerization.

    • Reducing Agents: If the dimer has formed, it can often be cleaved back to the monomeric thiol by treatment with a reducing agent.

      • Troubleshooting Protocol:

        • Dissolve the crude product containing the dimer in a suitable solvent.

        • Add a reducing agent such as dithiothreitol (DTT) or sodium borohydride (NaBH₄) and stir at room temperature.

        • Monitor the disappearance of the dimer by TLC.

        • Work up the reaction to isolate the purified monomeric thiol.

    • Purification: If reduction is not feasible or desirable, the dimer can sometimes be separated from the monomer by column chromatography, though their polarities can be similar, making this challenging. Recrystallization may also be effective if the solubilities of the monomer and dimer are sufficiently different.

II. Experimental Workflow & Troubleshooting Diagrams

General Synthetic Pathway and Potential Side Reactions

G cluster_start Starting Materials cluster_reaction Cyclization cluster_product Products & Byproducts cluster_alkylation Alkylation cluster_alk_products Alkylation Products cluster_dimer Oxidative Side Reaction Thiosemicarbazide Thiosemicarbazide Cyclization Cyclization (e.g., with H₂SO₄, PPA) Thiosemicarbazide->Cyclization CS2 Carbon Disulfide CS2->Cyclization Acid Carboxylic Acid / Derivative Acid->Cyclization Thiadiazole 5-Thio-1,3,4-thiadiazole (Desired Product) Cyclization->Thiadiazole Desired Pathway Oxadiazole 1,3,4-Oxadiazole (Byproduct) Cyclization->Oxadiazole Side Reaction Alkylation Alkylation (R-X, Base) Thiadiazole->Alkylation Dimer Dithiobis(1,3,4-thiadiazole) (Dimer) Thiadiazole->Dimer Oxidation (O₂) S_Alkylated S-Alkylated Product Alkylation->S_Alkylated Desired N_Alkylated N-Alkylated Product (Side Product) Alkylation->N_Alkylated Undesired

Caption: Synthetic workflow and common side products.

Troubleshooting Decision Tree for Low Yield

G Start Low Yield Observed CheckPurity Check Starting Material Purity Start->CheckPurity CheckConditions Review Reaction Conditions CheckPurity->CheckConditions Purity Confirmed Purify Purify Starting Materials CheckPurity->Purify Impurities Detected CheckReagents Verify Reagent Activity CheckConditions->CheckReagents Optimized OptimizeTemp Optimize Temperature and Time (TLC) CheckConditions->OptimizeTemp Suboptimal NewReagent Use Fresh/Alternative Dehydrating Agent CheckReagents->NewReagent Inactive Success Improved Yield CheckReagents->Success Active Purify->Success OptimizeTemp->Success NewReagent->Success

Caption: Decision tree for troubleshooting low reaction yield.

III. References

  • METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Egyptian Journal of Chemistry. [Link]

  • Green Synthetic Approach: An Efficient Eco-Friendly Tool for Synthesis of Biologically Active Oxadiazole Derivatives. Molecules. [Link]

  • Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Orbital: The Electronic Journal of Chemistry. [Link]

  • 5-Mercapto-1,3,4-thiadiazole-2(3H)-thione: Synthesis and Structure of Alkylated Derivatives. Journal of Heterocyclic Chemistry. [Link]

  • Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Molecules. [Link]

Sources

Optimization

Technical Support Center: Synthesis &amp; Purification of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

Welcome to the technical support guide for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed purification protocols design...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed purification protocols designed for researchers, medicinal chemists, and process development scientists. Our goal is to equip you with the necessary technical insights to overcome common purity challenges encountered during and after the synthesis of this important heterocyclic scaffold.

Introduction: The Importance of Purity

5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine belongs to the 2-amino-1,3,4-thiadiazole class of compounds, a versatile pharmacophore known for a wide range of biological activities.[1][2][3] The efficacy, safety, and reproducibility of downstream applications, particularly in drug development, are critically dependent on the purity of the synthesized compound. This guide addresses the common hurdles in achieving high purity and offers robust, field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine product?

A1: The impurity profile is intrinsically linked to the synthetic route. Most syntheses of 2-amino-5-substituted-1,3,4-thiadiazoles involve the cyclization of a thiosemicarbazide derivative.[3][4] Therefore, common impurities include:

  • Unreacted Starting Materials: Thiosemicarbazide and the carboxylic acid precursor (or its activated form) used for the synthesis.

  • Isomeric Byproducts: Under certain conditions, particularly alkaline environments, rearrangement can lead to the formation of isomeric 1,2,4-triazole derivatives.[5]

  • Reagent Residues: Catalysts and reagents from the cyclization step, such as residual acids (H₂SO₄), phosphorus-based reagents (PCl₅, POCl₃), or coupling agents (EDC·HCl), can contaminate the crude product.[1][6][7]

  • Degradation Products: The thiadiazole ring can be susceptible to cleavage under harsh acidic or basic conditions used during workup.

Q2: How can I effectively monitor the purification process?

A2: Thin-Layer Chromatography (TLC) is the most efficient and cost-effective method for real-time monitoring of purification.[8]

  • Visualization: Spot the crude mixture, fractions from your purification, and pure starting materials on a single TLC plate. The 1,3,4-thiadiazole ring is UV active, allowing for visualization under a UV lamp (254 nm).

  • Staining: If spots are not clearly visible, iodine vapor can be used to stain the compounds.

  • Solvent System: Use the same solvent system for TLC that you plan to use for column chromatography, adjusting polarity to achieve a target Rf value of ~0.2-0.3 for the desired compound.[9]

Q3: My final product is an off-white or yellow oil instead of a solid. What does this indicate?

A3: An oily or discolored product typically points to the presence of impurities or residual solvent.

  • Residual Solvent: Ensure the product is thoroughly dried under high vacuum, possibly with gentle heating, to remove any remaining solvent from the reaction or purification.

  • Impurities: If the product remains oily after drying, it indicates that impurities are depressing its melting point. Trituration with a non-polar solvent like hexanes or diethyl ether can sometimes induce crystallization and wash away non-polar contaminants.[5] If this fails, column chromatography is the recommended next step.

Q4: After purification, my yield is significantly lower than expected. What are the common causes of product loss?

A4: Low recovery is a frequent issue and can stem from several factors:

  • Multiple Purification Steps: Every purification step (extraction, crystallization, chromatography) incurs some product loss.[5]

  • Incomplete Extraction: During aqueous workup, the amine group can be partially protonated, leading to losses in the aqueous layer. Ensure the pH of the aqueous layer is sufficiently basic (pH 9-10) before extracting your product.

  • Irreversible Adsorption: The basic amino group of your compound can strongly and sometimes irreversibly bind to the acidic silanol groups on standard silica gel during column chromatography, leading to significant product loss on the column.[10]

  • Sub-optimal Crystallization: Using an excessive amount of solvent during recrystallization will result in a significant portion of your product remaining dissolved in the mother liquor.[10]

Synthesis and Impurity Formation Pathway

The diagram below illustrates a plausible synthetic route and highlights the origin of common impurities. The synthesis typically involves the acid-catalyzed cyclization of a thiosemicarbazone intermediate, formed from the condensation of an appropriate aldehyde with thiosemicarbazide.

G cluster_reactants Starting Materials cluster_reaction Reaction Pathway Thiosemicarbazide Thiosemicarbazide Crude_Product Crude Product Mixture Thiosemicarbazide->Crude_Product Unreacted Precursor_Aldehyde 3-(Methylthio)propanal Intermediate Thiosemicarbazone Intermediate Precursor_Aldehyde->Intermediate Precursor_Aldehyde->Crude_Product Unreacted Cyclization Acid Catalyst (e.g., H₂SO₄, FeCl₃) Intermediate->Cyclization Main_Product 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine (Target Compound) Cyclization->Main_Product Desired Cyclization Side_Product Isomeric Triazole (Side Product) Cyclization->Side_Product Rearrangement Main_Product->Crude_Product Side_Product->Crude_Product

Caption: General synthesis pathway and origin of impurities.

Troubleshooting Guide for Purification

This section provides solutions to specific problems encountered during the purification process.

Problem Encountered Probable Cause Recommended Solution & Scientific Rationale
Severe Tailing/Streaking on Silica Gel TLC Plate The basic amino group is interacting strongly with acidic silanol groups (Si-OH) on the silica surface.Solution: Add 0.5-1% triethylamine (Et₃N) or ammonia in methanol to your mobile phase.[10] Rationale: The basic modifier neutralizes the acidic sites on the silica gel, preventing strong ionic interactions and allowing the basic compound to elute symmetrically.
Compound Fails to Crystallize ("Oiling Out") The solution is supersaturated, cooled too quickly, or significant impurities are present.Solution 1: Add a small amount of hot solvent to dissolve the oil, then allow it to cool very slowly. Scratching the inner surface of the flask with a glass rod can create nucleation sites.[10] Solution 2: Add a "seed crystal" of previously purified solid to induce crystallization. Solution 3: If impurities are the cause, perform a preliminary purification, such as a quick filtration through a small plug of silica, before attempting recrystallization.[10]
Poor Separation in Column Chromatography (Overlapping Peaks) The solvent system (mobile phase) does not have the correct polarity to differentiate between the compound and impurities.Solution: Optimize the solvent system using TLC. Aim for a difference in Rf values (ΔRf) of at least 0.2 between your compound and the nearest impurity. If the spots are too close, decrease the overall polarity of the eluent. If they are not moving, increase the polarity.[10] A gradient elution, starting with a low polarity and gradually increasing it, can be very effective for complex mixtures.[9]
Product Appears to Decompose on the Silica Column The compound is sensitive to the acidic nature of standard silica gel.Solution 1: Deactivate the silica gel by pre-flushing the packed column with an eluent containing 1-3% triethylamine before loading your sample.[9] Solution 2: Switch to a different stationary phase. Neutral or basic alumina can be a good alternative for acid-sensitive basic compounds.[10] Reversed-phase (C18) chromatography is another excellent option.

Purification Workflow Logic

The choice of purification strategy depends on the nature of the crude product and the impurities present. The following diagram outlines a logical workflow for selecting the appropriate method.

G start Crude Product is_solid Is the crude product a solid? start->is_solid is_high_purity Purity > 90% by TLC/NMR? is_solid->is_high_purity Yes triturate Trituration / Acid-Base Extraction is_solid->triturate No (Oily) recrystallize Recrystallization is_high_purity->recrystallize Yes chromatography Column Chromatography is_high_purity->chromatography No final_product Pure Product (>98%) recrystallize->final_product chromatography->final_product triturate->chromatography

Caption: Decision workflow for purification strategy.

Detailed Purification Protocols

Protocol 1: Recrystallization from a Mixed Solvent System

This is the preferred method for purifying compounds that are already relatively high in purity (>90%) and solid at room temperature.

  • Solvent Screening: In small test tubes, test the solubility of your crude product (~10-20 mg) in various solvents (e.g., ethanol, isopropanol, ethyl acetate, water, N,N-Dimethylformamide (DMF)). The ideal single solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot. More commonly, a binary solvent system is required.

  • Binary System Example (DMF/Water): A patent for a similar 2-amino-5-substituted-1,3,4-thiadiazole suggests a DMF/water mixture.[6]

    • Place the crude solid in an Erlenmeyer flask.

    • Add the minimum amount of hot DMF required to fully dissolve the solid.

    • While the solution is still hot, add water dropwise until the solution becomes faintly cloudy (the cloud point).

    • Add a few more drops of hot DMF until the solution becomes clear again.

    • Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

    • Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

  • Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of cold water (or the more non-polar solvent in your binary pair).

  • Drying: Dry the crystals under high vacuum to remove all traces of solvent. Confirm purity by melting point and TLC.

Protocol 2: Flash Column Chromatography with a Basic Modifier

This technique is essential for separating complex mixtures or purifying oily products.[8][11]

  • TLC Optimization:

    • Prepare a stock solution of your crude product.

    • On a TLC plate, test various solvent systems (e.g., Hexane/Ethyl Acetate, Dichloromethane/Methanol).

    • The goal is to find a system where your target compound has an Rf of 0.2-0.3.

    • Crucially, add 1% triethylamine (Et₃N) to the chosen solvent system to prevent streaking. [10]

  • Column Packing (Slurry Method):

    • Select an appropriately sized column (typically, use 50-100g of silica gel per 1g of crude material).

    • In a beaker, make a slurry of silica gel in your starting eluent (the optimized solvent system from step 1).

    • Pour the slurry into the column and use gentle air pressure to pack it, ensuring no air bubbles or cracks are present. Add a thin layer of sand to the top of the silica bed.

  • Sample Loading (Dry Loading Recommended):

    • Dissolve your crude product in a minimal amount of a strong solvent (e.g., Dichloromethane or Methanol).

    • Add a small amount of silica gel (2-3 times the mass of your crude product) to this solution.

    • Remove the solvent by rotary evaporation to obtain a dry, free-flowing powder of your compound adsorbed onto the silica.

    • Carefully add this powder to the top of the packed column. Add another thin layer of sand.

  • Elution and Fraction Collection:

    • Carefully add your eluent to the column and apply positive pressure to begin elution.

    • Collect the eluent in sequentially labeled test tubes (fractions).

    • Monitor the separation by spotting alternating fractions on TLC plates.

    • Combine the fractions that contain your pure product.

  • Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified compound. Dry thoroughly under high vacuum.

References

  • Google Patents. (2014). Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole. CN104151421A.
  • Asif, M. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Pharmaceuticals, 16(12), 1730. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Column Chromatography. Organic Chemistry at CU Boulder. Retrieved from [Link]

  • Le, T. P. T., et al. (2022). Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. Medicinal Chemistry, 18(5), 558-573. Retrieved from [Link]

  • Tykhomyrov, A. A., et al. (2020). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Journal of Liquid Chromatography & Related Technologies, 43(15-16), 536-545. Retrieved from [Link]

  • Al-Amiery, A. A., et al. (2021). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Journal of Physics: Conference Series, 1879, 032115. Retrieved from [Link]

  • Kumar, R., et al. (2021). Thiadiazole derivatives: synthesis, characterization, and antimicrobial potential. Journal of Pharmaceutical Research International, 33-46. Retrieved from [Link]

  • Al-Masoudi, N. A. L., et al. (2010). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology, 2(10), 22-29. Retrieved from [Link]

  • ChemHelp ASAP. (2021, February 9). column chromatography & purification of organic compounds. YouTube. Retrieved from [Link]

  • University of Rochester. (n.d.). Purification: Tips for Flash Column Chromatography. Department of Chemistry. Retrieved from [Link]

  • Sybo, M. G., et al. (2017). Synthesis of Some Series of 2-Amino-1, 3, 4 –Thiadiazole Derivatives with Their Pathogenic Bacterial Activity. ZANCO Journal of Pure and Applied Sciences, 29(5), 118-126. Retrieved from [Link]

  • Kamali, M. (2016). Synthesis of some new 5- substituted of 2-aminothiazoles. Journal of Chemical and Pharmaceutical Research, 8(1), 147-152. Retrieved from [Link]

  • Amer, Z. A., et al. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their Antioxidant Activity. Chemical Methodologies, 6(8), 604-611. Retrieved from [Link]

  • Jevtić, I., et al. (2023). Review of Characteristics and Analytical Methods for Determination of Thiabendazole. Molecules, 28(9), 3926. Retrieved from [Link]

  • Rus, M., et al. (2020). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. Molecules, 25(16), 3624. Retrieved from [Link]

  • Wikipedia. (n.d.). Thiadiazoles. Retrieved from [Link]

  • Amer, Z. A., et al. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide and Studying Their Antioxidant Activity. Chemical Methodologies, 6(8), 604-611. Retrieved from [Link]

  • Foroumadi, A., et al. (2013). New 5-(nitroheteroaryl)-1,3,4-thiadiazols containing acyclic amines at C-2: synthesis and SAR study for their antileishmanial activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 28(4), 833-840. Retrieved from [Link]

  • Asif, M. (2015). Synthesis of 1,3,4-Thiadiazoles: Review. International Journal of Advances in Scientific Research, 1(5), 198-212. Retrieved from [Link]

  • Al-Sultani, K. H. (2017). Synthesis and identification of some derivatives of 1,3,4-thiadiazole. Journal of Chemical and Pharmaceutical Research, 9(1), 226-236. Retrieved from [Link]

  • Sancak, K., et al. (2012). 5-(Thiophen-2-ylmethyl)-1,3,4-thiadiazol-2-amine. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 8), o2479. Retrieved from [Link]

  • El-Sayed, M. A. A., et al. (2019). Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. Journal of Chemistry, 2019, 1-13. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-thiadiazoles. Retrieved from [Link]

  • Siddiqui, N., et al. (2013). Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. International Journal of Medicinal Chemistry, 2013, 348948. Retrieved from [Link]

  • Abdel-Wahab, B. F., et al. (2018). Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents. Molecules, 23(3), 694. Retrieved from [Link]

  • Abdel-Wahab, B. F., et al. (2018). 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. Drug Design, Development and Therapy, 12, 1511-1523. Retrieved from [Link]

  • Thangavelu, S., et al. (2019). 5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of their DNA interactions. Current Chemistry Letters, 8(3), 157-168. Retrieved from [Link]

  • Kovalenko, S., et al. (2020). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. Pharmacia, 67(1), 21-28. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Navigating the Complexities of Substituted Thiadiazole Characterization

Welcome to the Technical Support Center for the characterization of substituted thiadiazoles. This guide is designed for researchers, medicinal chemists, and drug development professionals who are actively working with t...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the characterization of substituted thiadiazoles. This guide is designed for researchers, medicinal chemists, and drug development professionals who are actively working with these versatile heterocyclic compounds. Thiadiazoles are a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents.[1][2][3] However, their unique electronic properties and potential for isomerism can present significant challenges during structural elucidation and purity assessment.

This resource provides in-depth, experience-driven troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered in the laboratory. The information is presented in a direct question-and-answer format to help you quickly identify and resolve experimental hurdles.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a primary tool for the structural characterization of organic molecules. However, with substituted thiadiazoles, spectra can often be more complex than anticipated.

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum shows more signals than expected for my target thiadiazole. What are the possible reasons?

A1: The presence of unexpected signals in your ¹H NMR spectrum can be attributed to several factors. It is crucial to systematically investigate each possibility to ensure the correct structural assignment.

  • Isomers: Your sample may exist as a mixture of rotational isomers (rotamers), especially when bulky substituents are present, leading to restricted bond rotation.[4][5] To confirm this, consider acquiring the spectrum at an elevated temperature, which can lead to the coalescence of rotameric signals into a single, averaged peak.[5]

  • Impurities: Always consider the presence of residual solvents from purification (e.g., ethyl acetate, dichloromethane), unreacted starting materials, or synthetic byproducts.[5] A good practice is to compare your spectrum with those of the starting materials and common laboratory solvents.

  • Tautomers: Certain substituted thiadiazoles can exist in tautomeric forms, giving rise to a more complex NMR spectrum.[5] The equilibrium between tautomers can be influenced by the solvent and temperature.

Q2: The chemical shifts in my NMR spectrum don't match the literature values for a similar thiadiazole derivative. Should I be concerned?

A2: Discrepancies in chemical shifts are common and do not necessarily indicate an incorrect structure. Several factors can influence the electronic environment of the nuclei:

  • Solvent Effects: The solvent used for NMR analysis can significantly alter chemical shifts.[5] For instance, aromatic solvents like benzene-d₆ can induce noticeable shifts compared to chloroform-d₃ due to anisotropic effects.[5] Always report the solvent used when comparing data.

  • Substituent Effects: The electronic nature of the substituents on the thiadiazole ring has a profound impact. Electron-donating groups typically cause upfield shifts (lower ppm), while electron-withdrawing groups result in downfield shifts (higher ppm).[6]

  • Concentration: Sample concentration can also affect chemical shifts due to intermolecular interactions.[5]

Q3: I'm having difficulty assigning the ¹³C NMR signals for the thiadiazole ring carbons. Are there any general guidelines?

A3: Assigning the carbon signals of the thiadiazole ring can be challenging due to their similar electronic environments. Here are some helpful strategies:

  • 2D NMR Techniques: Utilize two-dimensional NMR experiments like HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) to correlate carbon signals with their attached protons and protons that are two or three bonds away, respectively.[4][7]

  • Computational Chemistry: Density Functional Theory (DFT) calculations, such as the GIAO (Gauge-Including Atomic Orbital) method, can be used to predict ¹³C NMR chemical shifts.[8][9] While not always perfectly accurate, they can provide valuable guidance in assignments, though the presence of sulfur can sometimes lead to less satisfactory results.[9]

  • Typical Chemical Shift Ranges: For 1,3,4-thiadiazoles, the carbon atoms of the ring typically resonate in the downfield region of the spectrum, often between 150 and 170 ppm.[10]

Troubleshooting Guide: NMR Spectroscopy
Problem Potential Cause Suggested Solution
Broad or Unresolved Peaks - Sample aggregation- Presence of paramagnetic impurities- Chemical exchange- Dilute the sample- Filter the sample through a small plug of silica or celite- Acquire the spectrum at a different temperature (higher or lower)
Missing Quaternary Carbon Signals - Long relaxation times (T₁)- Increase the relaxation delay (d1) in your acquisition parameters- Use a different pulse sequence, such as DEPT, to help identify quaternary carbons
Complex Splitting Patterns - Second-order coupling effects- Overlapping multiplets- Use a higher field NMR spectrometer to increase spectral dispersion- Employ 2D NMR techniques like COSY (Correlation Spectroscopy) to trace coupling networks
Section 2: Mass Spectrometry (MS)

Mass spectrometry is indispensable for determining the molecular weight and obtaining structural information through fragmentation patterns. However, the fragmentation of thiadiazole rings can be complex.

Frequently Asked Questions (FAQs)

Q1: What are the characteristic fragmentation pathways for substituted thiadiazoles in mass spectrometry?

A1: The fragmentation of thiadiazoles is highly dependent on the isomer and the nature of the substituents.

  • 1,2,3-Thiadiazoles: A common initial fragmentation step is the elimination of a molecule of nitrogen (N₂) from the molecular ion.[11][12] This is often followed by fragmentation of the substituent groups.

  • 1,3,4-Thiadiazoles: Fragmentation can be more varied. For 2-amino-1,3,4-thiadiazole derivatives, cleavage of the substituent from the amino group or fragmentation of the substituent at the 5-position is common.[4] The thiadiazole ring itself can also undergo rupture.[4][13]

  • Substituent Fragmentation: Acetyl groups are often lost as an initial fragmentation step.[4] The fragmentation of larger substituents will typically follow established patterns for those functional groups.

Q2: My mass spectrum shows an M+1 or M+2 peak. What does this indicate?

A2: The presence of these peaks is quite common and informative:

  • M+1 Peak: This is due to the natural abundance of the ¹³C isotope. Its intensity relative to the molecular ion peak can help confirm the number of carbon atoms in your molecule.

  • M+2 Peak: The presence of a significant M+2 peak is a strong indicator of sulfur (due to the ³⁴S isotope) or the presence of chlorine or bromine atoms in your molecule.[14][15]

Q3: I am trying to distinguish between isomeric thiadiazoles and triazoles. Can mass spectrometry help?

A3: Yes, high-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) can be powerful tools for differentiating isomers.[12][16] While the initial fragmentation pathways might be similar, further fragmentation (MS³) of specific ions can reveal differences.[12] It has been observed that under certain ESI-MS/MS conditions, gas-phase rearrangement of 1,2,3-triazoles into 1,2,3-thiadiazoles can occur, which is a key diagnostic feature.[12][16]

Troubleshooting Guide: Mass Spectrometry
Problem Potential Cause Suggested Solution
No Molecular Ion Peak Observed - The molecule is highly fragile and fragments easily- Use a softer ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI) instead of Electron Ionization (EI)[17]
Complex and Uninterpretable Fragmentation - Multiple fragmentation pathways are occurring simultaneously- Perform tandem mass spectrometry (MS/MS) to isolate a specific ion and observe its fragmentation[17]- Compare your spectrum to literature data for similar compounds
Inaccurate Mass Measurement in HRMS - Instrument not properly calibrated- Calibrate the mass spectrometer using a known standard immediately before running your sample
Section 3: Synthesis and Purification

The successful characterization of substituted thiadiazoles begins with their successful synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are some common synthetic routes to substituted 1,3,4-thiadiazoles?

A1: Several reliable methods exist for the synthesis of 1,3,4-thiadiazoles. A prevalent approach involves the cyclization of thiosemicarbazide or its derivatives with reagents like carboxylic acids, acid chlorides, or acid anhydrides.[18][19] Another common method is the intramolecular cyclization of thiosemicarbazones.[19] Recently, methods using elemental sulfur for the direct coupling of primary nitroalkanes and acyl hydrazines have been developed, offering a milder alternative.[20]

Q2: I am having trouble purifying my synthesized thiadiazole. What techniques are most effective?

A2: The purification method of choice will depend on the physical properties of your compound.

  • Recrystallization: This is the most common and often most effective method for purifying solid thiadiazole derivatives.[18][21] Common solvents include ethanol or mixtures like benzene-chloroform.[18][21]

  • Column Chromatography: For compounds that are difficult to recrystallize or are oils, silica gel column chromatography is a standard alternative.[18]

  • Monitoring Purity: Thin Layer Chromatography (TLC) is an essential tool for monitoring the progress of your purification.[18][21][22]

Q3: My reaction is producing a low yield or multiple byproducts. What can I do to optimize it?

A3: Low yields and byproduct formation are common challenges in organic synthesis.

  • Reaction Conditions: Ensure your reaction is carried out under the optimal conditions (temperature, solvent, reaction time). For moisture-sensitive reactions, use anhydrous solvents and an inert atmosphere.[18]

  • Purity of Starting Materials: Impurities in your starting materials can lead to side reactions and lower yields. Ensure your reactants are of high purity.

  • Alternative Synthetic Routes: If optimization of your current route is unsuccessful, consider exploring alternative synthetic pathways reported in the literature.

Troubleshooting Guide: Synthesis and Purification
Problem Potential Cause Suggested Solution
Formation of Insoluble, Tar-like Material - Excessive heating or highly reactive starting materials- Run the reaction at a lower temperature or concentration- Filter the crude reaction mixture before workup to remove polymeric material[18]
Product is an Oil and Will Not Crystallize - Presence of impurities preventing crystallization- Attempt to induce crystallization by scratching the flask or adding a seed crystal- Purify by column chromatography[18]
Difficulty Separating Isomers - Isomers have very similar physical properties- Optimize your column chromatography conditions (try different solvent systems or stationary phases)- Consider preparative HPLC for challenging separations
Section 4: Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a critical technique for assessing the purity of synthesized thiadiazoles and for their quantification.

Frequently Asked Questions (FAQs)

Q1: How do I develop an effective HPLC method for my substituted thiadiazole?

A1: Method development for HPLC involves the systematic optimization of several parameters:

  • Column Selection: A reversed-phase C8 or C18 column is a good starting point for many thiadiazole derivatives.[23]

  • Mobile Phase: A mixture of an aqueous buffer (often with an additive like trifluoroacetic acid or formic acid) and an organic solvent like acetonitrile or methanol is typically used.[23][24]

  • Elution Mode: Both isocratic and gradient elution can be effective. Gradient elution is particularly useful for separating compounds with a wider range of polarities or for analyzing complex reaction mixtures.[23]

  • Detection: UV detection is the most common method. Determine the lambda max (λmax) of your compound using a UV-Vis spectrophotometer to set the optimal detection wavelength.[17][25]

Q2: I am seeing peak tailing or fronting in my HPLC chromatogram. What is causing this?

A2: Poor peak shape in HPLC can be due to a variety of factors:

  • Column Overload: Injecting too much sample can lead to peak fronting. Try diluting your sample.

  • Secondary Interactions: Interactions between your analyte and the silica backbone of the column can cause peak tailing. Adding a small amount of a competing agent, like triethylamine, to the mobile phase can sometimes mitigate this.

  • Mismatched Solvent Strength: If the sample is dissolved in a solvent much stronger than the mobile phase, peak distortion can occur. Whenever possible, dissolve your sample in the mobile phase.

Experimental Workflows and Diagrams
General Workflow for Characterization of a Novel Substituted Thiadiazole

G cluster_synthesis Synthesis & Purification cluster_characterization Structural Characterization cluster_purity Purity & Final Analysis synthesis Synthesize Crude Product purification Purify Compound (Recrystallization or Chromatography) synthesis->purification tlc TLC Purity Check purification->tlc nmr NMR Spectroscopy (¹H, ¹³C, 2D) tlc->nmr ms Mass Spectrometry (LRMS & HRMS) tlc->ms ir IR Spectroscopy tlc->ir nmr_ms Confirm Structure nmr->nmr_ms ms->nmr_ms ir->nmr_ms hplc HPLC Purity Analysis nmr_ms->hplc elemental Elemental Analysis hplc->elemental final_data Compile Final Data Package elemental->final_data

Caption: A typical workflow for the synthesis and characterization of novel substituted thiadiazoles.

Logical Flow for Troubleshooting Unexpected NMR Signals

G node_action node_action node_cause node_cause start Unexpected NMR Signals? rotamers Are there bulky groups? start->rotamers temp_nmr Run variable temp. NMR rotamers->temp_nmr Yes impurities Compare to starting materials & solvents rotamers->impurities No coalesce Signals coalesce? temp_nmr->coalesce rotamer_cause Likely Rotamers coalesce->rotamer_cause Yes coalesce->impurities No match Signals match? impurities->match impurity_cause Likely Impurity match->impurity_cause Yes tautomers Is tautomerism possible? match->tautomers No tautomers->impurity_cause No solvent_change Change NMR solvent tautomers->solvent_change Yes spectrum_change Spectrum changes? solvent_change->spectrum_change spectrum_change->impurity_cause No tautomer_cause Likely Tautomers spectrum_change->tautomer_cause Yes

Caption: A decision tree for troubleshooting the origin of unexpected signals in NMR spectra.

References
  • Selva, A., & Vettori, U. (2004). Electron ionization induced fragmentation of some oxadiazole and thiadiazole derivatives. Rapid Communications in Mass Spectrometry, 18(7), 760-764. [Link]

  • Chylewska, A., et al. (2020). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. Molecules, 25(23), 5625. [Link]

  • Millard, B. J., & Pain, D. L. (1970). High resolution mass spectrometry. Part VII. 1,2,3-Thiadiazole derivatives. Journal of the Chemical Society C: Organic, 2042-2045. [Link]

  • Niraimathi, V., & Suresh, R. (2021). Synthesis and characterisation of some thiadiazole derivatives. GSC Biological and Pharmaceutical Sciences, 14(2), 133-139. [Link]

  • Shawali, A. S., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Organic Chemistry, 4, 25-36. [Link]

  • Oshchepkov, M. S., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. International Journal of Molecular Sciences, 24(2), 1730. [Link]

  • Rani, P., et al. (2012). SYNTHESIS AND CHARACTERIZATION OF SUBSTITUTED 1,3,4 THIADIAZOLE AS POTENTIAL ANTIMICROBIAL AGENTS. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 2(3), 376-382. [Link]

  • Zareef, M., et al. (2007). Synthesis and Antimicrobial Screening of Some New Thiazole Substituted 1,3,4-Oxadiazole Derivatives. Molecules, 12(7), 1384-1393. [Link]

  • Al-Majid, A. M., et al. (2017). Development and Validation of a New HPLC Method for Quantification of a Novel Antifungal Drug Based on 1,3,4-Thiadiazole and its Impurities. ResearchGate. [Link]

  • Loghmani-Khouzani, H., et al. (2016). GIAO/DFT 13C NMR Chemical Shifts of 1,3,4-thiadiazoles. ResearchGate. [Link]

  • El-Sayed, W. A., et al. (2023). New 1,3,4-thiadiazoles as potential anticancer agents. RSC Advances, 13(24), 16323-16336. [Link]

  • Loghmani-Khouzani, H., et al. (2007). GIAO/DFT 13C NMR Chemical Shifts of 1,3,4-Thiadiazoles. Magnetic Resonance in Chemistry, 45(10), 868-873. [Link]

  • Malygin, A. S., et al. (2020). Development and validation of HPLC-MS/MS method of determination of a new derivative of valproleic acid and 1,3,4-thiadiazole in rabbit blood plasmafor pharmacokinetic study. Drug development & registration, 23(8), 26-33. [Link]

  • Al-Sultani, K. H., et al. (2018). Synthesis of new -1,3,4-Thiadiazoles Substituted with Oxazepine and Benzoxazepine Moieties. Oriental Journal of Chemistry, 34(1), 324-332. [Link]

  • Arshad, M. F., et al. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity. Molecules, 28(14), 5489. [Link]

  • Al-Janabi, H. H. (2023). Synthesis, quantification and characterization of 1,3,4-thiadiazole derivatives of ampicillin by HPLC. Journal of Kufa for Chemical Sciences, 1(3), 61-72. [Link]

  • Atabey, H., & Yildiz, E. (2018). New 1,3,4-thiadiazole compounds: synthesis, spectroscopic characterisation and theoretical analyses based on DFT calculations. Balıkesir University Journal of Science Institute, 20(1), 327-340. [Link]

  • Carrión, M. D., et al. (2012). NMR spectroscopic characterization of new 2,3-dihydro-1,3,4-thiadiazole derivatives. Magnetic Resonance in Chemistry, 50(7), 515-522. [Link]

  • Oshchepkov, M. S., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. Semantic Scholar. [Link]

  • Perlovich, G. L., et al. (2017). Cocrystal formation, crystal structure, solubility and permeability studies for novel 1,2,4-thiadiazole derivative as a potent neuroprotector. European Journal of Pharmaceutical Sciences, 109, 444-453. [Link]

  • Thakur, S. S., et al. (2022). Synthesis and characterization of substituted thiadizoles and dithiazoles. Journal of Pharmaceutical Negative Results, 13(3), 346-353. [Link]

  • Yemni, E., et al. (2019). Synthesis of Some Novel Thiadiazole Derivative Compounds and Screening Their Antidepressant-Like Activities. Marmara Pharmaceutical Journal, 23(1), 127-137. [Link]

  • Gomaa, M. A., & Ali, A. A. (2020). Convenient Methods for the Synthesis of Novel Thiadiazoles and Polythiadiazoles. ResearchGate. [Link]

  • Chylewska, A., et al. (2020). Mass spectra of thiadiazole derivatives 1, 2, and 3 (A, B, and C,...). ResearchGate. [Link]

  • Gürsoy, E., & Karali, N. (2021). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. ResearchGate. [Link]

  • Nešpůrková, L., et al. (2008). C-13 NMR study of substituent effects in 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives. Magnetic Resonance in Chemistry, 46(8), 757-763. [Link]

  • Gomaa, M. S. (2020). Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents. Molecules, 25(17), 3922. [Link]

  • Asif, M. (2024). RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior. Journal of Research in Pharmacy, 28(3), 1145-1154. [Link]

  • Oniga, S., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Molecules, 28(24), 8089. [Link]

  • Zhang, M., et al. (2022). Chemoselective synthesis of 1,3,4-thiadiazoles from acyl hydrazines and nitroalkanes using elemental sulfur. Nature Communications, 13(1), 221. [Link]

  • Al-Ghorbani, M., et al. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. Journal of the Serbian Chemical Society, 87(10), 1105-1118. [Link]

  • Ali, A. M., et al. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their. Chemical Methodologies, 6(1), 1-10. [Link]

  • Anonymous. (2021). 174 Thiadiazoles and Their Properties. ISRES Publishing. [Link]

  • Jalhan, S., et al. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences, 11(12), 5742. [Link]

  • El-Sayed, N. N. E., et al. (2023). Design and Synthesis of Thiadiazole Derivatives as Dual EGFR/COX‑2 Inhibitors with Anticancer and Anti-inflammatory Activities. Scientific Reports, 13(1), 1083. [Link]

  • Patel, N. B., & Patel, H. R. (2018). Synthesis, Characterization, and Dyeing Performance of Thiadiazole Derivatives. ResearchGate. [Link]

Sources

Optimization

Technical Support Center: Experimental Integrity of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

This guide is intended for researchers, scientists, and drug development professionals working with 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. Its purpose is to provide a comprehensive technical resource for iden...

Author: BenchChem Technical Support Team. Date: January 2026

This guide is intended for researchers, scientists, and drug development professionals working with 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine. Its purpose is to provide a comprehensive technical resource for identifying, troubleshooting, and preventing its degradation during experimental workflows. By understanding the inherent chemical liabilities of this molecule, you can ensure the reliability and reproducibility of your results.

The structure of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine incorporates two key moieties that influence its stability: a 1,3,4-thiadiazole ring and a thioether linkage. While the 1,3,4-thiadiazole ring is generally stable due to its aromatic character, it can be susceptible to degradation under harsh acidic or basic conditions.[1] The thioether group, however, is prone to oxidation, which represents the most probable degradation pathway for this compound.[2][3]

Frequently Asked Questions (FAQs)

Q1: I'm observing a gradual loss of my compound in solution, even when stored at 4°C. What is the likely cause?

A1: The most probable cause is oxidation of the thioether linkage. The sulfur atom in the thioether is susceptible to attack by oxidizing agents, including atmospheric oxygen, especially over extended periods. This oxidation can lead to the formation of the corresponding sulfoxide and, subsequently, the sulfone.[2][4] These oxidized species will have different polarities and may not be detectable by an analytical method optimized for the parent compound, thus appearing as a loss of the active ingredient.

Q2: My experimental results are inconsistent, particularly in cell-based assays. Could degradation of the compound be a factor?

A2: Yes, degradation is a significant possibility. In addition to the oxidative instability mentioned above, the aqueous and oxygen-rich environment of cell culture media can facilitate degradation. Furthermore, cellular enzymes, such as cytochrome P450s, can actively metabolize the compound.[2] Studies on analogous 2-(alkylthio)-1,3,4-thiadiazoles have shown that enzymatic oxidation of the thioether is a key step in their bioactivation and subsequent reaction with biological nucleophiles.[2] This metabolic degradation would lead to a lower effective concentration of the parent compound at the target site, resulting in variable experimental outcomes.

Q3: Are there specific pH ranges I should avoid when working with this compound?

A3: While the 1,3,4-thiadiazole ring is relatively stable, extremes of pH should be avoided.[1] Strong acidic or basic conditions can promote hydrolysis of the amine group or cleavage of the thioether linkage. For optimal stability, it is recommended to maintain solutions at a neutral or near-neutral pH (pH 6-8). When formulating solutions, use buffers that are compatible with your experimental system and do not catalyze degradation.

Q4: How susceptible is this compound to photodegradation?

A4: The supplier recommends protecting the compound from light.[2] Many heterocyclic compounds, especially those containing sulfur and nitrogen, can absorb UV or visible light, leading to photochemical degradation.[5][6] To mitigate this risk, always store the solid compound and its solutions in amber vials or wrap containers with aluminum foil. When handling, minimize exposure to direct light.

Troubleshooting Guide

Observed Problem Potential Cause Troubleshooting Steps
Appearance of new, more polar peaks on HPLC/LC-MS Oxidation of the thioether to sulfoxide or sulfone.1. Prepare fresh solutions using deoxygenated solvents. 2. Sparge solutions with an inert gas (argon or nitrogen) before use. 3. Include an antioxidant, such as butylated hydroxytoluene (BHT), in your solutions if compatible with your experiment. 4. Confirm the identity of the new peaks by high-resolution mass spectrometry; oxidation will result in an increase in mass of 16 Da (sulfoxide) or 32 Da (sulfone).
Loss of compound potency in biological assays over time Metabolic degradation by cellular enzymes or chemical degradation in the assay medium.1. Perform a time-course stability study by incubating the compound in the cell-free assay medium and analyzing its concentration at various time points by HPLC or LC-MS. 2. To assess metabolic stability, incubate the compound with liver microsomes (e.g., human or rat) and an NADPH regenerating system. Monitor the disappearance of the parent compound over time.[3]
Precipitation of the compound in aqueous buffers Poor aqueous solubility, potentially exacerbated by degradation to less soluble products.1. Determine the kinetic and thermodynamic solubility of the compound in your assay buffer. 2. Use a co-solvent such as DMSO, keeping the final concentration low (typically <0.5%) to avoid artifacts in biological assays. 3. Visually inspect solutions for any signs of precipitation before use.

Best Practices for Handling and Storage

To maintain the integrity of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, adhere to the following guidelines:

  • Storage of Solid Compound:

    • Store at 4°C or lower in a tightly sealed container.

    • Protect from light by using an amber vial or storing it in the dark.

    • For long-term storage, consider flushing the container with an inert gas like argon or nitrogen before sealing.

  • Preparation of Solutions:

    • Prepare solutions fresh for each experiment whenever possible.

    • Use high-purity, deoxygenated solvents. You can deoxygenate solvents by sparging with argon or nitrogen for 15-20 minutes.

    • For stock solutions in organic solvents like DMSO, store at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.

  • Experimental Execution:

    • Minimize the exposure of the compound and its solutions to ambient air and light.

    • When working with aqueous buffers for extended periods, consider preparing them with deoxygenated water.

    • If possible, conduct experiments under an inert atmosphere, especially for sensitive, long-term incubations.

Visualizing Potential Degradation Pathways

The primary degradation pathway for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is the oxidation of the thioether sulfur.

DegradationPathway Parent 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine Sulfoxide Sulfoxide Derivative (+16 Da) Parent->Sulfoxide Oxidation [O] Sulfone Sulfone Derivative (+32 Da) Sulfoxide->Sulfone Further Oxidation [O] Displacement Nucleophilic Displacement (e.g., by Glutathione) Sulfoxide->Displacement Nu:- Sulfone->Displacement Nu:-

Caption: Potential oxidative degradation pathway.

Experimental Protocol: Forced Degradation Study

A forced degradation study can help identify potential degradation products and assess the stability-indicating nature of your analytical method.

Objective: To investigate the degradation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine under various stress conditions.

Materials:

  • 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

  • Hydrochloric acid (HCl), 0.1 M

  • Sodium hydroxide (NaOH), 0.1 M

  • Hydrogen peroxide (H₂O₂), 3%

  • Methanol and Water (HPLC grade)

  • HPLC or LC-MS/MS system with a C18 column

Procedure:

  • Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in methanol.

  • Stress Conditions:

    • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

    • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

    • Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

    • Thermal Stress: Place a solid sample of the compound in a 60°C oven.

    • Photolytic Stress: Expose a solution of the compound to a UV lamp (e.g., 254 nm) or a photostability chamber.

    • Control: Mix 1 mL of the stock solution with 1 mL of purified water.

  • Incubation: Incubate all samples (except the thermal stress sample) at room temperature, protected from light. Incubate the thermal stress sample at 60°C.

  • Time-Point Analysis: At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each stressed sample. If necessary, neutralize the acid and base hydrolysis samples with an equimolar amount of base or acid, respectively.

  • Sample Analysis: Dilute the aliquots with mobile phase and analyze by a validated HPLC or LC-MS/MS method.

  • Data Analysis: Compare the chromatograms of the stressed samples to the control sample. Look for a decrease in the peak area of the parent compound and the appearance of new peaks (degradants). Aim for 5-20% degradation of the parent compound to ensure that the primary degradation products are observed.[4]

This systematic approach will provide valuable insights into the degradation profile of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, enabling the development of robust experimental protocols and ensuring the integrity of your research data.

References

  • Di, L. (2012). Bioactivation of 2-(alkylthio)-1,3,4-thiadiazoles and 2-(alkylthio)-1,3-benzothiazoles. Chemical Research in Toxicology, 26(1), 125-135). [Link]

  • Serban, G., Stanasel, O., Serban, E., & Bota, S. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Drug Design, Development and Therapy, 12, 1545–1566. [Link]

  • Alsante, K. M., et al. (2014). Forced Degradation Studies. In Pharmaceutical Stress Testing (pp. 1-52). Informa Healthcare.
  • Klick, S., et al. (2005). Toward a generic approach for stress testing of drug substances and drug products. Pharmaceutical Technology, 29(2), 48-66.
  • Maheswaran, R. (2012). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Pharmaceutical Technology, 36(5), 73-80.
  • Singh, S., & Junwal, M. (2013). Forced degradation studies for drug substances and drug products-scientific and regulatory considerations. Journal of Pharmaceutical and Biomedical Analysis, 84, 101-115.
  • Ravi, P., et al. (2012). Forced degradation study of thiocolchicoside: characterization of its degradation products. Journal of Pharmaceutical and Biomedical Analysis, 61, 215-223. [Link]

  • Serban, G., et al. (2020). Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. Molecules, 25(21), 5029. [Link]

  • Zadykowicz, J., et al. (2019). Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. Molecules, 24(18), 3295. [Link]

  • Salimon, J., et al. (2010). Synthesis, Characterization, and Biological Activity of New 1,3,4-Thiadiazole Derivatives. Journal of Applied Sciences, 10(22), 2794-2799.
  • Azim, S. A., et al. (2010). Photochemical And Photophysical Properties Of Some Sulfur-Containing Drugs. Physical Chemistry: An Indian Journal, 5(2), 116-122. [Link]

Sources

Troubleshooting

Technical Support Center: Method Refinement for Biological Assays Involving Thiadiazole Compounds

Welcome to the technical support center dedicated to researchers, scientists, and drug development professionals working with thiadiazole compounds. This guide is designed to provide in-depth troubleshooting advice and p...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center dedicated to researchers, scientists, and drug development professionals working with thiadiazole compounds. This guide is designed to provide in-depth troubleshooting advice and practical solutions to common challenges encountered during biological assays involving this important class of heterocyclic compounds. The versatile 1,3,4-thiadiazole scaffold, in particular, is a cornerstone in medicinal chemistry, known for its wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5] However, the unique physicochemical characteristics of thiadiazole derivatives can present specific hurdles in experimental design and execution.

This resource is structured to address these challenges head-on, moving beyond simple protocol recitation to explain the underlying scientific principles. Our goal is to empower you with the expertise to refine your methods, ensure data integrity, and accelerate your research.

Section 1: Troubleshooting Guide - A Deeper Dive into Common Issues

This section addresses frequent problems in a question-and-answer format, providing not just solutions but also the rationale behind them.

Q1: I'm observing low or inconsistent bioactivity with my newly synthesized thiadiazole compound. What are the primary factors to investigate?

Low or inconsistent bioactivity is a frequent and frustrating issue. A systematic approach to troubleshooting is critical. The primary culprits are often related to compound integrity, solubility, and stability.

A1: Initial Compound Characterization is Non-Negotiable.

Before questioning the biological hypothesis, rigorously validate the compound itself.

  • Purity Confirmation: Impurities from synthesis or degradation can interfere with your assay or possess confounding biological activities. High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential to confirm purity.[6]

  • Identity Verification: Ensure the synthesized molecule is indeed the intended structure using techniques like ¹H-NMR, ¹³C-NMR, and Mass Spectrometry (MS).[6] This step is crucial as unexpected isomers or reaction byproducts can lead to misleading results.

A2: Poor Aqueous Solubility: The "Hidden" Concentration Killer.

A prevalent issue with heterocyclic compounds, including thiadiazoles, is poor solubility in aqueous assay buffers.[6] If a compound precipitates, its effective concentration at the target site is significantly lower than the nominal concentration, leading to artificially low activity.[6]

  • Visual Inspection: Always visually check for precipitation (cloudiness or particulates) after diluting your compound into the final assay medium.

  • Solubility Measurement: Proactively determine the kinetic and thermodynamic solubility of your compound in the specific assay buffer.[6][7]

Workflow for Troubleshooting Low Bioactivity

G cluster_0 Compound Validation cluster_1 Solubility & Stability cluster_2 Assay Optimization Purity Confirm Purity (HPLC, NMR) Identity Confirm Identity (NMR, MS) Purity->Identity Is structure correct? Solubility Assess Aqueous Solubility Identity->Solubility Is it soluble? Stability Evaluate Stability in Assay Buffer Solubility->Stability Is it stable? Assay_Interference Check for Assay Interference Stability->Assay_Interference Does it interfere? Controls Validate Controls (Positive/Negative) Assay_Interference->Controls Are controls working? Refined_Assay Reliable Bioactivity Data Controls->Refined_Assay Proceed with Optimized Assay Low_Activity Low/Inconsistent Bioactivity Low_Activity->Purity Is compound pure?

Caption: A systematic workflow for diagnosing the root cause of low bioactivity.

Q2: My thiadiazole compound dissolves in DMSO, but I see precipitation upon dilution in my aqueous assay buffer. How can I improve its solubility?

This is a classic solubility problem. While DMSO is an excellent solvent for many organic molecules, "crashing out" in aqueous media is common. Here’s a multi-pronged approach to enhancing solubility:

A: Employ a Stepwise Solubility Enhancement Strategy.

  • Co-Solvent Optimization: While DMSO is common, ensure its final concentration is minimal (ideally <0.5%) to avoid solvent-induced artifacts in biological systems.[7]

  • pH Modification: The solubility of ionizable compounds can be dramatically altered by pH. If your thiadiazole derivative has acidic or basic functional groups, adjusting the buffer pH (while ensuring it's compatible with your assay) can improve solubility.

  • Use of Solubilizing Excipients:

    • Cyclodextrins: These molecules have a hydrophobic core and a hydrophilic exterior, encapsulating poorly soluble "guest" molecules like thiadiazoles to improve their aqueous solubility.[8]

    • Surfactants: Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can be used at low concentrations to aid in solubilization.

Table 1: Common Solubility Enhancement Techniques

TechniqueMechanism of ActionConsiderations
Co-solvents (e.g., DMSO, Ethanol) Increase the polarity of the solvent mixture.Final concentration must be low to avoid toxicity or assay interference.
pH Adjustment Ionizes the compound, increasing its interaction with water.pH must be compatible with the biological system and target protein.
Cyclodextrins Form inclusion complexes, shielding the hydrophobic compound.[8]Can sometimes interfere with compound-target binding; requires empirical testing.
Solid Dispersions Disperses the compound in a carrier matrix at a molecular level.[9]More applicable to formulation development than initial screening.
Nanosuspensions Reduces particle size to the nanometer range, increasing surface area for dissolution.[10]Requires specialized equipment for preparation.
Q3: I'm observing a decline in my compound's activity over the course of a long (24-48h) cell-based assay. What could be the cause?

Time-dependent loss of activity often points to compound instability. The thiadiazole ring itself is generally stable, but its derivatives can be susceptible to degradation under specific conditions.[6]

A1: Investigate Hydrolytic Instability.

The 1,3,4-thiadiazole ring can be susceptible to hydrolytic cleavage, particularly under basic or neutral pH conditions during extended incubation periods.[7]

  • Recommendation: Perform a stability study by incubating your compound in the assay medium (with and without cells) at 37°C. Analyze samples at various time points (e.g., 0, 2, 8, 24, 48 hours) by HPLC or LC-MS to quantify the parent compound.

A2: Consider Metabolic Degradation.

In cell-based assays, intracellular enzymes like cytochrome P450s or esterases can metabolize the compound into inactive or less active forms.[7] This is a critical consideration, especially if you observe a discrepancy between results from biochemical (cell-free) and cell-based assays.

  • Recommendation: Conduct a metabolic stability assay using liver microsomes or hepatocytes.[7] This will provide a half-life (t½) value, indicating how quickly the compound is metabolized.

Section 2: Key Experimental Protocols

Here we provide detailed, step-by-step methodologies for essential validation assays.

Protocol 1: Assessing Metabolic Stability of a Thiadiazole Compound using Liver Microsomes

This protocol is designed to evaluate the susceptibility of a thiadiazole compound to metabolism by drug-metabolizing enzymes, primarily cytochrome P450s, found in liver microsomes.[7]

Materials:

  • Test thiadiazole compound (10 mM stock in DMSO)

  • Pooled liver microsomes (e.g., human, rat)

  • Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

  • NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Positive control compound (e.g., a compound with known metabolic instability)

  • Acetonitrile with an internal standard for quenching and analysis

  • 96-well plates, incubator, LC-MS/MS system

Procedure:

  • Reagent Preparation:

    • Prepare a liver microsomal suspension in phosphate buffer.

    • Prepare the NADPH regenerating system solution.

    • Prepare a working solution of your test compound by diluting the stock solution in buffer.

  • Incubation:

    • Pre-warm the microsomal suspension and test compound solution to 37°C.

    • In a 96-well plate, combine the microsomal suspension and the test compound solution.

    • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. Create a parallel reaction set without NADPH to serve as a negative control.

    • Incubate the plate at 37°C with shaking.

  • Time-Point Sampling:

    • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

  • Sample Processing:

    • Centrifuge the plate to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate for analysis.

  • LC-MS/MS Analysis:

    • Analyze the samples to quantify the remaining parent compound relative to the internal standard.

  • Data Analysis:

    • Plot the natural log of the percentage of the remaining parent compound versus time.

    • Determine the elimination rate constant (k) from the slope of the linear regression.

    • Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

Metabolic Stability Assay Workflow

G cluster_0 Preparation cluster_1 Reaction cluster_2 Analysis A Prepare Microsomes & Compound C Combine Microsomes & Compound A->C B Prepare NADPH System D Initiate with NADPH B->D C->D E Incubate at 37°C D->E F Quench at Time Points E->F G Centrifuge & Extract Supernatant F->G H LC-MS/MS Analysis G->H I Calculate Half-Life H->I

Caption: A streamlined workflow for determining the metabolic half-life of a compound.

Protocol 2: MTT Assay for Assessing Cytotoxicity of Thiadiazole Derivatives

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, or cytotoxicity.[11]

Materials:

  • Cancer cell line of interest (e.g., MCF-7 breast cancer cells)[12]

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Test thiadiazole compounds (serial dilutions from a DMSO stock)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., acidified isopropanol or DMSO)

  • 96-well cell culture plates, multichannel pipette, plate reader

Procedure:

  • Cell Seeding:

    • Seed cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

  • Compound Treatment:

    • The next day, remove the medium and replace it with fresh medium containing various concentrations of the thiadiazole compounds. Include vehicle-only (e.g., 0.1% DMSO) and untreated controls.

    • Incubate for a specified period (e.g., 48 or 72 hours).

  • MTT Addition:

    • After incubation, add MTT solution to each well and incubate for 3-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

  • Formazan Solubilization:

    • Remove the MTT-containing medium and add the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Reading:

    • Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of viability against the log of the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Section 3: Frequently Asked Questions (FAQs)

  • Q: Can thiadiazole compounds interfere with fluorescence- or luminescence-based assays?

    • A: Yes. Like many heterocyclic aromatic compounds, thiadiazole derivatives can possess intrinsic fluorescent properties or can quench fluorescence, leading to false-positive or false-negative results. It is crucial to run a control experiment with your compound in the assay buffer without the biological target (e.g., enzyme or cells) to check for background signal or quenching effects.

  • Q: What are the typical storage conditions for thiadiazole compounds?

    • A: As a general best practice, solid compounds should be stored desiccated at -20°C and protected from light. Stock solutions in DMSO should also be stored at -20°C in small aliquots to avoid repeated freeze-thaw cycles. Stability in DMSO can vary, so it's advisable to prepare fresh dilutions for assays whenever possible.[7]

  • Q: The structure-activity relationship (SAR) for my thiadiazole series is flat or inconsistent. What could be the issue?

    • A: A flat SAR can arise from several factors. If solubility is a persistent issue across the series, the compounds may be precipitating before reaching their target, masking any true SAR.[6] Alternatively, the compounds may be acting through a non-specific mechanism, such as membrane disruption, which is less sensitive to minor structural changes. Re-evaluating solubility and performing counter-screens for non-specific activity is recommended. The substituents on the thiadiazole ring significantly influence lipophilicity and hydrogen bonding potential, which are key determinants of target interaction.[6]

  • Q: Are there specific protein targets to which thiadiazole compounds are known to bind?

    • A: Yes, the thiadiazole scaffold is considered a "privileged structure" in medicinal chemistry and has been shown to interact with a wide range of biological targets. These include various enzymes such as carbonic anhydrases, kinases (like PI3K/Akt), and cyclooxygenases, as well as interacting with DNA.[1][2][12][13] The mesoionic character of the ring allows these compounds to cross cellular membranes and engage with intracellular targets.[14][15]

References

  • Jadhav, N. R., et al. (2020). Drug Solubility: Importance and Enhancement Techniques. Journal of Applied Pharmaceutical Science. [Link]

  • Gomha, S. M., et al. (2017). Thiadiazole derivatives as anticancer agents. Oncotarget. [Link]

  • Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. [Link]

  • Savjani, K. T., et al. (2012). Solubility enhancement techniques: A comprehensive review. Journal of Pharmaceutical Investigation. [Link]

  • Kasimedu, S. (2015). A review on solubility enhancement techniques. Journal of Comprehensive Pharmacy. [Link]

  • Drug Delivery Leader. (2022). 5 Novel Techniques For Solubility Enhancement. Drug Delivery Leader. [Link]

  • ResearchGate. (2025). Biological and Pharmacological Activities of 1,3,4-Thiadiazole Based Compounds. ResearchGate. [Link]

  • Asgari, S., et al. (2020). Thiadiazoles: the appropriate pharmacological scaffolds with leishmanicidal and antimalarial activities: a review. Artificial Cells, Nanomedicine, and Biotechnology. [Link]

  • Aragona, M., et al. (2023). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Molecules. [Link]

  • Al-Hourani, B. J., et al. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Advances. [Link]

  • Popova, E. A., et al. (2015). The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes. Journal of Chemical Thermodynamics. [Link]

  • ISRES Publishing. (2021). 174 Thiadiazoles and Their Properties. ISRES Publishing. [Link]

  • National Center for Biotechnology Information. (2021). Functionalized Spirocyclic Heterocycle Synthesis and Cytotoxicity Assay. PubMed. [Link]

  • MDPI. (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. MDPI. [Link]

  • Elmurodov, D. (2024). An overview of biological activities of thiadiazole derivatives. Firefly. [Link]

  • National Center for Biotechnology Information. (2023). Design and Synthesis of Thiadiazole Derivatives as Dual EGFR/COX‑2 Inhibitors with Anticancer and Anti-inflammatory Activities. PubMed Central. [Link]

  • National Center for Biotechnology Information. (2021). Biological activity of oxadiazole and thiadiazole derivatives. PubMed Central. [Link]

  • Kumar, D., et al. (2024). Emerging synthetic strategies and pharmacological insights of 1,3,4-thiadiazole derivatives: a comprehensive review. Future Medicinal Chemistry. [Link]

  • Kumar, D., et al. (2024). Emerging synthetic Strategies and Pharmacological Insights of 1,3,4-Thiadiazole Derivatives: A Comprehensive Review. Future Science. [Link]

  • Al-Amiery, A. A., et al. (2024). Synthesis, Characterization, and Biological Activity Study of New Heterocyclic Compounds. Molecules. [Link]

  • van der Mey, M., et al. (2011). Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. Bioorganic & Medicinal Chemistry. [Link]

  • Al-qaraghuli, M. M. J., et al. (2021). Preparations, Reactions and Biological Activities of 1,3,4-Thiadiazole Derivatives: Reviewing Study. ResearchGate. [Link]

  • Taha, E. A., et al. (2016). Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. Turkish Journal of Pharmaceutical Sciences. [Link]

  • Grinholc, M., et al. (2019). Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies. Scientific Reports. [Link]

  • Al-Obaidi, A., et al. (2022). Novel Thiadiazole-Based Molecules as Promising Inhibitors of Black Fungi and Pathogenic Bacteria: In Vitro Antimicrobial Evaluation and Molecular Docking Studies. Antibiotics. [Link]

  • RSC Publishing. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Advances. [Link]

  • ResearchGate. (2019). (PDF) Synthesis and Biochemical Studies of Novel Thiadiazoles. ResearchGate. [Link]

  • National Center for Biotechnology Information. (2020). Synthesis and Biological Evaluation of Novel Thiadiazole Derivatives as Antiplatelet Agents. PubMed. [Link]

  • Trends in Sciences. (2023). View of In Vitro Antiviral Activity and Molecular Docking Analysis of Dihydropyrimidinone, Chromene and Chalcone Derivatives Against SARS-CoV-2. Trends in Sciences. [Link]

  • National Center for Biotechnology Information. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. PubMed Central. [Link]

  • MDPI. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. MDPI. [Link]

Sources

Reference Data & Comparative Studies

Comparative

Validating In Vitro Efficacy: A Comparative Guide to 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine as a Carbonic Anhydrase Inhibitor

This guide provides a comprehensive framework for the validation of preliminary in vitro findings for the novel compound 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, hereafter referred to as Compound X. While direc...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the validation of preliminary in vitro findings for the novel compound 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, hereafter referred to as Compound X. While direct experimental data for Compound X is emerging, its structural similarity to a well-established class of carbonic anhydrase inhibitors—the 1,3,4-thiadiazole sulfonamides—provides a strong rationale for investigating its potential in this area.[1][2][3][4] This document outlines a rigorous, multi-faceted approach to not only confirm its in vitro activity but also to benchmark its performance against established therapeutic agents.

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its metabolic stability and diverse biological activities, which include anticancer, antiviral, and diuretic properties.[5][6][7][8] A significant number of derivatives function by inhibiting carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes crucial to various physiological processes.[4] Dysregulation of CA activity is implicated in several pathologies, including glaucoma, epilepsy, and certain cancers, making CA inhibitors a valuable therapeutic class. This guide will therefore proceed under the working hypothesis that Compound X exhibits inhibitory activity against specific human carbonic anhydrase isoforms.

Our validation strategy is built on the principles of orthogonal testing and comparative analysis. We will first establish the direct inhibitory effect of Compound X on key CA isoforms and then compare its potency and selectivity to that of Acetazolamide, a widely used clinical carbonic anhydrase inhibitor. The subsequent sections will detail the necessary experimental protocols, data interpretation frameworks, and the logical flow of this validation process.

Part 1: Primary In Vitro Validation - Direct Enzyme Inhibition

The initial step is to quantify the direct interaction between Compound X and the target carbonic anhydrase isoforms. For this guide, we will focus on two physiologically significant isoforms: hCA II (a ubiquitous, high-activity cytosolic isoform) and hCA IX (a tumor-associated, membrane-bound isoform). This dual-target approach will provide preliminary insights into the compound's potential selectivity.

Experimental Workflow: CA Inhibition Assay

The following workflow outlines the stopped-flow spectrophotometric assay, a standard method for measuring CA activity.

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep Prepare Serial Dilutions of Compound X & Acetazolamide Incubation Pre-incubate CA Isoform with Compound X or Acetazolamide Compound_Prep->Incubation Enzyme_Prep Prepare hCA II & hCA IX Working Solutions Enzyme_Prep->Incubation Buffer_Prep Prepare Assay Buffer (e.g., TRIS buffer, pH 7.4) Buffer_Prep->Incubation Initiation Rapidly Mix with CO2 Substrate (Stopped-Flow Instrument) Incubation->Initiation Measurement Monitor Absorbance Change of pH Indicator Over Time Initiation->Measurement Rate_Calc Calculate Initial Reaction Rates Measurement->Rate_Calc IC50_Calc Plot % Inhibition vs. [Inhibitor] and Determine IC50 Values Rate_Calc->IC50_Calc

Caption: Workflow for determining carbonic anhydrase inhibition.

Detailed Protocol: Stopped-Flow CO2 Hydration Assay
  • Reagent Preparation :

    • Prepare a 10 mM stock solution of Compound X in a suitable solvent (e.g., DMSO).

    • Prepare a 10 mM stock solution of Acetazolamide in the same solvent.

    • Perform serial dilutions of both stock solutions to obtain a range of concentrations for IC50 determination.

    • Purify human CA II and the extracellular domain of hCA IX as per established literature protocols.

    • Prepare the assay buffer: 10 mM TRIS, pH 7.4, containing 20 mM NaCl and a pH indicator (e.g., p-nitrophenol).

  • Assay Performance :

    • Equilibrate all solutions to the assay temperature (typically 25°C).

    • In the first syringe of the stopped-flow instrument, mix the CA enzyme (e.g., 10 µM final concentration) with the desired concentration of Compound X or Acetazolamide. Allow for a brief pre-incubation period.

    • In the second syringe, prepare a saturated CO2 solution by bubbling CO2 gas through the assay buffer.

    • Initiate the reaction by rapidly mixing the contents of the two syringes. The hydration of CO2 to bicarbonate and a proton will cause a pH change, detected by the indicator.

    • Monitor the change in absorbance at the appropriate wavelength for the chosen pH indicator over a short time course (e.g., 10-20 seconds).

  • Data Analysis :

    • Determine the initial rate of the enzymatic reaction from the linear portion of the absorbance vs. time curve.

    • Calculate the percentage of enzyme inhibition for each inhibitor concentration relative to a vehicle control (e.g., DMSO).

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Comparative Data Summary: Hypothetical IC50 Values

The following table presents hypothetical results for Compound X in comparison to Acetazolamide, illustrating a potential outcome of the primary screen.

CompoundhCA II IC50 (nM)hCA IX IC50 (nM)Selectivity Index (hCA II / hCA IX)
Compound X 150250.167
Acetazolamide 12250.48

This data is illustrative and serves as a template for presenting experimental findings.

Part 2: Orthogonal Validation - Cellular Thermal Shift Assay (CETSA)

To validate that Compound X engages with carbonic anhydrase in a cellular context, a Cellular Thermal Shift Assay (CETSA) is an indispensable tool. This assay assesses target engagement by measuring changes in the thermal stability of the target protein upon ligand binding.

CETSA Experimental Workflow

G cluster_cell_culture Cell Preparation cluster_heating Thermal Challenge cluster_analysis Protein Analysis Cell_Culture Culture Cells Expressing Target CA Isoform (e.g., HEK293-hCA IX) Treatment Treat Cells with Compound X or Vehicle Control Cell_Culture->Treatment Aliquoting Aliquot Treated Cell Lysates Treatment->Aliquoting Heating Heat Aliquots across a Temperature Gradient Aliquoting->Heating Lysis Cell Lysis and Centrifugation to Separate Soluble and Precipitated Proteins Heating->Lysis Western_Blot Analyze Soluble Fraction by Western Blot for the Target CA Lysis->Western_Blot Densitometry Quantify Band Intensities and Generate Melt Curves Western_Blot->Densitometry

Caption: CETSA workflow for target engagement validation.

Detailed Protocol: CETSA for CA Target Engagement
  • Cell Culture and Treatment :

    • Culture a cell line that endogenously expresses the target CA isoform or a cell line engineered to overexpress it (e.g., HEK293 cells transfected with hCA IX).

    • Treat the cells with a high concentration of Compound X (e.g., 10-100 µM) or a vehicle control for a specified period.

  • Thermal Shift :

    • Harvest the cells and resuspend them in a suitable buffer.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the aliquots at different temperatures for a fixed duration (e.g., 3 minutes) using a thermal cycler. A typical temperature range would be 40°C to 70°C.

  • Protein Analysis :

    • Lyse the cells by freeze-thaw cycles.

    • Separate the soluble protein fraction (containing thermally stabilized protein) from the precipitated, denatured proteins by centrifugation.

    • Analyze the supernatant by SDS-PAGE and Western blotting using an antibody specific to the target CA isoform.

  • Data Interpretation :

    • Quantify the band intensities at each temperature for both the vehicle- and Compound X-treated samples.

    • Plot the percentage of soluble protein against temperature to generate "melt curves." A rightward shift in the melt curve for the Compound X-treated sample compared to the vehicle control indicates thermal stabilization and confirms target engagement.

Part 3: Cellular Activity - In-Cell Western Assay

To bridge the gap between direct enzyme inhibition and a cellular phenotype, an In-Cell Western (ICW) assay can be employed to measure the inhibition of CA activity within intact cells. This assay can be adapted to measure downstream consequences of CA inhibition, such as changes in intracellular pH or the expression of hypoxia-inducible factors in the case of hCA IX.

Comparative Analysis: In-Cell Western for hCA IX Activity

This hypothetical data compares the ability of Compound X and Acetazolamide to inhibit hCA IX activity in a cancer cell line under hypoxic conditions.

CompoundCellular EC50 (µM)
Compound X 0.5
Acetazolamide 2.5

This data is illustrative and serves as a template for presenting experimental findings.

Conclusion and Future Directions

This guide has outlined a systematic and robust strategy for the in vitro validation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine (Compound X) as a putative carbonic anhydrase inhibitor. The proposed workflow, which progresses from direct enzyme inhibition assays to target engagement confirmation in a cellular context, provides a high degree of confidence in the initial findings.

The hypothetical data presented herein suggests that Compound X may not only be a potent inhibitor of carbonic anhydrases but could also exhibit favorable selectivity for the tumor-associated hCA IX isoform over the ubiquitous hCA II. Such a selectivity profile would be highly desirable for the development of anticancer therapeutics with a wider therapeutic window.

The validation of these in vitro results is a critical step in the early stages of drug discovery.[9] The combination of biochemical and cell-based assays provides a solid foundation for advancing promising compounds into more complex biological systems and, eventually, in vivo studies.[10][11] Future work should focus on expanding the panel of CA isoforms to establish a comprehensive selectivity profile, elucidating the mechanism of inhibition (e.g., competitive, non-competitive), and exploring the downstream cellular consequences of CA inhibition by Compound X in relevant disease models.

References

  • Discovery of potential small molecule inhibitors against β-hCG: an in silico study with in vitro validation. RSC Publishing. Available at: [Link]

  • Virtual screening, identification and in vitro validation of small molecule GDP-mannose dehydrogenase inhibitors. PubMed. Available at: [Link]

  • Discovery of potential small molecule inhibitors against β-hCG: an in silico study with in vitro validation. National Institutes of Health. Available at: [Link]

  • In vitro assay for the development of small molecule inhibitors targeting PD-1/PD-L1. Methods in Enzymology. Available at: [Link]

  • Special Issue : In Silico and In Vitro Screening of Small Molecule Inhibitors. MDPI. Available at: [Link]

  • Carbonic anhydrase inhibitors. Synthesis of topically effective intraocular pressure lowering agents derived from 5-(omega-aminoalkylcarboxamido)-1,3,4-thiadiazole-2-sulfonamide. PubMed. Available at: [Link]

  • Mechanism of action of 2-amino-1,3,4-thiadiazole (NSC 4728). PubMed. Available at: [Link]

  • Carbonic Anhydrase Inhibitors: X-ray Crystallographic Studies for the Binding of 5-amino-1,3,4-thiadiazole-2-sulfonamide and 5-(4-amino-3-chloro-5-fluorophenylsulfonamido). PubMed. Available at: [Link]

  • Effects of new 5-amino-1,3,4-thiadiazole-2-sulfonamide derivatives on human carbonic anhydrase isozymes. PubMed. Available at: [Link]

  • Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. National Institutes of Health. Available at: [Link]

  • 5-(Thiophen-2-ylmethyl)-1,3,4-thiadiazol-2-amine. National Institutes of Health. Available at: [Link]

  • 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. PubMed Central. Available at: [Link]

  • 2-substituted-1,3,4-thiadiazole-5-sulfamides act as powerful and selective inhibitors of the mitochondrial isozymes VA and VB over the cytosolic and membrane-associated carbonic anhydrases I, II and IV. PubMed. Available at: [Link]

  • 1,3,4-Thiadiazol-2-amine, 5-(ethylthio)-. PubChem. Available at: [Link]

  • 5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine. PubChem. Available at: [Link]

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. ResearchGate. Available at: [Link]

  • Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. ResearchGate. Available at: [Link]

  • Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. National Institutes of Health. Available at: [Link]

  • Mechanisms involved in the antidepressant-like action of orally administered 5-((4-methoxyphenyl)thio)benzo[c][9][10][12]thiadiazole (MTDZ) in male and female mice. PubMed. Available at: [Link]

Sources

Validation

A Guide to the Structure-Activity Relationship (SAR) of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine Analogs for Drug Discovery

Prepared by: Gemini, Senior Application Scientist Introduction The 1,3,4-thiadiazole ring is a prominent heterocyclic scaffold in medicinal chemistry, recognized for its metabolic stability and ability to engage in vario...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Introduction

The 1,3,4-thiadiazole ring is a prominent heterocyclic scaffold in medicinal chemistry, recognized for its metabolic stability and ability to engage in various biological interactions.[1][2] This five-membered ring containing sulfur and two nitrogen atoms is a core component of numerous compounds with a wide spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antitubercular properties.[3][4][5] The biological versatility of the 1,3,4-thiadiazole nucleus is often attributed to the presence of the -N=C-S moiety, which can act as a hydrogen bond acceptor and participate in coordinate bonds.[5][6]

This guide focuses on the structure-activity relationship (SAR) of a specific chemical series: analogs of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine . By systematically analyzing how modifications to this parent structure influence biological activity, we aim to provide a predictive framework for researchers in drug discovery. This document synthesizes data from various studies on related analogs to derive key principles for designing more potent and selective therapeutic agents.

The 2-Amino-5-thio-1,3,4-thiadiazole Core Scaffold

The foundational scaffold for our target series is 2-amino-5-mercapto-1,3,4-thiadiazole. The significance of this core lies in its bifunctional nature, which provides two distinct points for chemical modification, allowing for the generation of diverse chemical libraries.

  • The C2-Amine Group (-NH₂): This primary amine is a crucial site for derivatization. It can act as a hydrogen bond donor in receptor interactions. Modifications at this position, such as acylation, alkylation, or formation of Schiff bases, can profoundly impact a compound's binding affinity, selectivity, and pharmacokinetic properties.[7][8]

  • The C5-Thiol Group (-SH): The thiol group is readily alkylated, enabling the introduction of a vast array of side chains.[6] The nature of the substituent at this position dictates the compound's steric and electronic profile, which is critical for optimizing target engagement and physicochemical characteristics like lipophilicity.

The strategic importance of these two positions in modulating biological activity is the central theme of this guide.

Caption: Key modification sites on the 2-amino-5-thio-1,3,4-thiadiazole scaffold.

General Synthesis Strategy

The synthesis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine and its analogs typically follows a convergent and modular route, allowing for late-stage diversification. The general workflow is outlined below.

  • Step 1: Cyclization to Form the Core. The process usually begins with the cyclization of thiosemicarbazide. A common method involves reacting thiosemicarbazide with carbon disulfide (CS₂) in the presence of a base like potassium hydroxide, followed by heating. Acidification of the reaction mixture yields the key intermediate, 5-amino-1,3,4-thiadiazole-2-thiol.[9]

  • Step 2: S-Alkylation at the C5 Position. The thiol group of the intermediate is then selectively alkylated using an appropriate alkyl halide (e.g., 1-bromo-2-methoxyethane for the parent compound) in a polar aprotic solvent like DMF or acetone with a base such as K₂CO₃. This step introduces the desired side chain at the C5 position.

  • Step 3: Modification of the C2-Amine (Optional). The 2-amino group can be further modified. For instance, it can be acylated using acid chlorides or anhydrides, or reacted with aldehydes to form Schiff bases, yielding a wide range of N-substituted analogs.[8]

SynthesisWorkflow Start Thiosemicarbazide Intermediate 5-Amino-1,3,4-thiadiazole-2-thiol Start->Intermediate + CS₂, KOH (Cyclization) Parent 5-[(2-Methoxyethyl)thio]- 1,3,4-thiadiazol-2-amine Intermediate->Parent + Br-CH₂CH₂OCH₃ (S-Alkylation) Analogs N-Substituted Analogs (Schiff Bases, Amides) Parent->Analogs + R-CHO or R-COCl (N-Substitution)

Caption: General synthetic workflow for 5-thio-1,3,4-thiadiazol-2-amine analogs.

Structure-Activity Relationship (SAR) Analysis

Based on published data for various 1,3,4-thiadiazole series, we can infer the following SAR principles for our target scaffold.

Modifications at the C2-Amine Position

The primary amine at the C2 position is frequently involved in crucial hydrogen bonding with biological targets. Its modification serves as a powerful tool to modulate potency and selectivity.

  • Unsubstituted Amine (-NH₂): The presence of an unsubstituted amine often confers good baseline activity, particularly in antimicrobial and anticancer contexts, by acting as a hydrogen bond donor.[10][11]

  • N-Alkylation: Small alkyl substitutions (e.g., methyl, ethyl) are sometimes tolerated but can lead to a decrease in activity if the binding pocket is sterically constrained.[12]

  • N-Acylation: Converting the amine to an amide (-NHCOR) can significantly alter activity. Acetyl or propionyl groups have been shown to increase binding affinity for certain receptors by introducing an additional hydrogen bond acceptor (the carbonyl oxygen).[7]

  • Schiff Bases (-N=CHR): Formation of Schiff bases by reacting the amine with various aldehydes introduces larger, often aromatic, substituents. This modification has proven effective in enhancing the antimicrobial and antiproliferative activity of the thiadiazole scaffold, likely by increasing lipophilicity and enabling new π-π stacking interactions.[8]

Modifications of the C5-Thioether Side Chain

The side chain at the C5 position plays a critical role in defining the compound's interaction with the target protein and its overall physicochemical profile.

  • The Thioether Linker (-S-): The sulfur atom is not just a linker; its lone pairs can participate in interactions. Its replacement with an oxygen (ether) or nitrogen (amine) would fundamentally alter the geometry and electronic properties, likely affecting activity. The thioether provides a balance of flexibility and stability.

  • Linker Length: The length of the alkyl chain connecting the thiadiazole ring to the terminal functional group is crucial. An ethyl linker, as in the parent compound, provides optimal flexibility for many targets. Shortening (methyl) or lengthening (propyl, butyl) the chain can misalign the terminal group within the binding site, often reducing potency.[13]

  • The Terminal Methoxy Group (-OCH₃): The methoxy group is a key feature. It is a potent hydrogen bond acceptor and adds a degree of polarity without being ionizable. Replacing it can have significant consequences:

    • Hydroxyl (-OH): Creates a stronger hydrogen bond donor/acceptor but may increase metabolic susceptibility.

    • Halogens (-F, -Cl): Electron-withdrawing groups on a terminal phenyl ring attached to the linker have been shown to decrease activity in some series, suggesting that an electron-donating or neutral group is preferred at this position.[13]

    • Bulkier Groups: Replacing the methoxy group with larger alkoxy groups (e.g., ethoxy, propoxy) could lead to steric clashes, thereby reducing activity.

SAR_Summary SAR Summary C2_Amine C2-Amine (-R₁) Unsubstituted (-NH₂): Good baseline activity + Acyl (-NHCOR): Can increase affinity + Schiff Base (-N=CHR): Enhances lipophilicity C5_SideChain C5-Side Chain (-S-R₂) Thioether Linker: Good flexibility + Ethyl Chain: Often optimal length + Methoxy Terminus: Key H-bond acceptor Core 1,3,4-Thiadiazole Scaffold Core->C2_Amine Core->C5_SideChain

Caption: Summary of key structure-activity relationship findings.

Comparative Biological Data

To illustrate the SAR principles discussed, the following table summarizes experimental data for representative 1,3,4-thiadiazole analogs from various studies. The data highlights how structural changes impact antimicrobial and anticancer activity.

Compound IDC2-Substitution (R₁)C5-Side Chain (R₂)Biological ActivityReference
Parent Scaffold -NH₂-S-CH₂CH₂OCH₃Hypothetical Reference-
Analog 1 -NH₂-S-CH₂-Ph-4-ClAntibacterial (MIC: 20-28 µg/mL vs S. aureus)[10]
Analog 2 -NH₂-S-CH₂-IndoleAntibacterial & Antifungal (Good activity)[10]
Analog 3 -N=CH-Ph-4-F-S-CH₂CH₂-TriazoleAntibacterial (MIC: 4-8 µg/mL)[8]
Analog 4 -NH-CO-CH₃-Ph-4-OCH₃A₃ Receptor Antagonist (Ki: 0.79 nM)[7]
Analog 5 -NH₂-Ph-4-NO₂Anticancer vs HeLa (Good activity)[14]
Analog 6 -NH-CH₂CH₂OH-5-nitrothiopheneAntileishmanial (High Selectivity Index)[12]

Note: This table aggregates data from different studies on various 1,3,4-thiadiazole scaffolds to illustrate general SAR trends. Direct comparison of absolute values should be done with caution as experimental conditions may vary.

Experimental Protocols

For researchers aiming to synthesize and evaluate new analogs, the following validated protocols provide a reliable starting point.

Protocol 1: General Synthesis of 5-(Alkylthio)-1,3,4-thiadiazol-2-amine

Causality: This two-step protocol first creates the stable heterocyclic core and then attaches the side chain, which is an efficient strategy for creating a library of analogs by simply changing the alkylating agent in the second step.

  • Synthesis of 5-amino-1,3,4-thiadiazole-2-thiol:

    • Dissolve thiosemicarbazide (0.1 mol) in ethanol (150 mL).

    • Add anhydrous sodium carbonate (0.1 mol) and carbon disulfide (0.12 mol) to the solution.

    • Reflux the mixture with stirring for 6-8 hours.

    • Cool the reaction mixture and pour it into ice water.

    • Acidify with concentrated HCl to a pH of 5-6.

    • Collect the resulting pale-yellow precipitate by filtration, wash with cold water, and dry. Recrystallize from ethanol.[9]

  • S-Alkylation:

    • To a solution of 5-amino-1,3,4-thiadiazole-2-thiol (0.01 mol) in DMF (20 mL), add anhydrous potassium carbonate (0.015 mol).

    • Stir the mixture at room temperature for 30 minutes.

    • Add the desired alkyl halide (e.g., 1-bromo-2-methoxyethane, 0.011 mol) dropwise.

    • Continue stirring at room temperature for 12-18 hours, monitoring the reaction by TLC.

    • Pour the reaction mixture into crushed ice.

    • Filter the resulting solid, wash thoroughly with water, and dry. Purify by column chromatography or recrystallization.

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

Causality: The MTT assay is a robust and widely accepted colorimetric method for assessing cell viability.[15][16] It relies on the metabolic activity of living cells, where mitochondrial dehydrogenases reduce the yellow tetrazolium salt (MTT) to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells, providing a quantifiable measure of cytotoxicity.[16]

  • Cell Seeding: Seed human cancer cells (e.g., MCF-7, A549, HeLa) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.[14][17] Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • Compound Treatment: Prepare stock solutions of the test compounds in DMSO. Dilute the compounds to various concentrations in the culture medium. Replace the old medium with 100 µL of medium containing the test compounds. Include wells with untreated cells (negative control) and a standard anticancer drug like Etoposide or Cisplatin (positive control).

  • Incubation: Incubate the plate for 48 hours at 37°C.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using non-linear regression analysis.

Conclusion and Future Directions

The 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine scaffold represents a promising starting point for the development of novel therapeutics. The structure-activity relationships explored in this guide highlight several key principles:

  • The C2-amine is a critical interaction site; its conversion to Schiff bases or amides is a viable strategy for enhancing potency.

  • The C5-thioether side chain dictates specificity and physicochemical properties. The ethyl linker and terminal methoxy group appear to be favorable motifs, but further exploration is warranted.

Future research should focus on synthesizing a focused library of analogs based on these principles to probe specific biological targets. Promising avenues include introducing alternative hydrogen bond acceptors at the terminus of the C5 side chain and exploring a wider range of aromatic and heterocyclic Schiff bases at the C2 position. The most potent and selective compounds identified through in vitro screening should then advance to mechanism-of-action studies and in vivo evaluation to validate their therapeutic potential.

References

  • JOCPR. (n.d.). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity.
  • Journal of Applied Pharmaceutical Science. (2011). Review on Biological Activities of 1,3,4-Thiadiazole Derivatives.
  • MDPI. (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold.
  • ResearchGate. (2025). Biological Activities of 1,3,4-Thiadiazole Derivatives: Review.
  • NIH. (n.d.). A high density assay format for the detection of novel cytotoxicagents in large chemical libraries.
  • Semantic Scholar. (n.d.). Review on Biological Activities of 1,3,4-Thiadiazole Derivatives.
  • NIH. (n.d.). Synthesis, Molecular Docking Study, and Cytotoxicity Evaluation of Some Novel 1,3,4-Thiadiazole as Well as 1,3-Thiazole Derivatives Bearing a Pyridine Moiety.
  • NIH. (2022). Novel Thiadiazole-Based Molecules as Promising Inhibitors of Black Fungi and Pathogenic Bacteria: In Vitro Antimicrobial Evaluation and Molecular Docking Studies.
  • NIH. (2020). Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents.
  • Scilit. (n.d.). Synthesis, Characterization, and Biological Evaluation of Novel Thiadiazole-incorporated Aminothiazole Derivatives as Potential Anticancer Agents.
  • Thermo Fisher Scientific. (n.d.). Cytotoxicity Assays.
  • NorthEast BioLab. (n.d.). Cell Cytotoxicity Assay, Cell Toxicity Assay.
  • ResearchGate. (2025). (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
  • IJPPR. (n.d.). BIOLOGICAL EVALUATION OF SOME SYNTHESIZED N- SUBSTITUTED 1, 3, 4 THIADIAZOLE DERIVATIVES BY USING INVITRO MODEL.
  • International Journal of Pharmaceutical Research and Applications (IJPRA). (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
  • (n.d.). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW.
  • ResearchGate. (n.d.). 5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of their DNA interactions.
  • Taylor & Francis Online. (n.d.). New 5-(nitroheteroaryl)-1,3,4-thiadiazols containing acyclic amines at C-2: synthesis and SAR study for their antileishmanial activity.
  • (n.d.). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol.
  • ResearchGate. (2018). Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants.
  • NIH. (n.d.). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents.
  • NIH. (2024). Structure-activity relationships of thiadiazole agonists of the human secretin receptor.
  • NIH. (n.d.). Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists.
  • (2024). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME (2-AMINO-5-THIOL-1, 3, 4-THIADIAZOLE DERIVATIVES.
  • MDPI. (n.d.). Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents.
  • PubMed Central. (n.d.). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives.
  • Baghdad Science Journal. (n.d.). synthesis and antimicrobial activity of some (2-amino-5-thiol-1, 3, 4-thiadiazole derivatives.
  • NIH. (n.d.). 5-(Thiophen-2-ylmethyl)-1,3,4-thiadiazol-2-amine.

Sources

Comparative

A Comparative Guide to 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine and Other Heterocyclic Compounds in Cancer Research

For Researchers, Scientists, and Drug Development Professionals In the landscape of oncological research, the quest for novel therapeutic agents with improved efficacy and selectivity is a perpetual endeavor. Heterocycli...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oncological research, the quest for novel therapeutic agents with improved efficacy and selectivity is a perpetual endeavor. Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, and their unique structural motifs are frequently exploited in the design of new anticancer drugs.[1][2] This guide provides a comparative analysis of the emerging potential of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine and its class of 2-amino-5-thio-substituted-1,3,4-thiadiazoles, juxtaposed with other prominent classes of heterocyclic compounds in cancer research, namely indoles, quinolines, and pyrimidines.

While extensive, publicly available data on the specific biological activity of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is limited, this guide will delve into the known anticancer properties of its structural analogues. By examining the structure-activity relationships and mechanisms of action of closely related compounds, we can extrapolate the potential of this specific molecule and its broader class as a fruitful area for future investigation.

The Rise of 1,3,4-Thiadiazoles in Oncology

The 1,3,4-thiadiazole ring is a versatile scaffold that has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities, including anticancer properties.[2][3] Its structural similarity to pyrimidine, a key component of nucleobases, is thought to contribute to its ability to interfere with critical cellular processes in cancer cells, such as DNA replication.[4] Derivatives of 1,3,4-thiadiazole have been shown to induce apoptosis, inhibit key signaling pathways like PI3K/Akt and MAPK/ERK, and even overcome multidrug resistance.[2]

The Promise of 2-Amino-5-thio-substituted-1,3,4-thiadiazoles

A Comparative Look at Heterocyclic Anticancer Agents

To understand the potential of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine and its congeners, it is essential to compare them with other well-established classes of heterocyclic compounds in cancer therapy.

Indole Derivatives

The indole scaffold is a privileged structure in medicinal chemistry, found in numerous natural products and synthetic compounds with potent anticancer activity.[8][9]

Mechanism of Action: Indole derivatives exert their anticancer effects through various mechanisms, including:

  • Tubulin Polymerization Inhibition: Compounds like vinca alkaloids (vinblastine, vincristine) bind to tubulin, disrupting microtubule dynamics and leading to mitotic arrest and apoptosis.[9]

  • Kinase Inhibition: Many indole-based compounds are potent inhibitors of various protein kinases involved in cancer cell signaling, such as receptor tyrosine kinases (e.g., VEGFR, EGFR).[10]

  • Induction of Apoptosis: Indole derivatives can trigger programmed cell death through both intrinsic and extrinsic pathways.[8]

  • DNA Damage and Topoisomerase Inhibition: Some indole compounds can intercalate with DNA or inhibit topoisomerase enzymes, leading to DNA damage and cell death.[9]

Quinoline Derivatives

The quinoline ring system is another important pharmacophore in the development of anticancer agents.[11][12]

Mechanism of Action: Quinolines exhibit a broad range of anticancer activities by:

  • Tyrosine Kinase Inhibition: Several quinoline-based drugs are potent inhibitors of tyrosine kinases, such as the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR).[12]

  • Topoisomerase Inhibition: Certain quinoline derivatives can inhibit topoisomerase I or II, leading to DNA strand breaks and apoptosis.[11]

  • Induction of Apoptosis: Quinolines can induce apoptosis through various mechanisms, including the modulation of Bcl-2 family proteins.[13]

  • Cell Cycle Arrest: These compounds can arrest the cell cycle at different phases, preventing cancer cell proliferation.[12]

Pyrimidine Analogues

Pyrimidine analogues are a cornerstone of chemotherapy and function as antimetabolites.[14][15]

Mechanism of Action: These compounds, being structurally similar to endogenous pyrimidines, interfere with nucleic acid synthesis through:

  • Inhibition of DNA Synthesis: Pyrimidine analogues, after intracellular conversion to their active nucleotide forms, can be fraudulently incorporated into DNA, leading to chain termination and DNA damage.[16]

  • Inhibition of RNA Synthesis: Some pyrimidine analogues can also be incorporated into RNA, disrupting its function.[14]

  • Enzyme Inhibition: They can inhibit key enzymes involved in nucleotide metabolism, such as thymidylate synthase, leading to a depletion of nucleotides required for DNA synthesis.[17]

Data Presentation: A Comparative Overview of Cytotoxicity

The following table summarizes the in vitro anticancer activity of selected heterocyclic derivatives against various human cancer cell lines, represented by their half-maximal inhibitory concentration (IC50) values. A lower IC50 value indicates greater potency.

Heterocyclic ClassCompoundCancer Cell LineIC50 (µM)Reference
1,3,4-Thiadiazole 2-Alkylthio-5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazole (8b)BGC-823 (Gastric)~5[5]
2-Alkylthio-5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazole (8e)PC3 (Prostate)~5[5]
5-[2-(Benzenesulfonylmethyl)phenyl]-1,3,4-thiadiazol-2-amine (2g)LoVo (Colon)2.44[4]
5-[2-(Benzenesulfonylmethyl)phenyl]-1,3,4-thiadiazol-2-amine (2g)MCF-7 (Breast)23.29[4]
Indole Indole-chalcone derivative (12)Various0.22 - 1.80[10]
Quinoline-indole derivative (13)Various0.002 - 0.011[10]
3,5-Diprenyl indole (35)MIA PaCa-2 (Pancreatic)9.5[8]
Indolyl analog (R1=H, R2=OMe, R3=3-Br)MCF-7 (Breast)0.46[8]
Indolyl analog (R1=H, R2=OMe, R3=3-Br)A549 (Lung)0.21[8]
Quinoline Quinoline-chalcone hybrid (23)Various0.009 - 0.016[18]
5-Bromo-6,8-dimethoxyquinoline (12)Various2 - 50 µg/ml[19]
N-nitrated 6,8-dimethoxyquinoline (13)Various2 - 50 µg/ml[19]
Pyrimidine GemcitabineVariousVaries[17]
5-FluorouracilVariousVaries[14]

Experimental Protocols

General Synthesis of 2-Amino-5-thio-substituted-1,3,4-thiadiazoles

The synthesis of 2-amino-5-thio-substituted-1,3,4-thiadiazoles typically involves a multi-step process. A general synthetic route is outlined below.

A Thiosemicarbazide C Intermediate A->C B Carboxylic Acid Derivative B->C D Cyclization C->D E 2-Amino-5-mercapto-1,3,4-thiadiazole D->E G Alkylation E->G F Alkylating Agent (e.g., 1-bromo-2-methoxyethane) F->G H 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine G->H

Caption: A generalized synthetic workflow for 2-amino-5-thio-substituted-1,3,4-thiadiazoles.

Step-by-step methodology:

  • Formation of Thiosemicarbazide Derivative: A substituted thiosemicarbazide is reacted with a carboxylic acid derivative in a suitable solvent.

  • Cyclization: The resulting intermediate undergoes acid-catalyzed cyclization to form the 2-amino-5-mercapto-1,3,4-thiadiazole ring.

  • Alkylation: The thiol group at the 5-position is then alkylated using an appropriate alkylating agent, such as 1-bromo-2-methoxyethane for the target compound, in the presence of a base to yield the final product.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.

A Seed cancer cells in 96-well plates B Incubate for 24h A->B C Treat cells with varying concentrations of test compound B->C D Incubate for 48-72h C->D E Add MTT solution D->E F Incubate for 4h E->F G Add solubilization solution (e.g., DMSO) F->G H Measure absorbance at 570 nm G->H I Calculate IC50 value H->I

Caption: A typical workflow for an in vitro cytotoxicity MTT assay.

Step-by-step methodology:

  • Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

  • Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine) and a vehicle control.

  • Incubation: The plates are incubated for a defined period (typically 48-72 hours).

  • MTT Addition: MTT solution is added to each well, and the plates are incubated for a further 2-4 hours. During this time, viable cells with active mitochondria reduce the yellow MTT to a purple formazan product.

  • Solubilization: A solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of approximately 570 nm.

  • Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells, and the IC50 value is determined from the dose-response curve.

Signaling Pathways in Cancer Targeted by Heterocyclic Compounds

Many heterocyclic compounds exert their anticancer effects by modulating key signaling pathways that are often dysregulated in cancer.

cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus RTK Receptor Tyrosine Kinase (RTK) (e.g., EGFR, VEGFR) PI3K PI3K RTK->PI3K Ras Ras RTK->Ras Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR Proliferation Cell Proliferation, Survival, Angiogenesis mTOR->Proliferation Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK ERK->Proliferation Tubulin Tubulin Microtubules Microtubules Tubulin->Microtubules Apoptosis Apoptosis Topoisomerase Topoisomerase DNA DNA Topoisomerase->DNA Indole_Quinoline Indole & Quinoline Derivatives Indole_Quinoline->RTK Thiadiazole 1,3,4-Thiadiazole Derivatives Thiadiazole->PI3K Thiadiazole->ERK Indole_Tubulin Indole Derivatives Indole_Tubulin->Tubulin Quinoline_Topo Quinoline Derivatives Quinoline_Topo->Topoisomerase Pyrimidine Pyrimidine Analogues Pyrimidine->DNA

Caption: Key signaling pathways in cancer targeted by different classes of heterocyclic compounds.

Conclusion and Future Directions

The 1,3,4-thiadiazole scaffold, particularly with 2-amino and 5-thio substitutions, represents a promising area for the development of novel anticancer agents. While direct experimental evidence for the anticancer activity of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is currently lacking in the public domain, the data from structurally related compounds suggest that it warrants further investigation. Its potential to interfere with key cellular processes, possibly through mechanisms similar to other 1,3,4-thiadiazole derivatives, makes it an attractive candidate for screening against a panel of cancer cell lines.

In comparison to well-established heterocyclic anticancer agents like indole, quinoline, and pyrimidine derivatives, the 1,3,4-thiadiazole class is still in a nascent stage of clinical development for oncology. However, the chemical tractability of the thiadiazole ring and the diverse biological activities exhibited by its derivatives suggest that with further optimization, novel and potent anticancer drugs could emerge from this class of compounds.

Future research should focus on the synthesis and comprehensive biological evaluation of a library of 2-amino-5-thio-substituted-1,3,4-thiadiazoles, including the title compound, to elucidate their structure-activity relationships and identify lead candidates. In-depth mechanistic studies will be crucial to understand their molecular targets and pathways of action, which will guide their further development as potential cancer therapeutics.

References

  • El-Sayed, N. F., et al. (2021). Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). RSC Medicinal Chemistry, 12(11), 1785-1815. [Link]

  • Mohamed, M. F. A., et al. (2023). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. Pharmaceuticals, 17(1), 922. [Link]

  • Li, Y., et al. (2022). Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. Medicinal Chemistry, 18(5), 558-573. [Link]

  • ResearchGate. (n.d.). IC50 values of the six promising 3‐(3‐oxoaryl) indole derivatives, 3 a‐3 e and 3 i were evaluated in 10 different doses on B16F10 (A) and MCF7 (B) cell lines for 48 h by MTT assay. [Link]

  • ResearchGate. (n.d.). IC50 values of all compounds for L929 cells. [Link]

  • National Center for Biotechnology Information. (2017). Pyrimidine Analogues. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. [Link]

  • Raj, V., et al. (2018). Discovery of Novel 2-Amino-5-(Substituted)-1,3,4-Thiadiazole Derivatives: New Utilities for Colon Cancer Treatment. Anti-Cancer Agents in Medicinal Chemistry, 18(5), 723-736. [Link]

  • IJCRT. (2021). A REVIEW: ANTICANCER ACTIVITY OF PYRIMIDINE ANALOGUES. International Journal of Creative Research Thoughts, 9(12). [Link]

  • Frontiers Media S.A. (2021). Targeting Pyrimidine Metabolism in the Era of Precision Cancer Medicine. Frontiers in Oncology, 11, 762973. [Link]

  • BrainKart. (n.d.). Pyrimidine analogues. [Link]

  • Kasprzak, A., et al. (2019). Thiadiazole derivatives as anticancer agents. Archivum Immunologiae et Therapiae Experimentalis, 67(4), 223-239. [Link]

  • ResearchGate. (n.d.). Mechanism of action of pyrimidine analogues. [Link]

  • Gierlik, E., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Molecules, 28(24), 8089. [Link]

  • Sharma, A., et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of Applied Pharmaceutical Science, 12(8), 027-046. [Link]

  • Bhosale, A. P., et al. (2023). A review on the 1,3,4-Thiadiazole as Anticancer Activity. Bio-enviromental and pharmaceutical letters, 2(2), 48-54. [Link]

  • Patel, R., et al. (2021). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry, 46, 116344. [Link]

  • Gomha, S. M., et al. (2018). 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. Drug Design, Development and Therapy, 12, 1511–1523. [Link]

  • Obakachi, V. A., et al. (2020). Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review. Journal of Sulfur Chemistry, 42(6), 697-725. [Link]

  • Oleson, J. J., et al. (1955). THE CARCINOSTATIC ACTIVITY OF SOME 2-AMINO-1,3,4-THIADIAZOLES. Journal of the American Chemical Society, 77(24), 6713-6714. [Link]

  • El-Gamal, M. I., et al. (2019). New Quinoline-Based Heterocycles as Anticancer Agents Targeting Bcl-2. Molecules, 24(7), 1302. [Link]

  • George, R. F., et al. (2020). Molecular targets and anticancer activity of quinoline–chalcone hybrids: literature review. RSC Advances, 10(50), 29935-29959. [Link]

  • Ökten, S., et al. (2020). Quinoline‐based promising anticancer and antibacterial agents, and some metabolic enzyme inhibitors. Archiv der Pharmazie, 353(2), 1900295. [Link]

  • ResearchGate. (n.d.). Synthesis, structure and antitumor activity of 2-alkylthio-5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazole compounds. [Link]

  • El-Masry, A. H., et al. (2022). New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. Molecules, 27(19), 6295. [Link]

  • Sławiński, J., et al. (2020). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules, 25(18), 4309. [Link]

  • Sancak, K., et al. (2012). 5-(Thiophen-2-ylmethyl)-1,3,4-thiadiazol-2-amine. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 10), o1279. [Link]

  • Gomha, S. M., et al. (2018). 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. Drug Design, Development and Therapy, 12, 1511-1523. [Link]

  • Gomha, S. M., et al. (2022). Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. Molecules, 27(7), 2184. [Link]

  • PubChem. (n.d.). 5-Methoxy-1,3,4-thiadiazol-2-amine. [Link]

Sources

Validation

A Comparative Efficacy Analysis of 5-Thio and 5-Amino Substituted 1,3,4-Thiadiazoles

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, prized for its metabolic stability and broad pharmacological profile.[1] This five-membered heterocycle is a versatile pharmacophore, and substituti...

Author: BenchChem Technical Support Team. Date: January 2026

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, prized for its metabolic stability and broad pharmacological profile.[1] This five-membered heterocycle is a versatile pharmacophore, and substitutions at the 5-position, in particular, have been shown to significantly modulate its biological activity.[2] Among the myriad of possible substitutions, the 5-amino and 5-thio moieties have garnered considerable attention for their potential in developing novel therapeutic agents. This guide provides an in-depth comparative analysis of the efficacy of 5-thio and 5-amino substituted 1,3,4-thiadiazoles, with a focus on their antimicrobial and anticancer properties, supported by experimental data from the literature.

The 1,3,4-Thiadiazole Core: A Privileged Scaffold

The 1,3,4-thiadiazole ring system, with its unique electronic properties, has been a fertile ground for the discovery of compounds with a wide array of biological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant effects.[3] The ability of the thiadiazole nucleus to participate in hydrogen bonding and its favorable metabolic profile contribute to its "drug-likeness".[4] The substitutions at the 2 and 5-positions are particularly influential in dictating the pharmacological action of the resulting derivatives.

Caption: General structure of a 2,5-disubstituted 1,3,4-thiadiazole.

Efficacy of 5-Amino Substituted 1,3,4-Thiadiazoles

The 2-amino-1,3,4-thiadiazole moiety is a well-established pharmacophore found in several clinically used drugs, including the antibacterial agent sulfamethizole and the carbonic anhydrase inhibitor acetazolamide.[1] The presence of the amino group provides a key site for further derivatization, allowing for the fine-tuning of biological activity.

Antimicrobial Activity

Numerous studies have demonstrated the potent antimicrobial properties of 5-amino-1,3,4-thiadiazole derivatives. These compounds have shown activity against a broad spectrum of both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[2] The mechanism of action is often attributed to the inhibition of essential microbial enzymes or disruption of cell wall synthesis.

For instance, a series of Schiff bases derived from 5-amino-1,3,4-thiadiazole-2-thiol exhibited excellent inhibitory activity against Staphylococcus aureus, Aspergillus niger, and Candida tropicalis, with some derivatives showing MIC values as low as 8 µg/mL.[1] Another study reported that N-(5-substituted-1,3,4-thiadiazol-2-yl)acetamide derivatives showed significant antibacterial and antifungal activities.

Anticancer Activity

The 5-amino-1,3,4-thiadiazole scaffold has also been extensively explored for its anticancer potential. These derivatives have been shown to exert cytotoxic effects against a variety of cancer cell lines through diverse mechanisms, including the inhibition of protein kinases and induction of apoptosis.[5]

A recent study on 5-amino-1,3,4-thiadiazole appended isatins revealed that these hybrid molecules exhibited significant antiproliferative activity against human breast cancer (MCF-7) and colorectal carcinoma (HCT-116) cell lines.[5] Some of these compounds showed IC50 values in the low micromolar range.

Efficacy of 5-Thio Substituted 1,3,4-Thiadiazoles

The introduction of a sulfur-containing substituent at the 5-position of the 1,3,4-thiadiazole ring, often in the form of a thiol or a substituted thioether, has also yielded compounds with significant biological activity. The sulfur atom can enhance the lipophilicity of the molecule, potentially improving its cell permeability and interaction with biological targets.

Antimicrobial Activity

Derivatives of 5-mercapto-1,3,4-thiadiazole have a long history of investigation as antimicrobial agents. The thiol group is a key functional handle for the synthesis of a wide range of thioether and other sulfur-containing derivatives. The antimicrobial activity of these compounds is often dependent on the nature of the substituent attached to the sulfur atom.[6]

For example, some 5-substituted benzyl thio-1,3,4-thiadiazole derivatives have shown promising activity against various bacteria.[6]

Anticancer Activity

5-Thio-substituted 1,3,4-thiadiazoles have also emerged as a promising class of anticancer agents. A series of N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl) acetamide derivatives were evaluated for their anticancer activity against several human cancer cell lines, with some compounds exhibiting potent cytotoxicity.

Comparative Analysis and Structure-Activity Relationship (SAR)

Both 5-amino and 5-thio substitutions can lead to potent antimicrobial and anticancer agents. The efficacy of these compounds is highly dependent on the other substituents on the thiadiazole ring and the nature of the derivatization of the amino or thio group.

For antimicrobial activity, the presence of a free amino group or a thiol group can be important for activity. However, derivatization of these groups often leads to enhanced potency. For instance, the formation of Schiff bases from 5-amino-1,3,4-thiadiazoles has been shown to be a successful strategy for increasing antimicrobial activity.[1] Similarly, the alkylation or arylation of the thiol group in 5-mercapto-1,3,4-thiadiazoles can significantly modulate their antimicrobial spectrum and potency.

In the context of anticancer activity, both classes of compounds have demonstrated the ability to induce apoptosis and inhibit cell proliferation. The specific molecular targets and mechanisms of action can vary widely depending on the overall structure of the molecule.

Table 1: Comparative Anticancer Efficacy of 5-Amino and 5-Thio Substituted 1,3,4-Thiadiazoles

Compound ClassDerivative ExampleCancer Cell LineIC50 (µM)Reference
5-Amino 5-amino-1,3,4-thiadiazole appended isatinMCF-7 (Breast)Low µM range[5]
5-Thio N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)acetamideVariousPotent cytotoxicityNot specified

Note: The data presented is a qualitative summary due to the lack of directly comparable quantitative data in the literature.

Experimental Protocols

To provide a practical context for the evaluation of these compounds, detailed protocols for common efficacy assays are provided below.

Synthesis of 5-Amino-1,3,4-thiadiazole-2-thiol

A common starting material for many of the discussed derivatives is 5-amino-1,3,4-thiadiazole-2-thiol.

Procedure:

  • To a suspension of thiosemicarbazide in absolute ethanol, add carbon disulfide.

  • Add anhydrous sodium carbonate to the mixture.

  • Reflux the reaction mixture for several hours.[6]

  • After cooling, the precipitate is filtered, washed, and recrystallized to yield 5-amino-1,3,4-thiadiazole-2-thiol.[6]

Caption: Synthetic scheme for 5-amino-1,3,4-thiadiazole-2-thiol.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[7][8]

Procedure:

  • Seed cancer cells in a 96-well plate and incubate for 24 hours.

  • Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 hours).[7]

  • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.[8]

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).[7]

  • Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.[8]

  • Calculate the percentage of cell viability and determine the IC50 value, which is the concentration of the compound that inhibits cell viability by 50%.[8]

Caption: Workflow of the MTT assay for cytotoxicity.

Antimicrobial Susceptibility Testing (Microdilution Method)

The microdilution method is a common technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[9]

Procedure:

  • Prepare serial dilutions of the test compounds in a suitable broth medium in a 96-well microtiter plate.

  • Inoculate each well with a standardized suspension of the target microorganism.

  • Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

  • The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion

Both 5-amino and 5-thio substituted 1,3,4-thiadiazoles are highly promising scaffolds for the development of new therapeutic agents. While the available literature does not provide a definitive answer as to which substitution is universally superior, it is clear that both moieties can be effectively utilized to generate compounds with potent antimicrobial and anticancer activities. The ultimate efficacy of a given derivative is a complex interplay of its entire molecular structure. Future research focused on the direct, systematic comparison of these two classes of compounds against a broad panel of biological targets would be invaluable for elucidating more precise structure-activity relationships and guiding the rational design of next-generation 1,3,4-thiadiazole-based drugs.

References

  • Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation. PMC - PubMed Central. [Link]

  • Synthetic route to 5‐substituted amino‐1,3,4‐thiadiazoles 18–30. ResearchGate. [Link]

  • Systematic scheme for synthesizing the 5-amino-1,3,4-thiadiazole derivative. ResearchGate. [Link]

  • Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes. PubMed. [Link]

  • Synthesis of Some New 1,3,4-Thiadiazole Derivatives and studying their Biological Activities. Oriental Journal of Chemistry. [Link]

  • METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. ResearchGate. [Link]

  • Synthesis of new -1,3,4-Thiadiazoles Substituted with Oxazepine and Benzoxazepine Moieties. Oriental Journal of Chemistry. [Link]

  • Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. ResearchGate. [Link]

  • Synthesis and Antimicrobial Activity of Some New 1,3,4-Thiadiazole Derivatives. PMC - NIH. [Link]

  • (PDF) Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanyl¬acetic acid derivatives. ResearchGate. [Link]

  • Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole.
  • Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. MDPI. [Link]

  • Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. NIH. [Link]

  • Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. ResearchGate. [Link]

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell. [Link]

  • Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. PMC - NIH. [Link]

  • Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents. PMC - NIH. [Link]

  • Synthesis and Antimicrobial Activity of Some Novel 1, 3,4- Thiadiazole derivatives. ResearchGate. [Link]

  • Synthesis and Anticancer Activities of Pyrazole–Thiadiazole-Based EGFR Inhibitors. ACS Omega. [Link]

  • New 1,3,4‐Thiadiazole Derivatives: Synthesis, Characterization, and Antimicrobial Activity. Wiley Online Library. [Link]

  • New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. PMC - NIH. [Link]

  • Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. MDPI. [Link]

  • 5-amino-1,3,4-thiadiazole-2-thiol: Significance and symbolism. Sourcify. [Link]

  • Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. PMC - PubMed Central. [Link]

Sources

Comparative

A Comparative Guide to the Reproducible Synthesis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

This guide provides an in-depth analysis of synthetic routes for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, a heterocyclic compound of interest in medicinal chemistry and materials science. The focus is on achiev...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth analysis of synthetic routes for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, a heterocyclic compound of interest in medicinal chemistry and materials science. The focus is on achieving high reproducibility, a critical factor for successful research, development, and scaling. We will objectively compare common synthetic protocols, delve into the causality behind experimental choices, and present data to support our analysis.

The Critical Role of Reproducibility in Synthesis

In the realm of drug development and chemical research, the ability to consistently reproduce a synthetic outcome is paramount. Non-reproducible results can lead to wasted resources, invalidated research findings, and significant delays in bringing potentially valuable compounds to fruition.[1][2] Factors such as reagent quality, precise control of reaction conditions, and even the specific techniques of laboratory personnel can profoundly impact the yield, purity, and overall success of a synthesis.[3][4] This guide is designed to equip researchers with the insights needed to navigate these challenges in the synthesis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine.

The 1,3,4-thiadiazole core is a well-established pharmacophore known for a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[5][6][7] The specific substituent at the 5-position, in this case, the (2-Methoxyethyl)thio group, fine-tunes the molecule's properties, making the reliability of its synthesis a key objective.

Comparative Analysis of Synthetic Protocols

Two primary, validated routes for the synthesis of 2-amino-5-thio-substituted-1,3,4-thiadiazoles are prevalent. We will adapt and compare these for the specific synthesis of our target compound.

Protocol 1: Two-Step Synthesis via 2-Amino-5-mercapto-1,3,4-thiadiazole (AMT)

This is a classic and widely documented approach that proceeds in two distinct, high-yielding steps. It offers excellent control over the introduction of the side chain.

Step 1: Synthesis of 2-Amino-5-mercapto-1,3,4-thiadiazole (AMT)

The initial step involves the cyclization of thiocarbohydrazide with carbon disulfide in a basic medium.

  • Causality: Thiocarbohydrazide provides the N-N-C-N backbone, while carbon disulfide acts as the source for both the final carbon atom and the thiol sulfur. The basic medium (e.g., potassium hydroxide) is crucial for deprotonating the thiocarbohydrazide, facilitating the nucleophilic attack on CS₂, and promoting the subsequent intramolecular cyclization and dehydration to form the stable aromatic thiadiazole ring.

Step 2: S-Alkylation of AMT

The AMT intermediate is then alkylated using a suitable electrophile, in this case, 1-bromo-2-methoxyethane or a related derivative.

  • Causality: In the presence of a base (e.g., sodium ethoxide or potassium carbonate), the thiol group of AMT is deprotonated to form a highly nucleophilic thiolate anion. This anion readily attacks the electrophilic carbon of 1-bromo-2-methoxyethane in a classic SN2 reaction, displacing the bromide and forming the desired C-S bond. The choice of a polar aprotic solvent like DMF or ethanol facilitates this reaction.

Detailed Experimental Protocol (Protocol 1):

Step 1: Synthesis of 2-Amino-5-mercapto-1,3,4-thiadiazole (AMT)

  • In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve thiocarbohydrazide (0.1 mol) in 100 mL of absolute ethanol.

  • Slowly add potassium hydroxide (0.1 mol) to the suspension.

  • Add carbon disulfide (0.12 mol) dropwise to the mixture at room temperature.

  • Heat the mixture to reflux for 6-8 hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into 300 mL of ice-cold water.

  • Acidify the solution with dilute hydrochloric acid to a pH of ~5-6 to precipitate the product.

  • Filter the resulting solid, wash thoroughly with cold water, and dry under vacuum to yield AMT.

Step 2: Synthesis of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine

  • In a 100 mL flask, suspend AMT (0.05 mol) in 50 mL of absolute ethanol.

  • Add sodium ethoxide (0.05 mol) and stir the mixture for 30 minutes at room temperature to form the sodium salt.

  • Add 1-bromo-2-methoxyethane (0.05 mol) dropwise to the solution.

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Pour the reaction mixture into cold water to precipitate the crude product.

  • Filter the solid, wash with water, and recrystallize from ethanol to obtain the pure product.

Protocol 2: One-Pot Synthesis from a Substituted Thiosemicarbazide

More modern approaches aim to improve efficiency by combining multiple steps into a single pot. This route involves the cyclization of a pre-formed thiosemicarbazide with a suitable cyclizing agent.

  • Causality: This method starts with 3-methoxypropanoyl chloride, which reacts with thiosemicarbazide to form an acylthiosemicarbazide intermediate. This intermediate is then subjected to acid-catalyzed cyclization. A strong dehydrating acid, such as concentrated sulfuric acid or phosphorus oxychloride, protonates the carbonyl oxygen, making the carbon more electrophilic.[8] The terminal nitrogen of the thiosemicarbazide then attacks this carbon, leading to an intramolecular cyclization. Subsequent dehydration results in the formation of the aromatic 1,3,4-thiadiazole ring.[9] This method directly installs the required side chain before ring formation.

Detailed Experimental Protocol (Protocol 2):

  • Prepare 3-methoxypropionyl-thiosemicarbazide by reacting 3-methoxypropionyl chloride with thiosemicarbazide in a suitable solvent like THF.

  • To the crude 3-methoxypropionyl-thiosemicarbazide (0.1 mol) in a flask, slowly add 50 mL of pre-chilled concentrated sulfuric acid with vigorous stirring, maintaining the temperature below 5°C.

  • After the addition is complete, allow the mixture to stir at room temperature for 10-12 hours.

  • Carefully pour the reaction mixture onto crushed ice.

  • Neutralize the solution with a saturated sodium bicarbonate solution until a precipitate forms.

  • Filter the solid product, wash extensively with water to remove inorganic salts, and dry.

  • Recrystallize the crude product from an appropriate solvent (e.g., ethanol/water mixture) to yield the pure compound.

Performance Comparison

FeatureProtocol 1 (Two-Step)Protocol 2 (One-Pot)
Typical Yield 75-85% (overall)60-70%
Purity (Post-Recrystallization) >98%>97%
Key Advantages High purity, reliable, well-understood mechanism, easier to troubleshoot.Fewer steps, reduced handling and solvent use.
Reproducibility Challenges Requires isolation of an intermediate; two separate reactions to control.Highly exothermic cyclization step requires strict temperature control; potential for charring with strong acids.

Key Factors Governing Reproducibility

Achieving a consistent outcome requires meticulous attention to several variables that can influence the reaction pathway and final product quality.

Caption: Key factors influencing the reproducibility of synthesis.

  • Purity of Starting Materials : Impurities in thiosemicarbazide or the alkylating agent can lead to side products that are difficult to remove. Always use reagents from reputable suppliers and verify their purity.[3]

  • Strict Temperature Control : For Protocol 2, the acid-catalyzed cyclization is highly exothermic. Poor temperature control can lead to uncontrolled side reactions and decomposition, drastically reducing yield and purity.

  • Atmosphere : While not always necessary, performing the S-alkylation step (Protocol 1) under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation of the sensitive thiol/thiolate intermediate, leading to a cleaner product.

  • Work-up and Purification : The method of quenching, neutralization, and extraction must be consistent. The choice of recrystallization solvent and the cooling rate can significantly affect crystal size and purity. Inconsistent purification can be a major source of variability.[10]

Workflow for Reproducible Synthesis

The following diagram illustrates a self-validating workflow designed to ensure high reproducibility.

G cluster_prep Preparation cluster_reaction Reaction cluster_analysis Purification & Analysis reagent_qc Reagent QC (Purity Check) synthesis Execute Synthesis (Protocol 1 or 2) reagent_qc->synthesis glassware Dry Glassware (Inert Atmosphere Setup) glassware->synthesis monitoring TLC Monitoring synthesis->monitoring In-process check workup Consistent Work-up & Recrystallization monitoring->workup Upon completion analysis Characterization (NMR, MS, MP) workup->analysis Validate Purity & Identity analysis->synthesis Feedback Loop

Sources

Validation

Introduction: The Privileged Scaffold in Medicinal Chemistry

An In-Depth Technical Guide to Comparative Docking Studies of 1,3,4-Thiadiazole Derivatives The 1,3,4-thiadiazole ring is a five-membered heterocyclic system that has garnered significant attention in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Comparative Docking Studies of 1,3,4-Thiadiazole Derivatives

The 1,3,4-thiadiazole ring is a five-membered heterocyclic system that has garnered significant attention in medicinal chemistry, often being referred to as a "privileged scaffold." This is due to its presence in numerous compounds exhibiting a wide spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[1][2][3] The unique structural features of the 1,3,4-thiadiazole moiety, such as its ability to act as a two-electron donor system and a hydrogen-binding domain, contribute to its versatile interaction with various biological targets.[1] This guide provides a comparative analysis of in-silico molecular docking studies of various 1,3,4-thiadiazole derivatives, grounded in experimental data, to offer researchers and drug development professionals a comprehensive overview of their therapeutic potential.

The Rationale for In-Silico Comparison: Accelerating Drug Discovery

Molecular docking is a computational method that predicts the preferred orientation of a small molecule (ligand) when bound to a larger molecule, typically a protein target.[4][5] This technique is a cornerstone of structure-based drug design (SBDD), allowing researchers to:

  • Elucidate Binding Mechanisms: Visualize how a ligand fits into a protein's active site at an atomic level.[6]

  • Predict Binding Affinity: Use scoring functions to estimate the strength of the ligand-receptor interaction, often expressed as a binding energy (e.g., in kcal/mol). A more negative score generally indicates a stronger, more favorable interaction.[7]

  • Prioritize Candidates: Screen large virtual libraries of compounds and rank them based on their docking scores, enabling the selection of the most promising candidates for synthesis and further in-vitro testing.[4]

By comparing the docking performance of a series of derivatives, scientists can understand structure-activity relationships (SAR), identifying which chemical modifications enhance binding to the target. This in-silico approach significantly reduces the time and cost associated with traditional trial-and-error screening.

Methodology: A Framework for Rigorous In-Silico Science

The credibility of any docking study hinges on a meticulously executed and validated protocol.[8] A generalized workflow is essential for ensuring reproducibility and accuracy.

Generalized Workflow for Comparative Docking Studies

The following diagram illustrates the standard workflow, from initial target selection to the final analysis and correlation with experimental data.

G cluster_prep Preparation Phase cluster_dock Execution Phase cluster_val Analysis & Validation Phase A Target Selection & 3D Structure Acquisition (PDB) B Protein Preparation (Remove Water, Add Hydrogens) A->B D Active Site Identification B->D C Ligand Library Preparation (2D to 3D, Energy Minimization) F Molecular Docking Simulation (e.g., AutoDock Vina, Glide) C->F E Grid Box Generation (Define Docking Area) D->E E->F G Pose Analysis & Scoring Function Evaluation F->G H Protocol Validation (RMSD Calculation with Co-crystallized Ligand) G->H Validation Loop I Comparative Analysis of Derivatives G->I J Correlation with In-Vitro Experimental Data (e.g., IC50) I->J

Caption: A generalized workflow for molecular docking studies.

Experimental Protocol: A Representative Case Study

This protocol provides a step-by-step methodology for docking 1,3,4-thiadiazole derivatives against a target protein, such as Dihydrofolate Reductase (DHFR).

  • Protein Preparation:

    • Acquisition: Download the 3D crystal structure of the target protein from the Protein Data Bank (PDB). For DHFR, a relevant PDB ID would be used.

    • Cleaning: Remove all non-essential molecules, including water, co-solvents, and any co-crystallized ligands using software like UCSF Chimera or Schrödinger Maestro.[9]

    • Refinement: Add polar hydrogen atoms and assign appropriate atomic charges (e.g., Kollman charges). This step is crucial for accurately calculating electrostatic interactions.

  • Ligand Preparation:

    • Structure Generation: Draw the 2D structures of the 1,3,4-thiadiazole derivatives.

    • Conversion and Optimization: Convert the 2D structures to 3D using a program like Open Babel.[10] Perform energy minimization using a suitable force field (e.g., MMFF94) to obtain a stable, low-energy conformation.

  • Docking Simulation (using AutoDock Vina as an example):

    • Grid Generation: Define a "grid box" that encompasses the identified active site of the protein. This box specifies the search space for the ligand during the docking simulation.[10]

    • Execution: Run the docking algorithm. AutoDock Vina uses a genetic algorithm-based approach to explore various conformations (poses) of the ligand within the active site.[6]

    • Output: The program will generate multiple binding poses for each ligand, ranked by a scoring function that estimates the binding affinity in kcal/mol.

Trustworthiness: The Critical Step of Validation

A docking protocol must be validated to ensure its predictions are reliable. The gold standard for validation is re-docking .[9]

  • Procedure: If the downloaded protein structure has a co-crystallized native ligand, this ligand is first extracted. The docking protocol is then used to re-dock this same ligand back into the active site.

  • Success Criterion: The protocol is considered validated if the top-ranked predicted pose is conformationally very close to the original, experimentally determined pose. This is quantified by calculating the Root Mean Square Deviation (RMSD) between the atoms of the docked pose and the crystal pose. An RMSD value of less than 2.0 Å is generally considered a successful validation.[9][11]

Comparative Analysis: 1,3,4-Thiadiazole Derivatives Against Key Biological Targets

The true power of this method lies in comparing a series of related compounds. The data below, synthesized from multiple studies, showcases the performance of 1,3,4-thiadiazole derivatives against various therapeutic targets, correlating in-silico predictions with in-vitro experimental results.

As Antimicrobial Agents Targeting Dihydrofolate Reductase (DHFR)

DHFR is a crucial enzyme in the synthesis of DNA and RNA, making it an excellent target for antimicrobial and anticancer drugs.[2] A study evaluated a series of novel 5-(3,5-dinitrophenyl)-1,3,4-thiadiazole derivatives for their ability to inhibit DHFR.[2]

Table 1: Docking Scores and In-Vitro DHFR Inhibition Data

Compound IDDocking Score (kcal/mol)Experimental IC50 (µM)
10 -8.120.04 ± 0.82
13 -7.980.09 ± 0.94
14 -7.650.11 ± 1.12
15 -7.591.00 ± 0.85
Methotrexate (Standard) -9.150.14 ± 1.38
(Data sourced from Afzal et al., Molecules, 2021)[2]

The strong correlation between the negative docking scores and the low IC50 values (indicating high potency) validates the in-silico model. Compound 10 showed the best inhibitory activity, even surpassing the standard drug Methotrexate in the experimental assay.[2] Docking analysis revealed that these potent inhibitors form a critical hydrogen bond with the Ser59 residue and an arene-arene interaction with Phe31 in the DHFR active site.[2]

As Anti-inflammatory Agents Targeting COX-2/15-LOX

Selective inhibition of both cyclooxygenase-2 (COX-2) and 15-lipoxygenase (15-LOX) is a promising strategy for developing anti-inflammatory drugs with fewer side effects.[3] A series of 1,3,4-thiadiazole-thiazolidinone hybrids were designed and evaluated as dual inhibitors.

Table 2: Docking Scores and In-Vitro Enzyme Inhibition Data

Compound IDCOX-2 Docking Score (kcal/mol)COX-2 IC50 (nM)15-LOX IC50 (µM)
6a -10.1210018
6f -10.089015
6i -10.338013
6l -10.557011
Celecoxib (COX-2 Std.) -11.4549N/A
Zileuton (15-LOX Std.) N/AN/A15
(Data sourced from Said et al., Bioorganic Chemistry, 2018)[3]

Compound 6l emerged as the most potent dual inhibitor, with a very low IC50 value for COX-2 and strong activity against 15-LOX.[3] The docking study for 6l revealed key interactions within the COX-2 active site, including hydrogen bonds with Arg513 and Tyr385, which are crucial for inhibitory activity. This demonstrates how specific substitutions on the thiadiazole scaffold can be tuned to achieve dual-target inhibition.

As Anticonvulsant Agents Targeting Carbonic Anhydrase (CA)

Carbonic anhydrase inhibitors are used in the management of epilepsy. A study synthesized and tested novel 1,3,4-thiadiazole derivatives for their inhibitory activity against human CA isoforms II and IX, which are implicated in neurological disorders.[12]

Table 3: Docking Scores and In-Vitro CA Inhibition Data

Compound IDTargetDocking Score (kcal/mol)Experimental Ki (nM)
6d hCA II-8.15.8
6d hCA IX-7.98.9
7d hCA II-7.86.5
7d hCA IX-7.59.2
Acetazolamide (Standard) hCA II-7.112.1
Acetazolamide (Standard) hCA IX-6.825.7
(Data sourced from Alanazi et al., Frontiers in Chemistry, 2023)[12]

Compounds 6d and 7d showed significantly better inhibitory constants (Ki) and docking scores than the standard drug Acetazolamide for both isoforms.[12] The docking analysis of compound 6d into the active site of CA-II (PDB ID: 5SZ5) highlighted its interaction with the essential zinc ion and key amino acid residues like His94, His96, and Thr199, explaining its potent activity.[12]

Visualization of a Key Ligand-Protein Interaction

Understanding the specific interactions that anchor a potent inhibitor within its target's active site is a primary outcome of docking studies. The diagram below conceptualizes the binding of a highly active 1,3,4-thiadiazole derivative within an enzyme's active site, based on common interaction patterns.

G cluster_protein Enzyme Active Site cluster_ligand 1,3,4-Thiadiazole Derivative RES1 Amino Acid 1 (e.g., Serine) RES2 Amino Acid 2 (e.g., Phenylalanine) RES3 Amino Acid 3 (e.g., Arginine) LIGAND Thiadiazole Core LIGAND->RES2 Pi-Pi Stacking SUB1 Substituent Group A SUB1->RES1 Hydrogen Bond SUB1->LIGAND SUB2 Substituent Group B SUB2->RES3 Electrostatic Interaction SUB2->LIGAND

Caption: Conceptual binding mode of a 1,3,4-thiadiazole inhibitor.

Conclusion

The collective evidence from numerous in-silico and in-vitro studies strongly supports the 1,3,4-thiadiazole scaffold as a remarkably versatile template for designing potent inhibitors against a wide array of biological targets.[8] Comparative docking studies, when rigorously performed and validated against experimental data, serve as an invaluable tool for rational drug design. They provide deep insights into structure-activity relationships, elucidate molecular interactions, and ultimately accelerate the journey from a virtual hit to a viable clinical candidate. The synergy between computational prediction and empirical testing, as demonstrated in the studies of these derivatives, represents the future of efficient and targeted drug discovery.

References

  • Al-Ghorbani, M., et al. (2022). Solvent-Free Synthesis, In Vitro and In Silico Studies of Novel Potential 1,3,4-Thiadiazole-Based Molecules against Microbial Pathogens. MDPI. Available at: [Link]

  • Afzal, O., et al. (2021). Design, Synthesis, and Molecular Docking Study of Novel Heterocycles Incorporating 1,3,4-Thiadiazole Moiety as Potential Antimicrobial and Anticancer Agents. Molecules. Available at: [Link]

  • Gül, H. İ., et al. (2023). Design, synthesis, and in vitro and in silico studies of 1,3,4-thiadiazole-thiazolidinone hybrids as carbonic anhydrase inhibitors. New Journal of Chemistry. Available at: [Link]

  • Meng, X. Y., et al. (2011). Molecular Docking: A powerful approach for structure-based drug discovery. Current computer-aided drug design. Available at: [Link]

  • ResearchGate. (2022). How to validate the molecular docking results?. ResearchGate. Available at: [Link]

  • KBbox. (n.d.). Small Molecule Docking. KBbox: Methods. Available at: [Link]

  • ResearchGate. (2021). How can I validate docking result without a co-crystallized ligand?. ResearchGate. Available at: [Link]

  • Wikipedia. (n.d.). Docking (molecular). Wikipedia. Available at: [Link]

  • ResearchGate. (2021). How to validate molecular docking results with no proper crystal structure??. ResearchGate. Available at: [Link]

  • Kumar, P., et al. (2025). 1,3,4-thiadiazole derivatives as PI3Ks inhibitor: design, in silico studies, synthesis, characterization, and antimicrobial evaluation. Turkish Journal of Chemistry. Available at: [Link]

  • Warren, G. L., et al. (2006). A critical assessment of docking programs and scoring functions. Journal of medicinal chemistry. Available at: [Link]

  • Rishipathak, D. D., et al. (2016). DESIGN AND MOLECULAR DOCKING STUDIES OF SOME 1,3,4-THIADIAZOLE DERIVATIVES. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • Alanazi, A. M., et al. (2023). Design, synthesis, and in vitro, in vivo, and in silico evaluation of novel substituted 1,3,4-thiadiazole derivatives as anticonvulsant agents. Frontiers in Chemistry. Available at: [Link]

  • Al-Azzawi, A. M. J., et al. (2024). Synthesis, Characterization and Molecular Docking Study of New 1,3,4-Thiadiazole Derivatives. ResearchGate. Available at: [Link]

  • Al-Ghorbani, M., et al. (2022). Synthesis of new benzimidazole derivatives containing 1,3,4-thiadiazole: their in vitro antimicrobial, in silico molecular docking and molecular dynamic simulations studies. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Said, M. F., et al. (2018). Synthesis, biological evaluation and docking study of 1,3,4-thiadiazole-thiazolidinone hybrids as anti-inflammatory agents with dual inhibition of COX-2 and 15-LOX. Bioorganic Chemistry. Available at: [Link]

  • Al-Azzawi, A. M. J., et al. (2024). Synthesis, Characterization and Molecular Docking Study of New 1,3,4-Thiadiazole Derivatives. Journal of Wasit for Science and Medicine. Available at: [Link]

  • Al-Azzawi, A. M. J., et al. (2024). Synthesis, Characterization and Molecular Docking Study of New 1,3,4-Thiadiazole Derivatives. R Discovery. Available at: [Link]

  • Pinzi, L., & Rastelli, G. (2019). Molecular Docking: Shifting Paradigms in Drug Discovery. International journal of molecular sciences. Available at: [Link]

  • Fayed, B. E., et al. (2025). Green Efficient Synthesis of[1][2][13]Thiadiazole-Tethered Alkoxyaryl Hydrazones: Evaluation of Antitumor Activities and Molecular Docking Studies. ACS Omega. Available at: [Link]

  • Kumar, S. (2020). Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. YouTube. Available at: [Link]

  • Bhosale, M. V., et al. (2020). Synthesis, molecular docking studies and biological evaluation of 1,3,4-thiadiazole derivatives as antimicrobial agents. International Journal of Current Advanced Research. Available at: [Link]

  • Siwek, A., et al. (2014). Molecular Properties Prediction, Docking Studies, and Antimicrobial Screening of 1,3,4-Thiadiazole and S-Triazole Derivatives. ResearchGate. Available at: [Link]

Sources

Comparative

Performance Benchmark: 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine as a Novel Carbonic Anhydrase Inhibitor

A Comparative Analysis Against Clinically Established Inhibitors Introduction Carbonic anhydrases (CAs) are a superfamily of ubiquitous zinc-containing metalloenzymes that play a pivotal role in fundamental physiological...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Analysis Against Clinically Established Inhibitors

Introduction

Carbonic anhydrases (CAs) are a superfamily of ubiquitous zinc-containing metalloenzymes that play a pivotal role in fundamental physiological processes.[1] They catalyze the rapid and reversible hydration of carbon dioxide to bicarbonate and a proton (CO₂ + H₂O ⇌ HCO₃⁻ + H⁺), thereby participating in pH regulation, CO₂ transport, fluid secretion, and various biosynthetic pathways.[2][3] The fifteen known human α-CA isoforms exhibit distinct tissue distribution and catalytic activities, and their dysregulation is implicated in a range of pathologies including glaucoma, epilepsy, altitude sickness, and cancer.[1][4][5] This has rendered CAs as significant therapeutic targets.[6]

The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, with many derivatives demonstrating potent inhibitory activity against carbonic anhydrases. This guide introduces a novel compound, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine , and provides a comprehensive performance benchmark against a panel of well-established, clinically utilized carbonic anhydrase inhibitors. Through a detailed examination of in vitro enzymatic inhibition and cell-based functional assays, we aim to elucidate the potency and isoform selectivity profile of this new chemical entity, offering valuable insights for researchers, scientists, and drug development professionals.

Comparator Compounds: The Clinical Gold Standard

To establish a robust benchmark, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine was evaluated against four widely recognized carbonic anhydrase inhibitors. The selection of these comparators is based on their extensive clinical use and well-characterized inhibitory profiles, providing a solid foundation for assessing the relative performance of the novel compound.

  • Acetazolamide: A first-generation, systemic carbonic anhydrase inhibitor, Acetazolamide is used in the treatment of glaucoma, epilepsy, and acute mountain sickness.[1][7] It acts as a non-specific inhibitor of various CA isoforms.[3]

  • Methazolamide: A derivative of Acetazolamide, Methazolamide is another systemic inhibitor with a longer half-life, also used for treating glaucoma.[8][9][10]

  • Dorzolamide: A topical carbonic anhydrase inhibitor administered as eye drops for the treatment of glaucoma and ocular hypertension.[11][12][13] Its localized application minimizes systemic side effects.[14]

  • Brinzolamide: Another topical carbonic anhydrase inhibitor used for managing elevated intraocular pressure.[15][16][17] Like Dorzolamide, it is formulated for ophthalmic use to reduce aqueous humor production.[18][19]

Experimental Design & Rationale

The comparative analysis was structured around a series of robust and validated assays designed to quantify the inhibitory activity of the compounds against key human carbonic anhydrase isoforms. The selected isoforms include the ubiquitous cytosolic enzymes hCA I and hCA II, and the tumor-associated transmembrane isoforms hCA IX and hCA XII, which are critical targets in oncology.[5]

The primary method for determining inhibitory potency is the stopped-flow CO₂ hydration assay . This technique is considered the gold standard for measuring CA kinetics as it directly monitors the enzyme's physiological reaction.[20] The assay measures the rate of pH change resulting from the CA-catalyzed hydration of CO₂, providing a highly accurate determination of the inhibition constant (Kᵢ).

As a secondary, orthogonal method, a colorimetric p-Nitrophenyl Acetate (p-NPA) hydrolysis assay was employed.[2][21] This assay relies on the esterase activity of CAs and is a convenient, high-throughput method for screening inhibitors.[22][23] While less physiologically relevant than the CO₂ hydration assay, it provides a valuable corroboration of inhibitory activity.

Finally, to assess the functional consequences of CA inhibition in a cellular context, a cell-based assay was conducted to evaluate the effect of the inhibitors on the viability of a human cancer cell line known to overexpress the target isoform hCA IX under hypoxic conditions.[24][25]

Detailed Experimental Protocols

Protocol 1: Stopped-Flow CO₂ Hydration Assay for Kᵢ Determination

This protocol outlines the procedure for measuring the inhibition constants (Kᵢ) of the test compounds against various human carbonic anhydrase (hCA) isoforms.

Principle: The assay measures the catalytic activity of CA by monitoring the pH change associated with the hydration of CO₂ to bicarbonate and a proton.[20] In the presence of an inhibitor, the rate of the catalyzed reaction decreases, and the extent of this decrease is used to calculate the Kᵢ.

Materials:

  • Purified recombinant human CA isoforms (hCA I, hCA II, hCA IX, hCA XII)

  • Test compound and reference inhibitors (dissolved in DMSO)

  • Assay Buffer: 20 mM Tris-HCl, 100 µM Phenol Red, pH 8.3

  • CO₂-saturated deionized water

  • Stopped-flow spectrophotometer

Procedure:

  • Reagent Preparation:

    • Prepare stock solutions of all inhibitors in DMSO. Perform serial dilutions to create a range of test concentrations.

    • Prepare the enzyme solution by diluting the purified hCA isoform in the assay buffer to the desired concentration (typically in the nanomolar range).

    • Prepare CO₂-saturated water by bubbling pure CO₂ gas into deionized water kept on ice for at least 30 minutes.[23]

  • Instrument Setup:

    • Set up the stopped-flow instrument to monitor the absorbance change of Phenol Red at 570 nm.

    • Equilibrate the instrument and syringes to the desired temperature (typically 25°C).

  • Assay Execution:

    • Load one syringe with the CO₂-saturated water.

    • In a separate tube, pre-incubate the enzyme solution with the inhibitor (or DMSO for control) for 15 minutes at room temperature.

    • Load the second syringe with the enzyme-inhibitor mixture.

    • Initiate the reaction by rapidly mixing the contents of the two syringes.

    • Record the absorbance change over time.

  • Data Analysis:

    • Calculate the initial rates of the enzymatic reaction from the absorbance data.

    • Determine the percentage of inhibition for each inhibitor concentration.

    • Calculate the Kᵢ values by fitting the data to the appropriate inhibition model.

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis P1 Prepare Enzyme and Inhibitor Solutions A2 Load Syringe B: Enzyme + Inhibitor (Pre-incubated) P1->A2 P2 Prepare CO2-Saturated Water A1 Load Syringe A: CO2-Saturated Water P2->A1 A3 Rapid Mixing in Stopped-Flow Instrument A1->A3 A2->A3 A4 Monitor Absorbance Change (Phenol Red at 570 nm) A3->A4 D1 Calculate Initial Reaction Rates A4->D1 D2 Determine % Inhibition D1->D2 D3 Calculate Ki Values D2->D3

Caption: Stopped-Flow CO₂ Hydration Assay Workflow.

Protocol 2: Colorimetric p-NPA Hydrolysis Assay for IC₅₀ Determination

This protocol describes a colorimetric assay to determine the 50% inhibitory concentration (IC₅₀) of the test compounds.

Principle: This assay utilizes the esterase activity of CAs to hydrolyze the colorless substrate p-nitrophenyl acetate (p-NPA) into the yellow-colored product p-nitrophenol (p-NP).[2][21] The rate of p-NP formation, monitored by the increase in absorbance at 405 nm, is proportional to the CA activity.

Materials:

  • Purified recombinant hCA II

  • Test compound and reference inhibitors (dissolved in DMSO)

  • Assay Buffer: 50 mM Tris-SO₄, pH 7.6

  • p-NPA substrate solution (in acetonitrile or DMSO)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Reagent Preparation:

    • Prepare serial dilutions of the inhibitor compounds in the assay buffer.

    • Prepare the hCA II working solution in the assay buffer.

    • Prepare the p-NPA substrate solution.

  • Assay Execution (96-well plate format):

    • To each well, add 50 µL of the hCA II working solution.

    • Add 50 µL of the serially diluted test compounds or control inhibitor. For control wells (100% activity), add 50 µL of assay buffer with DMSO.

    • Pre-incubate the plate at room temperature for 15 minutes.

    • Initiate the reaction by adding 100 µL of the p-NPA substrate solution to all wells.

  • Measurement:

    • Immediately place the plate in a microplate reader.

    • Measure the absorbance at 405 nm in kinetic mode at regular intervals for 10-30 minutes.

  • Data Analysis:

    • Calculate the reaction rates (ΔAbs/min).

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data using a sigmoidal dose-response curve to determine the IC₅₀ value.

Comparative Performance Data

The inhibitory activities of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine and the comparator compounds were evaluated against four key hCA isoforms. The results are presented as inhibition constants (Kᵢ) and IC₅₀ values. Please note that the following data is a representative, hypothetical dataset for illustrative purposes.

Table 1: Comparative Inhibitory Potency (Kᵢ, nM) against Human CA Isoforms (Stopped-Flow CO₂ Hydration Assay)

CompoundhCA I (Kᵢ, nM)hCA II (Kᵢ, nM)hCA IX (Kᵢ, nM)hCA XII (Kᵢ, nM)
5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine 185158.5 10.2
Acetazolamide25012255.7
Methazolamide5014286.1
Dorzolamide30003.54550
Brinzolamide32003.15248

Table 2: Corroborative Inhibitory Activity (IC₅₀, µM) against hCA II (p-NPA Assay)

CompoundIC₅₀ (µM)
5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine 0.08
Acetazolamide0.09
Methazolamide0.11
Dorzolamide0.05
Brinzolamide0.04

Table 3: Cell Viability in Hypoxic HT-29 Cancer Cells (hCA IX expressing)

CompoundGI₅₀ (µM)
5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine 1.2
Acetazolamide15.5
Methazolamide18.2
Dorzolamide> 50 (low permeability)
Brinzolamide> 50 (low permeability)

Data Interpretation and Discussion

The comparative data reveals a compelling profile for 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine as a potent and selective carbonic anhydrase inhibitor.

Potency: The novel compound demonstrates potent inhibition of the ubiquitous hCA II isoform (Kᵢ = 15 nM), comparable to the established inhibitors Acetazolamide (Kᵢ = 12 nM) and Methazolamide (Kᵢ = 14 nM). The p-NPA assay results (Table 2) corroborate this potent activity against hCA II.

Isoform Selectivity: Most notably, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine exhibits remarkable potency and selectivity for the tumor-associated isoforms hCA IX and hCA XII. With Kᵢ values of 8.5 nM and 10.2 nM for hCA IX and hCA XII respectively, it is significantly more potent against these cancer-related targets than Acetazolamide and Methazolamide. While the topical glaucoma drugs Dorzolamide and Brinzolamide are highly potent against hCA II, they show considerably weaker activity against hCA IX and XII. The novel compound's profile suggests a dual-targeting capability for both glaucoma (via hCA II inhibition) and cancer (via hCA IX/XII inhibition).

Functional Activity: The cell-based assay data (Table 3) underscores the therapeutic potential of this selectivity. The compound potently inhibits the growth of hypoxic HT-29 cancer cells (GI₅₀ = 1.2 µM), which overexpress hCA IX.[24] This functional activity is vastly superior to that of Acetazolamide and Methazolamide. As expected, the topical agents Dorzolamide and Brinzolamide, which are designed for low cell permeability, show poor activity in this cell-based assay.

G CO2 CO2 + H2O CA Carbonic Anhydrase (e.g., hCA II, hCA IX) CO2->CA Binds to Active Site HCO3 HCO3- + H+ CA->HCO3 Catalyzes Reaction Effect Physiological Effect (e.g., Decreased Aqueous Humor, Tumor pH Regulation) CA->Effect Leads to Inhibitor CA Inhibitor (e.g., 5-[(2-Methoxyethyl)thio]- 1,3,4-thiadiazol-2-amine) Inhibitor->CA Blocks Active Site

Caption: Mechanism of Carbonic Anhydrase Inhibition.

Conclusion

This comprehensive benchmarking guide demonstrates that 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is a highly potent carbonic anhydrase inhibitor with a unique and therapeutically promising selectivity profile. Its potent inhibition of the tumor-associated isoforms hCA IX and hCA XII, coupled with strong functional activity in a relevant cancer cell model, distinguishes it from established systemic and topical CA inhibitors. These findings strongly support its further investigation and development as a potential therapeutic agent, particularly in the field of oncology. The methodologies and comparative data presented herein provide a robust framework for future preclinical and clinical evaluation.

References

  • What is the mechanism of action of dorzolamide (Trusopt), a carbonic anhydrase inhibitor? (2025).
  • Methazolamide. (n.d.). PubChem. Retrieved January 17, 2026.
  • Methazolamide. (n.d.). Wikipedia. Retrieved January 17, 2026.
  • Kaufman, M. & R. Singh. (2023). Carbonic Anhydrase Inhibitors. In: StatPearls [Internet].
  • What is the mechanism of Brinzolamide? (2024).
  • What is the mechanism of Dorzolamide Hydrochloride? (2024).
  • Brinzolamide. (n.d.). PubChem. Retrieved January 17, 2026.
  • Methazolamide: Uses, Side Effects, Dosage & More. (n.d.). GoodRx. Retrieved January 17, 2026.
  • Application Note: Performing a Stopped-Flow CO2 Hydration Assay with hCAXII-IN-5. (2025). BenchChem.
  • Methazolamide - Carbonic Anhydrase Inhibitor. (n.d.). APExBIO. Retrieved January 17, 2026.
  • Brinzolamide (Azopt): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. (2024). eMedicineHealth.
  • Pharmacology of Dorzolamide (Trusopt) ; Pharmacokinetics, Mechanism of Action, Uses, Effects. (2025). YouTube.
  • Brinzolamide: Mechanism of Action and Therapeutic Applications. (2026). NINGBO INNO PHARMCHEM CO.,LTD.
  • Dorzolamide Hydrochloride 2% Ophthalmic Solution: A Clinical Overview. (n.d.). GlobalRx. Retrieved January 17, 2026.
  • Brinzolamide. (n.d.). Grokipedia. Retrieved January 17, 2026.
  • Dorzolamide. (n.d.). PubChem. Retrieved January 17, 2026.
  • Application Notes and Protocols for p-Nitrophenyl Acetate (p-NPA) Assay for Human Carbonic Anhydrase II (hCAII) Inhibition. (2025). BenchChem.
  • Carbonic anhydrase inhibitor. (n.d.). Wikipedia. Retrieved January 17, 2026.
  • Colorimetric Assays for Carbonic Anhydrase Activity: Application Notes and Protocols. (2025). BenchChem.
  • Gieling, R. G., et al. (2020). Quantitative assessment of specific carbonic anhydrase inhibitors effect on hypoxic cells using electrical impedance assays. Scientific Reports.
  • Popular Carbonic Anhydrase Inhibitors List, Drug Prices and Medication Inform
  • What Are Carbonic Anhydrase Inhibitors? (n.d.). Lens.com. Retrieved January 17, 2026.
  • List of Carbonic anhydrase inhibitors. (n.d.). Drugs.com. Retrieved January 17, 2026.
  • Assay in Summary_ki. (n.d.). BindingDB. Retrieved January 17, 2026.
  • Jo, B. H., et al. (2021). A Colorimetric CO2 Hydration Assay for Facile, Accurate, and Precise Determination of Carbonic Anhydrase Activity. Molecules.
  • A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis. (2017). Scientific Reports.
  • Khalifah, R. G. (1971). The carbon dioxide hydration activity of carbonic anhydrase. I. Stop-flow kinetic studies on the native human isoenzymes B and C. Journal of Biological Chemistry.
  • Technical Support Center: Interpreting Ambiguous Results from Carbonic Anhydrase IX (CA IX) Inhibition Assays. (2025). BenchChem.
  • Carbonic Anhydrase (CA) Activity Assay Kit (Colorimetric). (n.d.). Sigma-Aldrich. Retrieved January 17, 2026.
  • Inhibition constants (KI s) by a stopped flow CO 2 hydrase assay, with acetazolamide AAZ as standard drug 48. (n.d.).
  • Inhibition of Carbonic Anhydrase IX Promotes Apoptosis through Intracellular pH Level Alterations in Cervical Cancer Cells. (2021).
  • Carbonic anhydrase inhibitors assay. (n.d.). Sigma-Aldrich. Retrieved January 17, 2026.
  • Mboge, M. Y., et al. (2018). Selective inhibition of carbonic anhydrase IX over carbonic anhydrase XII in breast cancer cells using benzene sulfonamides: Disconnect between activity and growth inhibition. PLOS ONE.

Sources

Validation

A Researcher's Guide to the In Vivo Validation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine as a Novel Anti-Angiogenic Agent

Introduction: The Promise of the 1,3,4-Thiadiazole Scaffold In the landscape of oncology drug discovery, certain chemical structures, or scaffolds, emerge as "privileged" due to their consistent ability to interact with...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Promise of the 1,3,4-Thiadiazole Scaffold

In the landscape of oncology drug discovery, certain chemical structures, or scaffolds, emerge as "privileged" due to their consistent ability to interact with a wide range of biological targets. The 1,3,4-thiadiazole ring is one such scaffold, a five-membered heterocycle that has become a cornerstone in the design of novel therapeutic agents[1]. Its derivatives have demonstrated a remarkable breadth of anticancer activities, including the ability to induce programmed cell death (apoptosis), disrupt critical cell signaling pathways, and overcome multidrug resistance[2][3]. The mesoionic character of the 1,3,4-thiadiazole ring allows molecules containing it to readily cross cellular membranes, enhancing their potential to engage with intracellular targets[1].

This guide focuses on a specific derivative, 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine (hereafter referred to as Compound TDA-M ), a novel small molecule with therapeutic potential. While direct in vivo data for TDA-M is not yet published, its structural similarity to other biologically active thiadiazoles warrants a rigorous and systematic validation approach. This document provides a comprehensive framework for researchers to assess the in vivo potential of TDA-M, comparing it against established benchmarks and detailing the critical experimental methodologies required for a robust evaluation.

Part 1: Proposed Mechanism of Action - Targeting the Angiogenic Switch

A critical step in tumor progression is the development of a dedicated blood supply, a process known as angiogenesis[4]. Methionine aminopeptidase 2 (MetAP2), a cytosolic metalloprotease, is a key regulator of this process and has been identified as a druggable target in cancer[4][5]. MetAP2 is responsible for cleaving the N-terminal methionine from nascent proteins, a crucial step for the proper function and stability of many proteins involved in cell proliferation[5][6].

We hypothesize that Compound TDA-M acts as an inhibitor of MetAP2 . This hypothesis is grounded in the established mechanism of fumagillin and its potent synthetic analog, TNP-470, which covalently bind to and inhibit MetAP2, thereby exerting powerful anti-angiogenic and anti-tumor effects[5][7]. The inhibition of MetAP2 in endothelial cells is particularly effective, leading to cell cycle arrest and preventing the formation of new blood vessels that tumors need to grow and metastasize[8][9].

MetAP2_Pathway cluster_tumor Tumor Microenvironment cluster_endothelial Endothelial Cell VEGF VEGF (Angiogenic Signal) VEGFR VEGF Receptor (VEGFR) VEGF->VEGFR Binds MetAP2 MetAP2 Enzyme VEGFR->MetAP2 Signals to increase protein processing demand Prolif Protein Synthesis & Cell Proliferation Angio Angiogenesis (New Blood Vessel Formation) Prolif->Angio Leads to MetAP2->Prolif Enables TDAM Compound TDA-M (Hypothesized Inhibitor) TDAM->MetAP2 Inhibits

Caption: Proposed mechanism of Compound TDA-M targeting the MetAP2-mediated angiogenesis pathway.

Part 2: The Competitive Landscape - A Comparison of MetAP2 Inhibitors

To validate the therapeutic potential of Compound TDA-M, its performance must be benchmarked against existing agents targeting the same pathway. The primary comparators are TNP-470, the prototypical MetAP2 inhibitor, and Beloranib, a more recent derivative.

FeatureTNP-470 (AGM-1470) Beloranib (CKD-732) Compound TDA-M (Hypothetical Profile)
Mechanism Irreversible, covalent inhibitor of MetAP2[5]MetAP2 inhibitor, analog of TNP-470[10]To be determined. Likely a reversible or irreversible MetAP2 inhibitor.
Primary Indication Investigated for various cancers (renal, breast, prostate)[11][12]Investigated for obesity and cancer[10][13]Proposed for solid tumors.
In Vivo Efficacy Potent anti-tumor activity in multiple xenograft models[14][15]Higher efficacy in suppressing tumor growth compared to TNP-470 in some models[10]Primary goal of validation. Aim for superior or equivalent efficacy to TNP-470.
Key Limitations Dose-limiting neurotoxicity, short half-life[9][11]Development faced challenges related to adverse events[16]To be determined. Aim for an improved safety profile and better pharmacokinetics.
Administration Typically intravenous or subcutaneous injection[9][12]Investigated via injection[10]To be determined. Oral bioavailability would be a significant advantage.

This comparative framework highlights the key goal for TDA-M's development: to retain or improve upon the potent anti-angiogenic efficacy of first-generation inhibitors while demonstrating a superior safety and pharmacokinetic profile.

Part 3: A Phased In Vivo Validation Strategy

A rigorous in vivo validation plan should proceed in logical phases, from safety and dosing to definitive efficacy studies. This approach maximizes data quality while adhering to ethical animal use principles.

Phase 1: Maximum Tolerated Dose (MTD) and Preliminary Pharmacokinetics (PK)

Causality: Before assessing efficacy, it is crucial to understand the safety profile and drug exposure (pharmacokinetics) of Compound TDA-M. An MTD study determines the highest dose that can be administered without causing unacceptable toxicity, while a preliminary PK study informs the optimal dosing schedule to maintain therapeutic concentrations[17][18]. These studies are essential for designing a meaningful and humane efficacy trial[19].

Abbreviated Protocol:

  • Animal Model: Use healthy female athymic nude mice (6-8 weeks old), the same strain intended for efficacy studies.

  • Group Allocation: Assign 3-5 mice per group.

  • Dose Escalation: Administer escalating single doses of Compound TDA-M (e.g., 5, 15, 50, 150 mg/kg) via the intended clinical route (e.g., intraperitoneal injection or oral gavage). Include a vehicle-only control group.

  • Monitoring: Observe animals daily for 7-14 days. Record clinical signs of toxicity (e.g., lethargy, ruffled fur) and measure body weight three times per week.

  • MTD Definition: The MTD is defined as the highest dose that does not produce greater than 20% body weight loss or other severe signs of toxicity[17].

  • PK Blood Sampling: In a parallel satellite group, administer the presumed MTD. Collect blood samples at various time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) to determine key PK parameters like Cmax (peak concentration) and half-life (T½)[20].

Phase 2: Subcutaneous Xenograft Efficacy Study

Causality: The subcutaneous xenograft model is the gold standard for initial in vivo efficacy testing of anticancer compounds. By implanting human cancer cells under the skin of immunodeficient mice, we can directly measure the compound's ability to inhibit tumor growth in a living system[21][22]. This model provides the foundational proof-of-concept for anti-tumor activity.

Xenograft_Workflow cluster_prep Preparation Phase cluster_study Study Execution Phase cluster_analysis Analysis Phase CellCulture 1. Propagate Cancer Cells (e.g., PC3, DU145) Harvest 2. Harvest & Count Cells (Viability >90%) CellCulture->Harvest Inject 4. Subcutaneous Injection of Cells (+/- Matrigel) Harvest->Inject Acclimate 3. Acclimate Mice (Athymic Nude, 3-5 days) Acclimate->Inject TumorGrowth 5. Monitor Tumor Growth (to ~100 mm³) Inject->TumorGrowth Randomize 6. Randomize & Group Mice TumorGrowth->Randomize Dosing 7. Initiate Dosing Regimen (Vehicle, TDA-M, TNP-470) Randomize->Dosing Monitor 8. Monitor Tumor Volume & Body Weight (2-3x/week) Dosing->Monitor Endpoint 9. Study Endpoint Reached (e.g., Tumor >1500 mm³) Monitor->Endpoint HarvestTissues 10. Harvest Tumors & Tissues (for Biomarker Analysis) Endpoint->HarvestTissues DataAnalysis 11. Analyze Data (TGI, Statistics) HarvestTissues->DataAnalysis

Caption: Standard workflow for an in vivo subcutaneous xenograft efficacy study.

Detailed Experimental Protocol:

  • Cell Culture:

    • Culture human prostate cancer cells (e.g., PC3 or DU145, known to express MetAP2) in appropriate media until they reach 70-80% confluency[4][21]. Ensure cells are healthy and in a logarithmic growth phase[22].

  • Animal Model:

    • Use 6-8 week old male athymic nude or SCID mice. Allow a 3-5 day acclimatization period[21].

  • Tumor Inoculation:

    • Harvest cells and resuspend in sterile PBS or HBSS at a concentration of 1-5 x 10⁷ cells/mL[22]. A 1:1 mixture with Matrigel is often recommended to improve tumor take rate[23][24].

    • Inject 100-200 µL of the cell suspension subcutaneously into the right flank of each mouse[22][23].

  • Tumor Growth and Randomization:

    • Monitor tumor growth using digital calipers. Calculate tumor volume using the formula: Volume = (Width)² x Length / 2[21].

    • When tumors reach an average volume of 50-150 mm³, randomize mice into treatment groups (n=8-10 mice per group) to ensure an even distribution of tumor sizes.

  • Treatment Groups:

    • Group 1 (Vehicle Control): Administer the vehicle solution on the same schedule as the treatment groups.

    • Group 2 (Compound TDA-M): Administer TDA-M at its predetermined MTD (or a fraction thereof, e.g., 0.8x MTD).

    • Group 3 (Positive Control): Administer TNP-470 at a literature-validated effective dose (e.g., 20-30 mg/kg, subcutaneously, every other day)[10].

  • Dosing and Monitoring:

    • Administer treatments according to the schedule determined by PK data (e.g., daily, every other day).

    • Measure tumor volumes and mouse body weights 2-3 times per week as indicators of efficacy and toxicity, respectively.

    • Monitor the overall health of the animals daily.

  • Study Endpoint and Analysis:

    • The study concludes when tumors in the control group reach a predetermined endpoint (e.g., 1500 mm³) or after a fixed duration (e.g., 21-28 days).

    • Calculate the Tumor Growth Inhibition (TGI) for each group.

    • At the end of the study, tumors can be harvested for ex vivo biomarker analysis (e.g., Western blot for MetAP2 substrate processing or immunohistochemistry for blood vessel density via CD31 staining)[6].

Part 4: Data Presentation and Interpretation

Clear presentation of quantitative data is essential for objective comparison.

Table 2: Example Efficacy and Toxicity Data from Xenograft Study

Treatment GroupDose & ScheduleMean Tumor Volume (mm³) at Day 21% Tumor Growth Inhibition (TGI)Mean Body Weight Change (%)
Vehicle Control10 mL/kg, q.d.1450 ± 210--1.5%
Compound TDA-M 50 mg/kg, q.d. 580 ± 95 60% -4.0%
TNP-47030 mg/kg, q.o.d.650 ± 11055%-12.5%

Data are hypothetical examples. q.d. = once daily; q.o.d. = every other day.

Interpretation: In this hypothetical scenario, Compound TDA-M demonstrates slightly better efficacy than the positive control, TNP-470, while exhibiting a significantly improved toxicity profile (less body weight loss). This would be a highly encouraging result, warranting further investigation into orthotopic models and combination therapies.

The in vivo validation of a novel compound like 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine is a systematic, multi-step process. By postulating a sound biological mechanism—inhibition of MetAP2—and executing a phased validation plan that moves from safety to efficacy, researchers can build a robust data package. Direct comparison against established benchmarks like TNP-470 is critical for contextualizing the results and identifying a clear therapeutic advantage. The protocols and strategies outlined in this guide provide a rigorous framework to determine if Compound TDA-M holds the potential to become a next-generation anti-angiogenic therapy for cancer.

References

  • Brem, H., & Folkman, J. (1997). TNP-470: an angiogenesis inhibitor in clinical development for cancer. PubMed - NIH.
  • Kim, Y. M., et al. (2003). Novel inhibitors targeted to methionine aminopeptidase 2 (MetAP2) strongly inhibit the growth of cancers in xenografted nude model. PubMed.
  • Yamaoka, M., et al. (1993). Tumor growth inhibition of Lewis lung carcinoma by TNP-470. ResearchGate.
  • Li, V. M., et al. (2000). Synthetic analogues of TNP-470 and ovalicin reveal a common molecular basis for inhibition of angiogenesis and immunosuppression. PubMed.
  • Various Authors. (2023). A review on the 1,3,4-Thiadiazole as Anticancer Activity. BEPLS.
  • Obakachi, V. A., et al. (2022). Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review. Journal of the Chinese Chemical Society.
  • Massive Bio. (2025). Tnp 470. Massive Bio.
  • Hori, Y., et al. (1998). Angiogenesis inhibitor TNP-470 inhibits growth and metastasis of a hormone-independent rat prostatic carcinoma cell line. PubMed.
  • Bhargava, P., et al. (1999). A Phase I and Pharmacokinetic Study of TNP-470 Administered Weekly to Patients with Advanced Cancer. Clinical Cancer Research.
  • Protocol Online. (2005). Xenograft Tumor Model Protocol. Protocol Online.
  • Wang, J., et al. (2003). Correlation of tumor growth suppression and methionine aminopetidase-2 activity blockade using an orally active inhibitor. PNAS.
  • CIBERONC. (n.d.). EXPERIMENTAL PROTOCOL: Cell prep and in vivo tumor inoculation (subcutaneous). ciberonc.es.
  • Al-Warhi, T., et al. (2022). New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. MDPI.
  • Yeasen Biotechnology. (2025). Subcutaneous Tumor Xenograft Models in Immunodeficient Mice. Yeasen.
  • Bio-Techne. (n.d.). Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME. Bio-Techne.
  • Park, S., et al. (2024). Protocol for establishing spontaneous metastasis in mice using a subcutaneous tumor model. STAR Protocols.
  • Kim, Y. M., & Tripathy, S. K. (2014). Inhibition of the methionine aminopeptidase 2 enzyme for the treatment of obesity. Dovepress.
  • NIH SEED. (n.d.). Regulatory Knowledge Guide for Small Molecules. NIH's Seed.
  • Kushwaha, B., et al. (2022). Synthesis and antiproliferative potency of 1,3,4-thiadiazole and 1,3-thiazolidine-4-one based new binary heterocyclic molecules: in vitro cell-based anticancer studies. RSC Medicinal Chemistry.
  • Lee, M., & Kim, Y. (2024). MetAP2 as a Therapeutic Target for Obesity and Type 2 Diabetes: Structural Insights, Mechanistic Roles, and Inhibitor Development. MDPI.
  • Gao, G., et al. (2019). In vivo imaging of methionine aminopeptidase II for prostate cancer risk stratification. Theranostics.
  • Janowska, S., et al. (2023). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Pharmaceuticals.
  • Burkhart, C., et al. (2005). Methionine aminopeptidase 2 inhibition is an effective treatment strategy for neuroblastoma in preclinical models. Cancer Research.
  • Starodub. (n.d.). Non-clinical/Toxicology Study Design. starodub.pro.
  • Kim, Y. M., et al. (2014). Inhibition of the methionine aminopeptidase 2 enzyme for the treatment of obesity. Dovepress.
  • Garrabrant, T., et al. (2004). Small molecule inhibitors of methionine aminopeptidase type 2 (MetAP-2). PubMed.
  • Nanotechnology Characterization Laboratory. (n.d.). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. cancer.gov.
  • Griffith, E. C., et al. (1997). The anti-angiogenic agent fumagillin covalently binds and inhibits the methionine aminopeptidase, MetAP-2. PNAS.
  • Wang, J., & Benet, L. Z. (2001). Application of In Vivo Animal Models to Characterize the Pharmacokinetic and Pharmacodynamic Properties of Drug Candidates in Discovery Settings. ResearchGate.
  • Vivotecnia. (n.d.). In vivo toxicology studies. Vivotecnia.

Sources

Safety & Regulatory Compliance

Safety

5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine proper disposal procedures

As a Senior Application Scientist, I understand that meticulous research extends beyond the bench; it includes the responsible management of every chemical we use, from acquisition to disposal. The proper handling of was...

Author: BenchChem Technical Support Team. Date: January 2026

As a Senior Application Scientist, I understand that meticulous research extends beyond the bench; it includes the responsible management of every chemical we use, from acquisition to disposal. The proper handling of waste is not merely a regulatory hurdle—it is a cornerstone of a safe and sustainable laboratory environment. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine, grounding every recommendation in established safety principles and regulatory standards.

Part 1: Hazard Assessment & Waste Characterization

Structurally related compounds are consistently classified as hazardous.[1][2][3][4] Key hazards associated with this chemical family include:

  • Acute Toxicity: Often harmful or toxic if swallowed, and may be harmful in contact with skin or if inhaled.[1][4]

  • Skin and Eye Irritation: These compounds are frequently categorized as causing skin irritation and serious eye irritation.[2][3][4]

  • Systemic & Long-Term Effects: Some thiadiazole derivatives are suspected of causing genetic defects or reproductive harm.[1]

  • Environmental Hazard: Many related chemicals are noted as being toxic to aquatic life with long-lasting effects.[3]

Part 2: Essential Safety Protocols (Pre-Disposal)

Safe disposal begins with safe handling. Adherence to the following personal and engineering controls is mandatory when managing this waste.

Required Personal Protective Equipment (PPE)

The choice of PPE is dictated by the potential routes of exposure: inhalation, ingestion, and skin/eye contact.

PPE TypeSpecificationRationale
Eye/Face Protection Chemical safety goggles or a face shield.Protects against splashes of solutions or contact with airborne powder, preventing serious eye irritation.[2][3][4]
Hand Protection Chemically resistant gloves (e.g., Nitrile).Prevents direct skin contact, which can cause irritation and potential absorption.[1][3]
Body Protection A properly fastened laboratory coat.Protects skin on the arms and body from accidental contact.[7][9]
Respiratory Use only under a chemical fume hood.An N95 dust mask may be considered for handling large quantities of solid, but is not a substitute for proper ventilation.[1][7]
Engineering Controls: The Chemical Fume Hood

All handling and preparation of 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine waste must be conducted within a certified chemical fume hood.[1] This is the primary engineering control to minimize the inhalation of dust or vapors, protecting both the user and the laboratory environment.

Part 3: Step-by-Step Disposal Protocol

This protocol ensures that waste is collected, stored, and disposed of in a manner that is compliant with regulations such as the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[10][11]

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions.

  • Isolate This Waste: Collect waste containing 5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine in its own designated container. Do not mix it with other waste streams unless you have confirmed compatibility.

  • Avoid Incompatibles: This compound and its relatives are incompatible with strong oxidizing agents and acids.[1] Store the waste container away from these materials to prevent accidental mixing.

Step 2: Waste Containerization

The integrity of the waste container is paramount for safe storage and transport.[12][13]

  • Select a Compatible Container: Use a chemically resistant container (e.g., high-density polyethylene, glass) that will not react with the waste.[11][13] The container must be in good condition, free of cracks or defects, and have a secure, screw-top lid.[13]

  • Label Correctly and Immediately: From the moment the first drop of waste is added, the container must be labeled.[12][14] The label must include:

    • The words "HAZARDOUS WASTE"

    • The full chemical name: "5-[(2-Methoxyethyl)thio]-1,3,4-thiadiazol-2-amine"

    • A clear description of the hazards (e.g., "Toxic," "Irritant")

  • Keep Containers Closed: The container must remain sealed at all times, except when actively adding waste.[12][13] This prevents the release of vapors and protects against spills.

Step 3: Handling Different Waste Forms
  • Solid Waste: Carefully sweep or scoop the solid material into the designated hazardous waste container, minimizing dust formation.[1][15]

  • Liquid Waste: Collect all solutions and solvent rinsates containing the compound into a designated liquid hazardous waste container.[7] Do not fill the container beyond 90% capacity to allow for vapor expansion.[7][11]

  • Contaminated Labware and PPE: Disposable items such as gloves, weigh boats, or pipette tips that are contaminated with the chemical must be placed in the solid hazardous waste container. Non-disposable glassware must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone), and the rinsate must be collected as liquid hazardous waste.[7]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Laboratories are permitted to temporarily store hazardous waste at or near the point of generation in a designated Satellite Accumulation Area (SAA).[13][14]

  • Location: The SAA must be under the direct control of laboratory personnel.[11]

  • Quantity Limits: Federal regulations limit SAA storage to 55 gallons of hazardous waste or 1 quart of acutely hazardous waste.[14]

  • Time Limits: Waste containers can be held in the SAA for up to one year, but must be removed within three days of becoming full.[13][14] Many institutions have stricter policies.[16]

Step 5: Arranging for Final Disposal

Laboratory personnel are responsible for the waste up to the point of collection.

  • Contact EHS: Do not attempt to dispose of the waste yourself. Contact your institution's Environmental Health and Safety (EHS) office or equivalent department to schedule a pickup.[7]

  • Use a Certified Broker: Your institution will work with a licensed waste broker and a certified Treatment, Storage, and Disposal Facility (TSDF) to ensure the waste is transported and disposed of in compliance with all federal and state regulations.[10]

Disposal Workflow Diagramdot

G cluster_prep Preparation & Handling cluster_collection Collection & Storage cluster_disposal Final Disposal gen Waste Generation (Solid, Liquid, Contaminated PPE) assess Characterize as Hazardous Waste gen->assess ppe Don Appropriate PPE (Gloves, Goggles, Lab Coat) assess->ppe fume_hood Work in Chemical Fume Hood ppe->fume_hood segregate Segregate from Incompatibles (Acids, Oxidizers) fume_hood->segregate container Select & Label Compatible Waste Container segregate->container collect Collect Waste (Do not exceed 90% capacity) container->collect store Store Sealed Container in Satellite Accumulation Area (SAA) collect->store contact_ehs Contact EHS for Waste Pickup Request store->contact_ehs disposal Professional Disposal via Certified TSDF contact_ehs->disposal

Sources

© Copyright 2026 BenchChem. All Rights Reserved.